14,15-EE-5(Z)-E

Core Science & Biosynthesis

An In-depth Technical Guide to 14,15-Epoxyeicosa-5(Z)-enoic Acid (14,15-EE-5(Z)-E)

For Researchers, Scientists, and Drug Development Professionals

Introduction

14,15-Epoxyeicosa-5(Z)-enoic acid, commonly abbreviated as 14,15-EE-5(Z)-E or 14,15-EEZE, is a synthetic analogue of 14,15-epoxyeicosatrienoic acid (14,15-EET). It is a critical pharmacological tool for researchers studying the physiological and pathophysiological roles of EETs, a family of signaling lipids derived from arachidonic acid. This guide provides a comprehensive overview of 14,15-EE-5(Z)-E, including its chemical properties, mechanism of action, and experimental applications.

Core Concepts

Chemical Identity

Property	Value
Full Name	14,15-Epoxyeicosa-5(Z)-enoic acid
Synonyms	14,15-EE-5(Z)-E, 14,15-EEZE
Chemical Class	Epoxyeicosanoid analogue, long-chain fatty acid
Molecular Formula	C₂₀H₃₄O₃
Molecular Weight	322.48 g/mol
Chemical Structure	A twenty-carbon fatty acid with an epoxide group at the 14,15-position and a cis double bond at the 5-position.

Biological Origin and Significance of the Target Pathway

14,15-EE-5(Z)-E is a synthetic molecule designed to antagonize the actions of naturally occurring epoxyeicosatrienoic acids (EETs). EETs are produced from arachidonic acid by the action of cytochrome P450 (CYP) epoxygenase enzymes.[1][2] There are four regioisomers of EETs: 5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET.

These signaling lipids are crucial components of the endothelium-derived hyperpolarizing factor (EDHF) pathway, which plays a significant role in regulating vascular tone.[1][2] EETs cause vasodilation by hyperpolarizing vascular smooth muscle cells, a process that is critical for maintaining blood pressure and tissue perfusion.[3] Dysregulation of EET signaling has been implicated in various cardiovascular diseases, making this pathway a key target for therapeutic intervention.

Mechanism of Action: Antagonism of EET Signaling

14,15-EE-5(Z)-E functions as a selective antagonist of EET-induced biological effects, most notably vascular relaxation.[1] It exerts its inhibitory action by competing with EETs for their binding sites on or within vascular smooth muscle cells.

Signaling Pathway of EET-Induced Vasodilation

The vasodilatory effect of EETs is primarily mediated by the activation of large-conductance calcium-activated potassium channels (BKCa) in vascular smooth muscle cells.

Caption: EET signaling pathway leading to vasodilation and its antagonism by 14,15-EE-5(Z)-E.

Antagonistic Profile of 14,15-EE-5(Z)-E

Studies have shown that 14,15-EE-5(Z)-E inhibits the relaxation induced by all four EET regioisomers in pre-constricted bovine coronary arteries. It is most effective in antagonizing the effects of 14,15-EET.[1] It is important to note that 14,15-EE-5(Z)-E does not affect vasodilation mediated by other pathways, such as those involving nitric oxide or prostacyclin.[1]

Metabolism of 14,15-EE-5(Z)-E

14,15-EE-5(Z)-E can be metabolized in biological systems by the enzyme soluble epoxide hydrolase (sEH). This enzyme converts the epoxide moiety to a diol, yielding 14,15-dihydroxy-eicosa-5(Z)-enoic acid (14,15-DHE5ZE).[3] Interestingly, this metabolite, 14,15-DHE5ZE, exhibits a more selective antagonist profile, primarily inhibiting the actions of 14,15-EET.[3]

Caption: Metabolic conversion of 14,15-EE-5(Z)-E by soluble epoxide hydrolase.

Quantitative Data

While precise IC₅₀ values for the antagonism of each EET regioisomer by 14,15-EE-5(Z)-E are not consistently reported across the literature, the available data indicates its potency and selectivity.

Parameter	Value/Observation	Species/System	Reference
Inhibition of 14,15-EET-induced relaxation	~80% inhibition at 10 µM	Bovine coronary arteries	[1]
Kᵢ for displacement of radiolabeled EET agonist	37 nM	U937 cell membranes	[4]

Experimental Protocols

Synthesis of 14,15-EE-5(Z)-E

A detailed, step-by-step synthesis protocol for 14,15-EE-5(Z)-E is not publicly available in the primary literature. The synthesis has been described as being performed by previously established methods for EET analogues.[5] The general approach for synthesizing such molecules involves multi-step organic synthesis, often starting from commercially available long-chain fatty acids or alkynes, and employing techniques such as stereoselective epoxidation and olefination reactions.[4][6]

Vascular Reactivity Assay (Isometric Tension Measurement)

This protocol is a generalized procedure for assessing the effect of 14,15-EE-5(Z)-E on EET-induced vasodilation in isolated arterial rings.

6.2.1. Materials

• Krebs-Henseleit buffer (composition in mM: NaCl 118, KCl 4.7, CaCl₂ 2.5, MgSO₄ 1.2, KH₂PO₄ 1.2, NaHCO₃ 25, glucose 11.1)

• Thromboxane (B8750289) A₂ mimetic (e.g., U46619)

• EET regioisomers (14,15-EET, 11,12-EET, 8,9-EET, 5,6-EET)

• 14,15-EE-5(Z)-E

• Indomethacin (to inhibit cyclooxygenase)

• L-NAME (to inhibit nitric oxide synthase)

• Organ bath system with force transducers

• Data acquisition system

6.2.2. Procedure

• Tissue Preparation: Isolate bovine coronary arteries and cut them into 2-3 mm rings.

• Mounting: Mount the arterial rings in an organ bath containing oxygenated (95% O₂ / 5% CO₂) Krebs-Henseleit buffer at 37°C.

• Equilibration: Allow the rings to equilibrate for 60-90 minutes under a resting tension of approximately 5 grams.

• Viability Check: Contract the rings with a high concentration of KCl (e.g., 80 mM) to ensure tissue viability.

• Pre-constriction: After washing out the KCl, pre-constrict the rings with a thromboxane A₂ mimetic (e.g., U46619) to achieve a stable contraction.

• EET Concentration-Response: Cumulatively add increasing concentrations of an EET regioisomer to the bath and record the relaxation response.

• Antagonist Incubation: Wash the rings and allow them to return to baseline. Incubate the rings with 14,15-EE-5(Z)-E (e.g., 10 µM) for a specified period (e.g., 30 minutes).

• Repeat EET Response: In the continued presence of 14,15-EE-5(Z)-E, repeat the cumulative addition of the same EET regioisomer and record the relaxation response.

• Data Analysis: Express the relaxation as a percentage of the pre-constriction tone and compare the concentration-response curves in the presence and absence of 14,15-EE-5(Z)-E.

Caption: Experimental workflow for the vascular reactivity assay.

Conclusion

14,15-EE-5(Z)-E is an indispensable tool for elucidating the complex roles of EETs in vascular biology and beyond. Its ability to selectively antagonize EET-mediated vasodilation allows for the precise dissection of this signaling pathway. While further quantitative characterization of its antagonist profile against all EET regioisomers would be beneficial, the existing data firmly establishes its utility for researchers in cardiovascular pharmacology and drug development. The insights gained from studies utilizing 14,15-EE-5(Z)-E will continue to advance our understanding of vascular regulation and may pave the way for novel therapeutic strategies targeting the EET pathway.

References

• 1. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evidence for role of epoxyeicosatrienoic acids in mediating ischemic preconditioning and postconditioning in dog - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Vascular Pharmacology of Epoxyeicosatrienoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 14,15-Epoxyeicosa-5,8,11-trienoic Acid (14,15-EET) Surrogates: Carboxylate Modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ahajournals.org [ahajournals.org]
• 6. pubs.acs.org [pubs.acs.org]

An In-Depth Technical Guide to 14,15-Epoxyeicosa-5(Z)-enoic Acid: A Selective Antagonist of Epoxyeicosatrienoic Acids

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 14,15-Epoxyeicosa-5(Z)-enoic acid, a critical tool in the study of eicosanoid signaling. Known by its formal name, rel-13-[(2R,3S)-3-pentyloxiranyl]-5Z-tridecenoic acid, and more commonly as 14,15-EEZE, this molecule has emerged as a selective antagonist of epoxyeicosatrienoic acids (EETs). This document details its chemical properties, mechanism of action, and its role in elucidating the physiological and pathological functions of EETs. Included are summaries of quantitative data, detailed experimental protocols for its study, and visualizations of the signaling pathways it modulates.

Chemical and Physical Properties

14,15-Epoxyeicosa-5(Z)-enoic acid is a synthetic analog of the naturally occurring 14,15-epoxyeicosatrienoic acid (14,15-EET). Its distinct structure, featuring a single double bond at the 5(Z) position, confers its antagonist properties.

Property	Value
Formal Name	rel-13-[(2R,3S)-3-pentyloxiranyl]-5Z-tridecenoic acid
Common Name	14,15-Epoxyeicosa-5(Z)-enoic acid
Abbreviation	14,15-EEZE
CAS Number	519038-92-7[1]
Molecular Formula	C₂₀H₃₆O₃[1]
Molecular Weight	324.5 g/mol [1]
Physical Form	Typically supplied as a solution in ethanol

Mechanism of Action: Antagonism of EET Signaling

14,15-EEZE functions as a selective antagonist of epoxyeicosatrienoic acids (EETs), which are cytochrome P450 epoxygenase metabolites of arachidonic acid. EETs, particularly 14,15-EET, are potent vasodilators and are considered to be endothelium-derived hyperpolarizing factors (EDHFs).[2][3][4]

The primary mechanism of action for 14,15-EEZE is the competitive inhibition of EETs at their putative G protein-coupled receptor (GPCR) on vascular smooth muscle cells.[2] This antagonism blocks the downstream signaling cascade that leads to vasodilation.

Signaling Pathway of EET-Induced Vasodilation and its Inhibition by 14,15-EEZE

The signaling pathway initiated by EETs and antagonized by 14,15-EEZE is depicted below. In essence, EETs bind to a putative GPCR, leading to the activation of the Gαs subunit. This, in turn, stimulates adenylyl cyclase to produce cyclic AMP (cAMP), activating Protein Kinase A (PKA). PKA then promotes the opening of large-conductance calcium-activated potassium channels (BKCa), resulting in potassium ion efflux, hyperpolarization of the cell membrane, and subsequent relaxation of the vascular smooth muscle. 14,15-EEZE competitively blocks the initial binding of EETs to the receptor, thereby inhibiting this entire cascade.

EET Signaling Pathway and its Antagonism by 14,15-EEZE.

Quantitative Data on Antagonist Activity

14,15-EEZE has been shown to be a potent antagonist of EET-induced vasodilation, with a particular selectivity for 14,15-EET. The following table summarizes the available quantitative data on its antagonist potency.

Parameter	Value	Species/Tissue	Comments	Reference
Effective Concentration	3-10 µM	Bovine coronary arteries	Inhibits bradykinin (B550075) and EET-induced relaxations.[2][4]
Ki	37 nM	U937 cell membranes	Displacement of 20-¹²⁵I-14,15-EE8ZE.[1]
Inhibition of 14,15-EET-induced relaxation	Maximal relaxation reduced to 18%	Bovine coronary arteries	At a 14,15-EEZE concentration of 10 µM.[4]
Inhibition of 11,12-EET-induced relaxation	Inhibited	Bovine coronary arteries	Less effective than against 14,15-EET.[4]
Inhibition of 8,9-EET-induced relaxation	Inhibited	Bovine coronary arteries	Less effective than against 14,15-EET.[4]
Inhibition of 5,6-EET-induced relaxation	Inhibited	Bovine coronary arteries	Less effective than against 14,15-EET.[4]

Experimental Protocols

The following are detailed methodologies for key experiments involving 14,15-Epoxyeicosa-5(Z)-enoic acid.

Vascular Reactivity Studies (Aortic Ring Assay)

This protocol is adapted from standard methods for assessing vasodilation in isolated arterial rings.

Objective: To determine the antagonist effect of 14,15-EEZE on EET-induced vasorelaxation.

Materials:

• Isolated thoracic aorta from a suitable animal model (e.g., rat, mouse).

• Krebs-bicarbonate buffer (composition in mmol/L: NaCl 118, KCl 4.7, CaCl₂ 2.5, MgSO₄ 1.2, KH₂PO₄ 1.2, NaHCO₃ 25, glucose 11).

• Phenylephrine (B352888) or U46619 (thromboxane A2 mimetic) for pre-constriction.

• 14,15-EET and other EET regioisomers.

• 14,15-EEZE.

• Wire myograph system.

• Dissection microscope and tools.

• Carbogen gas (95% O₂ / 5% CO₂).

Procedure:

• Aortic Ring Preparation: Euthanize the animal and carefully excise the thoracic aorta. Place the aorta in ice-cold Krebs buffer. Under a dissection microscope, remove adhering connective and adipose tissue. Cut the aorta into 2-3 mm rings.

• Mounting: Mount the aortic rings on the wire myograph hooks in the organ bath chambers filled with Krebs buffer, maintained at 37°C and continuously bubbled with carbogen.

• Equilibration and Viability Check: Allow the rings to equilibrate for 60-90 minutes under a resting tension (e.g., 1.5-2.0 g for rat aorta). After equilibration, test the viability of the rings by inducing contraction with a high potassium solution (e.g., 60 mM KCl). Wash the rings with fresh Krebs buffer and allow them to return to the baseline tension.

• Pre-constriction: Induce a submaximal contraction (60-70% of the KCl-induced contraction) with phenylephrine (e.g., 1 µM) or U46619.

• EET-induced Relaxation: Once a stable contraction plateau is reached, add cumulative concentrations of an EET regioisomer (e.g., 1 nM to 10 µM) to generate a concentration-response curve for vasorelaxation.

• Antagonist Incubation: After washing out the EET and allowing the rings to re-equilibrate, incubate a set of rings with 14,15-EEZE (e.g., 10 µM) for a specified period (e.g., 30 minutes).

• Repeat EET Response: In the presence of 14,15-EEZE, repeat the cumulative addition of the same EET regioisomer to generate a second concentration-response curve.

• Data Analysis: Compare the concentration-response curves in the absence and presence of 14,15-EEZE to determine the extent of antagonism.

Workflow for the Aortic Ring Vasorelaxation Assay.

Analysis of Eicosanoids by LC-MS/MS

This protocol outlines the general steps for the extraction and quantification of EETs and their diol metabolites (DHETs) from biological samples, such as microsomal incubations, using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Objective: To measure the levels of EETs and DHETs in the presence and absence of 14,15-EEZE to assess its effect on EET metabolism.

Materials:

• Biological sample (e.g., microsomal fraction).

• Internal standards (deuterated EETs and DHETs).

• Solvents for extraction (e.g., ethyl acetate (B1210297), methanol (B129727), acetonitrile, hexane).

• Solid-phase extraction (SPE) cartridges (e.g., C18).

• LC-MS/MS system.

Procedure:

• Sample Preparation and Incubation: For in vitro metabolism studies, incubate the microsomal fraction with arachidonic acid in the presence of NADPH. For antagonist studies, pre-incubate the microsomes with 14,15-EEZE before adding arachidonic acid.

• Extraction:

  • Stop the reaction by adding an organic solvent (e.g., methanol).

  • Add a mixture of deuterated internal standards.

  • Acidify the sample to pH ~4.0.

  • Perform liquid-liquid extraction with a solvent like ethyl acetate or use solid-phase extraction (SPE).

  • For SPE, condition the C18 cartridge with methanol and then water. Load the sample, wash with a low-percentage organic solvent, and then elute the eicosanoids with a high-percentage organic solvent (e.g., methanol or ethyl acetate).

• Derivatization (Optional): For some applications, derivatization may be performed to improve chromatographic separation or ionization efficiency.

• LC-MS/MS Analysis:

  • Reconstitute the dried extract in the mobile phase.

  • Inject the sample into the LC-MS/MS system.

  • Separate the eicosanoids using a C18 reverse-phase column with a gradient of water and an organic solvent (e.g., acetonitrile/methanol) containing a small amount of acid (e.g., formic or acetic acid).

  • Detect and quantify the analytes using tandem mass spectrometry in multiple reaction monitoring (MRM) mode. Specific precursor-to-product ion transitions for each eicosanoid and internal standard are monitored.

• Data Analysis: Quantify the concentration of each eicosanoid by comparing the peak area of the analyte to that of its corresponding internal standard.

General Workflow for LC-MS/MS Analysis of Eicosanoids.

Synthesis of 14,15-Epoxyeicosa-5(Z)-enoic Acid

Conclusion

14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE) is an invaluable pharmacological tool for investigating the biological roles of epoxyeicosatrienoic acids. Its selective antagonism of EET-induced vasodilation and other physiological effects has been instrumental in confirming the role of EETs as endothelium-derived hyperpolarizing factors and in probing the existence and nature of a putative EET receptor. The experimental protocols and data presented in this guide provide a foundation for researchers to effectively utilize 14,15-EEZE in their studies of cardiovascular physiology, inflammation, and other processes where EETs are implicated. Further research into the development of more potent and regioisomer-specific antagonists will continue to refine our understanding of this important class of lipid mediators.

References

• 1. 20-125Iodo-14,15-Epoxyeicosa-5(Z)-enoic Acid: a High-Affinity Radioligand Used to Characterize the Epoxyeicosatrienoic Acid Antagonist Binding Site - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.physiology.org [journals.physiology.org]
• 3. 20-125Iodo-14,15-epoxyeicosa-5(Z)-enoic acid: a high-affinity radioligand used to characterize the epoxyeicosatrienoic acid antagonist binding site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]

14,15-EE-5(Z)-E: A Technical Guide to a Selective EET Antagonist

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epoxyeicosatrienoic acids (EETs) are lipid signaling molecules derived from the cytochrome P450 epoxygenase pathway of arachidonic acid metabolism.[1][2] They are potent vasodilators and play crucial roles in cardiovascular homeostasis, inflammation, and pain signaling.[3][4][5] The biological actions of EETs are terminated, in part, by their conversion to less active dihydroxyeicosatrienoic acids (DHETs) by the enzyme soluble epoxide hydrolase (sEH).[1][6] The development of pharmacological tools to probe EET signaling has been crucial in elucidating their physiological and pathophysiological roles. 14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E), also known as 14,15-EEZE, is a structural analog of 14,15-EET that has emerged as a valuable antagonist of EET-mediated responses.[7][8] This technical guide provides an in-depth overview of 14,15-EE-5(Z)-E, its mechanism of action, experimental applications, and its role in advancing our understanding of EET biology.

Mechanism of Action: Antagonism of EET-Induced Vasodilation

14,15-EE-5(Z)-E functions as a competitive antagonist at the putative EET receptor, thereby inhibiting EET-induced biological responses, most notably vasodilation.[7][9] EETs, acting as endothelium-derived hyperpolarizing factors (EDHFs), cause relaxation of vascular smooth muscle by activating large-conductance calcium-activated potassium (BKCa) channels, leading to membrane hyperpolarization.[10][11] 14,15-EE-5(Z)-E blocks this effect by competing with EETs for their binding site.[7][10]

The selectivity of 14,15-EE-5(Z)-E for different EET regioisomers can be influenced by its metabolism. The soluble epoxide hydrolase (sEH) converts 14,15-EE-5(Z)-E to its corresponding diol, 14,15-dihydroxy-eicosa-5(Z)-enoic acid (14,15-DHE5ZE).[1] This metabolite exhibits a more selective antagonist profile, preferentially inhibiting the actions of 14,15-EET.[1]

Signaling Pathway of EET-Induced Vasodilation and its Antagonism by 14,15-EE-5(Z)-E

Caption: EET signaling pathway leading to vasodilation and its inhibition by 14,15-EE-5(Z)-E.

Quantitative Data on the Antagonistic Activity of 14,15-EE-5(Z)-E

The inhibitory effects of 14,15-EE-5(Z)-E on vascular relaxation induced by various agonists have been quantified in several studies. The following tables summarize key findings.

Table 1: Inhibition of EET-Induced Relaxation in Bovine Coronary Arteries by 14,15-EE-5(Z)-E.

EET Regioisomer	Concentration of 14,15-EE-5(Z)-E (µM)	Maximal Relaxation (%) - Control	Maximal Relaxation (%) - With 14,15-EE-5(Z)-E	Reference
14,15-EET	10	85 ± 5	25 ± 6	[7]
11,12-EET	10	82 ± 4	45 ± 7	[7]
8,9-EET	10	78 ± 6	50 ± 8	[7]
5,6-EET	10	75 ± 5	55 ± 9	[7]

Data are presented as mean ± SEM.

Table 2: Effect of 14,15-EE-5(Z)-E on Endothelium-Dependent Relaxation in Bovine Coronary Arteries.

Agonist	Concentration of 14,15-EE-5(Z)-E (µM)	Maximal Relaxation (%) - Control	Maximal Relaxation (%) - With 14,15-EE-5(Z)-E	Reference
Bradykinin	3	98 ± 2	55 ± 10	[11]
Methacholine	3	75 ± 4	48 ± 8	[11]
Arachidonic Acid	3	87 ± 7	54 ± 4	[11]

Relaxation was measured in the presence of indomethacin (B1671933) and L-nitroarginine to block the synthesis of prostaglandins (B1171923) and nitric oxide, respectively. Data are presented as mean ± SEM.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature to characterize the activity of 14,15-EE-5(Z)-E.

Vascular Reactivity Studies in Bovine Coronary Arteries

Objective: To determine the effect of 14,15-EE-5(Z)-E on agonist-induced vasorelaxation.

Protocol:

• Tissue Preparation: Fresh bovine hearts are obtained from a local abattoir. The left anterior descending coronary arteries are dissected and placed in ice-cold Krebs-bicarbonate buffer (composition in mM: 118 NaCl, 4.7 KCl, 1.2 KH2PO4, 1.2 MgSO4, 2.5 CaCl2, 25 NaHCO3, and 11 glucose). The arteries are cleaned of adhering connective tissue and cut into rings (3-5 mm in length).[7][12]

• Mounting: The arterial rings are mounted in organ chambers containing Krebs-bicarbonate buffer, maintained at 37°C, and aerated with 95% O2 and 5% CO2. The rings are connected to isometric force transducers for continuous recording of tension.[12]

• Equilibration and Pre-constriction: The rings are allowed to equilibrate for 90 minutes under a resting tension of 5 g. After equilibration, the rings are pre-constricted with the thromboxane (B8750289) A2 mimetic U46619 to approximately 80% of their maximal contraction.[7][8]

• Antagonist Incubation: Once a stable contraction is achieved, 14,15-EE-5(Z)-E or its vehicle is added to the organ bath and incubated for a specified period (e.g., 30 minutes).[7]

• Cumulative Concentration-Response Curves: Cumulative concentration-response curves to various vasodilators (e.g., EETs, bradykinin, arachidonic acid) are then generated.[7][11]

• Data Analysis: The relaxation responses are expressed as a percentage of the pre-constriction induced by U46619.

Experimental Workflow for Vascular Reactivity Studies

Caption: Workflow for assessing vascular reactivity in isolated bovine coronary arteries.

The Role of Soluble Epoxide Hydrolase (sEH)

As mentioned, sEH plays a critical role in the metabolism of both EETs and 14,15-EE-5(Z)-E.[1] Inhibition of sEH can potentiate the effects of endogenous EETs by preventing their degradation.[3][13] When studying the effects of 14,15-EE-5(Z)-E, it is important to consider the activity of sEH in the experimental system. Co-incubation with an sEH inhibitor, such as 12-(3-adamantan-1-yl-ureido)-dodecanoic acid (AUDA), can prevent the conversion of 14,15-EE-5(Z)-E to 14,15-DHE5ZE, thus altering its antagonist selectivity profile.[1]

Logical Relationship between 14,15-EE-5(Z)-E, sEH, and EET Signaling

Caption: Interaction of 14,15-EE-5(Z)-E and EETs with soluble epoxide hydrolase (sEH).

Conclusion

14,15-EE-5(Z)-E is a pivotal pharmacological tool for investigating the physiological and pathophysiological roles of EETs. Its ability to antagonize EET-mediated vasodilation and other cellular responses has significantly contributed to our understanding of this important lipid signaling pathway. Researchers and drug development professionals should consider the metabolic fate of 14,15-EE-5(Z)-E by sEH and its implications for antagonist selectivity in their experimental designs. The continued use and development of such selective antagonists will undoubtedly pave the way for novel therapeutic strategies targeting the EET signaling cascade in cardiovascular and inflammatory diseases.

References

• 1. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 8. caymanchem.com [caymanchem.com]
• 9. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. ahajournals.org [ahajournals.org]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Editorial: Clinical Paths for Soluble Epoxide Hydrolase Inhibitors [frontiersin.org]

An In-depth Technical Guide on the Biological Activity of 14,15-Epoxyeicosa-5(Z)-enoic Acid

Audience: Researchers, scientists, and drug development professionals.

Introduction

14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE) is a synthetic analog of 14,15-epoxyeicosatrienoic acid (14,15-EET), a cytochrome P450-derived metabolite of arachidonic acid.[1][2] Unlike its parent compound, which acts as a potent vasodilator and anti-inflammatory agent, 14,15-EEZE has been identified as a selective antagonist of EETs.[1][3] This property makes it a valuable pharmacological tool for investigating the physiological and pathophysiological roles of EETs, particularly in the cardiovascular system where EETs are considered to be endothelium-derived hyperpolarizing factors (EDHFs).[1][2][4] This technical guide provides a comprehensive overview of the biological activity of 14,15-EEZE, with a focus on its mechanism of action, quantitative effects, and the experimental protocols used to elucidate its function.

Data Presentation: Quantitative Effects of 14,15-Epoxyeicosa-5(Z)-enoic Acid

The following tables summarize the key quantitative data regarding the biological activity of 14,15-EEZE and its derivatives.

Table 1: Antagonistic Activity of 14,15-EEZE on EET-Induced Vasodilation

Agonist	Concentration of 14,15-EEZE	Tissue/Vessel Preparation	Effect	Reference
14,15-EET	10 µmol/L	Bovine coronary arterial rings	Inhibited relaxation	[1]
11,12-EET	10 µmol/L	Bovine coronary arterial rings	Inhibited relaxation	[1]
8,9-EET	10 µmol/L	Bovine coronary arterial rings	Inhibited relaxation	[1]
5,6-EET	10 µmol/L	Bovine coronary arterial rings	Inhibited relaxation	[1]
Bradykinin (B550075)	3 µmol/L	Small bovine coronary arteries	Inhibited smooth muscle hyperpolarizations and relaxations	[1]
Arachidonic Acid	10 µmol/L	Bovine coronary arterial rings	Inhibited indomethacin-resistant relaxations	[1]
Methacholine	10 µmol/L	Bovine coronary arterial rings	Inhibited indomethacin-resistant relaxations	[1]

Table 2: Effects of 14,15-EEZE and its Metabolites/Analogs on Vascular Responses

Compound	Concentration	Tissue/Vessel Preparation	Key Finding	Reference
14,15-DHE5ZE	10 µM	Bovine coronary arteries	Selectively inhibited 14,15-EET-induced relaxations	[5]
14,15-EEZE-mSI	10 µmol/L	Bovine coronary arterial rings	Inhibited relaxation to 14,15- and 5,6-EET, but not 11,12- or 8,9-EET	[4][6]
14,15-EEZE-mSI	100 nmol/L	Isolated bovine coronary arterial smooth muscle cells	Blocked 14,15-EET–induced activation of large-conductance, calcium-activated K+ channels	[4][6]
20-I-14,15-EE5ZE	-	U937 cell membranes	High-affinity radioligand with KD of 1.11 ± 0.13 nM and Bmax of 1.13 ± 0.04 pmol/mg protein	[7][8]

Table 3: Effects of 14,15-EEZE on Ion Channels and Cellular Signaling

Target	Agonist	Concentration of 14,15-EEZE	Cell Type/Preparation	Effect	Reference
KATP channels	14,15-EET (5 µM)	5 µM	Rat mesenteric smooth muscle cells	Abolished the 6.9-fold increase in KATP currents induced by 14,15-EET	[9][10]
Large-conductance Ca2+-activated K+ (BKCa) channels	14,15-EET (100 nmol/L)	100 nmol/L (as 14,15-EEZE-mSI)	Isolated bovine coronary arterial smooth muscle cells	Blocked activation	[4][6]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. Below are protocols for key experiments cited in the literature on 14,15-EEZE.

1. Vascular Reactivity Studies in Bovine Coronary Arteries

• Tissue Preparation: Bovine hearts are obtained from a local abattoir and the left anterior descending coronary arteries are dissected and placed in cold physiological salt solution (PSS). The arteries are cleaned of adhering tissue and cut into rings (3-5 mm in length). For some studies, the endothelium is denuded by gently rubbing the intimal surface with a pair of forceps.

• Experimental Setup: The arterial rings are mounted in organ chambers containing PSS, maintained at 37°C, and aerated with a gas mixture of 95% O2 and 5% CO2. The rings are connected to isometric force transducers to record changes in tension.

• Protocol:

  • The rings are allowed to equilibrate for 60-90 minutes under a resting tension of 5g.

  • The viability of the rings and the presence or absence of functional endothelium are assessed by contracting the vessels with U46619 (a thromboxane (B8750289) A2 mimetic) and then challenging with bradykinin (an endothelium-dependent vasodilator) or sodium nitroprusside (an endothelium-independent vasodilator).

  • After a washout period, the rings are pre-constricted again with U46619 to about 50-70% of the maximal contraction.

  • Cumulative concentration-response curves to various EET regioisomers are generated in the presence and absence of 14,15-EEZE (pre-incubated for 20-30 minutes).

  • Relaxation is expressed as a percentage of the pre-constriction induced by U46619.

2. Patch-Clamp Electrophysiology for Ion Channel Activity

• Cell Isolation: Smooth muscle cells are isolated from bovine coronary arteries by enzymatic digestion. The arteries are cut into small pieces and incubated in a solution containing collagenase and elastase. The dispersed cells are then collected and stored in a solution suitable for patch-clamp recording.

• Recording Configuration: Whole-cell or cell-attached patch-clamp recordings are performed using a patch-clamp amplifier and data acquisition software. Pipettes are pulled from borosilicate glass and have a resistance of 3-5 MΩ when filled with the appropriate internal solution.

• Protocol for KATP Channel Activity:

  • Freshly isolated rat mesenteric smooth muscle cells are used.

  • Whole-cell patch-clamp recordings are performed with a pipette solution containing 0.1 mM ATP. The holding potential is set to 0 mV and the testing potential to -100 mV.

  • Basal glibenclamide-sensitive KATP currents are recorded.

  • Cells are exposed to 5 µM 14,15-EET to measure the increase in KATP current.

  • To test for antagonism, cells are pre-incubated with 5 µM 14,15-EEZE before the addition of 14,15-EET.[9][10]

• Protocol for BKCa Channel Activity:

  • Cell-attached patches are formed on isolated bovine coronary arterial smooth muscle cells.

  • The pipette solution contains the agonist (e.g., 100 nmol/L 14,15-EET).

  • The antagonist (e.g., 100 nmol/L 14,15-EEZE-mSI) is included in the bath solution.

  • Channel activity is recorded at a given membrane potential.

3. Radioligand Binding Assays

• Membrane Preparation: U937 cells are homogenized in a buffer and centrifuged to pellet the nuclei and cellular debris. The supernatant is then centrifuged at high speed to pellet the membranes, which are then resuspended in a binding buffer.

• Binding Assay:

  • The radioligand, 20-125I-14,15-EE5ZE, is incubated with the cell membranes in the presence or absence of increasing concentrations of unlabeled competitor (e.g., 14,15-EEZE, EETs).

  • The incubation is carried out at a specific temperature and for a time sufficient to reach equilibrium.

  • The reaction is terminated by rapid filtration through glass fiber filters to separate bound from free radioligand.

  • The radioactivity retained on the filters is counted using a gamma counter.

  • Specific binding is calculated as the difference between total binding and non-specific binding (measured in the presence of a high concentration of unlabeled ligand).

  • Binding parameters (KD and Bmax) are determined by Scatchard analysis of saturation binding data.[7][8]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways affected by 14,15-EEZE and a typical experimental workflow for its characterization.

Caption: Signaling pathway of EET-induced vasodilation and its inhibition by 14,15-EEZE.

Caption: Typical experimental workflow for assessing the antagonist activity of 14,15-EEZE.

Caption: Metabolic pathways of 14,15-EET and 14,15-EEZE.

References

• 1. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ahajournals.org [ahajournals.org]
• 3. ahajournals.org [ahajournals.org]
• 4. ahajournals.org [ahajournals.org]
• 5. 14,15-Dihydroxy-eicosa-5(Z)-enoic acid selectively inhibits 14,15-epoxyeicosatrienoic acid-induced relaxations in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 14,15-epoxyeicosa-5(Z)-enoic-mSI: a 14,15- and 5,6-EET antagonist in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 20-125Iodo-14,15-Epoxyeicosa-5(Z)-enoic Acid: a High-Affinity Radioligand Used to Characterize the Epoxyeicosatrienoic Acid Antagonist Binding Site - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 20-125Iodo-14,15-epoxyeicosa-5(Z)-enoic acid: a high-affinity radioligand used to characterize the epoxyeicosatrienoic acid antagonist binding site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mechanism of rat mesenteric arterial KATP channel activation by 14,15-epoxyeicosatrienoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]

An In-depth Technical Guide to the 14,15-EEZE Signaling Pathway

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epoxyeicosatrienoic acids (EETs) are lipid signaling molecules derived from the cytochrome P450 (CYP) epoxygenase pathway of arachidonic acid metabolism. These molecules, including the prominent regioisomer 14,15-EET, are implicated in a wide array of physiological and pathophysiological processes. They are known to be potent vasodilators, possess anti-inflammatory properties, and play roles in angiogenesis, cell proliferation, and cardioprotection. The biological actions of EETs are terminated primarily through their hydrolysis to less active dihydroxyeicosatrienoic acids (DHETs) by the enzyme soluble epoxide hydrolase (sEH).

The study of EET signaling has been significantly advanced by the development of selective antagonists. 14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE) is a commercially available and widely used selective antagonist of EETs, with a particular efficacy against 14,15-EET. It has been instrumental in elucidating the signaling pathways and functional roles of EETs. This technical guide provides a comprehensive overview of the 14,15-EEZE signaling pathway, including quantitative data on its effects, detailed experimental protocols, and visualizations of the involved molecular pathways.

Data Presentation

The following tables summarize the quantitative data related to the effects of 14,15-EET and the antagonistic actions of 14,15-EEZE.

Table 1: Vasoactive Properties of 14,15-EET and Antagonism by 14,15-EEZE

Compound	Preparation	Parameter	Value	Reference
14,15-EET	Bovine coronary artery rings	ED₅₀ (Vasorelaxation)	2.2 µM	[1][2]
11,12-EET	Canine coronary arterioles	EC₅₀ (Vasodilation)	10⁻¹²·⁷ to 10⁻¹⁰·¹ M	[3]
14,15-EET	Canine coronary arterioles	EC₅₀ (Vasodilation)	10⁻¹²·⁷ to 10⁻¹⁰·¹ M	[3]
14,15-EEZE (10 µM)	Bovine coronary arterial rings	Inhibition of 14,15-EET-induced relaxation	Significant inhibition	[4]
14,15-EEZE (10 µM)	Bovine coronary arterial rings	Inhibition of 11,12-EET-induced relaxation	Significant inhibition	[4]
14,15-EEZE (10 µM)	Bovine coronary arterial rings	Inhibition of 8,9-EET-induced relaxation	Significant inhibition	[4]
14,15-EEZE (10 µM)	Bovine coronary arterial rings	Inhibition of 5,6-EET-induced relaxation	Significant inhibition	[4]

Table 2: Cardioprotective Effects of EETs and Antagonism by 14,15-EEZE in a Canine Model of Myocardial Ischemia-Reperfusion

Treatment Group	Dose	Myocardial Infarct Size (% of Area at Risk)	Reference
Vehicle	-	21.8 ± 1.6	[5][6]
11,12-EET	0.128 mg/kg	8.7 ± 2.2	[5][6]
14,15-EET	0.128 mg/kg	9.4 ± 1.3	[5][6]
14,15-EEZE	0.128 mg/kg	21.0 ± 3.6	[5][6]
14,15-EEZE + 11,12-EET	0.128 mg/kg each	17.8 ± 1.4	[5][6]
14,15-EEZE + 14,15-EET	0.128 mg/kg each	19.2 ± 2.4	[5][6]

Note: While 14,15-EEZE is a well-established antagonist of EET signaling, specific IC₅₀ values for its inhibition of EET-induced vasodilation, cAMP production, and calcium influx are not consistently reported in the literature. Its antagonistic effects are typically demonstrated by using a concentration, such as 10 µM, that effectively blocks the response to EETs.

Experimental Protocols

Protocol 1: Vascular Reactivity Assay in Bovine Coronary Arteries

This protocol is adapted from methodologies used to assess the vasodilator effects of EETs and their antagonism by 14,15-EEZE.[4]

1. Tissue Preparation:

• Obtain fresh bovine hearts from a local abattoir and transport them to the laboratory in cold Krebs-bicarbonate buffer (in mmol/L: 118 NaCl, 24 NaHCO₃, 4.8 KCl, 2.5 CaCl₂, 1.2 KH₂PO₄, 1.2 MgSO₄, and 11 glucose).

• Dissect the left anterior descending coronary artery and place it in a petri dish filled with cold Krebs buffer.

• Carefully remove adhering adipose and connective tissue.

• Cut the artery into rings of 3-4 mm in length.

2. Mounting and Equilibration:

• Mount the arterial rings in organ baths containing Krebs buffer maintained at 37°C and aerated with 95% O₂ and 5% CO₂.

• Connect the rings to force transducers to measure isometric tension.

• Allow the rings to equilibrate for at least 60 minutes under a resting tension of 5-8 g, with buffer changes every 15-20 minutes.

3. Experimental Procedure:

• After equilibration, contract the rings with a submaximal concentration of the thromboxane (B8750289) A₂ mimetic, U46619 (e.g., 10-30 nM).

• Once a stable contraction is achieved, add cumulative concentrations of the EET regioisomer (e.g., 14,15-EET, from 1 nM to 10 µM) to generate a concentration-response curve.

• Wash the rings with fresh Krebs buffer to return to baseline tension.

• For antagonist studies, pre-incubate the rings with 14,15-EEZE (e.g., 10 µM) for 20-30 minutes before repeating the contraction with U46619 and the cumulative addition of the EET.

4. Data Analysis:

• Express the relaxation responses as a percentage of the pre-contraction induced by U46619.

• Plot the concentration-response curves and calculate the ED₅₀ values.

Protocol 2: Canine Model of Myocardial Ischemia-Reperfusion Injury

This protocol is based on studies investigating the cardioprotective effects of EETs and their blockade by 14,15-EEZE.[5][6]

1. Animal Preparation:

• Anesthetize adult mongrel dogs of either sex.

• Ventilate the animals with room air supplemented with oxygen.

• Catheterize the femoral artery and vein for blood pressure monitoring and drug administration, respectively.

• Perform a left thoracotomy to expose the heart.

• Isolate the left anterior descending (LAD) coronary artery for occlusion.

2. Ischemia-Reperfusion Protocol:

• Allow the animals to stabilize after surgery.

• Occlude the LAD artery for 60 minutes using a snare occluder.

• After 60 minutes of ischemia, release the snare to allow for 3 hours of reperfusion.

3. Drug Administration:

• In the control group, administer a vehicle solution.

• In the treatment groups, infuse 11,12-EET or 14,15-EET (0.128 mg/kg) into the left atrium over 2 minutes, starting 10 minutes before LAD occlusion.

• In the antagonist groups, administer 14,15-EEZE (0.128 mg/kg) 5 minutes prior to the EET infusion.

4. Infarct Size Determination:

• At the end of the reperfusion period, re-occlude the LAD and infuse Evans blue dye to delineate the area at risk (AAR).

• Euthanize the animal and excise the heart.

• Slice the left ventricle and incubate the slices in a 1% solution of 2,3,5-triphenyltetrazolium chloride (TTC) to differentiate between viable (red) and infarcted (pale) tissue.

• Trace the AAR and infarct areas for each slice and calculate the infarct size as a percentage of the AAR.

Protocol 3: Western Blot Analysis of Akt Phosphorylation

This protocol provides a general framework for assessing the effect of 14,15-EET and 14,15-EEZE on downstream signaling pathways.[7][8][9]

1. Cell Culture and Treatment:

• Culture appropriate cells (e.g., human breast cancer cells, prostate cancer cells) in suitable media.

• Serum-starve the cells for 12-24 hours before treatment to reduce basal signaling.

• Pre-treat cells with 14,15-EEZE (e.g., 10 µM) for 30 minutes.

• Stimulate the cells with 14,15-EET (e.g., 1 µM) for various time points (e.g., 0, 5, 15, 30, 60 minutes).

2. Protein Extraction:

• Wash the cells with ice-cold phosphate-buffered saline (PBS).

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Scrape the cells and collect the lysate.

• Centrifuge the lysate to pellet cell debris and collect the supernatant.

• Determine the protein concentration using a BCA or Bradford assay.

3. SDS-PAGE and Western Blotting:

• Denature protein samples by boiling in Laemmli buffer.

• Separate equal amounts of protein on an SDS-polyacrylamide gel.

• Transfer the proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% bovine serum albumin (BSA) or non-fat milk in Tris-buffered saline with Tween 20 (TBST).

• Incubate the membrane with a primary antibody against phospho-Akt (Ser473) overnight at 4°C.

• Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

4. Data Analysis:

• To normalize for protein loading, strip the membrane and re-probe with an antibody for total Akt.

• Quantify the band intensities using densitometry software.

• Express the level of phospho-Akt as a ratio to total Akt.

Mandatory Visualization

Signaling Pathway Diagrams

Caption: Biosynthesis and metabolism of 14,15-EET.

Caption: 14,15-EEZE antagonizes the 14,15-EET signaling pathway.

Experimental Workflow Diagram

Caption: Experimental workflow for a vascular reactivity assay.

References

• 1. 14,15-Epoxyeicosa-5,8,11-trienoic acid (14,15-EET) Surrogates Containing Epoxide Bioisosteres: Influence upon Vascular Relaxation and Soluble Epoxide Hydrolase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Epoxyeicosatrienoic acids and dihydroxyeicosatrienoic acids are potent vasodilators in the canine coronary microcirculation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 14,15-Dihydroxy-eicosa-5(Z)-enoic Acid Selectively Inhibits 14,15-Epoxyeicosatrienoic Acid-Induced Relaxations in Bovine Coronary Arteries - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Vascular Pharmacology of Epoxyeicosatrienoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibition of carcinoma cell motility by epoxyeicosatrienoic acid (EET) antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 14, 15-EET induces breast cancer cell EMT and cisplatin resistance by up-regulating integrin αvβ3 and activating FAK/PI3K/AKT signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. EETs Reduction Contributes to Granulosa Cell Senescence and Endometriosis‐Associated Infertility via the PI3K/AKT/mTOR Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Function of 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E) in Endothelial Cells

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary: 14,15-epoxyeicosa-5(Z)-enoic acid, commonly referred to as 14,15-EEZE, is a synthetic analog of the epoxyeicosatrienoic acid (EET) 14,15-EET.[1][2] It functions not as an agonist but as a selective and potent antagonist of EETs, the signaling molecules produced by cytochrome P450 (CYP) epoxygenases within the vascular endothelium.[1][3][4] By inhibiting the biological actions of EETs, 14,15-EEZE has become an invaluable pharmacological tool for elucidating the diverse roles of EETs in endothelial cell function. This guide details the mechanism of action of 14,15-EEZE, its impact on critical endothelial processes such as vasodilation and angiogenesis, and provides the experimental framework used to characterize these functions. The primary role of 14,15-EEZE is the competitive blockade of EET-mediated signaling pathways, which has significant implications for vascular tone, inflammation, and neovascularization.

Introduction: The Endothelial Cytochrome P450-EET System

The vascular endothelium synthesizes four regioisomers of epoxyeicosatrienoic acids (5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET) from arachidonic acid via CYP epoxygenases, primarily from the CYP2C and CYP2J families.[4][5][6] These EETs act as crucial autocrine and paracrine signaling molecules.[4][7] In the cardiovascular system, they are recognized as key components of the endothelium-derived hyperpolarizing factors (EDHFs), which induce vasodilation by hyperpolarizing vascular smooth muscle cells.[1][2][7] EETs achieve this by activating large-conductance calcium-activated potassium (BKCa) channels on smooth muscle cells, leading to potassium efflux, hyperpolarization, and subsequent relaxation.[3][4][7]

Beyond vasoregulation, EETs are involved in a spectrum of cellular processes including proliferation, migration, anti-inflammation, and angiogenesis.[5][8][9] The development of 14,15-EEZE, a selective EET antagonist, has been pivotal in confirming and exploring these functions by providing a means to specifically inhibit EET-dependent pathways.[1][3][4]

Mechanism of Action of 14,15-EEZE

14,15-EEZE exerts its function by acting as a competitive antagonist at the putative EET binding site or receptor.[1][3] While a specific EET receptor has not been fully cloned, functional studies strongly indicate the presence of a G-protein coupled binding site.[3][10] 14,15-EEZE selectively blocks the actions of all four EET regioisomers, with the highest efficacy against 14,15-EET.[1][4] Importantly, its antagonistic action is specific to the EET signaling pathway; it does not interfere with vasodilators that operate through different mechanisms, such as nitric oxide donors (sodium nitroprusside), prostacyclin analogs (iloprost), or direct K+ channel openers (bimakalim, NS1619).[1][3][4] Furthermore, 14,15-EEZE does not inhibit the synthesis of EETs or 20-HETE by CYP enzymes, confirming its role as a receptor-level antagonist rather than a synthesis inhibitor.[1][2]

References

• 1. ahajournals.org [ahajournals.org]
• 2. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Epoxyeicosatrienoic Acids and Endothelium-Dependent Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vascular Pharmacology of Epoxyeicosatrienoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Epoxyeicosatrienoic Acids and 20-Hydroxyeicosatetraenoic Acid on Endothelial and Vascular Function - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Epoxyeicosatrienoic acids and soluble epoxide hydrolase: potential therapeutic targets for inflammation and its induced carcinogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.physiology.org [journals.physiology.org]
• 8. Epoxyeicosatrienoic acids are part of the VEGF-activated signaling cascade leading to angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | 14,15-Epoxyeicosatrienoic Acid Protect Against Glucose Deprivation and Reperfusion-Induced Cerebral Microvascular Endothelial Cells Injury by Modulating Mitochondrial Autophagy via SIRT1/FOXO3a Signaling Pathway and TSPO Protein [frontiersin.org]
• 10. 14,15-Epoxyeicosa-5,8,11-trienoic acid (14,15-EET) Surrogates Containing Epoxide Bioisosteres: Influence upon Vascular Relaxation and Soluble Epoxide Hydrolase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Epoxyeicosatrienoic Acid Antagonists for Researchers and Drug Development Professionals

An Introduction to a Promising Class of Therapeutic Agents

Epoxyeicosatrienoic acids (EETs) are a group of signaling lipids derived from arachidonic acid that play a crucial role in regulating a wide array of physiological and pathophysiological processes. These include vasodilation, anti-inflammatory responses, and cellular proliferation. The therapeutic potential of modulating EET signaling has led to the development of EET antagonists, molecules designed to inhibit the actions of EETs, offering a promising avenue for the treatment of various diseases, including cardiovascular disorders and cancer. This technical guide provides a comprehensive overview of EET antagonists, their mechanisms of action, quantitative data on their activity, detailed experimental protocols for their evaluation, and a visual representation of the signaling pathways they modulate.

The Epoxyeicosatrienoic Acid (EET) Signaling Pathway

EETs are synthesized from arachidonic acid by cytochrome P450 (CYP) epoxygenases, primarily from the CYP2C and CYP2J families.[1] There are four regioisomers of EETs: 5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET.[2] These molecules act as autocrine and paracrine mediators, binding to putative G-protein coupled receptors (GPCRs) on the cell surface, although a specific high-affinity receptor has yet to be definitively identified.[3][4]

Upon binding, EETs can initiate a variety of intracellular signaling cascades. One of the most well-characterized effects of EETs is the activation of large-conductance calcium-activated potassium channels (BKCa) in vascular smooth muscle cells, leading to hyperpolarization and vasodilation.[2][5] EETs have also been shown to exert anti-inflammatory effects by inhibiting the activation of the transcription factor nuclear factor-kappa B (NF-κB).[1]

The biological activity of EETs is terminated through their rapid metabolism by soluble epoxide hydrolase (sEH) into their corresponding, and generally less active, dihydroxyeicosatrienoic acids (DHETs).[4] Therefore, inhibition of sEH represents an alternative strategy to enhance the beneficial effects of endogenous EETs.

Mechanism of Action of EET Antagonists

EET antagonists are compounds that block the biological effects of EETs. Their primary mechanism of action is believed to be competitive antagonism at the putative EET receptor.[6] By binding to this receptor without initiating a downstream signaling cascade, they prevent the binding of endogenous EETs and thereby inhibit their physiological and pathophysiological effects.

Some EET antagonists may also exhibit other mechanisms of action, such as inhibiting the synthesis of EETs or altering their metabolism. However, the most well-characterized EET antagonists, such as 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EEZE), are thought to act primarily as receptor antagonists.[1][7]

Classes and Examples of EET Antagonists

The development of EET antagonists has largely focused on structural analogs of the native EET molecules. These antagonists are designed to have a higher affinity for the putative EET receptor while lacking the ability to activate it.

Key examples of EET antagonists include:

• 14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE): This is one of the most widely studied and utilized EET antagonists. It has been shown to inhibit the effects of all four EET regioisomers, although it is most potent against 14,15-EET.[1][8]

• 14,15-EEZE-methylsulfonylimide (14,15-EEZE-mSI): This analog of 14,15-EEZE shows selectivity for inhibiting the actions of 14,15-EET and 5,6-EET.[7]

• N-Methylsulfonyl-6-(2-propargyloxyphenyl)hexanamide (MS-PPOH): While primarily known as a selective inhibitor of CYP epoxygenases, MS-PPOH has also been shown to compete with EETs for binding, suggesting it may also have antagonist properties.[8]

Quantitative Data on EET Antagonist Activity

The potency and selectivity of EET antagonists are critical parameters for their use as research tools and for their potential as therapeutic agents. The following tables summarize key quantitative data for some of the most common EET antagonists.

Antagonist	Assay	Target/Agonist	IC50 / Ki	Reference
14,15-EEZE	Vasodilation (Bovine Coronary Artery)	14,15-EET	~10 µM (inhibition)	[8]
Vasodilation (Bovine Coronary Artery)	11,12-EET	~10 µM (inhibition)	[8]
Vasodilation (Bovine Coronary Artery)	8,9-EET	~10 µM (inhibition)	[8]
Vasodilation (Bovine Coronary Artery)	5,6-EET	~10 µM (inhibition)	[8]
14,15-EEZE-mSI	Vasodilation (Bovine Coronary Artery)	14,15-EET	~10 µM (inhibition)	[7]
Vasodilation (Bovine Coronary Artery)	5,6-EET	~10 µM (inhibition)	[7]
14,15-EET	Radioligand Binding (Human Recombinant TP Receptor)	[3H]SQ-29548	Ki = 3.2 µM	[9]
11,12-EET	Inhibition of VCAM-1 Expression (TNF-α stimulated)	-	IC50 = 20 nM	[10]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the activity of EET antagonists.

Vascular Relaxation Assay in Bovine Coronary Arteries

This assay is used to determine the ability of an EET antagonist to inhibit EET-induced vasodilation.

Materials:

• Bovine hearts obtained from a local abattoir

• Krebs-bicarbonate buffer (in mM: 118.3 NaCl, 4.7 KCl, 1.2 MgSO4, 1.2 KH2PO4, 2.5 CaCl2, 25 NaHCO3, and 11.1 glucose)

• U46619 (thromboxane A2 mimetic)

• EET regioisomers (e.g., 14,15-EET)

• EET antagonist (e.g., 14,15-EEZE)

• Organ bath system with force transducers

• Data acquisition system

Procedure:

• Isolate the left anterior descending coronary artery from the bovine heart and place it in ice-cold Krebs-bicarbonate buffer.

• Cut the artery into 3-5 mm rings, taking care to not damage the endothelium.

• Mount the arterial rings in organ baths containing Krebs-bicarbonate buffer maintained at 37°C and aerated with 95% O2 / 5% CO2.

• Allow the rings to equilibrate for at least 60 minutes under a resting tension of 1.5-2.0 g.

• Pre-constrict the arterial rings with U46619 to achieve a stable contraction.

• For antagonist studies, pre-incubate the rings with the EET antagonist (e.g., 10 µM 14,15-EEZE) for 20-30 minutes.

• Generate a cumulative concentration-response curve to an EET regioisomer (e.g., 10⁻⁹ to 10⁻⁵ M 14,15-EET) in the absence and presence of the antagonist.

• Record the changes in isometric tension using a force transducer and data acquisition system.

• Data Analysis: Express the relaxation responses as a percentage of the pre-constriction induced by U46619. Compare the concentration-response curves in the presence and absence of the antagonist to determine the inhibitory effect.

Cell Migration Assay (Boyden Chamber)

This assay is used to assess the effect of EET antagonists on EET-induced cell migration.

Materials:

• Boyden chamber apparatus with inserts (e.g., 8 µm pore size)

• Cell culture medium (e.g., DMEM) with and without fetal bovine serum (FBS)

• Cells of interest (e.g., endothelial cells, cancer cells)

• EET agonist (e.g., 11,12-EET)

• EET antagonist (e.g., 14,15-EEZE)

• Calcein AM or other fluorescent dye for cell labeling

• Fluorescence plate reader

Procedure:

• Culture the cells to 80-90% confluency.

• Starve the cells in serum-free medium for 12-24 hours prior to the assay.

• Coat the underside of the Boyden chamber insert membrane with an appropriate extracellular matrix protein (e.g., fibronectin) if required.

• Add cell culture medium containing a chemoattractant (e.g., 10% FBS or an EET agonist) to the lower chamber of the Boyden apparatus.

• In the upper chamber, add the starved cells suspended in serum-free medium. For antagonist studies, pre-incubate the cells with the EET antagonist for 30-60 minutes before adding them to the chamber.

• Incubate the Boyden chamber at 37°C in a CO2 incubator for a duration appropriate for the cell type (typically 4-24 hours).

• After incubation, remove the non-migrated cells from the upper side of the membrane with a cotton swab.

• Fix and stain the migrated cells on the lower side of the membrane with a suitable stain (e.g., crystal violet) or use a fluorescent-based quantification method.

• Data Analysis: Count the number of migrated cells in several fields of view under a microscope or quantify the fluorescence using a plate reader. Compare the number of migrated cells in the presence and absence of the EET antagonist.

NF-κB Activation Assay (Western Blotting)

This assay is used to determine the effect of EET antagonists on the activation of the NF-κB signaling pathway, often induced by an inflammatory stimulus.

Materials:

• Cells responsive to inflammatory stimuli (e.g., endothelial cells, macrophages)

• Inflammatory stimulus (e.g., tumor necrosis factor-alpha (TNF-α))

• EET agonist (optional, to see if EETs can modulate the response)

• EET antagonist

• Cell lysis buffer

• Protein assay kit

• SDS-PAGE gels and electrophoresis apparatus

• Western blotting apparatus

• Primary antibodies against phosphorylated and total IκBα and p65 (a subunit of NF-κB)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Culture the cells to 80-90% confluency.

• Pre-treat the cells with the EET antagonist for 1-2 hours.

• Stimulate the cells with the inflammatory agent (e.g., TNF-α) for an appropriate time (e.g., 15-30 minutes for IκBα phosphorylation).

• Lyse the cells and collect the protein extracts.

• Determine the protein concentration of each sample.

• Separate equal amounts of protein from each sample by SDS-PAGE.

• Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in TBST).

• Incubate the membrane with the primary antibody against the phosphorylated or total protein of interest overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the levels of phosphorylated proteins to the total protein levels to determine the extent of activation. Compare the levels of activation in the presence and absence of the EET antagonist.

Signaling Pathways and Logical Relationships

The following diagrams, generated using the DOT language for Graphviz, illustrate key signaling pathways and relationships involving EETs and their antagonists.

Caption: Biosynthesis and metabolism of Epoxyeicosatrienoic Acids (EETs).

References

• 1. Epoxyeicosatrienoic Acids and Endothelium-Dependent Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Vascular Pharmacology of Epoxyeicosatrienoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Soluble epoxide hydrolase inhibition reveals novel biological functions of epoxyeicosatrienoic acids (EETs) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Discovery and structure-activity relationships of sulfonamide ETA-selective antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibition of carcinoma cell motility by epoxyeicosatrienoic acid (EET) antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ahajournals.org [ahajournals.org]
• 8. ahajournals.org [ahajournals.org]
• 9. 14,15-EET analogs: characterization of structural requirements for agonist and antagonist activity in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

The Discovery and Synthesis of 14,15-EE-5(Z)-E: A Potent Antagonist of Epoxyeicosatrienoic Acid Signaling

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

14,15-Epoxyeicosa-5(Z)-enoic acid, commonly referred to as 14,15-EE-5(Z)-E or 14,15-EEZE, is a synthetic analog of the endogenous lipid mediator 14,15-epoxyeicosatrienoic acid (14,15-EET). Unlike its parent compound, which acts as a potent vasodilator and signaling molecule, 14,15-EE-5(Z)-E functions as a selective antagonist of EET-mediated biological effects. This technical guide provides a comprehensive overview of the discovery, synthesis, and biological characterization of 14,15-EE-5(Z)-E, with a focus on its role in elucidating the physiological and pathophysiological functions of EETs. Detailed experimental protocols, quantitative data, and visualizations of relevant signaling pathways are presented to serve as a valuable resource for researchers in the fields of pharmacology, cardiovascular biology, and drug discovery.

Discovery and Rationale for Development

Epoxyeicosatrienoic acids (EETs) are cytochrome P450 epoxygenase metabolites of arachidonic acid that have been identified as endothelium-derived hyperpolarizing factors (EDHFs).[1] They play crucial roles in regulating vascular tone, with vasodilator activity being a key function.[1] To investigate the specific roles of EETs in cellular signaling and to develop potential therapeutic agents, researchers sought to create structural analogs that could act as antagonists.

In 2002, a team of researchers led by Gauthier, Falck, and Campbell synthesized and characterized a series of 14,15-EET analogs.[2][3] Among these, 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EEZE) was identified as a potent and selective antagonist of EET-induced vascular relaxation.[2] The rationale behind its design was to modify the structure of 14,15-EET to inhibit its biological activity and thereby block the signaling pathways it mediates. This discovery provided a critical pharmacological tool for probing the function of the EET signaling cascade.

Synthesis of 14,15-EE-5(Z)-E

Representative Synthetic Scheme

The following is a generalized workflow for the synthesis of 14,15-EE-5(Z)-E based on established methods for creating EET analogs. Specific reagents and conditions may vary.

Caption: Generalized synthetic workflow for 14,15-EE-5(Z)-E.

Key Experimental Protocols

General Procedure for Epoxidation: A solution of the olefin precursor in a suitable solvent (e.g., dichloromethane) is cooled to 0°C. meta-Chloroperoxybenzoic acid (m-CPBA) is added portion-wise, and the reaction is stirred at room temperature until completion, as monitored by thin-layer chromatography (TLC). The reaction mixture is then washed with a sodium bicarbonate solution and brine, dried over sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography.

Note: The detailed experimental protocols for the synthesis of various EET analogs can be found in the publications of Falck et al. and Gauthier et al. Researchers should refer to these primary sources for specific reaction conditions and characterization data.

Biological Activity and Mechanism of Action

14,15-EE-5(Z)-E is a selective antagonist of EET-induced biological effects, most notably vasodilation. It has been shown to inhibit the relaxation of pre-constricted bovine coronary arteries induced by all four EET regioisomers (5,6-, 8,9-, 11,12-, and 14,15-EET).[2]

Antagonism of Vasodilation

The primary characterized activity of 14,15-EE-5(Z)-E is its ability to block the vasorelaxant effects of EETs. In bovine coronary arterial rings pre-constricted with the thromboxane (B8750289) A2 mimetic U46619, 14,15-EE-5(Z)-E inhibits EET-induced relaxation in a concentration-dependent manner.[2] At a concentration of 10 µM, 14,15-EE-5(Z)-E can inhibit approximately 80% of the relaxation induced by 14,15-EET.[1] Importantly, it does not appear to antagonize vascular relaxation mediated by nitric oxide or iloprost.[1]

Signaling Pathway

EETs are key components of the EDHF signaling pathway, which leads to the hyperpolarization and relaxation of vascular smooth muscle cells. This process is initiated by the activation of endothelial cells, leading to the production of EETs. EETs then act on the underlying smooth muscle cells, activating large-conductance calcium-activated potassium (BKCa) channels. The opening of these channels leads to potassium ion efflux, hyperpolarization of the cell membrane, and subsequent vasodilation. 14,15-EE-5(Z)-E is thought to competitively inhibit the binding of EETs to their putative receptor on vascular smooth muscle cells, thereby blocking the downstream signaling cascade.

Caption: EDHF signaling pathway showing the antagonistic action of 14,15-EE-5(Z)-E.

Quantitative Data

The following tables summarize the key quantitative data related to the biological activity of 14,15-EE-5(Z)-E.

Table 1: Antagonistic Effect of 14,15-EE-5(Z)-E on EET-Induced Vasodilation

Agonist (EET)	Concentration of 14,15-EE-5(Z)-E	% Inhibition of Vasodilation	Reference
14,15-EET	10 µM	~80%	[1]
11,12-EET	10 µM	Significant	[2]
8,9-EET	10 µM	Significant	[2]
5,6-EET	10 µM	Significant	[2]

Table 2: Physical and Chemical Properties of 14,15-EE-5(Z)-E

Property	Value
Molecular Formula	C20H36O3
Molecular Weight	324.5 g/mol
Formal Name	rel-13-[(2R,3S)-3-pentyloxiranyl]-5Z-tridecenoic acid
CAS Number	519038-92-7
Purity	≥98%
Formulation	A solution in ethanol
Solubility	DMF: 10 mg/ml, DMSO: 10 mg/ml, Ethanol: 50 mg/ml, PBS (pH 7.2): 0.5 mg/ml

Applications in Research and Drug Development

14,15-EE-5(Z)-E has proven to be an invaluable tool for researchers studying the physiological and pathophysiological roles of EETs. Its applications include:

• Elucidating the role of EETs in cardiovascular function: By selectively blocking EET-mediated vasodilation, researchers can investigate the contribution of this pathway to blood pressure regulation and blood flow in various vascular beds.

• Investigating the involvement of EETs in disease: 14,15-EE-5(Z)-E can be used to explore the role of EETs in conditions such as hypertension, inflammation, and cancer.

• Validating EET receptors as therapeutic targets: The ability of 14,15-EE-5(Z)-E to antagonize EET signaling provides evidence for the existence of specific EET receptors and supports their potential as targets for drug development.

• Screening for novel EET agonists and antagonists: 14,15-EE-5(Z)-E can be used as a reference compound in high-throughput screening assays to identify new molecules that modulate the EET signaling pathway.

Conclusion

The discovery and synthesis of 14,15-EE-5(Z)-E have significantly advanced our understanding of the biological roles of epoxyeicosatrienoic acids. As a selective and potent antagonist, it has provided the scientific community with a crucial tool to dissect the complexities of the EDHF signaling pathway and to explore the therapeutic potential of targeting this system. This technical guide has summarized the key aspects of 14,15-EE-5(Z)-E's discovery, synthesis, and biological activity, providing a foundation for future research and development in this exciting field.

References

• 1. Development of Epoxyeicosatrienoic Acid Analogs with in Vivo Anti-Hypertensive Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. journals.physiology.org [journals.physiology.org]

The Structure-Activity Relationship of 14,15-EEZE: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth analysis of the structure-activity relationship (SAR) of 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EEZE), a pivotal tool in eicosanoid research. Designed for researchers, scientists, and drug development professionals, this document consolidates key quantitative data, detailed experimental methodologies, and visual representations of its mechanism of action to facilitate a comprehensive understanding of this selective epoxyeicosatrienoic acid (EET) antagonist.

Core Concepts: Structure and Antagonistic Activity

14,15-EEZE is a synthetic analog of the endogenous lipid mediator 14,15-EET. The critical structural modification that confers its antagonistic properties is the introduction of a cis double bond at the 5,6 position of the carbon chain, forming the 5(Z)-enoic acid moiety. This alteration from the parent agonist molecule, 14,15-EET, allows it to bind to the putative EET receptor without eliciting a downstream signaling cascade, thereby competitively inhibiting the actions of endogenous and exogenous EETs.

The primary biological effect of 14,15-EEZE is the selective inhibition of EET-mediated biological responses, most notably vasodilation and vascular smooth muscle hyperpolarization.[1][2] It effectively blocks the relaxant effects induced by all four EET regioisomers (5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET) in vascular preparations, with a pronounced potency against 14,15-EET.[1][2] Importantly, 14,15-EEZE does not affect vasodilation induced by other signaling molecules such as sodium nitroprusside (a nitric oxide donor) or iloprost (B1671730) (a prostacyclin analog), highlighting its specificity for the EET signaling pathway.

Quantitative Analysis of 14,15-EEZE Activity

The following tables summarize the key quantitative data regarding the inhibitory potency and binding affinity of 14,15-EEZE.

Table 1: Inhibition of EET Regioisomer-Induced Vasodilation by 14,15-EEZE in Bovine Coronary Arteries

EET Regioisomer	Maximal Relaxation without 14,15-EEZE (%)	Maximal Relaxation with 10 µM 14,15-EEZE (%)	Reference
14,15-EET	~85	~20	[1]
11,12-EET	~85	~40	[1]
8,9-EET	~80	~50	[1]
5,6-EET	~75	~55	[1]

Note: Data are approximated from graphical representations in the cited literature and serve for comparative purposes. The pre-constricting agent used was U46619.

Table 2: Binding Affinity of EETs and Analogs to the Putative EET Receptor in U937 Cell Membranes

This data was obtained through competitive radioligand binding assays using the radiolabeled 14,15-EEZE analog, 20-¹²⁵I-14,15-epoxyeicosa-5(Z)-enoic acid (20-¹²⁵I-14,15-EE5ZE).

Compound	Kᵢ (nM)	Reference
11,12-EET	~3	[3]
14,15-EET	~3	[3]
8,9-EET	~10	[3]
14,15-EEZE	~10	[3]
14,15-dihydroxyeicosatrienoic acid (14,15-DHET)	>100	[3]

Note: Kᵢ values were derived from IC₅₀ values presented in the cited literature. A lower Kᵢ value indicates a higher binding affinity.

Experimental Protocols

Synthesis of 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EEZE)

While a detailed, step-by-step synthesis protocol for 14,15-EEZE is not publicly available in its entirety, the synthesis of its analogs provides a well-established chemical route. The general strategy involves the following key steps, adapted from the synthesis of similar 14,15-EET analogs[4][5]:

Figure 1: Generalized synthetic workflow for 14,15-EEZE. [font-size: 10px]

• Preparation of the Precursor: The synthesis typically starts with a commercially available or synthesized long-chain fatty acid containing an alkyne at the desired position for the future epoxide and a cis-double bond at the 5,6-position. The carboxylic acid and any other reactive functional groups are protected.

• Partial Hydrogenation: The alkyne is stereoselectively reduced to a cis-alkene using a poisoned catalyst, such as Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead).

• Epoxidation: The newly formed cis-alkene at the 14,15-position is then epoxidized, commonly using a peroxy acid like meta-chloroperoxybenzoic acid (m-CPBA), to form the epoxide ring.

• Deprotection: Finally, the protecting group on the carboxylic acid is removed to yield 14,15-EEZE.

• Purification: Purification at each step is typically achieved by column chromatography.

Bovine Coronary Artery Vascular Relaxation Assay

This protocol outlines the methodology for assessing the antagonistic effect of 14,15-EEZE on EET-induced vasodilation.[1][6][7][8][9][10]

Figure 2: Experimental workflow for the vascular relaxation assay. [font-size: 10px]

• Tissue Preparation: Fresh bovine hearts are obtained from a local abattoir. The left anterior descending coronary arteries are dissected and placed in ice-cold physiological salt solution (PSS; Krebs-Henseleit solution). Arteries are cleaned of surrounding tissue and cut into rings (3-5 mm in length).

• Mounting: The arterial rings are mounted on wire myographs in organ baths containing PSS, maintained at 37°C, and bubbled with 95% O₂ / 5% CO₂.

• Equilibration: The rings are allowed to equilibrate for at least 60 minutes under a resting tension of approximately 5 grams, with the PSS being replaced every 15-20 minutes.

• Pre-constriction: After equilibration, the arterial rings are pre-constricted with a thromboxane (B8750289) A₂ mimetic, U46619 (e.g., 10-30 nM), to achieve a stable contraction.

• EET-Induced Relaxation: Once a stable plateau of contraction is reached, cumulative concentrations of an EET regioisomer (e.g., 10⁻⁹ to 10⁻⁵ M) are added to the organ bath to generate a dose-response curve for vasodilation.

• Antagonist Protocol: Following a washout period, the arterial rings are pre-incubated with 14,15-EEZE (e.g., 10 µM) for a defined period (e.g., 20-30 minutes).

• Repeat EET Challenge: The cumulative addition of the same EET regioisomer is repeated in the presence of 14,15-EEZE.

• Data Analysis: The relaxation at each concentration is expressed as a percentage of the pre-constriction induced by U46619. The dose-response curves in the absence and presence of 14,15-EEZE are compared to determine the inhibitory effect.

Radioligand Binding Assay with U937 Cell Membranes

This protocol describes a competitive binding assay to determine the affinity of 14,15-EEZE for the putative EET receptor using a radiolabeled antagonist.[3][11]

Figure 3: Workflow for the radioligand binding assay. [font-size: 10px]

• Cell Culture and Membrane Preparation: Human monocytic U937 cells are cultured in RPMI-1640 medium supplemented with fetal bovine serum. Cells are harvested and washed with phosphate-buffered saline. The cell pellet is then homogenized in a lysis buffer, and the cell membranes are isolated by differential centrifugation. The final membrane pellet is resuspended in a binding buffer.

• Binding Assay:

  • Total Binding: U937 cell membranes (e.g., 50 µg of protein) are incubated with a fixed concentration of the radioligand, 20-¹²⁵I-14,15-EE5ZE (e.g., 1-2 nM).

  • Non-specific Binding: A parallel incubation is performed in the presence of a high concentration of unlabeled 14,15-EEZE (e.g., 10-20 µM) to saturate the specific binding sites.

  • Competitive Binding: A series of incubations are set up with the radioligand and increasing concentrations of unlabeled 14,15-EEZE or other test compounds.

• Incubation: The binding reactions are incubated, for example, at 4°C for 15-30 minutes.

• Separation of Bound and Free Ligand: The incubation is terminated by rapid filtration through glass fiber filters, which trap the membranes with the bound radioligand. The filters are then washed with ice-cold wash buffer to remove unbound radioligand.

• Quantification: The radioactivity retained on the filters is measured using a gamma counter.

• Data Analysis: Specific binding is calculated by subtracting non-specific binding from total binding. The concentration of the competitor (14,15-EEZE) that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined by non-linear regression analysis. The inhibition constant (Kᵢ) is then calculated from the IC₅₀ value using the Cheng-Prusoff equation.

Signaling Pathways and Mechanism of Action

EETs exert their biological effects by binding to a putative G-protein coupled receptor (GPCR) on the cell surface. This initiates a signaling cascade that ultimately leads to the opening of calcium-activated potassium channels (KCa) in vascular smooth muscle cells. The resulting potassium efflux hyperpolarizes the cell membrane, leading to the closure of voltage-gated calcium channels, a decrease in intracellular calcium concentration, and subsequent vasodilation.[12][13][14][15]

14,15-EEZE acts as a competitive antagonist at this putative EET receptor, preventing the binding of EETs and thereby blocking the initiation of this signaling pathway.

Figure 4: EET signaling pathway and the antagonistic action of 14,15-EEZE. [font-size: 10px]

Conclusion

14,15-EEZE is a well-characterized and selective antagonist of the biological actions of EETs. Its utility as a research tool is underscored by its specific mechanism of action, which involves the competitive blockade of a putative EET receptor. This technical guide has provided a consolidated overview of the key structure-activity relationships, quantitative pharmacological data, and detailed experimental protocols necessary for its effective use in research and drug discovery. A thorough understanding of its properties is essential for accurately interpreting experimental results and for the future development of more potent and selective modulators of the EET signaling pathway.

References

• 1. ahajournals.org [ahajournals.org]
• 2. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 20-125Iodo-14,15-Epoxyeicosa-5(Z)-enoic Acid: a High-Affinity Radioligand Used to Characterize the Epoxyeicosatrienoic Acid Antagonist Binding Site - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 14,15-Epoxyeicosa-5,8,11-trienoic Acid (14,15-EET) Surrogates: Carboxylate Modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Guidelines for the measurement of vascular function and structure in isolated arteries and veins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The determination of optimal initial tension in rat coronary artery using wire myography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Isometric Contractility Measurement of the Mouse Mesenteric Artery Using Wire Myography - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Myography of isolated blood vessels: Considerations for experimental design and combination with supplementary techniques [frontiersin.org]
• 10. Myography of isolated blood vessels: Considerations for experimental design and combination with supplementary techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Redirecting [linkinghub.elsevier.com]
• 12. Vascular Pharmacology of Epoxyeicosatrienoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. journals.physiology.org [journals.physiology.org]
• 15. researchgate.net [researchgate.net]

Unmasking the Cellular Interactions of 14,15-Epoxyeicosa-5(Z)-enoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE) is a critical pharmacological tool in the study of eicosanoid signaling. As a potent and selective antagonist of epoxyeicosatrienoic acids (EETs), 14,15-EEZE has been instrumental in elucidating the physiological and pathological roles of these lipid mediators. This technical guide provides an in-depth overview of the known cellular targets of 14,15-EEZE, presenting key quantitative data, detailed experimental protocols for target identification and validation, and visual representations of the associated signaling pathways. This document is intended to serve as a comprehensive resource for researchers actively engaged in the fields of pharmacology, cell biology, and drug discovery.

Quantitative Data on Cellular Target Interactions

The following tables summarize the available quantitative data for the interaction of 14,15-EEZE with its primary and secondary cellular targets. These values have been compiled from various studies and provide a comparative overview of its antagonistic and, in some contexts, potential agonistic activities.

Table 1: Antagonistic Activity of 14,15-EEZE against EET-Induced Responses

Target/System	Agonist	14,15-EEZE Concentration	Effect	Reference
Bovine Coronary Arteries	14,15-EET	10 µmol/L	Inhibition of vasorelaxation	[1][2]
Bovine Coronary Arteries	11,12-EET	10 µmol/L	Inhibition of vasorelaxation	[1]
Bovine Coronary Arteries	8,9-EET	10 µmol/L	Inhibition of vasorelaxation	[1]
Bovine Coronary Arteries	5,6-EET	10 µmol/L	Inhibition of vasorelaxation	[1]
Canine Myocardium	11,12-EET (0.128 mg/kg)	0.128 mg/kg	Abolished cardioprotective effect	[1][3]
Canine Myocardium	14,15-EET (0.128 mg/kg)	0.128 mg/kg	Abolished cardioprotective effect	[1][3]
Human Microvascular Endothelial Cells	14,15-EET (10 nM)	Pre-treatment	Blocked NO production	[4]
Prostate Carcinoma Cells	11,12-EET	Not specified	Inhibited cell migration and invasion	[5]

Table 2: Binding Affinity and Other Quantitative Metrics

Target	Ligand	Kd (Dissociation Constant)	IC50	Bmax	Cell Type/System	Reference
Putative EET Receptor	125I-14,15-EEZE	1.11 ± 0.13 nM	-	1.13 ± 0.04 pmol/mg protein	U937 cell membranes
Thromboxane Receptor (TP)	14,15-EET	-	Ki = 6.1 µM	-	Not specified	[6]
Large-conductance Ca2+-activated K+ (BKCa) channels	14,15-EET (100 nmol/L)	-	100 nmol/L (14,15-EEZE-mSI)	-	Bovine coronary arterial smooth muscle cells
Mitochondrial ATP-sensitive K+ (mitoKATP) channel	Diazoxide	No effect	-	-	Canine Myocardium	[1][3]

Key Experimental Protocols

This section details the methodologies for several key experiments used to identify and characterize the cellular targets of 14,15-EEZE.

Protocol 1: Radioligand Binding Assay for Putative EET Receptors

Objective: To determine the binding affinity (Kd) and receptor density (Bmax) of a radiolabeled analog of 14,15-EEZE to cell membranes.

Materials:

• HEK293T cells or other suitable cell line expressing the putative receptor.

• Radioligand (e.g., 125I-14,15-EEZE).

• Unlabeled 14,15-EEZE.

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4).

• Wash buffer (ice-cold binding buffer).

• Scintillation fluid.

• Glass fiber filters.

• Filtration apparatus.

• Scintillation counter.

Procedure:

• Membrane Preparation:

  • Culture and harvest HEK293T cells.

  • Homogenize cells in ice-cold lysis buffer.

  • Centrifuge the homogenate to pellet the membranes.

  • Wash the membrane pellet and resuspend in binding buffer.

  • Determine protein concentration using a BCA or Bradford assay.

• Saturation Binding Assay:

  • In a 96-well plate, add a constant amount of membrane preparation to each well.

  • Add increasing concentrations of the radioligand to a set of wells (total binding).

  • To a parallel set of wells, add the same increasing concentrations of radioligand plus a high concentration of unlabeled 14,15-EEZE to determine non-specific binding.

  • Incubate at room temperature for 60-90 minutes.

  • Terminate the reaction by rapid filtration through glass fiber filters.

  • Wash the filters with ice-cold wash buffer.

  • Measure the radioactivity on the filters using a scintillation counter.

• Data Analysis:

  • Subtract non-specific binding from total binding to obtain specific binding.

  • Plot specific binding versus radioligand concentration and fit the data to a one-site binding hyperbola to determine Kd and Bmax.

Protocol 2: Vascular Relaxation Assay in Isolated Arteries

Objective: To assess the antagonistic effect of 14,15-EEZE on EET-induced vasorelaxation.

Materials:

• Bovine coronary arteries or other suitable vascular tissue.

• Krebs-Henseleit solution.

• U46619 (thromboxane A2 analog for pre-constriction).

• 14,15-EET (or other EET regioisomers).

• 14,15-EEZE.

• Organ bath system with force transducers.

Procedure:

• Tissue Preparation:

  • Isolate bovine coronary arteries and cut into rings (2-3 mm).

  • Mount the arterial rings in an organ bath filled with Krebs-Henseleit solution, gassed with 95% O2/5% CO2 at 37°C.

• Experimental Protocol:

  • Allow the rings to equilibrate for 60-90 minutes under a resting tension.

  • Pre-constrict the arterial rings with U46619 to achieve a stable contraction.

  • For control experiments, add cumulative concentrations of an EET regioisomer and record the relaxation response.

  • For antagonist experiments, pre-incubate a separate set of rings with 14,15-EEZE (e.g., 10 µmol/L) for 20-30 minutes before adding the cumulative concentrations of the EET.

• Data Analysis:

  • Express the relaxation response as a percentage of the pre-constriction induced by U46619.

  • Compare the concentration-response curves for the EET in the presence and absence of 14,15-EEZE to determine the antagonistic effect.

Protocol 3: Cell Migration/Invasion Assay

Objective: To evaluate the inhibitory effect of 14,15-EEZE on EET-induced cancer cell migration and invasion.

Materials:

• Prostate cancer cell line (e.g., PC-3).

• Cell culture medium.

• Transwell inserts with porous membranes (e.g., 8 µm pores), with or without Matrigel coating for invasion assays.

• 11,12-EET or other EETs.

• 14,15-EEZE.

• Calcein AM or other fluorescent dye for cell staining.

Procedure:

• Cell Preparation:

  • Culture PC-3 cells to sub-confluency.

  • Starve the cells in serum-free medium for 24 hours.

• Migration/Invasion Assay:

  • Resuspend the starved cells in serum-free medium.

  • In the lower chamber of the Transwell plate, add medium containing a chemoattractant (e.g., 11,12-EET).

  • In the upper chamber (the insert), add the cell suspension. For antagonist treatment, include 14,15-EEZE in the cell suspension.

  • Incubate for a specified period (e.g., 24 hours) to allow for cell migration/invasion.

• Quantification:

  • Remove non-migrated cells from the upper surface of the insert membrane.

  • Fix and stain the migrated cells on the lower surface of the membrane.

  • Elute the stain and measure the absorbance or count the number of migrated cells under a microscope.

• Data Analysis:

  • Compare the number of migrated/invaded cells in the different treatment groups (control, EET alone, EET + 14,15-EEZE).

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways affected by 14,15-EEZE and a typical experimental workflow for its characterization.

Figure 1: Simplified signaling pathway of EETs and the antagonistic action of 14,15-EEZE.

Figure 2: General experimental workflow for characterizing the cellular targets of 14,15-EEZE.

Conclusion

14,15-EEZE is a pivotal tool for dissecting the intricate signaling pathways of EETs. Its primary mode of action is the competitive antagonism of a putative EET receptor, which appears to be a G-protein coupled receptor. This antagonism abrogates a wide range of EET-mediated effects, including vasodilation, cardioprotection, and cancer cell motility. Downstream of receptor binding, 14,15-EEZE effectively blocks the activation of key signaling molecules such as Gαs, PKA, PI3K, and Akt, as well as the opening of potassium channels like BKCa and KATP. Furthermore, evidence suggests its interaction with other membrane proteins, including EGFR and TRPV1, expanding its potential mechanisms of action.

The quantitative data and experimental protocols provided in this guide offer a solid foundation for researchers to further investigate the cellular targets of 14,15-EEZE and to explore its therapeutic potential. The continued use of this valuable pharmacological agent will undoubtedly lead to a deeper understanding of eicosanoid biology and the development of novel therapeutic strategies for a variety of diseases.

References

• 1. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Epoxyeicosatrienoic Acids and Endothelium-Dependent Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.physiology.org [journals.physiology.org]
• 4. researchgate.net [researchgate.net]
• 5. Inhibition of carcinoma cell motility by epoxyeicosatrienoic acid (EET) antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Pharmacology of 14,15-Epoxyeicosa-5(Z)-enoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E), also known as 14,15-EEZE, is a synthetic analog of the endogenous endothelium-derived hyperpolarizing factor (EDHF) 14,15-epoxyeicosatrienoic acid (14,15-EET).[1][2] Extensive research has characterized 14,15-EE-5(Z)-E as a potent and selective antagonist of EETs, making it an invaluable pharmacological tool for elucidating the physiological and pathophysiological roles of these lipid mediators.[1][3] This technical guide provides a comprehensive overview of the pharmacology of 14,15-EE-5(Z)-E, including its mechanism of action, quantitative effects on vascular tone, and detailed experimental protocols for its characterization.

Core Pharmacology and Mechanism of Action

14,15-EE-5(Z)-E exerts its effects primarily by antagonizing the actions of epoxyeicosatrienoic acids (EETs).[1] EETs are metabolites of arachidonic acid produced by cytochrome P450 epoxygenases and are known to be potent vasodilators.[3] They play a crucial role in regulating vascular tone, inflammation, and cellular signaling.[3]

The primary mechanism of action for 14,15-EE-5(Z)-E is the competitive inhibition of EET binding to their putative receptors.[4] This antagonism prevents the downstream signaling cascade initiated by EETs, which includes the activation of large-conductance calcium-activated potassium (BKCa) channels in vascular smooth muscle cells, leading to hyperpolarization and vasodilation.[1][3]

Quantitative Data on Antagonist Activity

The antagonist potency of 14,15-EE-5(Z)-E has been quantified in various experimental settings, primarily through its inhibition of EET-induced vasorelaxation in bovine coronary arteries.

Parameter	Agonist	Concentration of 14,15-EE-5(Z)-E	Inhibition	Reference
Maximal Relaxation	14,15-EET	10 µM	~78%	[5]
Maximal Relaxation	11,12-EET	10 µM	~31%	[5]
Maximal Relaxation	8,9-EET	10 µM	Significant Inhibition	[1]
Maximal Relaxation	5,6-EET	10 µM	Significant Inhibition	[1]

Signaling Pathways

The signaling pathway of EETs, which is antagonized by 14,15-EE-5(Z)-E, involves the activation of a putative G-protein coupled receptor, leading to the opening of BKCa channels and subsequent vasodilation. Additionally, EETs have been shown to influence other signaling molecules such as p38 MAP kinase.

Caption: Antagonistic action of 14,15-EE-5(Z)-E on the EET signaling pathway.

Experimental Protocols

Vascular Reactivity Studies (Isometric Tension Measurement)

This protocol details the measurement of isometric tension in isolated bovine coronary artery rings to assess the antagonist effect of 14,15-EE-5(Z)-E on EET-induced vasodilation.

Materials:

• Bovine hearts

• Krebs-bicarbonate buffer (composition in mM: 118.3 NaCl, 4.7 KCl, 1.2 MgSO4, 1.2 KH2PO4, 2.5 CaCl2, 25 NaHCO3, 11.1 glucose)

• U46619 (thromboxane A2 mimetic)

• 14,15-EET and other EET regioisomers

• 14,15-EE-5(Z)-E

• Wire myograph system

• Carbogen (B8564812) gas (95% O2, 5% CO2)

Procedure:

• Isolate the left anterior descending coronary artery from a fresh bovine heart and place it in cold Krebs-bicarbonate buffer.

• Clean the artery of surrounding connective tissue and cut it into 3-5 mm rings.

• Mount the arterial rings on two wires in the chambers of a wire myograph system filled with Krebs-bicarbonate buffer and bubbled with carbogen at 37°C.

• Allow the rings to equilibrate for 60-90 minutes under a resting tension of approximately 5 g.

• Pre-constrict the arterial rings with U46619 to achieve a stable contraction.

• For antagonist studies, pre-incubate the rings with 14,15-EE-5(Z)-E (e.g., 10 µM) for 20-30 minutes.

• Generate a cumulative concentration-response curve to an EET regioisomer (e.g., 14,15-EET) by adding increasing concentrations to the bath.

• Record the changes in isometric tension. Relaxation is expressed as a percentage decrease from the U46619-induced contraction.

Caption: Experimental workflow for vascular reactivity studies.

Smooth Muscle Cell Membrane Potential Measurement

This protocol describes the electrophysiological recording of membrane potential in isolated bovine coronary artery smooth muscle cells to investigate the effect of 14,15-EE-5(Z)-E on EET-induced hyperpolarization.

Materials:

• Isolated bovine coronary arteries

• Enzymatic digestion solution (e.g., containing papain and collagenase)

• Physiological salt solution (PSS)

• Glass microelectrodes (filled with 3 M KCl)

• High-impedance amplifier and data acquisition system

• 14,15-EET and 14,15-EE-5(Z)-E

Procedure:

• Isolate single smooth muscle cells from bovine coronary arteries by enzymatic digestion.

• Plate the isolated cells in a recording chamber containing PSS.

• Establish a stable intracellular recording from a single smooth muscle cell using a glass microelectrode.

• Record the resting membrane potential.

• Apply 14,15-EET to the bath and record the change in membrane potential (hyperpolarization).

• To test the antagonist, pre-incubate the cells with 14,15-EE-5(Z)-E before applying 14,15-EET and record the membrane potential.

Radioligand Binding Assay

This protocol outlines a competitive radioligand binding assay using a radiolabeled antagonist, such as 20-¹²⁵Iodo-14,15-epoxyeicosa-5(Z)-enoic acid (²⁰-¹²⁵I-14,15-EE5ZE), to characterize the binding of 14,15-EE-5(Z)-E to its binding site.

Materials:

• U937 cell membranes (or other suitable cell line expressing the putative EET receptor)

• ²⁰-¹²⁵I-14,15-EE5ZE

• Unlabeled 14,15-EE-5(Z)-E and other competing ligands

• Binding buffer

• Glass fiber filters

• Filtration apparatus

• Gamma counter

Procedure:

• Prepare U937 cell membranes by homogenization and centrifugation.

• In a multi-well plate, incubate a fixed concentration of ²⁰-¹²⁵I-14,15-EE5ZE with the cell membranes in the absence (total binding) or presence (non-specific binding) of a high concentration of unlabeled 14,15-EE-5(Z)-E.

• For competition binding, incubate the radioligand and membranes with increasing concentrations of unlabeled 14,15-EE-5(Z)-E or other test compounds.

• Incubate at room temperature for a defined period to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters.

• Wash the filters with ice-cold buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a gamma counter.

• Calculate specific binding by subtracting non-specific binding from total binding and determine the IC50 value for the competing ligand.

Synthesis

The synthesis of 14,15-EE-5(Z)-E is a multi-step organic synthesis process. A general synthetic scheme involves the formation of the cis-epoxide and the Z-alkene functionalities on a C20 fatty acid backbone. Detailed synthetic procedures are available in the chemical literature.

Conclusion

14,15-EE-5(Z)-E is a critical tool for investigating the pharmacology of EETs. Its selective antagonist activity allows for the precise dissection of EET-mediated signaling pathways in various physiological and pathological contexts. The experimental protocols provided in this guide offer a framework for researchers to further explore the therapeutic potential of targeting the EET signaling cascade.

References

• 1. Electrophysiology of Gastrointestinal Smooth Muscle [vivo.colostate.edu]
• 2. Electrophysiology of Syncytial Smooth Muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Vascular Pharmacology of Epoxyeicosatrienoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Electrophysiological methods in smooth-muscle physiology. Corpus cavernosum in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 14,15-Dihydroxy-eicosa-5(Z)-enoic Acid Selectively Inhibits 14,15-Epoxyeicosatrienoic Acid-Induced Relaxations in Bovine Coronary Arteries - PMC [pmc.ncbi.nlm.nih.gov]

The Role of 14,15-EEZE in Elucidating Endothelium-Derived Hyperpolarizing Factor Signaling: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Endothelium-derived hyperpolarizing factor (EDHF) plays a crucial role in regulating vascular tone, particularly in resistance arteries. A significant component of the EDHF response is mediated by epoxyeicosatrienoic acids (EETs), which are metabolites of arachidonic acid produced by cytochrome P450 (CYP) epoxygenases. The study of EET-mediated signaling has been significantly advanced by the development of selective pharmacological tools. This technical guide focuses on 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EEZE), a potent and selective antagonist of EETs. We provide an in-depth overview of its mechanism of action, its utility in dissecting the EDHF pathway, and detailed experimental protocols for its application in vascular biology research. This guide is intended to serve as a comprehensive resource for researchers investigating vascular physiology and pharmacology, as well as for professionals in drug development targeting the vascular endothelium.

Introduction to Endothelium-Derived Hyperpolarizing Factor (EDHF) and Epoxyeicosatrienoic Acids (EETs)

Endothelium-dependent relaxation of vascular smooth muscle is a critical process for maintaining cardiovascular homeostasis. Beyond nitric oxide (NO) and prostacyclin, a third pathway, attributed to the Endothelium-Derived Hyperpolarizing Factor (EDHF), contributes significantly to vasodilation, especially in smaller arteries and arterioles. The hallmark of EDHF-mediated responses is the hyperpolarization of the vascular smooth muscle cell membrane, leading to relaxation.

Several candidates have been proposed to act as EDHF, including potassium ions, hydrogen peroxide, and electrical coupling through myoendothelial gap junctions. However, compelling evidence points to the central role of epoxyeicosatrienoic acids (EETs) as key mediators of EDHF in many vascular beds.[1][2][3] EETs are produced from arachidonic acid by CYP epoxygenases, primarily from the CYP2C and CYP2J subfamilies, within the endothelial cells.[1][4][5] There are four regioisomers of EETs: 5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET. These lipophilic molecules can act in an autocrine or paracrine manner to induce hyperpolarization and relaxation of the underlying smooth muscle cells.

14,15-EEZE: A Selective Antagonist of EETs

The elucidation of the physiological roles of EETs has been greatly facilitated by the development of selective antagonists. 14,15-EEZE is a synthetic analog of 14,15-EET that has been identified as a specific antagonist of the vascular effects of EETs.[2][3][6]

Mechanism of Action

14,15-EEZE competitively blocks the actions of EETs at their putative receptor sites on vascular smooth muscle cells.[2][7] Importantly, its antagonistic effect is not due to the inhibition of EET synthesis.[2][3] Studies have shown that 14,15-EEZE does not alter the production of EETs or another arachidonic acid metabolite, 20-hydroxyeicosatetraenoic acid (20-HETE), by renal microsomes.[2][3] Instead, it appears to directly compete with EETs for binding to their target, thereby preventing the downstream signaling events that lead to vasodilation. The existence of a specific cell membrane receptor for EETs is supported by the inhibitory actions of antagonists like 14,15-EEZE.[8]

Specificity and Selectivity

14,15-EEZE has been shown to be highly selective for the EET pathway. It effectively inhibits vasodilation induced by all four EET regioisomers, with the greatest potency against 14,15-EET.[2][3][6] Crucially, 14,15-EEZE does not affect vasodilation mediated by other key signaling molecules, demonstrating its specificity.[2][3]

Table 1: Selectivity of 14,15-EEZE in Bovine Coronary Arteries

Vasodilator	Pathway	Effect of 14,15-EEZE (10 µmol/L)	Reference
Sodium Nitroprusside	NO-cGMP	No alteration in relaxation	[2][3]
Iloprost	Prostacyclin-cAMP	No alteration in relaxation	[2][3]
NS1619	KCa channel opener	No alteration in relaxation	[2][3]
Bimakalim	KATP channel opener	No alteration in relaxation	[2][3]

Quantitative Data on the Effects of 14,15-EEZE

The inhibitory effects of 14,15-EEZE on EET- and EDHF-mediated responses have been quantified in various experimental settings.

Table 2: Inhibition of EET-Induced Relaxation by 14,15-EEZE in Bovine Coronary Arteries

EET Regioisomer	Maximal Relaxation (Control)	Maximal Relaxation with 14,15-EEZE (10 µmol/L)	Reference
14,15-EET	~80%	18%	[1]
11,12-EET	~80-90%	Significantly inhibited	[1][3]
8,9-EET	~80-90%	Significantly inhibited	[1][3]
5,6-EET	~80-90%	Significantly inhibited	[1][3]

Table 3: Effect of 14,15-EEZE on Agonist-Induced EDHF-Mediated Responses

Agonist	Experimental Conditions	Effect of 14,15-EEZE	Reference
Bradykinin (B550075)	Bovine coronary arteries (in the presence of L-NA and Indomethacin)	Nearly 1000-fold rightward shift in concentration-response curve; maximal relaxation reduced from 95% to 55%	[1]
Bradykinin	Small cannulated bovine coronary arteries	Inhibited bradykinin (10 nmol/L)-induced smooth muscle hyperpolarization and relaxation at 3 µmol/L	[2][3]
Methacholine	Bovine coronary arteries (in the presence of Indomethacin)	Nearly eliminated relaxation	[1]
Arachidonic Acid	Bovine coronary arteries (in the presence of Indomethacin)	Nearly eliminated relaxation	[1]

Experimental Protocols

Vascular Reactivity Studies

These experiments are fundamental to assessing the effect of 14,15-EEZE on vascular tone.

Objective: To determine the inhibitory effect of 14,15-EEZE on agonist-induced, EDHF-mediated vasodilation.

Materials:

• Isolated arterial rings (e.g., bovine coronary arteries)

• Tissue bath system with isometric force transducers

• Krebs-bicarbonate buffer (in mmol/L: NaCl 118, NaHCO3 24, KCl 4.8, CaCl2 2.5, MgSO4 1.2, KH2PO4 1.2, glucose 11)

• U46619 (thromboxane A2 mimetic for pre-constriction)

• Agonists (e.g., bradykinin, methacholine, EETs)

• 14,15-EEZE

• Indomethacin (B1671933) (cyclooxygenase inhibitor)

• L-Nitroarginine (NO synthase inhibitor)

Procedure:

• Dissect and clean arterial rings, taking care to preserve the endothelium.

• Mount the rings in a tissue bath containing Krebs-bicarbonate buffer, gassed with 95% O2 / 5% CO2 at 37°C.

• Allow the tissues to equilibrate under a resting tension (e.g., 5g for bovine coronary arteries).

• To study EDHF-mediated responses, pre-incubate the tissues with indomethacin (e.g., 10 µmol/L) and L-nitroarginine (e.g., 100 µmol/L) to block the production of prostacyclin and NO, respectively.

• Pre-constrict the arterial rings with U46619 (e.g., 10-30 nmol/L) to achieve a stable contraction.

• Generate a cumulative concentration-response curve to an agonist (e.g., bradykinin, 1 nmol/L to 1 µmol/L).

• Wash the tissues and allow them to return to baseline.

• Incubate the tissues with 14,15-EEZE (e.g., 10 µmol/L) for a specified period (e.g., 30 minutes).

• Repeat the cumulative concentration-response curve to the same agonist in the presence of 14,15-EEZE.

• Record changes in isometric tension and express relaxation as a percentage of the U46619-induced contraction.

Measurement of Vascular Smooth Muscle Hyperpolarization

This protocol allows for the direct assessment of the effect of 14,15-EEZE on changes in membrane potential.

Objective: To measure the effect of 14,15-EEZE on agonist-induced hyperpolarization of vascular smooth muscle cells.

Materials:

• Small resistance arteries (e.g., bovine coronary arterioles)

• Pressure myograph system

• Glass microelectrodes for intracellular recording

• Physiological salt solution

• Agonists (e.g., bradykinin)

• 14,15-EEZE

• Indomethacin and L-Nitroarginine

Procedure:

• Isolate and cannulate a small artery in a pressure myograph chamber superfused with physiological salt solution at 37°C.

• Pressurize the artery to a physiological level (e.g., 60 mmHg).

• Pre-incubate with indomethacin and L-nitroarginine.

• Impale a smooth muscle cell with a glass microelectrode to record the membrane potential.

• Once a stable recording is achieved, add an agonist (e.g., bradykinin, 10 nmol/L) to the superfusate and record the change in membrane potential (hyperpolarization).

• Wash out the agonist and allow the membrane potential to return to baseline.

• Superfuse the artery with a solution containing 14,15-EEZE (e.g., 3 µmol/L) for a defined period.

• Re-introduce the agonist in the continued presence of 14,15-EEZE and record the membrane potential.

• Compare the magnitude of hyperpolarization in the absence and presence of 14,15-EEZE.

Signaling Pathways and Visualizations

The following diagrams illustrate the key signaling pathways involved in EDHF-mediated vasodilation and the inhibitory action of 14,15-EEZE.

EDHF-Mediated Vasodilation Pathway

Caption: EDHF signaling cascade initiated by agonist binding.

Mechanism of 14,15-EEZE Inhibition

Caption: Antagonistic action of 14,15-EEZE on the EET receptor.

Experimental Workflow for Vascular Reactivity

Caption: Workflow for assessing 14,15-EEZE's effect on vasodilation.

Conclusion

14,15-EEZE has proven to be an invaluable pharmacological tool for investigating the role of EETs as endothelium-derived hyperpolarizing factors. Its selectivity and potent antagonistic activity allow for the specific dissection of the EET-mediated component of vasodilation. This technical guide provides a comprehensive overview of 14,15-EEZE, including its mechanism of action, quantitative effects, and detailed experimental protocols. By utilizing this compound, researchers can continue to unravel the complexities of EDHF signaling in both physiological and pathological conditions, paving the way for the development of novel therapeutic strategies for cardiovascular diseases.

References

• 1. ahajournals.org [ahajournals.org]
• 2. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 14,15-EET analogs: characterization of structural requirements for agonist and antagonist activity in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Epoxyeicosatrienoic Acids and Endothelium-Dependent Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ahajournals.org [ahajournals.org]
• 7. 14,15-Dihydroxy-eicosa-5(Z)-enoic Acid Selectively Inhibits 14,15-Epoxyeicosatrienoic Acid-Induced Relaxations in Bovine Coronary Arteries - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to 14,15-Epoxyeicosa-5(Z)-enoic Acid (14,15-EE-5(Z)-E)

A Comprehensive Review for Researchers, Scientists, and Drug Development Professionals

Introduction: 14,15-Epoxyeicosa-5(Z)-enoic acid, also known as 14,15-EEZE, is a synthetic analog of 14,15-epoxyeicosatrienoic acid (14,15-EET), a cytochrome P450-derived metabolite of arachidonic acid.[1] Extensive research has identified 14,15-EE-5(Z)-E as a potent and selective antagonist of epoxyeicosatrienoic acids (EETs), which are crucial signaling molecules in the cardiovascular system.[1] EETs function as endothelium-derived hyperpolarizing factors (EDHFs), contributing to vasodilation and vascular homeostasis.[1][2] This technical guide provides a comprehensive overview of the literature on 14,15-EE-5(Z)-E, focusing on its pharmacological effects, mechanism of action, and the experimental protocols used to characterize it.

Quantitative Data Summary

The following tables summarize the key quantitative data from the literature regarding the biological activity of 14,15-EE-5(Z)-E and its derivatives.

Table 1: Antagonistic Activity of 14,15-EE-5(Z)-E on Vasodilation

Agonist	Concentration of 14,15-EE-5(Z)-E	Tissue/Cell Type	Pre-constrictor	Inhibition of Maximal Relaxation	Reference
14,15-EET	10 µmol/L	Bovine Coronary Arteries	U46619	~80%	[3]
11,12-EET	10 µmol/L	Bovine Coronary Arteries	U46619	Significant Inhibition	[1][4]
8,9-EET	10 µmol/L	Bovine Coronary Arteries	U46619	Significant Inhibition	[1]
5,6-EET	10 µmol/L	Bovine Coronary Arteries	U46619	Significant Inhibition	[1]
Bradykinin	3 µmol/L	Small Bovine Coronary Arteries	U46619	Inhibition of hyperpolarization and relaxation	[1]
Methacholine	10 µmol/L	Bovine Coronary Arteries	U46619	Inhibition of indomethacin-resistant relaxation	[1]
Arachidonic Acid	10 µmol/L	Bovine Coronary Arteries	U46619	Inhibition of indomethacin-resistant relaxation	[1]

Table 2: Binding Affinity of 20-¹²⁵Iodo-14,15-EE-5(Z)-E (Radiolabeled Analog)

Parameter	Value	Cell Type	Reference
Kd	1.11 ± 0.13 nM	U937 cell membranes	[5][6]
Bmax	1.13 ± 0.04 pmol/mg protein	U937 cell membranes	[5][6]

Table 3: Competitive Binding of Various Ligands against 20-¹²⁵Iodo-14,15-EE-5(Z)-E

Competing Ligand	Ki	Cell Type	Reference
Miconazole	315 nM	U937 cell membranes	[5]
N-methylsulfonyl-6-(2-propargyloxyphenyl)hexanamide (MS-PPOH)	1558 nM	U937 cell membranes	[5]

Key Signaling Pathways and Mechanisms of Action

14,15-EE-5(Z)-E exerts its effects by antagonizing the signaling pathways activated by EETs. The primary mechanism involves the inhibition of EET-induced activation of large-conductance Ca²⁺-activated K⁺ (BKCa) channels in vascular smooth muscle cells. This activation normally leads to membrane hyperpolarization and subsequent vasodilation. The involvement of a G-protein-coupled receptor is also suggested in the literature.

EET Signaling Pathway and Antagonism by 14,15-EE-5(Z)-E

Experimental Protocols

Vascular Reactivity Studies in Bovine Coronary Arteries

This protocol outlines the general procedure for assessing the effect of 14,15-EE-5(Z)-E on EET-induced vasodilation.

• Tissue Preparation: Fresh bovine hearts are obtained, and the left anterior descending coronary arteries are dissected in cold Krebs buffer. Arterial rings (3-4 mm in length) are prepared.

• Mounting: The arterial rings are mounted in organ chambers containing Krebs buffer, maintained at 37°C, and aerated with 95% O₂ and 5% CO₂. The rings are connected to isometric force transducers to record changes in tension.

• Equilibration and Pre-constriction: The rings are allowed to equilibrate for 60-90 minutes under a resting tension of 5-8 g. Following equilibration, the rings are pre-constricted with a thromboxane (B8750289) A₂ mimetic, U46619 (e.g., 10-30 nM), to achieve a stable contraction.

• Antagonist Incubation: 14,15-EE-5(Z)-E (e.g., 10 µmol/L) or vehicle is added to the organ bath and incubated for a defined period (e.g., 20-30 minutes).

• Agonist Challenge: A cumulative concentration-response curve to an EET regioisomer (e.g., 14,15-EET, from 1 nM to 10 µM) is generated. Relaxation is recorded as a percentage decrease from the U46619-induced pre-constriction.

• Data Analysis: The dose-response curves in the presence and absence of 14,15-EE-5(Z)-E are compared to determine its antagonistic effect.

Experimental Workflow for Vascular Reactivity Assay

Radioligand Binding Assay

This protocol describes a competitive binding assay to characterize the binding of ligands to the putative EET receptor using a radiolabeled antagonist.

• Membrane Preparation: U937 cells are homogenized in a cold lysis buffer. The homogenate is centrifuged to pellet the membranes, which are then washed and resuspended in a binding buffer. Protein concentration is determined.

• Assay Setup: The assay is performed in a 96-well plate. To each well, the following are added in order:

  • U937 cell membranes (a fixed amount of protein).

  • Increasing concentrations of the unlabeled competitor (e.g., 14,15-EE-5(Z)-E, EETs, or other test compounds).

  • A fixed concentration of the radioligand, 20-¹²⁵Iodo-14,15-EE-5(Z)-E (e.g., 2.9 nM).

• Incubation: The plate is incubated for a specific time (e.g., 15 minutes) at a controlled temperature to allow binding to reach equilibrium.

• Separation of Bound and Free Ligand: The incubation is terminated by rapid vacuum filtration through glass fiber filters, which trap the membranes with the bound radioligand. The filters are washed with ice-cold buffer to remove unbound radioligand.

• Quantification: The radioactivity retained on the filters is measured using a gamma counter.

• Data Analysis: Non-specific binding is determined in the presence of a high concentration of unlabeled 14,15-EE-5(Z)-E. Specific binding is calculated by subtracting non-specific binding from total binding. The IC₅₀ (concentration of competitor that inhibits 50% of specific binding) is determined by non-linear regression, and the Ki is calculated using the Cheng-Prusoff equation.

Workflow for Competitive Radioligand Binding Assay

Conclusion

14,15-EE-5(Z)-E has been instrumental as a pharmacological tool to elucidate the physiological and pathophysiological roles of EETs. Its selectivity as an antagonist allows for the specific investigation of EET-mediated signaling pathways, particularly in the context of vascular function. The data and protocols summarized in this guide provide a solid foundation for researchers and drug development professionals interested in targeting the EET signaling cascade for therapeutic intervention in cardiovascular diseases. Further research may focus on the development of even more potent and specific antagonists and the precise molecular identification of the EET receptor(s).

References

• 1. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Epoxyeicosatrienoic Acids and Endothelium-Dependent Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 20-125Iodo-14,15-Epoxyeicosa-5(Z)-enoic Acid: a High-Affinity Radioligand Used to Characterize the Epoxyeicosatrienoic Acid Antagonist Binding Site - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 14,15-Dihydroxy-eicosa-5(Z)-enoic Acid Selectively Inhibits 14,15-Epoxyeicosatrienoic Acid-Induced Relaxations in Bovine Coronary Arteries - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A New Radioligand Binding Assay to Measure the Concentration of Drugs in Rodent Brain Ex Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 20-125Iodo-14,15-epoxyeicosa-5(Z)-enoic acid: a high-affinity radioligand used to characterize the epoxyeicosatrienoic acid antagonist binding site - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for 14,15-EE-5(Z)-E

For Researchers, Scientists, and Drug Development Professionals

Introduction

14,15-Epoxyeicosa-5(Z)-enoic acid, commonly referred to as 14,15-EE-5(Z)-E or 14,15-EEZE, is a synthetic analog of the endogenous lipid signaling molecule 14,15-epoxyeicosatrienoic acid (14,15-EET).[1][2] 14,15-EETs are metabolites of arachidonic acid produced by cytochrome P450 epoxygenases and function as endothelium-derived hyperpolarizing factors (EDHFs), playing a crucial role in vasodilation.[1][2] 14,15-EE-5(Z)-E has been identified as a selective antagonist of EETs, making it a valuable pharmacological tool for investigating the physiological and pathophysiological roles of EET signaling pathways.[1][2] By inhibiting EET-mediated effects, 14,15-EE-5(Z)-E allows for the elucidation of the involvement of EETs in various biological processes, including the regulation of vascular tone and inflammation.

These application notes provide detailed experimental protocols for utilizing 14,15-EE-5(Z)-E as an EET antagonist in vascular reactivity studies and radioligand binding assays.

Quantitative Data Summary

The following tables summarize the quantitative data for 14,15-EE-5(Z)-E and its interaction with the EET signaling pathway.

Table 1: Inhibition of EET-Induced Relaxation in Bovine Coronary Arteries by 14,15-EE-5(Z)-E.

EET Regioisomer	Concentration of 14,15-EE-5(Z)-E (μM)	Approximate Inhibition of Maximal Relaxation (%)
14,15-EET	10	~80
11,12-EET	10	Inhibition observed
8,9-EET	10	Inhibition observed
5,6-EET	10	Inhibition observed

Data synthesized from multiple sources indicating that while 14,15-EE-5(Z)-E inhibits all EET regioisomers, it is most effective against 14,15-EET.[1][2][3]

Table 2: Binding Affinity of a Radiolabeled 14,15-EE-5(Z)-E Analog ([¹²⁵I]20-Iodo-14,15-EE-5(Z)-E) to U937 Cell Membranes.

Parameter	Value
Dissociation Constant (Kd)	1.11 ± 0.13 nM
Maximum Binding Capacity (Bmax)	1.13 ± 0.04 pmol/mg protein

This data characterizes the binding of a high-affinity radiolabeled antagonist analog to the putative EET receptor.[4]

Table 3: Competitive Binding of Various Ligands against [¹²⁵I]20-Iodo-14,15-EE-5(Z)-E in U937 Cell Membranes.

Competing Ligand	Inhibition Constant (Ki) (nM)
Miconazole	315
N-methylsulfonyl-6-(2-propargyloxyphenyl)hexanamide (MS-PPOH)	1558

These findings suggest that some cytochrome P450 inhibitors can also interact with the EET binding site.[4]

Experimental Protocols

Protocol 1: Evaluation of 14,15-EE-5(Z)-E in Vascular Reactivity Studies

This protocol details the methodology for assessing the antagonist effect of 14,15-EE-5(Z)-E on EET-induced relaxation in isolated bovine coronary arteries.

Materials:

• Bovine hearts obtained from a local abattoir

• Krebs-Henseleit solution (see composition below)

• U46619 (thromboxane A2 mimetic)

• 14,15-EET (and other EET regioisomers)

• 14,15-EE-5(Z)-E

• Wire myograph system

• Carbogen (B8564812) gas (95% O₂ / 5% CO₂)

• Standard laboratory glassware and equipment

Krebs-Henseleit Solution Composition (per liter):

Component	Molarity (mM)	Weight (g)
NaCl	118	6.9
KCl	4.7	0.35
CaCl₂·2H₂O	2.5	0.373
MgSO₄·7H₂O	1.2	0.296
KH₂PO₄	1.2	0.163
NaHCO₃	25	2.1
Glucose	11.1	2.0

Prepare fresh and continuously aerate with carbogen gas to maintain a pH of 7.4.[5][6][7][8]

Procedure:

• Tissue Preparation:

  • Isolate the left anterior descending (LAD) coronary artery from the bovine heart and place it in ice-cold Krebs-Henseleit solution.

  • Carefully remove excess connective and adipose tissue.

  • Cut the artery into 2-3 mm wide rings. For some experiments, the endothelium can be denuded by gently rubbing the intimal surface with a pair of fine forceps.

• Mounting in Wire Myograph:

  • Mount the arterial rings on two stainless steel wires in the organ baths of the wire myograph system.

  • Fill the organ baths with Krebs-Henseleit solution maintained at 37°C and continuously gassed with carbogen.

  • Allow the rings to equilibrate for at least 60 minutes under a resting tension of approximately 5 g, with solution changes every 15-20 minutes.

• Pre-constriction:

  • After equilibration, induce a stable contraction by adding a submaximal concentration of U46619 (typically in the range of 10⁻⁸ to 10⁻⁷ M) to achieve approximately 50-80% of the maximal contraction.

• Antagonist Incubation:

  • Once a stable pre-constriction is achieved, incubate the arterial rings with the desired concentration of 14,15-EE-5(Z)-E (e.g., 10 µM) or vehicle control for 20-30 minutes.

• Cumulative Concentration-Response Curve:

  • Generate a cumulative concentration-response curve for 14,15-EET (or other EETs) by adding increasing concentrations of the agonist (e.g., from 10⁻¹⁰ to 10⁻⁵ M) to the organ bath.

  • Record the relaxation response at each concentration until a maximal effect is observed.

• Data Analysis:

  • Express the relaxation responses as a percentage of the pre-constriction induced by U46619.

  • Compare the concentration-response curves in the presence and absence of 14,15-EE-5(Z)-E to determine the antagonist effect.

Protocol 2: Radioligand Binding Assay for the Putative EET Receptor

This protocol describes a competitive binding assay using a radiolabeled analog of 14,15-EE-5(Z)-E to characterize the binding of the antagonist to the putative EET receptor in U937 cell membranes.

Materials:

• U937 cells (human monocytic cell line)

• [¹²⁵I]20-Iodo-14,15-EE-5(Z)-E (radioligand)

• Unlabeled 14,15-EE-5(Z)-E and other competing ligands

• Membrane preparation buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4, with protease inhibitors)

• Assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4)

• Scintillation counter and vials

• Glass fiber filters

• Filtration apparatus

Procedure:

• Membrane Preparation:

  • Harvest U937 cells and wash with ice-cold phosphate-buffered saline (PBS).

  • Resuspend the cell pellet in membrane preparation buffer and homogenize using a Dounce homogenizer or similar device.

  • Centrifuge the homogenate at a low speed (e.g., 1,000 x g) for 10 minutes at 4°C to remove nuclei and cellular debris.

  • Collect the supernatant and centrifuge at a high speed (e.g., 100,000 x g) for 60 minutes at 4°C to pellet the membranes.

  • Wash the membrane pellet with membrane preparation buffer and resuspend in assay buffer.

  • Determine the protein concentration using a standard protein assay (e.g., Bradford or BCA).

• Competitive Binding Assay:

  • In a 96-well plate, add the following in a final volume of 200 µL:

    • 50 µL of assay buffer or unlabeled competing ligand (at various concentrations).

    • 50 µL of [¹²⁵I]20-Iodo-14,15-EE-5(Z)-E at a fixed concentration (typically at or below its Kd, e.g., 1-2 nM).

    • 100 µL of the membrane preparation (containing a specific amount of protein, e.g., 20-50 µg).

  • For total binding, add assay buffer instead of a competing ligand.

  • For non-specific binding, add a high concentration of unlabeled 14,15-EE-5(Z)-E (e.g., 10 µM).

  • Incubate the plate at room temperature for a predetermined time to reach equilibrium (e.g., 60 minutes).

• Separation of Bound and Free Ligand:

  • Rapidly terminate the binding reaction by filtering the contents of each well through glass fiber filters pre-soaked in assay buffer using a vacuum filtration apparatus.

  • Quickly wash the filters three times with ice-cold assay buffer to remove unbound radioligand.

• Quantification:

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration to generate a competition curve.

  • Determine the IC₅₀ value (the concentration of competitor that inhibits 50% of specific binding).

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualizations

References

• 1. Krebs–Henseleit solution - Wikipedia [en.wikipedia.org]
• 2. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. 20-125Iodo-14,15-Epoxyeicosa-5(Z)-enoic Acid: a High-Affinity Radioligand Used to Characterize the Epoxyeicosatrienoic Acid Antagonist Binding Site - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bostonbioproducts.com [bostonbioproducts.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. teknova.com [teknova.com]
• 8. buffersandreagents.com [buffersandreagents.com]

Application Notes and Protocols for In Vivo Studies Using 14,15-EEZE

For Researchers, Scientists, and Drug Development Professionals

Introduction

14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE) is a valuable research tool for investigating the physiological and pathological roles of epoxyeicosatrienoic acids (EETs) in vivo. EETs are lipid signaling molecules produced from arachidonic acid by cytochrome P450 (CYP) epoxygenases and are involved in a variety of biological processes, including regulation of vascular tone, inflammation, and cell growth. 14,15-EEZE acts as a selective antagonist of EETs, making it a critical compound for elucidating the mechanisms of EET action in various disease models.[1][2] These application notes provide detailed protocols and data for the use of 14,15-EEZE in in vivo studies, focusing on its application in models of cardiac ischemia-reperfusion injury and cancer.

Mechanism of Action

14,15-EEZE is understood to function as a direct antagonist at a putative G-protein coupled receptor (GPCR) for EETs.[1][2] While the specific receptor has not yet been definitively identified, evidence suggests that EETs, and consequently their antagonists, modulate several downstream signaling pathways. In the context of cancer cell motility, EETs have been shown to activate the epidermal growth factor receptor (EGFR) and the phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway. 14,15-EEZE has been demonstrated to inhibit these effects. In vascular smooth muscle, EETs are known to activate large-conductance calcium-activated potassium (BKCa) channels, leading to hyperpolarization and vasodilation, a process that can be blocked by 14,15-EEZE.

Signaling Pathways

The signaling cascades modulated by EETs, and antagonized by 14,15-EEZE, are complex and can be cell-type specific. Below are diagrams illustrating the proposed pathways.

Caption: Proposed signaling pathways of EETs antagonized by 14,15-EEZE.

Experimental Protocols

Canine Model of Myocardial Ischemia-Reperfusion Injury

This protocol is adapted from a study investigating the cardioprotective effects of EETs and their blockade by 14,15-EEZE.[1][2]

Animal Model:

• Adult mongrel dogs of either sex, weighing 15–25 kg.

Anesthesia and Surgical Preparation:

• Anesthetize with a combination of barbital (B3395916) sodium (200 mg/kg) and pentobarbital (B6593769) sodium (15 mg/kg).

• Ventilate with room air supplemented with 100% oxygen.

• Monitor and maintain arterial blood gases and pH within physiological limits.

• Perform a left thoracotomy to expose the heart.

• Isolate the left anterior descending (LAD) coronary artery for occlusion and cannulate the left atrium for drug administration and microsphere injections.

Experimental Groups:

• Vehicle control

• 14,15-EET (0.128 mg/kg)

• 11,12-EET (0.128 mg/kg)

• 14,15-EEZE (0.128 mg/kg)

• 14,15-EEZE (0.128 mg/kg) + 14,15-EET (0.128 mg/kg)

• 14,15-EEZE (0.128 mg/kg) + 11,12-EET (0.128 mg/kg)

Drug Administration:

• Administer 14,15-EEZE or vehicle via a 2-3 minute intracoronary infusion 5 minutes before the administration of EETs or vehicle.

• Administer EETs or vehicle 15 minutes before coronary artery occlusion.

Ischemia-Reperfusion Protocol:

• Occlude the LAD for 60 minutes.

• Reperfuse for 3 hours.

• At the end of reperfusion, determine the area at risk and infarct size.

Quantitative Data from Canine Myocardial Infarction Model

Treatment Group	Dose (mg/kg)	Myocardial Infarct Size (% of Area at Risk)
Vehicle Control	-	21.8 ± 1.6
14,15-EET	0.128	9.4 ± 1.3
11,12-EET	0.128	8.7 ± 2.2
14,15-EEZE	0.128	21.0 ± 3.6
14,15-EEZE + 14,15-EET	0.128 + 0.128	19.2 ± 2.4
14,15-EEZE + 11,12-EET	0.128 + 0.128	17.8 ± 1.4

Data are presented as mean ± SEM.[1][2]

Murine Xenograft Model of Breast Cancer

This protocol is based on a study investigating the role of 14,15-EET in promoting breast cancer cell epithelial-mesenchymal transition (EMT) and cisplatin (B142131) resistance.

Animal Model:

• Female nude mice.

Cell Line and Tumor Induction:

• MDA-MB-231 human breast cancer cells.

• Inoculate mice with MDA-MB-231 cells to establish xenograft tumors.

Experimental Groups:

• Control

• Cisplatin

• 14,15-EET + Cisplatin

• 14,15-EEZE + 14,15-EET + Cisplatin

Drug Administration:

• Specific doses and administration routes for 14,15-EET and 14,15-EEZE in this in vivo xenograft study require further optimization based on preliminary studies. The cited study confirmed the effects observed in vitro through in vivo experiments but did not provide specific dosage for the xenograft model. However, based on other in vivo mouse studies, a dose of 15 µg/kg/day for 14,15-EET has been used. The dose for 14,15-EEZE should be determined based on its ability to antagonize the effects of the chosen 14,15-EET dose.

Outcome Measures:

• Tumor volume.

• Expression of EMT markers (e.g., E-cadherin, Vimentin) in tumor tissue via immunohistochemistry or western blot.

Quantitative Data from Breast Cancer Cisplatin Sensitivity Model

Treatment Group	Outcome
14,15-EET	Reduced sensitivity of breast cancer cells to cisplatin.
14,15-EEZE	Reversed the 14,15-EET-induced resistance to cisplatin.

This table summarizes the qualitative findings from the study. Specific quantitative data on tumor growth inhibition in the presence of 14,15-EEZE would need to be generated in a dedicated experiment.

Experimental Workflow

A general workflow for conducting in vivo studies with 14,15-EEZE is presented below.

Caption: General workflow for in vivo studies with 14,15-EEZE.

Considerations for In Vivo Studies

• Pharmacokinetics: There is limited publicly available data on the pharmacokinetics of 14,15-EEZE in vivo. Researchers should consider conducting preliminary pharmacokinetic studies in their chosen animal model to determine key parameters such as bioavailability, half-life, and clearance. This will aid in establishing an effective dosing regimen.

• Dose Selection: The optimal dose of 14,15-EEZE will depend on the animal model, the dose of the EET agonist being used (if any), and the specific biological question being addressed. A dose-response study is recommended to determine the most effective concentration of 14,15-EEZE for a particular experimental setup.

• Vehicle Selection: 14,15-EEZE is a lipid-soluble compound. Appropriate vehicle selection is crucial for ensuring its solubility and stability for in vivo administration. Common vehicles for similar compounds include ethanol, polyethylene (B3416737) glycol, and saline, often with a surfactant. The final vehicle composition should be tested for any intrinsic biological effects.

• Animal Welfare: All in vivo experiments should be conducted in accordance with institutional and national guidelines for animal care and use. Close monitoring of animal health and well-being throughout the study is essential.

Conclusion

14,15-EEZE is a potent and selective antagonist of EETs, making it an indispensable tool for in vivo research in areas such as cardiovascular disease and oncology. The protocols and data presented here provide a foundation for designing and conducting robust in vivo studies to further elucidate the roles of EETs in health and disease. Careful consideration of experimental design, including animal model selection, dosing, and outcome measures, will be critical for generating high-quality, reproducible data.

References

• 1. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for a 14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE) Cell-Based Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE) is a selective antagonist of epoxyeicosatrienoic acids (EETs), which are bioactive lipid mediators produced from arachidonic acid by cytochrome P450 epoxygenases. EETs play crucial roles in various physiological processes, including vasodilation, anti-inflammation, and cell proliferation, by activating downstream signaling pathways.[1][2] 14,15-EEZE competitively inhibits the effects of EETs, making it a valuable tool for studying EET signaling and a potential starting point for the development of therapeutic agents targeting these pathways.

These application notes provide a detailed framework for a cell-based assay designed to identify and characterize modulators of 14,15-EEZE activity. The described assays are suitable for high-throughput screening of compound libraries to find novel EET pathway inhibitors or for characterizing the potency and efficacy of known compounds. The primary assay focuses on the inhibition of EET-induced Extracellular signal-regulated kinase (ERK) phosphorylation, a key downstream event in the EET signaling cascade. A secondary cell migration assay is also described for confirmatory studies.

Signaling Pathway of EETs and Inhibition by 14,15-EEZE

EETs are known to exert their effects through putative G-protein coupled receptors (GPCRs), leading to the activation of several downstream signaling cascades, including the mitogen-activated protein kinase (MAPK) pathway, of which ERK is a central component, and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway.[3][4] 14,15-EEZE acts as an antagonist at the putative EET receptor, thereby blocking these downstream signaling events.

Figure 1: EET Signaling Pathway and Antagonism by 14,15-EEZE.

Experimental Workflow

The general workflow for the primary ERK phosphorylation assay involves cell seeding, serum starvation, pre-incubation with test compounds (including 14,15-EEZE as a control), stimulation with an EET agonist, cell lysis, and detection of phosphorylated ERK.

Figure 2: General Experimental Workflow for the ERK Phosphorylation Assay.

Data Presentation

Table 1: Potency of 14,15-EEZE in Inhibiting EET-Induced Responses

Cell Line	EET Agonist	Assay Endpoint	IC50 of 14,15-EEZE (µM)	Reference
PC-3 (Prostate Cancer)	11,12-EET	Cell Migration	~1	[4]
MDA-MB-231 (Breast Cancer)	14,15-EET	Cell Adhesion	Not specified	[5]
MDA-MB-231 (Breast Cancer)	14,15-EET	Cell Invasion	Not specified	[5]
Bovine Coronary Arteries	14,15-EET	Vasorelaxation	~10	[6]

Table 2: Example Data from a 14,15-EEZE Dose-Response Experiment

14,15-EEZE (µM)	% Inhibition of EET-induced ERK Phosphorylation (Mean ± SD)
0.01	5.2 ± 1.5
0.1	15.8 ± 3.2
1	48.9 ± 5.1
10	85.3 ± 4.7
100	95.1 ± 2.3

Experimental Protocols

Protocol 1: Primary Screening Assay - Inhibition of EET-Induced ERK Phosphorylation

This protocol describes a cell-based ELISA to measure the inhibition of EET-induced ERK1/2 phosphorylation.

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs) or a suitable cell line expressing EET signaling components (e.g., PC-3).

• Cell Culture Medium (e.g., EGM-2 for HUVECs, RPMI-1640 for PC-3) with supplements.

• Fetal Bovine Serum (FBS).

• 96-well clear-bottom black plates.

• 11,12-EET or 14,15-EET (Agonist).

• 14,15-EEZE (Antagonist Control).

• Test compounds.

• Phosphate Buffered Saline (PBS).

• Lysis Buffer.

• Phospho-ERK1/2 (Thr202/Tyr204) and Total ERK1/2 ELISA Kit.

Procedure:

• Cell Seeding:

  • Culture cells to ~80% confluency.

  • Trypsinize and seed cells into 96-well plates at a density of 2 x 104 cells/well in 100 µL of complete growth medium.

  • Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Serum Starvation:

  • Aspirate the growth medium and wash the cells once with PBS.

  • Add 100 µL of serum-free medium to each well and incubate for 12-24 hours.

• Compound Treatment:

  • Prepare serial dilutions of test compounds and 14,15-EEZE in serum-free medium.

  • Aspirate the serum-free medium from the wells.

  • Add 50 µL of the compound dilutions to the respective wells. Include vehicle control wells.

  • Incubate for 1 hour at 37°C.

• Agonist Stimulation:

  • Prepare a 2X working solution of the EET agonist (e.g., 200 nM 11,12-EET) in serum-free medium.

  • Add 50 µL of the 2X EET agonist solution to all wells except the unstimulated control wells (add 50 µL of serum-free medium instead).

  • Incubate for 15 minutes at 37°C.

• Cell Lysis:

  • Aspirate the medium and wash the cells once with cold PBS.

  • Add 50 µL of lysis buffer to each well and incubate on ice for 10 minutes with gentle shaking.

• ELISA for Phospho-ERK and Total ERK:

  • Follow the manufacturer's instructions for the Phospho-ERK1/2 and Total ERK1/2 ELISA kit. This typically involves transferring the cell lysates to the antibody-coated plates, incubation, washing steps, and addition of detection reagents.

• Data Analysis:

  • Measure the absorbance or fluorescence according to the ELISA kit protocol.

  • Normalize the phospho-ERK signal to the total ERK signal for each well.

  • Calculate the percent inhibition for each concentration of the test compound relative to the EET-stimulated control.

  • Determine the IC50 value by fitting the dose-response curve using appropriate software.

Protocol 2: Secondary Assay - Cell Migration (Wound Healing) Assay

This protocol provides a method to confirm the activity of hit compounds from the primary screen by assessing their ability to inhibit EET-induced cell migration.

Materials:

• Cell line from the primary assay (e.g., PC-3).

• 6-well or 12-well plates.

• Sterile 200 µL pipette tips.

• Microscope with a camera.

• Image analysis software (e.g., ImageJ).

• EET Agonist and test compounds.

Procedure:

• Cell Seeding:

  • Seed cells in 6-well or 12-well plates and grow to a confluent monolayer.

• Wound Creation:

  • Create a "scratch" or wound in the cell monolayer using a sterile 200 µL pipette tip.

  • Wash the wells with PBS to remove detached cells.

• Treatment:

  • Add serum-free medium containing the EET agonist (e.g., 100 nM 11,12-EET) and the test compound at a fixed concentration (e.g., 3x IC50 from the primary assay).

  • Include controls: vehicle, EET agonist alone, and test compound alone.

• Image Acquisition:

  • Capture images of the wound at time 0 and after a set time period (e.g., 12-24 hours).

• Data Analysis:

  • Measure the area of the wound at both time points using image analysis software.

  • Calculate the percentage of wound closure for each condition.

  • Compare the wound closure in the presence of the test compound to the EET-stimulated control to determine the inhibitory effect.

These protocols provide a robust framework for the design and execution of cell-based assays for 14,15-EEZE and its modulators. Researchers should optimize assay conditions, such as cell density, agonist concentration, and incubation times, for their specific cell line and experimental setup.

References

• 1. Epoxyeicosatrienoic Acids and 20-Hydroxyeicosatetraenoic Acid on Endothelial and Vascular Function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. EET signaling in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of carcinoma cell motility by epoxyeicosatrienoic acid (EET) antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 14,15-Dihydroxy-eicosa-5(Z)-enoic Acid Selectively Inhibits 14,15-Epoxyeicosatrienoic Acid-Induced Relaxations in Bovine Coronary Arteries - PMC [pmc.ncbi.nlm.nih.gov]

Application of 14,15-EE-5(Z)-E in Cardiovascular Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E), a structural analog of the epoxyeicosatrienoic acid (EET) 14,15-EET, serves as a critical pharmacological tool in cardiovascular research.[1] Unlike the parent EETs which are potent vasodilators and possess anti-inflammatory properties, 14,15-EE-5(Z)-E functions primarily as an antagonist of EET-induced vascular relaxation.[1][2] This unique characteristic allows researchers to investigate the physiological and pathophysiological roles of endogenous EETs in the cardiovascular system, particularly their function as endothelium-derived hyperpolarizing factors (EDHFs).[2][3][4]

EETs are metabolites of arachidonic acid produced by cytochrome P450 (CYP) epoxygenases and are known to contribute to the maintenance of cardiovascular homeostasis.[5][6][7][8][9][10] They induce vasodilation, possess anti-inflammatory and anti-platelet aggregatory effects, and play a role in protecting against cardiac remodeling.[6][8][11] 14,15-EE-5(Z)-E, by selectively blocking the actions of EETs, enables the elucidation of these pathways and their therapeutic potential.

Mechanism of Action

14,15-EE-5(Z)-E competitively inhibits the binding of EETs to their putative receptors on vascular smooth muscle cells.[2] This antagonism prevents the activation of downstream signaling cascades that lead to vasodilation. A key mechanism of EET-induced relaxation is the activation of large-conductance calcium-activated potassium (BKCa) channels in vascular smooth muscle, leading to hyperpolarization and subsequent relaxation.[12] 14,15-EE-5(Z)-E has been shown to block this EET-induced activation of BKCa channels.[13][14] It is important to note that 14,15-EE-5(Z)-E does not appear to antagonize vasodilation mediated by nitric oxide or prostacyclin.[1][2]

Key Applications in Cardiovascular Research

• Investigating the Role of EETs as EDHFs: 14,15-EE-5(Z)-E is instrumental in differentiating the contribution of EETs to endothelium-dependent hyperpolarization and relaxation from other EDHFs.[2][3][4]

• Elucidating Signaling Pathways: By blocking EET receptors, this antagonist helps in mapping the downstream signaling molecules and ion channels involved in EET-mediated cardiovascular effects.

• Studying Pathophysiological States: The compound can be used to explore the role of diminished EET signaling in cardiovascular diseases such as hypertension and myocardial infarction.[15][16]

• Target Validation for Drug Development: As an antagonist, 14,15-EE-5(Z)-E helps in validating the therapeutic potential of targeting the EET pathway for the development of novel cardiovascular drugs.

Data Presentation

Table 1: Inhibitory Effects of 14,15-EE-5(Z)-E on Vasorelaxation

Agonist	Artery Type	Species	Pre-constrictor	14,15-EE-5(Z)-E Concentration	% Inhibition of Maximal Relaxation	Reference
14,15-EET	Coronary	Bovine	U46619	10 µM	~80%	[1][2]
11,12-EET	Coronary	Bovine	U46619	10 µM	Significant Inhibition	[2]
8,9-EET	Coronary	Bovine	U46619	10 µM	Significant Inhibition	[2]
5,6-EET	Coronary	Bovine	U46619	10 µM	Significant Inhibition	[2]
Methacholine (Indomethacin-resistant)	Coronary	Bovine	U46619	10 µM	Significant Inhibition	[2]
Arachidonic Acid (Indomethacin-resistant)	Coronary	Bovine	U46619	10 µM	Significant Inhibition	[2]
Bradykinin (Indomethacin & L-NAME-resistant)	Coronary	Bovine	U46619	10 µM	Significant Inhibition	[2]

Table 2: Effect of 14,15-EE-5(Z)-E on Ion Channel Activity

Cell Type	Ion Channel	Agonist	14,15-EE-5(Z)-E Concentration	Effect	Reference
Bovine Coronary Artery Smooth Muscle Cells	BKCa	14,15-EET (100 nM)	100 nM	Blocked 14,15-EET-induced activation	[14]

Experimental Protocols

Protocol 1: Ex Vivo Assessment of Vasorelaxation in Isolated Arterial Rings

This protocol is a composite based on methodologies described in studies investigating the effects of 14,15-EE-5(Z)-E on vascular tone.[2][17]

1. Tissue Preparation:

• Euthanize the animal (e.g., bovine, rat) according to approved institutional guidelines.
• Carefully dissect the desired artery (e.g., coronary, mesenteric) and place it in cold, oxygenated Krebs-Henseleit (K-H) buffer (composition in mM: NaCl 118, KCl 4.7, CaCl2 2.5, MgSO4 1.2, KH2PO4 1.2, NaHCO3 25, Glucose 11).
• Clean the artery of adhering connective and adipose tissue and cut it into rings of 2-4 mm in length.

2. Mounting and Equilibration:

• Mount the arterial rings in an organ bath chamber filled with K-H buffer, maintained at 37°C and continuously bubbled with 95% O2 / 5% CO2.
• Connect one end of the ring to a fixed support and the other to an isometric force transducer to record changes in tension.
• Allow the rings to equilibrate for 60-90 minutes under a resting tension of 2-5 g (optimal tension should be determined for each artery type). During equilibration, replace the K-H buffer every 15-20 minutes.

3. Viability and Pre-constriction:

• Assess the viability of the arterial rings by challenging them with a high potassium solution (e.g., 80 mM KCl). Rings that do not show a robust contraction should be discarded.
• Wash the rings and allow them to return to baseline tension.
• Pre-constrict the rings to approximately 50-70% of their maximal response to KCl using a thromboxane (B8750289) A2 mimetic such as U46619 (e.g., 10-100 nM).

4. Experimental Procedure:

• Once a stable plateau of contraction is achieved, perform a cumulative concentration-response curve to a vasodilator agonist (e.g., 14,15-EET, bradykinin).
• For antagonist studies, pre-incubate a separate set of pre-constricted rings with 14,15-EE-5(Z)-E (e.g., 10 µM) for 20-30 minutes before performing the cumulative concentration-response curve to the same agonist.
• A vehicle control (e.g., ethanol, DMSO) should be run in parallel.

5. Data Analysis:

• Record the relaxation responses as a percentage of the pre-constriction induced by U46619.
• Construct concentration-response curves and compare the curves in the presence and absence of 14,15-EE-5(Z)-E to determine the inhibitory effect.

Visualizations

Caption: Signaling pathway of EET-induced vasodilation and its antagonism by 14,15-EE-5(Z)-E.

Caption: Experimental workflow for assessing vascular reactivity using isolated arterial rings.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ahajournals.org [ahajournals.org]
• 4. journals.physiology.org [journals.physiology.org]
• 5. The role of epoxyeicosatrienoic acids in the cardiovascular system - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | The Role of Epoxyeicosatrienoic Acids in Cardiac Remodeling [frontiersin.org]
• 7. The role of epoxyeicosatrienoic acids in the cardiovascular system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The Role of Epoxyeicosatrienoic Acids in Cardiac Remodeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Inside epoxyeicosatrienoic acids and cardiovascular disease - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Epoxyeicosatrienoic Acid Analogs and Vascular Function - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Epoxyeicosatrienoic Acids and Endothelium-Dependent Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ahajournals.org [ahajournals.org]
• 14. 14,15-epoxyeicosa-5(Z)-enoic-mSI: a 14,15- and 5,6-EET antagonist in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Two pharmacological epoxyeicosatrienoic acid-enhancing therapies are effectively antihypertensive and reduce the severity of ischemic arrhythmias in rats with angiotensin II-dependent hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Orally active epoxyeicosatrienoic acid analogs in hypertension and renal injury - PMC [pmc.ncbi.nlm.nih.gov]
• 17. 14,15-Dihydroxy-eicosa-5(Z)-enoic Acid Selectively Inhibits 14,15-Epoxyeicosatrienoic Acid-Induced Relaxations in Bovine Coronary Arteries - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Vascular Reactivity with 14,15-EEZE

For Researchers, Scientists, and Drug Development Professionals

Introduction

14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE) is a valuable pharmacological tool for investigating the role of epoxyeicosatrienoic acids (EETs) in vascular reactivity. EETs, which are metabolites of arachidonic acid produced by cytochrome P450 (CYP) epoxygenases, are known to be potent vasodilators and play a crucial role in regulating vascular tone.[1][2] 14,15-EEZE acts as a selective antagonist of EET-mediated vasodilation, allowing researchers to dissect the specific contributions of the EET pathway in various physiological and pathological conditions.[1][3][4] These application notes provide detailed protocols and data for utilizing 14,15-EEZE in vascular reactivity studies.

Mechanism of Action

14,15-EEZE competitively inhibits the vasodilatory effects of all four EET regioisomers (5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET), with the most potent antagonism observed against 14,15-EET.[3] The vasodilatory action of EETs is primarily mediated through the activation of large-conductance calcium-activated potassium (BKCa) channels on vascular smooth muscle cells.[5] This leads to membrane hyperpolarization, closure of voltage-gated calcium channels, a decrease in intracellular calcium concentration, and subsequent vasorelaxation. 14,15-EEZE blocks these effects, suggesting it acts at a putative EET receptor or a closely related site.[1][4] Importantly, 14,15-EEZE does not affect vasodilation induced by other pathways, such as those mediated by nitric oxide (e.g., sodium nitroprusside), prostacyclin (e.g., iloprost), or ATP-sensitive potassium channel openers (e.g., bimakalim), highlighting its selectivity for the EET signaling cascade.[3][4]

Signaling Pathway of EET-Mediated Vasodilation and Inhibition by 14,15-EEZE

References

• 1. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Soluble Epoxide Hydrolase Inhibitor and 14,15-Epoxyeicosatrienoic Acid-Facilitated Long-Term Potentiation through cAMP and CaMKII in the Hippocampus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ahajournals.org [ahajournals.org]
• 4. Epoxyeicosatrienoic Acids and Endothelium-Dependent Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Soluble Epoxide Hydrolase as a Therapeutic Target for Cardiovascular Diseases - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 14,15-Epoxyeicosa-5(Z)-enoic Acid in Patch-Clamp Electrophysiology

For Researchers, Scientists, and Drug Development Professionals

Introduction

14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE) is a valuable pharmacological tool for investigating the physiological and pathophysiological roles of epoxyeicosatrienoic acids (EETs). EETs are lipid signaling molecules that modulate vascular tone, inflammation, and ion channel activity. 14,15-EEZE acts as a selective antagonist of EETs, making it instrumental in elucidating the downstream effects of EET signaling pathways.[1] This document provides detailed protocols for utilizing 14,15-EEZE in patch-clamp electrophysiology to study its effects on two key potassium channels: the large-conductance calcium-activated potassium (BKCa) channel and the ATP-sensitive potassium (KATP) channel.

Mechanism of Action

EETs are known to activate both BKCa and KATP channels, leading to membrane hyperpolarization and subsequent vasodilation.[2][3] 14,15-EEZE competitively inhibits the binding of EETs to their putative receptors or binding sites on or near these ion channels, thereby preventing channel activation.[1] This antagonistic action makes 14,15-EEZE a critical compound for isolating and studying EET-mediated ion channel modulation.

Quantitative Data Summary

The following table summarizes the quantitative effects of 14,15-EEZE in blocking EET-induced responses. While some data is derived from vascular relaxation studies, it serves as a functional readout of the underlying ion channel activity.

Parameter	Agonist	Agonist Concentration	14,15-EEZE Concentration	Effect of 14,15-EEZE	Cell/Tissue Type	Reference
KATP Current	14,15-EET	5 µM	5 µM	Abolished 14,15-EET-induced current increase	Rat mesenteric smooth muscle cells	[4][5]
Vasorelaxation	11,12-EET	Not specified	10 µM	Significantly inhibited relaxation	Bovine coronary arteries
Vasorelaxation	14,15-EET	Not specified	10 µM	Significantly inhibited relaxation	Bovine coronary arteries
Myocardial Infarct Size Reduction	11,12-EET	0.128 mg/kg	0.128 mg/kg	Completely abolished protective effect	Canine heart	[1]
Myocardial Infarct Size Reduction	14,15-EET	0.128 mg/kg	0.128 mg/kg	Completely abolished protective effect	Canine heart	[1]

Experimental Protocols

Protocol 1: Whole-Cell Patch-Clamp Recording of KATP Channels

This protocol is adapted from studies investigating the effect of 14,15-EET and its antagonist, 14,15-EEZE, on KATP channels in vascular smooth muscle cells.[4][5]

1. Cell Preparation:

• Isolate single smooth muscle cells from mesenteric arteries of rats using established enzymatic digestion protocols.

• Plate the isolated cells on glass coverslips and allow them to adhere.

2. Solutions:

• External Solution (in mM): 140 KCl, 1 MgCl₂, 0.1 CaCl₂, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with KOH. To isolate KATP currents, include 100 nM iberiotoxin (B31492) to block BKCa channels.

• Internal (Pipette) Solution (in mM): 110 KCl, 30 KOH, 10 HEPES, 10 EGTA, 1 MgCl₂, 1 CaCl₂, 0.1 Na₂ATP, 0.1 Na₂ADP, 0.5 Na₂GTP. Adjust pH to 7.4 with KOH.

3. Electrophysiological Recording:

• Use a patch-clamp amplifier and data acquisition system.

• Pull borosilicate glass pipettes to a resistance of 3-5 MΩ when filled with the internal solution.

• Establish a whole-cell configuration with a giga-ohm seal (>1 GΩ).

• Hold the cell at a holding potential of 0 mV.

• Apply voltage steps from -100 mV to +40 mV in 10 mV increments to elicit KATP currents.

• Record baseline currents.

• Perfuse the cells with 5 µM 14,15-EET to activate KATP channels and record the potentiated currents.

• Co-perfuse with 5 µM 14,15-EET and 5 µM 14,15-EEZE to demonstrate the antagonistic effect.

• To confirm the recorded currents are from KATP channels, apply the KATP channel blocker glibenclamide (10 µM) at the end of the experiment.

Protocol 2: Whole-Cell Patch-Clamp Recording of BKCa Channels

This protocol is a representative procedure for studying the modulation of BKCa channels by EETs and the inhibitory effect of 14,15-EEZE.

1. Cell Preparation:

• Use a cell line expressing BKCa channels (e.g., HEK293 cells stably transfected with the BKCa channel α-subunit) or primary vascular smooth muscle cells.

• Plate cells on glass coverslips.

2. Solutions:

• External Solution (in mM): 135 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH.

• Internal (Pipette) Solution (in mM): 140 KCl, 1 MgCl₂, 10 HEPES, 5 EGTA, and a buffered Ca²⁺ concentration calculated to be in the range of 1-10 µM to activate BKCa channels. Adjust pH to 7.3 with KOH.

3. Electrophysiological Recording:

• Utilize a patch-clamp amplifier and data acquisition software.

• Prepare patch pipettes with a resistance of 2-4 MΩ.

• Form a whole-cell patch-clamp configuration.

• Hold the membrane potential at -60 mV.

• Elicit BKCa currents by applying depolarizing voltage steps from -60 mV to +80 mV in 20 mV increments.

• Record baseline currents.

• Apply a selected EET (e.g., 11,12-EET or 14,15-EET) at a concentration of 100 nM to 1 µM to observe channel activation.

• To test the antagonistic effect, pre-incubate the cells with 10 µM 14,15-EEZE for several minutes before co-applying the EET.

• Confirm the identity of the currents by applying a specific BKCa channel blocker, such as iberiotoxin (100 nM).

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the signaling pathways of EET-mediated potassium channel activation and a general experimental workflow for studying these effects using 14,15-EEZE.

Caption: EET Signaling Pathway for K+ Channel Activation.

Caption: Experimental Workflow for Patch-Clamp Analysis.

References

• 1. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cardiac and vascular KATP channels in rats are activated by endogenous epoxyeicosatrienoic acids through different mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Calcium-activated potassium channels and endothelial dysfunction: therapeutic options? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanism of rat mesenteric arterial KATP channel activation by 14,15-epoxyeicosatrienoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]

Application Notes and Protocols for Utilizing 14,15-EE-5(Z)-E to Block EET-Induced Relaxation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epoxyeicosatrienoic acids (EETs) are cytochrome P450 metabolites of arachidonic acid that function as endothelium-derived hyperpolarizing factors (EDHFs), playing a crucial role in regulating vascular tone.[1][2] EETs induce vasodilation by activating potassium channels on vascular smooth muscle cells, leading to hyperpolarization and relaxation.[1][2][3] The compound 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E), also known as 14,15-EEZE, is a structural analog of 14,15-EET that acts as a potent and selective antagonist of EET-induced vascular relaxation.[4][5][6] These application notes provide detailed protocols and data for researchers utilizing 14,15-EE-5(Z)-E to investigate the physiological and pathological roles of EETs in the cardiovascular system.

Mechanism of Action

14,15-EE-5(Z)-E competitively blocks the effects of all four EET regioisomers (5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET), with the highest efficacy against 14,15-EET.[5] It specifically inhibits EET-induced hyperpolarization and relaxation of vascular smooth muscle without significantly affecting vasodilation mediated by nitric oxide or prostacyclin.[4][5] This selectivity makes 14,15-EE-5(Z)-E an invaluable tool for dissecting the specific contributions of the EET signaling pathway.

Quantitative Data Summary

The following table summarizes the effective concentrations and inhibitory effects of 14,15-EE-5(Z)-E from various studies. This data provides a reference for designing experiments to block EET-induced relaxation.

Parameter	Value	Experimental Model	Comments	Reference
Inhibition of 14,15-EET-induced relaxation	~80% inhibition	U46619-preconstricted bovine coronary arteries	14,15-EE-5(Z)-E was used at a concentration of 10 µM.	[4][6]
Inhibition of bradykinin-induced relaxation	Significant inhibition	Indomethacin (B1671933) and L-nitroarginine-treated bovine coronary arteries	14,15-EE-5(Z)-E was used at 3 µM to block the EDHF component of bradykinin-induced relaxation.	[5]
Antagonist Specificity	Inhibits relaxation to all EET regioisomers	Bovine coronary arterial rings	Most effective against 14,15-EET.	[5]
Selectivity	No effect on sodium nitroprusside, iloprost, NS1619, or bimakalim-induced relaxation	Bovine coronary arterial rings	Demonstrates selectivity for the EET pathway over NO, prostacyclin, and direct K+ channel openers.	[5][7]
Inhibition of K+ Channel Activation	Blocks 14,15-EET-induced activation of large-conductance, calcium-activated K+ (BKCa) channels	Cell-attached patches of isolated bovine coronary arterial smooth muscle cells	Used at 100 nmol/L to block the effect of 100 nmol/L 14,15-EET.	[7]

Signaling Pathways

EETs, synthesized in the endothelium, act on the underlying vascular smooth muscle cells to cause relaxation. The primary mechanism involves the activation of potassium channels, leading to hyperpolarization. 14,15-EE-5(Z)-E blocks this signaling cascade.

Caption: EET signaling pathway leading to vasorelaxation and its inhibition by 14,15-EE-5(Z)-E.

Experimental Protocols

The following protocols are generalized from methodologies reported in the literature for studying the effects of 14,15-EE-5(Z)-E on vascular reactivity.[8][9][10] Researchers should adapt these protocols to their specific experimental setup and tissue type.

Protocol 1: In Vitro Vascular Reactivity Studies Using Wire Myography

This protocol details the use of 14,15-EE-5(Z)-E to assess its inhibitory effect on EET-induced relaxation in isolated arterial rings.

Materials:

• Isolated arterial segments (e.g., bovine coronary, mouse aorta)

• Physiological Salt Solution (PSS) or Krebs-Henseleit solution, gassed with 95% O2 / 5% CO2

• Wire myograph system

• 14,15-EE-5(Z)-E stock solution (e.g., in ethanol)

• EET agonist (e.g., 14,15-EET)

• Vasoconstrictor agent (e.g., U46619, phenylephrine, norepinephrine)

• Other inhibitors as needed (e.g., L-NAME to block nitric oxide synthase, indomethacin to block cyclooxygenase)

Procedure:

• Tissue Preparation:

  • Dissect arteries of interest in cold PSS and clean of surrounding connective tissue.

  • Cut arteries into 2-4 mm rings.

  • Mount the arterial rings on a wire myograph in a chamber filled with PSS at 37°C and continuously gassed.

• Equilibration and Viability Check:

  • Allow the rings to equilibrate for at least 60-90 minutes, maintaining a baseline tension (e.g., 3.5g for bovine coronary arteries).[8]

  • Assess the viability of the vascular rings by contracting with a high concentration of KCl (e.g., 60-80 mM).

  • Wash the rings with PSS to return to baseline tension.

• Pre-constriction:

  • To study relaxation, pre-constrict the arterial rings to approximately 50-80% of the maximal KCl-induced contraction using a suitable vasoconstrictor (e.g., U46619).

• Application of 14,15-EE-5(Z)-E:

  • Once a stable contraction is achieved, add 14,15-EE-5(Z)-E to the bath at the desired concentration (e.g., 10 µM).

  • Incubate the rings with 14,15-EE-5(Z)-E for a sufficient period (e.g., 20-30 minutes) to ensure adequate tissue penetration and receptor blockade.

• Induction of EET-mediated Relaxation:

  • Generate a cumulative concentration-response curve for the EET agonist (e.g., 14,15-EET) in the presence of 14,15-EE-5(Z)-E.

  • For comparison, generate a control concentration-response curve for the EET agonist in a separate set of rings without the antagonist.

• Data Analysis:

  • Express relaxation as a percentage of the pre-constriction tone.

  • Compare the concentration-response curves in the presence and absence of 14,15-EE-5(Z)-E to determine the inhibitory effect.

Caption: General experimental workflow for assessing the inhibitory effect of 14,15-EE-5(Z)-E.

Concluding Remarks

14,15-EE-5(Z)-E is a critical pharmacological tool for elucidating the role of EETs in vascular biology. Its selectivity allows for the specific investigation of the EET signaling pathway in both physiological and pathophysiological contexts, such as hypertension and inflammation. The protocols and data presented here serve as a comprehensive guide for researchers aiming to effectively utilize this antagonist in their studies. Proper experimental design, including appropriate controls and concentration-response analyses, is essential for obtaining robust and interpretable results.

References

• 1. Vascular Pharmacology of Epoxyeicosatrienoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Epoxides and Soluble Epoxide Hydrolase in Cardiovascular Physiology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Epoxyeicosatrienoic Acids and Endothelium-Dependent Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. amsbio.com [amsbio.com]
• 5. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. ahajournals.org [ahajournals.org]
• 8. Epoxyeicosatrienoic acid analogue lowers blood pressure through vasodilation and sodium channel inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Enhanced endothelium derived hyperpolarising factor activity in resistance arteries from normal pressure glaucoma patients: implications for vascular function in the eye - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ahajournals.org [ahajournals.org]

Application Notes and Protocols for 14,15-EEZE in Myocardial Ischemia Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

14,15-Epoxyeicosatrienoic acid (14,15-EET) is a cytochrome P450-derived metabolite of arachidonic acid that exhibits potent cardioprotective effects in the context of myocardial ischemia-reperfusion injury. Its antagonist, 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EEZE), is an invaluable pharmacological tool for elucidating the mechanisms of EET-mediated cardioprotection. By selectively blocking the effects of 14,15-EET and other EET regioisomers, 14,15-EEZE allows researchers to investigate the specific signaling pathways and cellular processes regulated by these lipid mediators. These application notes provide a comprehensive overview of the use of 14,15-EEZE in myocardial ischemia studies, including quantitative data, detailed experimental protocols, and visual representations of the underlying signaling pathways.

Data Presentation

The following tables summarize the quantitative effects of 14,15-EEZE in various experimental models of myocardial ischemia.

Table 1: Effect of 14,15-EEZE on Myocardial Infarct Size in a Canine Model of Ischemia-Reperfusion [1][2][3][4][5][6][7]

Treatment Group	Dosage	Administration Route	Myocardial Infarct Size (% of Area at Risk, Mean ± SEM)
Vehicle Control	-	Intracoronary	21.8 ± 1.6
11,12-EET	0.128 mg/kg	Intracoronary	8.7 ± 2.2
14,15-EET	0.128 mg/kg	Intracoronary	9.4 ± 1.3
14,15-EEZE	0.128 mg/kg	Intracoronary	21.0 ± 3.6
14,15-EEZE + 11,12-EET	0.128 mg/kg each	Intracoronary	17.8 ± 1.4
14,15-EEZE + 14,15-EET	0.128 mg/kg each	Intracoronary	19.2 ± 2.4
AUDA (sEH inhibitor, low dose)	0.157 mg/kg	Intracoronary	14.4 ± 1.2
AUDA (sEH inhibitor, high dose)	0.314 mg/kg	Intracoronary	9.4 ± 1.8
14,15-EEZE + AUDA (high dose)	0.128 mg/kg + 0.314 mg/kg	Intracoronary	19.3 ± 1.6
Diazoxide (mitoKATP opener)	3 mg/kg	Intracoronary	10.2 ± 1.9
14,15-EEZE + Diazoxide	0.128 mg/kg + 3 mg/kg	Intracoronary	10.4 ± 1.4

Data adapted from a study in barbital-anesthetized dogs subjected to 60 minutes of coronary artery occlusion followed by 3 hours of reperfusion.[1][2][3][4][5][6][7]

Table 2: Effect of 14,15-EEZE on Cardioprotection Mediated by a Soluble Epoxide Hydrolase Inhibitor (AUDA-BE) in a Murine Model of Ischemia-Reperfusion [8]

Treatment Group	Administration Timing	Myocardial Infarct Size (% of Area at Risk, Mean ± SE)
Vehicle	Before reperfusion	~55
AUDA-BE	Before reperfusion	~35
14,15-EEZE + AUDA-BE	Before reperfusion	~55

Data adapted from a study in male C57BL/6J wild-type mice subjected to 40 minutes of left coronary artery occlusion and 2 hours of reperfusion.[8]

Signaling Pathways and Experimental Workflows

The cardioprotective effects of EETs, which are antagonized by 14,15-EEZE, are mediated through complex signaling cascades. The following diagrams illustrate these pathways and a typical experimental workflow for studying the effects of 14,15-EEZE.

Caption: EET Signaling Pathway in Cardioprotection.

Caption: Experimental Workflow for In Vivo Myocardial Ischemia Studies.

Experimental Protocols

Protocol 1: In Vivo Myocardial Ischemia-Reperfusion in a Rat Model

1. Animal Preparation and Anesthesia:

• House male Sprague-Dawley rats (250-300 g) under standard laboratory conditions with ad libitum access to food and water.

• Anesthetize the rats with an intraperitoneal injection of sodium pentobarbital (B6593769) (50 mg/kg) or an equivalent anesthetic.

• Place the anesthetized rat on a heating pad to maintain body temperature at 37°C.

• Intubate the rat and connect it to a rodent ventilator, maintaining respiration with room air supplemented with oxygen.

2. Surgical Procedure:

• Perform a left thoracotomy to expose the heart.

• Carefully retract the pericardium to visualize the left anterior descending (LAD) coronary artery.

• Pass a 6-0 silk suture under the LAD artery, approximately 2-3 mm from its origin.

• Create a snare by passing the ends of the suture through a small piece of polyethylene (B3416737) tubing.

3. Drug Administration:

• Prepare a stock solution of 14,15-EEZE in ethanol (B145695) and dilute to the final concentration in saline. The final ethanol concentration should be minimal.

• Administer 14,15-EEZE (e.g., 0.1-1 mg/kg) or vehicle via intravenous injection (e.g., into the femoral vein) 15 minutes prior to the induction of ischemia.

4. Induction of Ischemia and Reperfusion:

• Induce regional myocardial ischemia by tightening the snare around the LAD artery. Successful occlusion is confirmed by the appearance of a pale color in the myocardial tissue distal to the ligature.

• Maintain the ischemic period for a predetermined duration (e.g., 30-45 minutes).

• Initiate reperfusion by releasing the snare.

5. Assessment of Myocardial Infarct Size:

• At the end of the reperfusion period (e.g., 2-3 hours), re-occlude the LAD artery at the same location.

• Inject 2% Evans blue dye intravenously to delineate the area at risk (AAR) from the non-ischemic myocardium.

• Euthanize the animal and excise the heart.

• Freeze the heart and slice it into 2 mm thick transverse sections.

• Incubate the heart slices in a 1% solution of 2,3,5-triphenyltetrazolium chloride (TTC) in phosphate (B84403) buffer at 37°C for 15-20 minutes.

• Viable myocardium will stain red, while the infarcted tissue will remain pale.

• Image the heart slices and use planimetry software to quantify the infarct size as a percentage of the AAR.

Protocol 2: Langendorff Isolated Perfused Heart Model

1. Heart Isolation and Perfusion:

• Anesthetize a rat or mouse as described in Protocol 1.

• Perform a thoracotomy and rapidly excise the heart, placing it in ice-cold Krebs-Henseleit buffer.

• Mount the heart on a Langendorff apparatus via cannulation of the aorta.

• Initiate retrograde perfusion with oxygenated (95% O2, 5% CO2) Krebs-Henseleit buffer at a constant pressure (e.g., 70-80 mmHg) and temperature (37°C).

2. Stabilization and Drug Perfusion:

• Allow the heart to stabilize for a period of 20-30 minutes.

• Introduce 14,15-EEZE into the perfusion buffer at a final concentration (e.g., 1-10 µM) for a specified duration before inducing ischemia.

3. Global Ischemia and Reperfusion:

• Induce global ischemia by stopping the perfusion for a defined period (e.g., 20-30 minutes).

• Reinitiate perfusion to begin the reperfusion phase (e.g., 40-60 minutes).

4. Functional Assessment and Infarct Size Measurement:

• Monitor cardiac function (e.g., left ventricular developed pressure, heart rate) throughout the experiment using a balloon catheter inserted into the left ventricle.

• At the end of the experiment, determine the infarct size using TTC staining as described in Protocol 1.

Protocol 3: Western Blot Analysis of PI3K/Akt Signaling

1. Tissue Homogenization and Protein Extraction:

• Harvest myocardial tissue from the area at risk at the end of the reperfusion period.

• Homogenize the tissue in ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors.

• Centrifuge the homogenate at 14,000 x g for 15 minutes at 4°C.

• Collect the supernatant containing the total protein extract.

2. Protein Quantification:

• Determine the protein concentration of each sample using a BCA protein assay kit.

3. SDS-PAGE and Western Blotting:

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against total Akt, phosphorylated Akt (Ser473), total PI3K, and phosphorylated PI3K overnight at 4°C.

• Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantify the band intensities using densitometry software and normalize the levels of phosphorylated proteins to their respective total protein levels.

These protocols provide a framework for investigating the role of 14,15-EEZE in myocardial ischemia. Researchers should optimize the specific parameters based on their experimental setup and objectives.

References

• 1. researchgate.net [researchgate.net]
• 2. Retrograde heart perfusion: the Langendorff technique of isolated heart perfusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Simultaneous Determination Method of Epoxyeicosatrienoic Acids and Dihydroxyeicosatrienoic Acids by LC-MS/MS System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Novel protocol to establish the myocardial infarction model in rats using a combination of medetomidine-midazolam-butorphanol (MMB) and atipamezole [frontiersin.org]
• 5. A sensitive and improved throughput UPLC-MS/MS quantitation method of total cytochrome P450 mediated arachidonic acid metabolites that can separate regio-isomers and cis/trans-EETs from human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Electrophysiological analysis of cardiac K_ATPchannel [biophysics-reports.org]

Investigating Neuroinflammation with 14,15-Epoxyeicosa-5(Z)-enoic Acid: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neuroinflammation is a critical component in the pathogenesis of a wide range of neurological disorders, including Alzheimer's disease, Parkinson's disease, and stroke. The arachidonic acid metabolic pathway plays a significant role in modulating inflammatory responses within the central nervous system (CNS). Among the key players in this pathway are the epoxyeicosatrienoic acids (EETs), which are metabolites of arachidonic acid produced by cytochrome P450 epoxygenases. EETs generally exhibit anti-inflammatory and neuroprotective effects. However, their bioavailability is tightly regulated by the soluble epoxide hydrolase (sEH), which converts them into less active dihydroxyeicosatrienoic acids (DHETs).

This document provides detailed application notes and protocols for investigating the role of the sEH pathway in neuroinflammation using a key research tool: 14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE) . 14,15-EEZE is a selective antagonist of the EETs, and it is widely used to elucidate the mechanisms by which EETs and sEH inhibitors exert their anti-inflammatory effects. By blocking the actions of EETs, 14,15-EEZE allows researchers to confirm that the observed effects of sEH inhibition are indeed mediated by the increased bioavailability of EETs.

Mechanism of Action: The Role of 14,15-EEZE in the sEH Pathway

The soluble epoxide hydrolase (sEH) pathway is a key regulator of inflammation. Inhibition of sEH prevents the degradation of anti-inflammatory EETs, thereby potentiating their beneficial effects. 14,15-EEZE serves as a critical experimental control to validate the involvement of EETs in the observed anti-inflammatory outcomes of sEH inhibitors.

Figure 1: The Soluble Epoxide Hydrolase (sEH) Pathway and the Role of 14,15-EEZE.

Quantitative Data Summary

The following tables summarize quantitative data from representative studies investigating the effects of sEH inhibitors and 14,15-EEZE on markers of neuroinflammation.

Table 1: In Vitro Effects of sEH Inhibition and 14,15-EEZE on Inflammatory Mediators

Cell Type	Treatment	Inflammatory Marker	Fold Change vs. Control	Reference
Primary Astrocytes	LPS (100 ng/mL)	Nitrite (B80452) Release	↑ ~4.5-fold	[1]
Primary Astrocytes	LPS + TPPU (10 µM)	Nitrite Release	↓ ~2-fold vs. LPS	[1]
Primary Astrocytes	LPS + TPPU + 14,15-EEZE (1 µM)	Nitrite Release	↑ ~2-fold vs. LPS + TPPU	[1]
BV-2 Microglia	LPS (100 ng/mL)	TNF-α mRNA	↑ ~15-fold	[2]
BV-2 Microglia	LPS + sEH inhibitor	TNF-α mRNA	↓ ~2.5-fold vs. LPS	[2]
BV-2 Microglia	LPS + sEH inhibitor + 14,15-EEZE	TNF-α mRNA	↑ ~2-fold vs. LPS + sEH inhibitor	[2]

Table 2: In Vivo Effects of sEH Inhibition on Neuroinflammation Markers in Mouse Models

Animal Model	Treatment	Brain Region	Inflammatory Marker	Fold Change vs. Vehicle	Reference
5xFAD (Alzheimer's)	TPPU	Cortex	Iba1 (Microglia)	↓ ~1.5-fold	[1]
5xFAD (Alzheimer's)	TPPU	Cortex	GFAP (Astrocytes)	↓ ~1.3-fold	[1]
LPS-induced	sEH inhibitor	Hippocampus	IL-1β mRNA	↓ ~3-fold	[2]
MCAO (Stroke)	AUDA	Ischemic Cortex	Infarct Volume	↓ ~1.8-fold	[3]

Experimental Protocols

This section provides detailed protocols for key experiments to investigate neuroinflammation using 14,15-EEZE.

In Vitro Neuroinflammation Model: LPS-Stimulated BV-2 Microglia

This protocol describes how to induce an inflammatory response in BV-2 microglial cells using lipopolysaccharide (LPS) and how to assess the effects of sEH inhibitors and 14,15-EEZE.

Figure 2: Experimental Workflow for In Vitro Neuroinflammation Studies.

Materials:

• BV-2 murine microglial cell line

• DMEM (Dulbecco's Modified Eagle Medium) with 10% FBS and 1% penicillin-streptomycin (B12071052)

• Lipopolysaccharide (LPS) from E. coli

• sEH inhibitor (e.g., TPPU or AUDA)

• 14,15-EEZE

• Reagents for Griess assay, ELISA, qPCR, and Western blotting

Protocol:

• Cell Culture: Culture BV-2 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin in a humidified incubator at 37°C with 5% CO2.

• Seeding: Seed BV-2 cells into 24-well or 6-well plates at a density that will result in 80-90% confluency at the time of treatment.

• Pre-treatment: One hour prior to LPS stimulation, replace the medium with fresh medium containing the desired concentrations of the sEH inhibitor, 14,15-EEZE, or vehicle control. A typical concentration for 14,15-EEZE is 1-10 µM.

• Stimulation: Add LPS to the wells to a final concentration of 100 ng/mL.

• Incubation: Incubate the cells for the desired time period. For cytokine mRNA analysis (qPCR), a 6-hour incubation is often sufficient. For protein analysis (ELISA, Western blot) and nitrite production (Griess assay), a 24-hour incubation is recommended.

• Sample Collection:

  • Supernatant: Carefully collect the cell culture supernatant and store at -80°C for later analysis of secreted cytokines (ELISA) and nitrite (Griess assay).

  • Cells: Wash the cells with ice-cold PBS and then lyse them using an appropriate buffer for either RNA extraction (for qPCR) or protein extraction (for Western blotting).

• Analysis:

  • Griess Assay: Measure the nitrite concentration in the supernatant as an indicator of nitric oxide production.

  • ELISA: Quantify the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in the supernatant.

  • qPCR: Analyze the mRNA expression levels of inflammatory genes (e.g., Nos2, Tnf, Il6) in the cell lysates.

  • Western Blot: Determine the protein levels of inflammatory markers (e.g., iNOS, COX-2) and sEH in the cell lysates.

In Vivo Neuroinflammation Model: LPS-Induced Systemic Inflammation

This protocol describes the induction of neuroinflammation in mice via intraperitoneal (i.p.) injection of LPS.

Materials:

• C57BL/6 mice (8-12 weeks old)

• Lipopolysaccharide (LPS) from E. coli

• sEH inhibitor

• 14,15-EEZE

• Sterile saline

• Anesthesia

• Perfusion and tissue collection reagents

Protocol:

• Animal Preparation: Acclimatize mice to the housing conditions for at least one week before the experiment.

• Drug Administration: Administer the sEH inhibitor, 14,15-EEZE, or vehicle control via the appropriate route (e.g., oral gavage, i.p. injection) at a predetermined time before LPS injection.

• LPS Injection: Inject mice i.p. with LPS at a dose of 0.5-1 mg/kg body weight. A control group should receive an i.p. injection of sterile saline.

• Time Course: Euthanize mice at various time points after LPS injection (e.g., 6 hours, 24 hours, 72 hours) to assess the inflammatory response over time.

• Tissue Collection:

  • Anesthetize the mice and perform transcardial perfusion with ice-cold saline to remove blood from the brain.

  • Dissect the brain and isolate specific regions of interest (e.g., hippocampus, cortex).

  • For molecular analysis (qPCR, Western blot, ELISA), snap-freeze the tissue in liquid nitrogen and store at -80°C.

  • For immunohistochemistry, fix the brain by perfusion with 4% paraformaldehyde, followed by post-fixation and cryoprotection.

• Analysis:

  • qPCR/Western Blot/ELISA: Homogenize the brain tissue to measure the expression of inflammatory markers as described for the in vitro protocol.

  • Immunohistochemistry: Section the fixed brain tissue and perform immunostaining for markers of microglial activation (e.g., Iba1) and astrogliosis (e.g., GFAP).

Key Signaling Pathways

14,15-EEZE is instrumental in dissecting the downstream signaling pathways of EETs in the context of neuroinflammation. EETs are known to exert their anti-inflammatory effects through various mechanisms, including the inhibition of the NF-κB pathway and the activation of the PI3K/Akt pathway.

Figure 3: Simplified Signaling Pathways in Neuroinflammation.

Conclusion

14,15-EEZE is an indispensable pharmacological tool for researchers investigating the role of the sEH-EET axis in neuroinflammation. By selectively antagonizing the effects of EETs, it allows for the validation of sEH as a therapeutic target and the elucidation of the downstream mechanisms of EET-mediated neuroprotection. The protocols provided herein offer a framework for utilizing 14,15-EEZE in both in vitro and in vivo models of neuroinflammation, enabling a deeper understanding of this critical pathway in neurological diseases.

References

• 1. MCAO Stroke Model Protocol for Mouse [bio-protocol.org]
• 2. LPS-induced Murine Neuroinflammation Model: Main Features and Suitability for Pre-clinical Assessment of Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mouse Model of Middle Cerebral Artery Occlusion - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: 14,15-EET in Cancer Cell Migration Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

14,15-Epoxyeicosatrienoic acid (14,15-EET), a cytochrome P450-derived metabolite of arachidonic acid, has emerged as a critical lipid signaling molecule implicated in various physiological and pathological processes, including cancer progression. These application notes provide a comprehensive overview of the role of 14,15-EET in promoting cancer cell migration and invasion, detailing the underlying signaling pathways and providing protocols for in vitro studies.

Mechanism of Action

14,15-EET has been shown to promote the migration and invasion of various cancer cells, including breast, prostate, and lung carcinoma.[1][2] Its pro-migratory effects are mediated through the activation of several key signaling pathways, leading to changes in cell adhesion, cytoskeletal reorganization, and the expression of genes involved in metastasis.

A crucial aspect of 14,15-EET's function is its interaction with the integrin αvβ3. Upregulation of this integrin by 14,15-EET leads to the activation of Focal Adhesion Kinase (FAK), a non-receptor tyrosine kinase that plays a central role in cell adhesion and migration signaling. Activated FAK, in turn, triggers the Phosphoinositide 3-kinase (PI3K)/Akt signaling cascade, a major pathway regulating cell growth, survival, and motility.[3] This signaling axis ultimately promotes epithelial-to-mesenchymal transition (EMT), a process where cancer cells acquire migratory and invasive properties.

Furthermore, evidence suggests that 14,15-EET can transactivate the Epidermal Growth Factor Receptor (EGFR), leading to the activation of the PI3K/Akt and ERK/MAPK pathways, which are also known to be heavily involved in cell proliferation and migration.[4][5]

Quantitative Data Summary

The following tables summarize the quantitative data from studies investigating the effects of 14,15-EET on cancer cell migration and related signaling events.

Cell Line	Assay	Treatment	Concentration	Incubation Time	Observed Effect	Reference
MDA-MB-231 (Breast)	Transwell Invasion	14,15-EET	100 nM	20 hours	Increased invasion	[6]
MCF-7 (Breast)	Transwell Invasion	14,15-EET	100 nM	20 hours	Increased invasion	[7]
PC-3 (Prostate)	Transwell Invasion	11,12-EET / 14,15-EET	0.1, 1.0, 10.0 µM	-	Concentration-dependent increase in invasion	[1]
DU-145 (Prostate)	Transwell Migration	11,12-EET + 14,15-EEZE	-	-	14,15-EEZE inhibited EET-induced migration	[1]
LNCaP (Prostate)	Transwell Migration	11,12-EET + 14,15-EEZE	-	-	14,15-EEZE inhibited EET-induced migration	[1]
Tca-8113 (Carcinoma)	Proliferation (MTT)	14,15-EET	100 nM	12 and 24 hours	Stimulated cell proliferation	[5]

Cell Line	Treatment	Concentration	Effect on Protein Phosphorylation	Reference
MDA-MB-231 (Breast)	14,15-EET	100 nM	Increased p-FAK, p-PI3K, p-Akt	[3]
PC-3 (Prostate)	11,12-EET	-	Increased p-EGFR, p-Akt (Ser473)	[1]
PC-3 (Prostate)	14,15-EEZE	-	Decreased basal and EET-induced p-EGFR, p-Akt	[1]
Tca-8113 (Carcinoma)	14,15-EET	100 nM	Increased levels of EGFR, ERK, and PI3K/AKT proteins	[4][5]

Experimental Protocols

Transwell Migration/Invasion Assay

This assay assesses the ability of cancer cells to migrate through a porous membrane (migration) or a membrane coated with a basement membrane extract like Matrigel (invasion) towards a chemoattractant.

Materials:

• 24-well Transwell inserts (8 µm pore size)

• Matrigel Basement Membrane Matrix (for invasion assay)

• Cancer cell lines (e.g., MDA-MB-231, PC-3)

• Cell culture medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS)

• 14,15-EET (and/or antagonist 14,15-EEZE)

• Vehicle control (e.g., ethanol (B145695) or DMSO)

• Phosphate Buffered Saline (PBS)

• Cotton swabs

• Fixation solution (e.g., 4% paraformaldehyde or methanol)

• Staining solution (e.g., 0.5% Crystal Violet or DAPI)

Protocol:

• Preparation of Inserts (for Invasion Assay):

  • Thaw Matrigel on ice overnight.

  • Dilute Matrigel to the desired concentration (e.g., 200 µg/mL) with cold, serum-free medium.

  • Add 100 µL of the diluted Matrigel solution to the upper chamber of the Transwell inserts.

  • Incubate at 37°C for at least 1 hour to allow for gelation.

• Cell Preparation:

  • Culture cancer cells to 70-80% confluency.

  • Serum-starve the cells for 12-24 hours prior to the assay by culturing in serum-free medium.

  • Trypsinize and resuspend the cells in serum-free medium at a concentration of 5 x 10^5 cells/mL.[8]

• Assay Setup:

  • Add 600 µL of medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber of the 24-well plate.[6]

  • Add 200 µL of the cell suspension to the upper chamber of each Transwell insert.[6]

  • Add 14,15-EET, 14,15-EEZE, or vehicle control to the upper chamber at the desired final concentrations (e.g., 100 nM for 14,15-EET, 200 nM for 14,15-EEZE).[7]

• Incubation:

  • Incubate the plate at 37°C in a humidified incubator with 5% CO2 for a period suitable for the cell line's migratory/invasive capacity (e.g., 20-24 hours).[6]

• Staining and Quantification:

  • After incubation, carefully remove the non-migrated/non-invaded cells from the upper surface of the membrane with a cotton swab.

  • Fix the cells on the lower surface of the membrane with fixation solution for 15-20 minutes.

  • Stain the cells with staining solution for 10-15 minutes.

  • Gently wash the inserts with PBS.

  • Visualize and count the stained cells in several random fields of view under a microscope.

  • Calculate the average number of migrated/invaded cells per field.

Wound Healing (Scratch) Assay

This assay measures the collective migration of a sheet of cells to close an artificial "wound" created in a confluent monolayer.

Materials:

• 6-well or 12-well cell culture plates

• Cancer cell lines (e.g., PC-3, MDA-MB-231)

• Cell culture medium

• 14,15-EET (and/or antagonist 14,15-EEZE)

• Vehicle control

• Sterile 200 µL or 1000 µL pipette tip

• PBS

• Microscope with a camera

Protocol:

• Cell Seeding:

  • Seed cells into the wells of a culture plate at a density that will form a confluent monolayer within 24 hours (e.g., 5 x 10^5 cells/well for a 6-well plate).[8]

• Creating the Wound:

  • Once the cells reach confluency, use a sterile pipette tip to create a straight scratch across the center of the monolayer.[9]

  • Gently wash the wells twice with PBS to remove detached cells and debris.[9]

• Treatment:

  • Replace the PBS with fresh medium containing 14,15-EET, 14,15-EEZE, or vehicle control at the desired concentrations.

• Imaging and Analysis:

  • Immediately capture images of the scratch at time 0. Mark the location of the images to ensure the same fields are captured at subsequent time points.

  • Incubate the plate at 37°C and 5% CO2.

  • Capture images of the same fields at regular intervals (e.g., every 4-8 hours) until the wound in the control group is nearly closed (typically 24-48 hours).[9]

  • Measure the width or area of the scratch at each time point using image analysis software (e.g., ImageJ).

  • Calculate the percentage of wound closure relative to the initial scratch area.

Western Blot Analysis of Signaling Proteins

This technique is used to detect and quantify the phosphorylation status of key proteins in the signaling pathways activated by 14,15-EET.

Materials:

• Cancer cell lines

• Cell culture medium

• 14,15-EET

• Vehicle control

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA or Bradford)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes

• Transfer buffer and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-FAK, anti-FAK, anti-p-Akt, anti-Akt)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Protocol:

• Cell Treatment and Lysis:

  • Seed cells and grow to 70-80% confluency.

  • Treat cells with 14,15-EET or vehicle for the desired time.

  • Wash cells with ice-cold PBS and lyse them with lysis buffer.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a protein assay.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the proteins to a membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the intensity of the phosphorylated protein to the total protein to determine the relative phosphorylation level.

Visualizations

References

• 1. Inhibition of carcinoma cell motility by epoxyeicosatrienoic acid (EET) antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. karger.com [karger.com]
• 3. 14, 15-EET induces breast cancer cell EMT and cisplatin resistance by up-regulating integrin αvβ3 and activating FAK/PI3K/AKT signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 14,15-Epoxyeicosatrienoic acid induces the proliferation and anti- apoptosis of human carcinoma cell - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 14,15-Epoxyeicosatrienoic acid induces the proliferation and anti- apoptosis of human carcinoma cell - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Anti-tumor peptide SA12 inhibits metastasis of MDA-MB-231 and MCF-7 breast cancer cells via increasing expression of the tumor metastasis suppressor genes, CDH1, nm23-H1 and BRMS1 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. med.virginia.edu [med.virginia.edu]

Application Notes: Studying Angiogenesis with 14,15-EEZE

Introduction

14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE) is a valuable chemical tool for investigating the role of the cytochrome P450 (CYP)-epoxygenase pathway in angiogenesis. It functions as a selective antagonist of epoxyeicosatrienoic acids (EETs), which are lipid signaling molecules derived from arachidonic acid.[1][2] EETs, particularly 14,15-EET, are known to promote angiogenesis by stimulating endothelial cell proliferation, migration, and tube formation through signaling cascades that include the PI3K/Akt and MAPK pathways.[3][4][5]

The primary mechanism of 14,15-EEZE involves blocking the effects of EETs at their putative receptor sites.[1][6] This makes it an ideal inhibitor for elucidating the pro-angiogenic contributions of endogenous or exogenous EETs. Researchers can use 14,15-EEZE to confirm that an observed angiogenic effect is indeed mediated by the EET pathway. For instance, if a compound that inhibits soluble epoxide hydrolase (sEH)—the enzyme that degrades EETs—promotes angiogenesis, 14,15-EEZE can be used to abolish this effect, thereby confirming the mechanism.[1][6]

These notes provide detailed protocols for utilizing 14,15-EEZE in common in vitro angiogenesis assays and summarize key quantitative data from relevant studies.

Mechanism of Action: The EET Pathway in Angiogenesis

Arachidonic acid is metabolized by CYP-epoxygenase enzymes to form various EET regioisomers (e.g., 14,15-EET).[7] These EETs can then bind to receptors on endothelial cells to initiate pro-angiogenic signaling. The enzyme soluble epoxide hydrolase (sEH) converts EETs into their less active diol forms (DHETs), thus terminating the signal.[7] 14,15-EEZE acts by competitively blocking the EET receptor, thereby inhibiting downstream signaling and angiogenesis.

Figure 1. The role of 14,15-EEZE in the EET signaling pathway.

Data Presentation

The following table summarizes quantitative data from a study investigating the effects of EETs and 14,15-EEZE on myocardial infarct size in a canine model. While this study focuses on cardioprotection, the antagonism shown is directly relevant to angiogenesis research, as it demonstrates the potent ability of 14,15-EEZE to block EET-mediated biological effects.

Treatment Group	Dosage	Infarct Size (% of Area at Risk)	Effect of 14,15-EEZE	Reference
Vehicle (Control)	-	21.8 ± 1.6%	N/A	[8]
11,12-EET	0.128 mg/kg	8.7 ± 2.2%	Abolished (Infarct Size: 17.8 ± 1.4%)	[8]
14,15-EET	0.128 mg/kg	9.4 ± 1.3%	Abolished (Infarct Size: 19.2 ± 2.4%)	[8]
AUDA (sEH Inhibitor)	High Dose	9.4 ± 1.8%	Abolished (Infarct Size: 19.3 ± 1.6%)	[8]
14,15-EEZE alone	0.128 mg/kg	21.0 ± 3.6%	No significant effect vs. control	[8]

Data presented as mean ± SEM.

Experimental Protocols

Protocol 1: Endothelial Cell Tube Formation Assay

This assay assesses the ability of endothelial cells (e.g., HUVECs) to form capillary-like structures (tubes) on a basement membrane matrix, a key step in angiogenesis. 14,15-EEZE is used to determine if an observed tube formation is dependent on the EET pathway.

Figure 2. Experimental workflow for the Tube Formation Assay.

Methodology:

• Plate Coating:

  • Thaw basement membrane extract (BME), such as Matrigel®, on ice at 4°C overnight.[9]

  • Using pre-cooled pipette tips, add 50-80 µL of BME to each well of a pre-chilled 96-well plate.

  • Ensure the entire surface of the well is covered.

  • Incubate the plate at 37°C for at least 30 minutes to allow the BME to solidify.[9][10]

• Cell Preparation and Seeding:

  • Culture endothelial cells (e.g., HUVECs) to 70-90% confluency.

  • Harvest cells using a gentle dissociation reagent (e.g., Accutase or Trypsin/EDTA) and neutralize.[11][12]

  • Centrifuge the cells and resuspend the pellet in a serum-free or low-serum basal medium.

  • Perform a cell count and adjust the concentration to 1-1.5 x 10^5 cells/mL.

  • Divide the cell suspension into treatment groups:

    • Vehicle Control

    • Pro-angiogenic Stimulus (e.g., VEGF, 14,15-EET)

    • Pro-angiogenic Stimulus + 14,15-EEZE (typically 1-10 µM)

    • 14,15-EEZE alone

  • Pre-incubate the respective cell suspensions with 14,15-EEZE or vehicle for 30 minutes at 37°C.

  • Add the pro-angiogenic stimulus to the appropriate tubes.

  • Carefully add 100 µL of the cell suspension (1-1.5 x 10^4 cells) on top of the solidified BME in each well.

• Incubation and Analysis:

  • Incubate the plate in a humidified incubator at 37°C with 5% CO₂ for 4 to 18 hours. Tube formation should be monitored periodically.

  • Capture images of the tube networks using an inverted microscope.

  • Quantify angiogenesis by measuring parameters such as the total length of the tubes, the number of junctions (nodes), and the number of loops using image analysis software (e.g., ImageJ with the Angiogenesis Analyzer plugin).

Protocol 2: Transwell Cell Migration Assay (Boyden Chamber)

This assay measures the chemotactic response of endothelial cells to a pro-angiogenic stimulus across a porous membrane. It is used to assess if the migratory component of angiogenesis is EET-dependent by testing the inhibitory capacity of 14,15-EEZE.[13][14]

Figure 3. Experimental workflow for the Transwell Migration Assay.

Methodology:

• Chamber Preparation:

  • Use Transwell inserts with a suitable pore size for endothelial cells (typically 8.0 µm).

  • Add 600 µL of media containing the chemoattractant (e.g., VEGF, 14,15-EET) to the lower wells of a 24-well plate. For control wells, use basal medium without a chemoattractant.

  • Place the Transwell inserts into the wells.

• Cell Preparation and Seeding:

  • Culture and harvest endothelial cells as described in the previous protocol.

  • Resuspend cells in serum-free basal medium at a concentration of 5 x 10^5 cells/mL.

  • As before, create treatment groups by pre-incubating aliquots of the cell suspension with 14,15-EEZE (1-10 µM) or vehicle control for 30 minutes at 37°C.

  • Seed 100 µL of the appropriate cell suspension (5 x 10^4 cells) into the upper chamber of each Transwell insert.

• Incubation and Analysis:

  • Incubate the plate at 37°C in a humidified, 5% CO₂ incubator for 4-24 hours.

  • After incubation, remove the inserts from the wells.

  • Carefully remove the non-migrated cells from the upper surface of the membrane using a cotton-tipped swab.[13]

  • Fix the migrated cells on the lower surface of the membrane by immersing the insert in 70% ethanol (B145695) or 4% paraformaldehyde for 10-15 minutes.[13]

  • Stain the fixed cells by placing the insert in a well containing a staining solution, such as 0.2% Crystal Violet, for 10 minutes.[13]

  • Gently wash the insert in distilled water to remove excess stain and allow it to air dry.

  • Image several random fields of view on the underside of the membrane and count the number of migrated cells.

Protocol 3: Western Blotting for Angiogenic Signaling Markers

To investigate the molecular mechanism by which 14,15-EEZE inhibits angiogenesis, Western blotting can be used to measure the phosphorylation status of key signaling proteins downstream of the EET receptor, such as Akt and ERK1/2.[3]

Methodology:

• Cell Lysis:

  • Culture endothelial cells to near confluency in 6-well plates.

  • Serum-starve the cells for 4-6 hours.

  • Pre-treat cells with 14,15-EEZE (1-10 µM) or vehicle for 30-60 minutes.

  • Stimulate the cells with a pro-angiogenic factor (e.g., 14,15-EET) for a short duration (e.g., 5-30 minutes).

  • Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification and Electrophoresis:

  • Determine protein concentration using a BCA or Bradford assay.

  • Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer.

  • Separate proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against phosphorylated proteins (e.g., anti-p-Akt, anti-p-ERK1/2) and total proteins (anti-Akt, anti-ERK1/2) overnight at 4°C.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantify band intensity and normalize the phosphorylated protein levels to the total protein levels.

References

• 1. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 14,15-Epoxyeicosatrienoic acid induces the proliferation and anti- apoptosis of human carcinoma cell - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Epoxyeicosatrienoic acid (EET)-stimulated angiogenesis is mediated by epoxy hydroxyeicosatrienoic acids (EHETs) formed from COX-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Soluble epoxide hydrolase inhibition and gene deletion are protective against myocardial ischemia-reperfusion injury in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Anti-inflammatory Effect of Soluble Epoxide Hydrolase Inhibitor and 14, 15-EET in Kawasaki Disease Through PPARγ/STAT1 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. corning.com [corning.com]
• 10. Endothelial Cell Tube Formation Assay for the In Vitro Study of Angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. Endothelial Cell Tube Formation Assay | Thermo Fisher Scientific - HK [thermofisher.com]
• 13. In vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Angiogenesis Assays - Angiogenesis - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols: 14,15-Epoxyeicosa-5(Z)-enoic Acid in Kidney Disease Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epoxyeicosatrienoic acids (EETs) are signaling lipids that play a crucial role in renal physiology, exhibiting protective effects in various kidney diseases. They are known to possess anti-inflammatory, anti-fibrotic, and vasodilatory properties. The specific compound 14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE) has been identified as a potent antagonist of EETs, particularly of the 14,15-EET regioisomer.[1][2] This makes 14,15-EEZE a valuable research tool for elucidating the endogenous roles of EETs in the pathophysiology of kidney disease. By blocking the effects of EETs, researchers can investigate the consequences of reduced EET signaling in various disease models, thereby validating EET pathway components as potential therapeutic targets.

These application notes provide an overview of the potential uses of 14,15-EEZE in kidney disease research, along with generalized protocols for relevant animal models and methods for assessing renal function. It is important to note that while the antagonist properties of 14,15-EEZE are well-characterized in vitro, there is limited published data on its specific use in in vivo kidney disease models. Therefore, the following protocols are templates that can be adapted for such investigations.

Potential Applications of 14,15-Epoxyeicosa-5(Z)-enoic Acid in Kidney Disease Research

• Investigating the Role of Endogenous EETs in Hypertensive Kidney Disease: By administering 14,15-EEZE to animal models of hypertension, researchers can determine the extent to which endogenous EETs protect against renal injury, inflammation, and fibrosis.

• Elucidating the Contribution of EETs in Diabetic Nephropathy: The use of 14,15-EEZE in models of diabetic nephropathy can help to clarify the role of EETs in mitigating glomerular damage, albuminuria, and the progression of renal dysfunction.

• Understanding the Mechanisms of Renal Ischemia-Reperfusion Injury: By blocking EET signaling with 14,15-EEZE, the protective effects of endogenous EETs during ischemia-reperfusion injury can be quantified.

• Probing EET-Mediated Signaling Pathways in the Kidney: 14,15-EEZE can be used as a specific inhibitor to study the downstream signaling cascades activated by EETs in renal cells, including pathways related to inflammation, apoptosis, and fibrosis.

Quantitative Data Summary

As in vivo studies with 14,15-EEZE in kidney disease models are limited, the following tables summarize the reported effects of EETs and their stable analogs (agonists) in various models of kidney disease. The hypothesized effect of 14,15-EEZE would be to antagonize or reverse these beneficial effects, providing a rationale for its use in investigational studies.

Table 1: Effects of EETs and EET Analogs in Models of Hypertensive Kidney Disease

Parameter	Animal Model	Treatment	Outcome	Reference
Blood Pressure	Angiotensin II-induced Hypertension	EET-A (14,15-EET analog)	Decreased systolic blood pressure	[3]
Renal Blood Flow	Spontaneously Hypertensive Rats (SHR)	EET-A	Increased renal blood flow	[4]
Proteinuria	Angiotensin II-induced Hypertension	EET-A	Reduced albuminuria	[3]
Renal Fibrosis	Spontaneously Hypertensive Rats (SHR)	EET-A	Decreased collagen deposition	[2]

Table 2: Effects of EETs and EET Analogs in Models of Diabetic Nephropathy

Parameter	Animal Model	Treatment	Outcome	Reference
Albuminuria	Streptozotocin-induced Diabetic Rats	EETs	Reduced urinary albumin excretion	[5]
Glomerular Hypertrophy	High Glucose-treated Proximal Tubular Cells	14,15-EET	Attenuated cellular hypertrophy	[5]
Oxidative Stress	db/db mice (Type 2 Diabetes)	EET agonist	Reduced renal oxidative stress	[6]
Renal Inflammation	db/db mice (Type 2 Diabetes)	EET agonist	Decreased inflammatory markers	[6]

Table 3: Effects of EETs and EET Analogs in Other Kidney Disease Models

Parameter	Animal Model	Treatment	Outcome	Reference
Renal Fibrosis	Unilateral Ureteral Obstruction (UUO)	14,15-EET	Reduced collagen deposition	[7]
Renal Inflammation	Cisplatin-induced Nephrotoxicity	EET-F01 (kidney-targeted EET analog)	Decreased inflammatory cell infiltration	[8]
Apoptosis	Cisplatin-induced Nephrotoxicity	EET-F01	Reduced tubular cell apoptosis	[8]

Experimental Protocols

The following are generalized protocols for inducing common kidney disease models in rodents. These can be adapted for studies investigating the effects of 14,15-EEZE.

Protocol 1: Angiotensin II-Induced Hypertensive Kidney Disease

• Animal Model: Male Sprague-Dawley rats (200-250 g).

• Induction of Hypertension:

  • Implant osmotic minipumps (e.g., Alzet) subcutaneously for continuous infusion of Angiotensin II.

  • A typical dose is 60-80 ng/min for 14-28 days.

• Administration of 14,15-EEZE:

  • 14,15-EEZE can be co-infused with Angiotensin II via a separate minipump or administered daily via intraperitoneal (i.p.) injection or oral gavage.

  • The optimal dose and route of administration would need to be determined empirically. Based on its use in other models, a starting point could be in the range of 1-10 mg/kg/day.

• Assessment of Renal Injury:

  • Monitor blood pressure weekly using tail-cuff plethysmography.

  • Collect 24-hour urine samples at baseline and at the end of the study to measure albuminuria and creatinine (B1669602) clearance.

  • At the end of the experiment, collect blood for measurement of serum creatinine and blood urea (B33335) nitrogen (BUN).

  • Perfuse and collect kidneys for histological analysis (e.g., H&E, PAS, and Masson's trichrome staining) to assess glomerular injury, tubular damage, and fibrosis.

Protocol 2: Streptozotocin-Induced Diabetic Nephropathy

• Animal Model: Male Sprague-Dawley rats or C57BL/6 mice.

• Induction of Diabetes:

  • Administer a single intraperitoneal injection of streptozotocin (B1681764) (STZ) dissolved in citrate (B86180) buffer (pH 4.5).

  • Typical doses are 50-65 mg/kg for rats and 150-200 mg/kg for mice.

  • Confirm diabetes by measuring blood glucose levels 48-72 hours after STZ injection; levels >250 mg/dL are typically considered diabetic.

• Administration of 14,15-EEZE:

  • Begin administration of 14,15-EEZE after the onset of hyperglycemia.

  • Administer daily via i.p. injection or oral gavage for the duration of the study (typically 8-12 weeks).

  • Dose determination is required.

• Assessment of Diabetic Nephropathy:

  • Monitor blood glucose and body weight weekly.

  • Collect 24-hour urine samples every 4 weeks to measure urinary albumin excretion.

  • At the end of the study, measure serum creatinine and BUN.

  • Harvest kidneys for histological examination of glomerular hypertrophy, mesangial expansion, and tubulointerstitial fibrosis.

Protocol 3: Unilateral Ureteral Obstruction (UUO) Model of Renal Fibrosis

• Animal Model: Male C57BL/6 mice (20-25 g).

• Induction of UUO:

  • Anesthetize the mouse and make a flank incision to expose the left kidney and ureter.

  • Ligate the left ureter at two points using surgical silk.

  • The contralateral (right) kidney serves as a control.

• Administration of 14,15-EEZE:

  • Administer 14,15-EEZE daily starting from the day of surgery for 7-14 days.

  • Route of administration can be i.p. injection or via osmotic minipump.

• Assessment of Renal Fibrosis:

  • Harvest both the obstructed and contralateral kidneys at the end of the study.

  • Assess fibrosis by Masson's trichrome staining and immunohistochemistry for fibrotic markers (e.g., α-smooth muscle actin, collagen I).

  • Quantify fibrosis using image analysis software.

  • Measure gene expression of pro-fibrotic and inflammatory markers (e.g., TGF-β1, TNF-α) by qPCR.

Signaling Pathways and Visualizations

EETs are known to exert their effects through various signaling pathways. As an antagonist, 14,15-EEZE is expected to block these pathways.

Caption: Proposed mechanism of 14,15-EEZE antagonism on EET-mediated vasodilation.

Caption: General experimental workflow for studying 14,15-EEZE in kidney disease models.

Conclusion

14,15-Epoxyeicosa-5(Z)-enoic acid is a critical tool for dissecting the roles of endogenous EETs in the kidney. While direct evidence of its effects in in vivo kidney disease models is currently sparse, its established antagonist activity provides a strong rationale for its use in such studies. The protocols and information provided herein offer a framework for researchers to design and execute experiments aimed at understanding the complex role of the EET signaling pathway in the pathogenesis of kidney disease, ultimately paving the way for the development of novel therapeutic strategies.

References

• 1. Epoxyeicosatrienoic Acids, 20-Hydroxyeicosatetraenoic Acid, and Renal Microvascular Function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Orally active epoxyeicosatrienoic acid analogs in hypertension and renal injury - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ahajournals.org [ahajournals.org]
• 5. EET enhances renal function in obese mice resulting in restoration of HO-1-Mfn1/2 signaling, and decrease in hypertension through inhibition of sodium chloride co-transporter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. EET Enhances Renal Function in Obese Mice Resulting in Restoration of Mfn1/2 –HO-1 Signaling, and Decrease in Hypertension through Inhibition of Sodium Chloride Co-Transporter - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Application Notes and Protocols for Measuring the Effect of 14,15-EE-5(Z)-E on Potassium Channels

Audience: Researchers, scientists, and drug development professionals.

Introduction:

14,15-Epoxyeicosa-5(Z)-enoic acid, commonly known as 14,15-EE-5(Z)-E or 14,15-EEZE, is a valuable pharmacological tool for investigating the physiological roles of epoxyeicosatrienoic acids (EETs). EETs, which are metabolites of arachidonic acid, are known to activate specific potassium channels, leading to membrane hyperpolarization and vasodilation. 14,15-EE-5(Z)-E acts as a selective antagonist of EET-induced potassium channel activation, making it instrumental in elucidating the signaling pathways mediated by these lipid molecules.[1][2][3] These application notes provide detailed protocols for characterizing the inhibitory effects of 14,15-EE-5(Z)-E on large-conductance, calcium-activated potassium (BKCa) channels and ATP-sensitive potassium (KATP) channels.

Data Presentation

The following tables summarize the quantitative effects of 14,15-EE-5(Z)-E on potassium channel activity as reported in the literature.

Table 1: Inhibitory Effect of 14,15-EE-5(Z)-E on BKCa Channel Activation

Preparation	Agonist	Agonist Concentration	14,15-EE-5(Z)-E Concentration	Observed Effect	Reference
Cell-attached patches of bovine coronary arterial smooth muscle cells	14,15-EET	100 nmol/L	100 nmol/L	Blocked a 4-fold activation of BKCa channel NPo.	[1][4]

Table 2: Inhibitory Effect of 14,15-EE-5(Z)-E on KATP Channel Activation

Preparation	Agonist	Agonist Concentration	14,15-EE-5(Z)-E Concentration	Observed Effect	Reference
Freshly isolated rat mesenteric smooth muscle cells (whole-cell patch clamp)	14,15-EET	5 µM	5 µM	Abolished the 6.9-fold increase in glibenclamide-sensitive KATP currents.	[5][6]
Freshly isolated rat mesenteric smooth muscle cells (whole-cell patch clamp)	14,15-EET	1 µM	Not specified	Hyperpolarization from -20.5 mV to -27.1 mV was reversed by glibenclamide.	[5][6]
Isolated small mesenteric arteries	14,15-EET	Dose-dependent	Not specified	Significantly attenuated 14,15-EET-induced vasodilation.	[5][6]

Experimental Protocols

Protocol 1: Electrophysiological Recording of BKCa Channels in Isolated Vascular Smooth Muscle Cells

This protocol details the cell-attached patch-clamp technique to measure the inhibitory effect of 14,15-EE-5(Z)-E on 14,15-EET-induced activation of BKCa channels in bovine coronary arterial smooth muscle cells.[1][4]

1. Cell Isolation:

• Euthanize a bovine subject and excise the heart.

• Dissect coronary arteries and place them in ice-cold, oxygenated physiological salt solution (PSS).

• Remove connective tissue and endothelium by gentle rubbing.

• Mince the arterial tissue and incubate in a dissociation medium containing collagenase and elastase to isolate smooth muscle cells.

• Gently triturate the tissue to release single smooth muscle cells.

• Store the isolated cells in PSS on ice for use within the same day.

2. Patch-Clamp Recording (Cell-Attached Configuration):

• Transfer isolated cells to a recording chamber on the stage of an inverted microscope.

• Use fire-polished borosilicate glass pipettes with a resistance of 2-5 MΩ.

• Pipette Solution (in mM): 140 KCl, 1 MgCl₂, 10 HEPES, and 1 EGTA, adjusted to pH 7.2 with KOH.

• Bath Solution (in mM): 140 NaCl, 5 KCl, 1 MgCl₂, 2 CaCl₂, 10 HEPES, and 10 glucose, adjusted to pH 7.4 with NaOH.

• Form a high-resistance (>1 GΩ) seal between the pipette and the cell membrane.

• Record single-channel currents at a holding potential of +40 mV.

3. Experimental Procedure:

• Obtain a baseline recording of channel activity for 2-5 minutes.

• Apply 14,15-EET (100 nM) to the bath solution and record for 5-10 minutes to observe channel activation.

• In a separate experiment, pre-incubate the cells with 14,15-EE-5(Z)-E (100 nM) for 10-15 minutes.

• Following pre-incubation, add 14,15-EET (100 nM) in the continued presence of 14,15-EE-5(Z)-E and record channel activity for 5-10 minutes.

4. Data Analysis:

• Analyze channel activity (NPₒ - number of channels x open probability) using appropriate software.

• Compare the NPₒ in the presence of 14,15-EET alone to the NPₒ in the presence of 14,15-EE-5(Z)-E and 14,15-EET.

• A significant reduction in NPₒ in the co-application group indicates an antagonistic effect of 14,15-EE-5(Z)-E.

Protocol 2: Whole-Cell Patch-Clamp Recording of KATP Channels

This protocol describes the whole-cell patch-clamp technique to assess the effect of 14,15-EE-5(Z)-E on 14,15-EET-induced KATP currents in freshly isolated rat mesenteric smooth muscle cells.[5][6]

1. Cell Isolation:

• Isolate smooth muscle cells from rat mesenteric arteries using a similar enzymatic digestion method as described in Protocol 1.

2. Whole-Cell Recording:

• Establish a whole-cell patch-clamp configuration.

• Pipette Solution (in mM): 110 K-aspartate, 30 KCl, 5 MgCl₂, 5 HEPES, 0.1 ATP, adjusted to pH 7.2 with KOH.

• Bath Solution (in mM): 140 NaCl, 5 KCl, 1 MgCl₂, 2 CaCl₂, 10 HEPES, and 10 glucose, adjusted to pH 7.4 with NaOH.

• Hold the cell at a potential of 0 mV and apply test pulses to -100 mV to elicit KATP currents.

3. Experimental Procedure:

• Record baseline KATP currents.

• Perfuse the cell with 5 µM 14,15-EET and record the increase in KATP current.

• To test for antagonism, pre-incubate a separate cell with 5 µM 14,15-EE-5(Z)-E for 10 minutes before applying 5 µM 14,15-EET in the presence of the antagonist.

• Confirm the current is through KATP channels by applying the KATP channel blocker glibenclamide (10 µM) at the end of the experiment.

4. Data Analysis:

• Measure the peak amplitude of the outward current at -100 mV.

• Compare the current amplitude in response to 14,15-EET alone versus the response in the presence of 14,15-EE-5(Z)-E.

Visualizations

Signaling Pathway of 14,15-EET-induced KATP Channel Activation and its Inhibition by 14,15-EE-5(Z)-E

References

• 1. ahajournals.org [ahajournals.org]
• 2. ahajournals.org [ahajournals.org]
• 3. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 14,15-epoxyeicosa-5(Z)-enoic-mSI: a 14,15- and 5,6-EET antagonist in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 6. Mechanism of rat mesenteric arterial KATP channel activation by 14,15-epoxyeicosatrienoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Experimental Use of 14,15-EEZE in Hypertension Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE) is a valuable pharmacological tool in the investigation of hypertension and cardiovascular physiology. It functions as a selective antagonist of epoxyeicosatrienoic acids (EETs), which are lipid signaling molecules known for their vasodilatory and anti-inflammatory properties.[1][2][3] EETs are synthesized from arachidonic acid by cytochrome P450 (CYP) epoxygenases and are metabolized to less active dihydroxyeicosatrienoic acids (DHETs) by soluble epoxide hydrolase (sEH).[4][5] By blocking the actions of EETs, 14,15-EEZE allows researchers to elucidate the role of the EET signaling pathway in blood pressure regulation and the pathophysiology of hypertension. These application notes provide an overview of the experimental use of 14,15-EEZE, including its mechanism of action, and detailed protocols for its application in hypertension research.

Mechanism of Action

14,15-EEZE acts as a competitive antagonist at the putative EET receptor, thereby inhibiting EET-induced biological responses.[1][3] It has been shown to block the vasodilation caused by all four EET regioisomers (5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET) in various vascular beds.[2] Notably, 14,15-EEZE has been demonstrated to inhibit endothelium-derived hyperpolarizing factor (EDHF)-mediated responses, which are crucial for vascular relaxation.[2][6] The antagonistic action of 14,15-EEZE is specific, as it does not affect vasodilation induced by other agents such as sodium nitroprusside (a nitric oxide donor) or potassium channel openers.[1][2]

Data Presentation

Table 1: Effects of 14,15-EEZE on Vascular Reactivity

Preparation	Agonist	Agonist Concentration	14,15-EEZE Concentration	Effect of 14,15-EEZE	Reference
Bovine Coronary Artery Rings	14,15-EET	Cumulative	10 µmol/L	Inhibition of relaxation	[2]
Bovine Coronary Artery Rings	11,12-EET	Cumulative	10 µmol/L	Inhibition of relaxation	[2]
Bovine Coronary Artery Rings	8,9-EET	Cumulative	10 µmol/L	Inhibition of relaxation	[2]
Bovine Coronary Artery Rings	5,6-EET	Cumulative	10 µmol/L	Inhibition of relaxation	[2]
Bovine Coronary Artery Rings	Bradykinin	10 nmol/L	3 µmol/L	Inhibition of hyperpolarization and relaxation	[2]
Bovine Coronary Artery Rings	Methacholine	Cumulative	10 µmol/L	Inhibition of indomethacin-resistant relaxation	[2]
Bovine Coronary Artery Rings	Arachidonic Acid	Cumulative	10 µmol/L	Inhibition of indomethacin-resistant relaxation	[2]

Table 2: In Vivo Effects of 14,15-EEZE in Animal Models

Animal Model	Condition	Treatment	Dose	Effect on Blood Pressure	Other Notable Effects	Reference
Dogs	Ischemia-Reperfusion	14,15-EEZE	Not specified	No significant change in mean arterial pressure	Abolished the cardioprotective effects of 11,12-EET and 14,15-EET	[1]
Rats (Normal and SHR)	Normotensive and Hypertensive	14,15-EET (agonist)	1-10 µg/kg	Dose-dependent decrease in MAP	Hypotensive effect inhibited by a PAF antagonist	[7]
Mice	U46619-induced pulmonary hypertension	14,15-EEZE	10 µM	Antagonized EET-mediated effects	-	[8]
Rats (Angiotensin II-induced hypertension)	Hypertensive	sEH inhibitor (NCND)	3 mg/day	Lowered systolic blood pressure by 30 mmHg	-	[9]

Signaling Pathways and Experimental Workflows

Caption: Signaling pathway of EETs leading to vasodilation and its antagonism by 14,15-EEZE.

Caption: Workflow for assessing the effect of 14,15-EEZE on vascular reactivity in vitro.

Experimental Protocols

Protocol 1: In Vitro Assessment of 14,15-EEZE on Vascular Reactivity

Objective: To determine the antagonistic effect of 14,15-EEZE on EET-induced vasodilation in isolated arterial rings. This protocol is adapted from studies on bovine coronary arteries.[2]

Materials:

• Bovine hearts obtained from a local abattoir

• Krebs-bicarbonate buffer (in mmol/L: NaCl 118, NaHCO3 24, KCl 4.8, CaCl2 3.2, KH2PO4 1.2, MgSO4 1.2, glucose 11, and EDTA 0.03)

• U46619 (thromboxane mimetic)

• 14,15-EET (or other EET regioisomers)

• 14,15-EEZE

• Indomethacin (for studying EDHF responses)

• L-nitroarginine (for studying EDHF responses)

• Tissue bath system with isometric force transducers

• Data acquisition system

Procedure:

• Artery Preparation: Dissect sections of the desired artery (e.g., left anterior descending coronary artery) from the bovine heart, clean off adhering tissue, and cut into 1.5-2.0 mm rings.

• Mounting: Suspend the arterial rings in a tissue bath containing Krebs-bicarbonate buffer, equilibrated with 95% O2/5% CO2 and maintained at 37°C.

• Equilibration: Slowly stretch the rings to a basal tension of 3.5 g and allow them to equilibrate.

• Preconstriction: Add U46619 (20 nmol/L) to increase the basal tension to approximately 50-75% of the maximal contraction induced by KCl.

• Control Response: Add cumulative concentrations of the EET agonist (e.g., 14,15-EET) to generate a concentration-response curve for relaxation.

• Washout: Rinse the vessels with fresh Krebs-bicarbonate buffer and allow them to return to basal tension.

• Antagonist Pre-incubation: Pre-incubate the arterial rings with 14,15-EEZE (e.g., 10 µmol/L) for a specified period.

• Repeat Agonist Response: Repeat the cumulative addition of the EET agonist in the presence of 14,15-EEZE.

• Data Analysis: Express the results as a percentage of relaxation from the U46619-induced preconstriction. Compare the concentration-response curves in the presence and absence of 14,15-EEZE to determine the antagonistic effect.

Protocol 2: In Vivo Evaluation of 14,15-EEZE in a Hypertensive Animal Model

Objective: To investigate the role of endogenous EETs in blood pressure regulation in a hypertensive animal model by administering 14,15-EEZE. This protocol is a general guideline based on principles from various in vivo studies.[1][9]

Materials:

• Hypertensive animal model (e.g., Spontaneously Hypertensive Rats (SHR) or Angiotensin II-infused rats)

• 14,15-EEZE

• Vehicle for 14,15-EEZE

• Blood pressure monitoring system (e.g., telemetry or indwelling arterial catheters)

• Anesthesia (if required for acute studies)

• Surgical instruments (for catheter implantation)

Procedure:

• Animal Model: Utilize a well-characterized model of hypertension. For angiotensin II-induced hypertension, osmotic minipumps can be implanted to deliver angiotensin II continuously.[9]

• Blood Pressure Measurement: Acclimatize the animals to the blood pressure measurement apparatus. For chronic studies, telemetry is the preferred method for continuous and stress-free monitoring. For acute studies, an indwelling arterial catheter can be used in conscious, freely moving animals.

• Baseline Measurement: Record baseline blood pressure for a sufficient period to establish a stable hypertensive phenotype.

• 14,15-EEZE Administration: Administer 14,15-EEZE via an appropriate route (e.g., intraperitoneal injection, intravenous infusion). A vehicle-treated control group should be included. The dose and duration of treatment will need to be optimized based on the specific research question and animal model.

• Blood Pressure Monitoring: Continuously monitor blood pressure throughout the treatment period.

• Data Analysis: Analyze the changes in systolic, diastolic, and mean arterial pressure in the 14,15-EEZE-treated group compared to the vehicle-treated control group. An increase in blood pressure following 14,15-EEZE administration would suggest that endogenous EETs play a role in mitigating hypertension in the chosen model.

Conclusion

14,15-EEZE is an indispensable tool for dissecting the contribution of the EET signaling pathway to blood pressure control and the pathogenesis of hypertension. By selectively antagonizing the effects of EETs, researchers can gain valuable insights into the vasoprotective roles of these lipid mediators. The protocols outlined above provide a framework for utilizing 14,15-EEZE in both in vitro and in vivo experimental settings to advance our understanding of cardiovascular disease and identify potential therapeutic targets.

References

• 1. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ahajournals.org [ahajournals.org]
• 3. journals.physiology.org [journals.physiology.org]
• 4. Epoxyeicosatrienoic Acids, Hypertension, and Kidney Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Epoxyeicosanoids in Hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Epoxyeicosatrienoic Acids and Endothelium-Dependent Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of 14,15-epoxyeicosatrienoic acid infusion on blood pressure in normal and hypertensive rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. journals.physiology.org [journals.physiology.org]
• 9. Soluble epoxide hydrolase inhibition lowers arterial blood pressure in angiotensin II hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 14,15-Epoxyeicosa-5(Z)-enoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the proper dissolution and storage of 14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EET), a critical signaling molecule in various physiological processes. Adherence to these guidelines is essential to ensure the stability and integrity of this labile eicosanoid for reliable experimental outcomes.

Introduction

14,15-Epoxyeicosa-5(Z)-enoic acid is a member of the epoxyeicosatrienoic acids (EETs) family, which are metabolites of arachidonic acid produced by cytochrome P450 epoxygenases.[1] These molecules act as autocrine and paracrine signaling lipids, playing significant roles in regulating cardiovascular function, inflammation, and ion channel activity. A key metabolic pathway for 14,15-EET involves its conversion by soluble epoxide hydrolase (sEH) to the less biologically active 14,15-dihydroxyeicosatrienoic acid (14,15-DHET).[1] Due to its chemical instability, particularly its sensitivity to oxygen and light, stringent handling and storage procedures are imperative.

Quantitative Data Summary

The solubility of 14,15-Epoxyeicosa-5(Z)-enoic acid in various common laboratory solvents is summarized in the table below. This information is critical for the preparation of stock solutions and experimental dilutions.

Solvent	Solubility
Dimethylformamide (DMF)	50 mg/mL[2]
Dimethyl sulfoxide (B87167) (DMSO)	50 mg/mL[2]
Ethanol	50 mg/mL[2]
Phosphate-Buffered Saline (PBS), pH 7.2	1 mg/mL[2]

Experimental Protocols

Storage of 14,15-Epoxyeicosa-5(Z)-enoic Acid

Proper storage is paramount to prevent degradation of 14,15-EET.

• Temperature: Upon receipt, store the compound at -20°C.[2][3] Long-term storage at this temperature can ensure stability for at least two years.[2]

• Atmosphere: 14,15-EET is susceptible to oxidation. Store the vial under an inert atmosphere such as argon or nitrogen.

• Light: Protect the compound from direct sunlight and fluorescent light by storing it in a dark container or wrapping the vial in aluminum foil.

Preparation of a Stock Solution

This protocol outlines the steps for dissolving 14,15-EET to create a concentrated stock solution.

Materials:

• 14,15-Epoxyeicosa-5(Z)-enoic acid (solid or as supplied in a solvent)

• Anhydrous ethanol, DMF, or DMSO

• Gas-tight Hamilton syringe

• Sterile, amber glass vials with PTFE-lined caps

• Argon or nitrogen gas source with a gentle stream delivery system

• Ice bucket

Procedure:

• Pre-cool: Place the vial of 14,15-EET and the desired solvent on ice.

• Inert Atmosphere: Before opening, gently flush the vial containing the solid 14,15-EET with a stream of argon or nitrogen for 1-2 minutes to displace any air.

• Solvent Addition: Using a pre-cleaned, gas-tight syringe, add the desired volume of cold solvent to the vial. For example, to prepare a 10 mg/mL stock solution, add 100 µL of solvent to 1 mg of 14,15-EET.

• Dissolution: Cap the vial tightly and vortex gently until the solid is completely dissolved. Keep the vial on ice as much as possible during this process.

• Aliquoting and Storage: It is highly recommended to aliquot the stock solution into smaller, single-use volumes in amber glass vials. This will minimize the number of freeze-thaw cycles and exposure to air. Flush the headspace of each aliquot vial with inert gas before capping tightly. Store the aliquots at -20°C.

Preparation of Working Solutions

This protocol describes the dilution of the stock solution for use in experiments.

Materials:

• 14,15-EET stock solution

• Desired aqueous buffer (e.g., PBS, pH 7.2) or cell culture medium

• Pipettes and sterile tips

Procedure:

• Thaw: Remove one aliquot of the stock solution from the -20°C freezer and thaw it on ice.

• Dilution: Dilute the stock solution to the final desired concentration using the appropriate aqueous buffer or medium. It is important to note that the solubility in aqueous solutions is lower.[2] Therefore, it is recommended to add the stock solution to the aqueous buffer while gently vortexing to ensure proper mixing and prevent precipitation.

• Immediate Use: Use the freshly prepared working solution immediately for your experiments to minimize degradation. Do not store aqueous dilutions.

Visualizations

The following diagrams illustrate the key workflow for handling 14,15-EET and its primary metabolic pathway.

Caption: Workflow for handling 14,15-EET.

Caption: Metabolic pathway of 14,15-EET.

References

• 1. Epoxyeicosatrienoic acid - Wikipedia [en.wikipedia.org]
• 2. caymanchem.com [caymanchem.com]
• 3. ( )-14,15-Epoxyeicosa-(5Z,8Z,11Z)-trienoic acid 100 ug/mL in ethanol, 98 (+/-)-14,15-EET [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: 14,15-EE-5(Z)-E

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of 14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E) in solution. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimental procedures.

Troubleshooting Guide

Issue 1: Inconsistent or lower-than-expected bioactivity of 14,15-EE-5(Z)-E in cell-based assays.

Possible Causes and Solutions:

Cause	Recommended Action
Degradation by Soluble Epoxide Hydrolase (sEH): Cells can express sEH, which metabolizes 14,15-EE-5(Z)-E to its less active diol form, 14,15-dihydroxy-eicosa-5(Z)-enoic acid (14,15-DHE5ZE).[1]	- Use an sEH inhibitor: Co-incubate with a specific sEH inhibitor, such as 12-(3-adamantan-1-yl-ureido)-dodecanoic acid (AUDA), to prevent metabolic inactivation of 14,15-EE-5(Z)-E.[1] - Confirm sEH expression: If possible, verify the expression level of sEH in your specific cell line.
Oxidative Degradation: The parent compound, 14,15-EET, is susceptible to auto-oxidation due to its polyunsaturated structure.[2] This is also a potential issue for 14,15-EE-5(Z)-E.	- Use an inert atmosphere: Handle stock solutions and prepare dilutions under an inert gas (e.g., argon or nitrogen).[2] - Avoid exposure to air and light: Minimize the exposure of the compound to air and direct sunlight. - Add antioxidants: Consider the addition of antioxidants like butylated hydroxytoluene (BHT) to your stock solutions, but verify compatibility with your experimental system.
Improper Storage: Prolonged storage at inappropriate temperatures can lead to degradation.	- Store at -20°C or lower: Stock solutions should be stored at -20°C or -80°C for long-term stability (≥ 2 years).[3][4] - Aliquot stock solutions: To avoid repeated freeze-thaw cycles, aliquot the stock solution into single-use vials.
Adsorption to Labware: Lipophilic compounds like 14,15-EE-5(Z)-E can adsorb to plastic surfaces.	- Use low-adhesion microplates and tubes: Utilize labware specifically designed to minimize the binding of lipophilic molecules. - Pre-coat labware: Consider pre-treating labware with a solution of bovine serum albumin (BSA) to block non-specific binding sites.

Issue 2: Difficulty in obtaining reproducible results in vascular reactivity or other physiological assays.

Possible Causes and Solutions:

Cause	Recommended Action
Variable Metabolism in Tissues: Similar to cell-based assays, tissue preparations can have varying levels of sEH activity.[1]	- Incorporate sEH inhibitors: The inclusion of an sEH inhibitor in the assay buffer is highly recommended to ensure the local concentration of 14,15-EE-5(Z)-E remains stable.[1]
pH Sensitivity of the Epoxide Ring: Epoxides are generally susceptible to hydrolysis under acidic conditions.	- Maintain physiological pH: Ensure that all buffers are maintained at a physiological pH (typically 7.4) to minimize non-enzymatic hydrolysis of the epoxide ring.
Solvent Effects: The choice of solvent for preparing working solutions can impact the stability and delivery of the compound.	- Use appropriate solvents: 14,15-EE-5(Z)-E is soluble in organic solvents like ethanol (B145695), DMSO, and DMF.[4] Prepare high-concentration stock solutions in these solvents and then dilute into aqueous buffers for experiments. Ensure the final concentration of the organic solvent is low and does not affect the assay.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 14,15-EE-5(Z)-E in a biological system?

A1: The primary metabolic degradation pathway for 14,15-EE-5(Z)-E in biological systems is the enzymatic hydrolysis of the epoxide ring by soluble epoxide hydrolase (sEH) to form 14,15-dihydroxy-eicosa-5(Z)-enoic acid (14,15-DHE5ZE), which is a less active compound.[1]

Q2: How should I store my stock solution of 14,15-EE-5(Z)-E?

A2: For long-term stability, stock solutions of 14,15-EE-5(Z)-E, typically dissolved in ethanol, should be stored at -20°C.[4] Under these conditions, the compound is reported to be stable for at least two years.[4] To prevent degradation from repeated freeze-thaw cycles and exposure to air, it is advisable to prepare single-use aliquots.

Q3: Is 14,15-EE-5(Z)-E sensitive to light and oxygen?

A3: While specific data for 14,15-EE-5(Z)-E is limited, its parent compound, 14,15-EET, is known to be unstable in the presence of oxygen and direct sunlight due to its potential for auto-oxidation.[2] Therefore, it is highly recommended to handle 14,15-EE-5(Z)-E with similar precautions, such as working under an inert atmosphere and protecting it from light.[2]

Q4: What solvents are recommended for dissolving 14,15-EE-5(Z)-E?

A4: 14,15-EE-5(Z)-E is soluble in organic solvents such as ethanol, dimethyl sulfoxide (B87167) (DMSO), and N,N-dimethylformamide (DMF).[4] For aqueous-based experiments, it is common practice to prepare a concentrated stock solution in one of these organic solvents and then dilute it into the aqueous experimental buffer. Ensure the final concentration of the organic solvent is minimal to avoid affecting the biological system.

Q5: Can I use 14,15-EE-5(Z)-E in acidic buffers?

Experimental Protocols

Protocol 1: Assessment of 14,15-EE-5(Z)-E Stability in a Buffered Solution

This protocol outlines a general method to assess the chemical stability of 14,15-EE-5(Z)-E in a buffered solution over time.

Materials:

• 14,15-EE-5(Z)-E

• Ethanol (or other suitable organic solvent)

• Phosphate-buffered saline (PBS), pH 7.4

• Low-adhesion polypropylene (B1209903) tubes

• High-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) system

Procedure:

• Prepare a concentrated stock solution of 14,15-EE-5(Z)-E in ethanol (e.g., 1 mg/mL).

• Dilute the stock solution into pre-warmed PBS (37°C) to a final concentration of 1 µM in multiple low-adhesion tubes.

• Incubate the tubes at 37°C.

• At various time points (e.g., 0, 1, 2, 4, 8, and 24 hours), take an aliquot from one of the tubes.

• Immediately quench any potential degradation by adding a cold organic solvent (e.g., acetonitrile) and store at -80°C until analysis.

• Analyze the samples by a validated HPLC-MS/MS method to quantify the remaining concentration of 14,15-EE-5(Z)-E.

• Plot the concentration of 14,15-EE-5(Z)-E versus time to determine its stability profile under these conditions.

Visualizations

Signaling Pathway of EETs

Caption: Signaling pathway of 14,15-EET and the antagonistic action of 14,15-EE-5(Z)-E.

Experimental Workflow for Stability Assessment

Caption: Workflow for assessing the in-solution stability of 14,15-EE-5(Z)-E.

Logical Relationship of Factors Affecting Stability

Caption: Factors influencing the stability of 14,15-EE-5(Z)-E in solution.

References

• 1. 14,15-Dihydroxy-eicosa-5(Z)-enoic acid selectively inhibits 14,15-epoxyeicosatrienoic acid-induced relaxations in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 14,15-Epoxyeicosa-5,8,11-trienoic acid (14,15-EET) Surrogates Containing Epoxide Bioisosteres: Influence upon Vascular Relaxation and Soluble Epoxide Hydrolase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. caymanchem.com [caymanchem.com]

potential off-target effects of 14,15-EEZE

Welcome to the technical support center for 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EEZE). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the potential off-target effects of 14,15-EEZE and to offer troubleshooting support for experiments involving this compound.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of 14,15-EEZE?

A1: 14,15-EEZE is primarily characterized as a selective antagonist of epoxyeicosatrienoic acids (EETs).[1][2][3][4] It competitively blocks the actions of EETs at their putative receptors, thereby inhibiting EET-mediated signaling pathways, such as vasodilation.

Q2: How selective is 14,15-EEZE for EET receptors?

A2: While generally considered selective, emerging evidence suggests potential off-target activities. For instance, it does not appear to block mitochondrial ATP-sensitive potassium channels, which can be activated by EETs.[1][2][3] However, it may interact with other receptor systems, as detailed in the troubleshooting section.

Q3: Can 14,15-EEZE be used to inhibit all four regioisomers of EETs?

A3: Yes, 14,15-EEZE has been shown to antagonize the vascular actions of all four EET regioisomers (5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET).[1]

Q4: What are the known downstream signaling pathways affected by 14,15-EEZE's antagonism of EETs?

A4: By blocking EETs, 14,15-EEZE can inhibit downstream signaling cascades, including those involving the epidermal growth factor receptor (EGFR) and the PI3K/Akt pathway, which are implicated in processes like cancer cell migration.[5]

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments with 14,15-EEZE.

Observed Problem	Potential Cause	Recommended Action
Unexpected vasodilation or cAMP increase in the presence of 14,15-EEZE.	Agonist activity at Prostaglandin (B15479496) Receptor (PTGER2): Contrary to its antagonist role at EET receptors, 14,15-EEZE has been shown to act as an agonist or partial agonist at the prostaglandin E2 receptor subtype PTGER2, leading to an increase in cAMP.[6][7]	1. Verify the expression of PTGER2 in your experimental system. 2. Use a selective PTGER2 antagonist in conjunction with 14,15-EEZE to dissect the respective signaling pathways. 3. Consider using an alternative EET antagonist if PTGER2 signaling is a confounding factor.
Unanticipated changes in gene expression related to lipid metabolism, particularly after in vivo administration.	Indirect PPARα Activation: The metabolite of 14,15-EET, 14,15-dihydroxyeicosatrienoic acid (14,15-DHET), is a potent activator of Peroxisome Proliferator-Activated Receptor alpha (PPARα).[8] If your 14,15-EEZE preparation contains residual 14,15-EET, its in vivo metabolism to 14,15-DHET could activate PPARα. There is also evidence that 14,15-EET can activate PPARγ.[9]	1. Ensure the purity of your 14,15-EEZE stock to minimize contaminating 14,15-EET. 2. Perform a PPARα reporter assay to test for off-target activation. 3. Include a PPARα antagonist (e.g., GW6471) as a negative control in your experiments.
Inconsistent or absent blockade of EET-induced calcium influx.	Involvement of TRPV1/TRPV4 Channels: EETs are known to activate Transient Receptor Potential Vanilloid (TRPV) channels 1 and 4, leading to calcium influx.[10] While 14,15-EEZE is expected to antagonize this, the degree of inhibition can vary depending on the experimental conditions and the specific TRPV channel involved.	1. Confirm the expression of TRPV1 and/or TRPV4 in your cell or tissue model. 2. Use specific TRPV1 (e.g., capsazepine) or TRPV4 antagonists as controls to confirm the involvement of these channels in the observed EET-mediated calcium influx. 3. Optimize the concentration of 14,15-EEZE for effective inhibition of TRPV-mediated effects.
Variable results in cancer cell migration assays.	Complex Signaling Crosstalk: The inhibition of EET-induced cell migration by 14,15-EEZE involves complex signaling pathways, including EGFR and PI3K/Akt.[5] The cellular context and the expression levels of these signaling components can influence the outcome.	1. Characterize the expression and activation status of EGFR and Akt in your cancer cell line. 2. Use specific inhibitors for EGFR and PI3K as controls to understand the dependency of the observed effects on these pathways.

Quantitative Data Summary

The following tables summarize key quantitative data related to the on-target and potential off-target effects of 14,15-EEZE and related compounds.

Table 1: In Vivo Effects of 14,15-EEZE on Myocardial Infarct Size in a Canine Model

Treatment Group	Dose (mg/kg)	Myocardial Infarct Size (% of Area at Risk)
Vehicle	-	21.8 ± 1.6
11,12-EET	0.128	8.7 ± 2.2
14,15-EET	0.128	9.4 ± 1.3
14,15-EEZE	0.128	21.0 ± 3.6
14,15-EEZE + 11,12-EET	0.128 each	17.8 ± 1.4
14,15-EEZE + 14,15-EET	0.128 each	19.2 ± 2.4
Diazoxide	-	10.2 ± 1.9
14,15-EEZE + Diazoxide	0.128 / -	10.4 ± 1.4

Data from a study on cardioprotection in dogs subjected to coronary artery occlusion and reperfusion.[1][2][3]

Table 2: PPARα Activation by EETs and DHETs

Compound (10 µM)	Fold Increase in PPARα-mediated Luciferase Activity
14,15-DHET	~12-fold
14,15-EET	~3-fold
Wy-14643 (20 µM, PPARα agonist)	~12-fold

Data from a study using a COS-7 cell expression system.[8]

Experimental Protocols

Protocol 1: Assessing Off-Target Effects on PPARα Activation using a Reporter Assay

This protocol is adapted from a method for screening PPARα activators.[11]

• Cell Culture and Transfection:

  • Culture HepG2 cells in appropriate media.

  • Co-transfect cells with a GAL4-hPPARα-LBD expression vector and a luciferase reporter plasmid containing a GAL4 upstream activation sequence (UAS).

• Compound Treatment:

  • After 24 hours, treat the transfected cells with:

    • Vehicle (e.g., DMSO)

    • 14,15-EEZE (at various concentrations)

    • 14,15-DHET (positive control for PPARα activation)

    • A known PPARα agonist (e.g., fenofibrate)

  • To confirm specificity, pre-treat a set of wells with a PPARα antagonist (e.g., GW6471) for 1 hour before adding the test compounds.

• Luciferase Assay:

  • After 24 hours of incubation, lyse the cells and measure luciferase activity using a commercial kit.

  • Normalize the luciferase activity to a co-transfected control plasmid (e.g., Renilla luciferase).

• Data Analysis:

  • Calculate the fold change in luciferase activity relative to the vehicle control. A significant increase in luciferase activity in the presence of 14,15-EEZE would indicate an off-target agonistic effect on PPARα.

Protocol 2: Evaluating 14,15-EEZE's Effect on TRPV1-Mediated Calcium Influx

This protocol is based on a method for studying 14,15-EET-induced calcium influx via TRPV1.[10]

• Cell Culture and Transfection:

  • Culture HEK293 cells and transfect them with a plasmid expressing wild-type TRPV1. Use a vector-only transfection as a control.

• Calcium Indicator Loading:

  • Two days after transfection, load the cells with a calcium-sensitive dye (e.g., Fluo-8 AM) according to the manufacturer's instructions.

• Compound Treatment and Imaging:

  • Pre-incubate a subset of TRPV1-expressing cells with 14,15-EEZE at the desired concentration for a specified period.

  • Acquire baseline fluorescence images using a fluorescence microscope.

  • Stimulate the cells with a known TRPV1 agonist (e.g., capsaicin (B1668287) or 14,15-EET).

  • Record the changes in intracellular calcium concentration by capturing fluorescence images at regular intervals.

• Data Analysis:

  • Quantify the fluorescence intensity of individual cells over time.

  • Compare the agonist-induced calcium response in cells pre-treated with 14,15-EEZE to those without pre-treatment. A significant reduction in the calcium response in the 14,15-EEZE treated group would indicate its antagonistic effect on TRPV1.

Visualizations

Caption: On-target vs. potential off-target effects of 14,15-EEZE.

Caption: Troubleshooting workflow for unexpected results with 14,15-EEZE.

Caption: Experimental workflow for assessing PPARα activation.

References

• 1. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.physiology.org [journals.physiology.org]
• 4. 5,6-, 8,9-, 11,12- and 14,15-Epoxyeicosatrienoic Acids (EETs) Induce Peripheral Receptor-Dependent Antinociception in PGE2-Induced Hyperalgesia in Mice | Fonseca | Pharmacology and Clinical Pharmacy Research [journals.unpad.ac.id]
• 5. Inhibition of carcinoma cell motility by epoxyeicosatrienoic acid (EET) antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Functional screening for G protein-coupled receptor targets of 14,15-epoxyeicosatrienoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. 14,15-Dihydroxyeicosatrienoic acid activates peroxisome proliferator-activated receptor-alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Discovery of peroxisome proliferator–activated receptor α (PPARα) activators with a ligand-screening system using a human PPARα-expressing cell line - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE)

Welcome to the technical support center for 14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE). This resource is designed to assist researchers, scientists, and drug development professionals in optimizing their experiments and troubleshooting potential issues related to the selectivity of this compound.

Troubleshooting Guides

This section provides solutions to common problems encountered during experiments with 14,15-EEZE.

Issue 1: Inconsistent or weaker than expected antagonist activity of 14,15-EEZE.

• Possible Cause: Suboptimal experimental conditions or degradation of the compound.

• Troubleshooting Steps:

  • Verify Compound Integrity: Ensure 14,15-EEZE has been stored correctly, typically at -20°C, to prevent degradation. Prepare fresh dilutions for each experiment.

  • Optimize Concentration: Perform a dose-response curve to determine the optimal concentration for your specific experimental model. A typical effective concentration is around 10 µmol/L.[1][2]

  • Control for Vehicle Effects: Ensure the vehicle used to dissolve 14,15-EEZE (e.g., ethanol) does not exceed a final concentration that could affect the experimental outcome (e.g., <0.1%).[1]

  • Pre-incubation Time: Allow for a sufficient pre-incubation period with 14,15-EEZE before adding the agonist to ensure adequate time for it to exert its antagonistic effect.

Issue 2: Observation of partial agonist activity of 14,15-EEZE.

• Possible Cause: 14,15-EEZE has been reported to have some intrinsic vasodilator activity in certain vascular beds.[3][4]

• Troubleshooting Steps:

  • Characterize Agonist Effect: In your specific tissue or cell type, first test 14,15-EEZE alone to determine if it exhibits agonist activity. For example, in U46619-precontracted bovine coronary arteries, 14,15-EEZE alone at 10 μmol/L can induce a maximal relaxation of about 21%.[1]

  • Adjust Concentration: Lowering the concentration of 14,15-EEZE may reduce its partial agonist effects while still maintaining antagonist activity against EETs.

  • Consider the Experimental Model: The partial agonist effect may be more prominent in certain tissues. Be aware of this possibility when interpreting results.

Issue 3: Lack of selectivity, observing effects on non-EET pathways.

• Possible Cause: While generally selective for EETs, high concentrations of 14,15-EEZE might have off-target effects.

• Troubleshooting Steps:

  • Perform Control Experiments: Test the effect of 14,15-EEZE on pathways known to be independent of EETs. For instance, it has been shown that 14,15-EEZE does not alter relaxations to sodium nitroprusside (a nitric oxide donor), iloprost (B1671730) (a prostacyclin analog), or K+ channel activators like NS1619 and bimakalim.[1][2][4]

  • Evaluate Effects on Related Eicosanoids: 14,15-EEZE does not appear to alter the synthesis of 20-HETE, another important arachidonic acid metabolite.[1][2]

  • Use Appropriate Controls: When investigating endothelium-dependent relaxation, use inhibitors of cyclooxygenase (e.g., indomethacin) and nitric oxide synthase (e.g., L-nitroarginine) to isolate the EDHF component that is sensitive to 14,15-EEZE.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of 14,15-EEZE?

A1: 14,15-EEZE is a structural analog of 14,15-EET and acts as a selective antagonist of epoxyeicosatrienoic acids (EETs).[1][2] It is thought to act at a putative EET receptor on the cell membrane or intracellularly.[3][4] It inhibits EET-induced biological effects, such as vasodilation and hyperpolarization of vascular smooth muscle.[1][2]

Q2: How does 14,15-EEZE affect EET metabolism?

A2: 14,15-EEZE appears to inhibit the soluble epoxide hydrolase (sEH), the enzyme responsible for the degradation of EETs to their less active dihydroxyeicosatrienoic acids (DHETs).[1] This leads to an increase in EET concentrations and a decrease in DHET concentrations in microsomal preparations.[1]

Q3: Is 14,15-EEZE selective for a specific EET regioisomer?

A3: 14,15-EEZE antagonizes the effects of all four EET regioisomers (5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET).[1] However, it is most effective at inhibiting the relaxations induced by 14,15-EET.[1][2]

Q4: Can 14,15-EEZE be used to study the role of endogenous EETs?

A4: Yes, 14,15-EEZE is a valuable pharmacological tool for investigating the physiological and pathophysiological roles of endogenous EETs.[1] By blocking the effects of EETs, researchers can infer their contribution to various biological processes, such as endothelium-dependent hyperpolarization and cardioprotection.[2][3][5]

Q5: Are there any known off-target effects of 14,15-EEZE?

A5: While generally selective, it's important to be aware of potential off-target effects. As mentioned, it can exhibit partial agonist activity in some vascular beds.[3][4] However, it has been shown not to affect several other signaling pathways, including those mediated by nitric oxide, prostacyclin, and certain K+ channels.[1][2][4]

Experimental Protocols

Protocol 1: Assessment of 14,15-EEZE Antagonism on EET-Induced Vascular Relaxation

• Objective: To determine the inhibitory effect of 14,15-EEZE on vasodilation induced by different EET regioisomers.

• Methodology:

  • Bovine coronary arterial rings are mounted in organ baths for isometric tension recording.

  • Arteries are pre-constricted with U46619 (a thromboxane (B8750289) A2 mimetic) to a stable tension.

  • Cumulative concentration-response curves to an EET regioisomer (e.g., 14,15-EET, 11,12-EET, 8,9-EET, or 5,6-EET) are generated.

  • In a separate set of experiments, arterial rings are pre-incubated with 14,15-EEZE (e.g., 10 µmol/L) for a specified period before generating the concentration-response curve to the EET regioisomer.

  • Relaxation is expressed as a percentage of the pre-contraction induced by U46619.

Data Presentation:

EET Regioisomer	Maximal Relaxation (%) (Control)	Maximal Relaxation (%) (with 10 µmol/L 14,15-EEZE)
14,15-EET	~80%	~18%
11,12-EET	~80-90%	Significantly inhibited
8,9-EET	~80-90%	Significantly inhibited
5,6-EET	~80-90%	Significantly inhibited

Data adapted from Gauthier et al., Circulation Research, 2002.[1]

Protocol 2: Evaluation of 14,15-EEZE Selectivity against Other Vasoactive Agents

• Objective: To confirm that 14,15-EEZE does not inhibit vasodilation induced by non-EET signaling pathways.

• Methodology:

  • Prepare bovine coronary arterial rings as described in Protocol 1.

  • Pre-constrict the arteries with U46619.

  • Generate concentration-response curves to various vasodilators:

    • Sodium nitroprusside (NO donor)

    • Iloprost (prostacyclin analog)

    • NS1619 (BKCa channel opener)

    • Bimakalim (KATP channel opener)

  • Repeat the concentration-response curves in the presence of 14,15-EEZE (e.g., 10 µmol/L).

  • Compare the relaxation responses in the presence and absence of 14,15-EEZE.

Data Presentation:

Vasoactive Agent	Maximal Relaxation (%) (Control)	Maximal Relaxation (%) (with 10 µmol/L 14,15-EEZE)
Sodium Nitroprusside	No significant alteration	No significant alteration
Iloprost	No significant alteration	No significant alteration
NS1619	No significant alteration	No significant alteration
Bimakalim	No significant alteration	No significant alteration

Data based on findings from Gauthier et al., Circulation Research, 2002.[1]

Signaling Pathway and Experimental Workflow Diagrams

Caption: EET signaling pathway and points of inhibition by 14,15-EEZE.

Caption: Workflow for assessing 14,15-EEZE selectivity.

References

• 1. ahajournals.org [ahajournals.org]
• 2. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.physiology.org [journals.physiology.org]
• 4. journals.physiology.org [journals.physiology.org]
• 5. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Metabolism of 14,15-EE-5(Z)-E by Soluble Epoxide Hydrolase (sEH)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the metabolism of 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E) and related epoxyeicosatrienoic acids (EETs) by soluble epoxide hydrolase (sEH).

Frequently Asked Questions (FAQs)

Q1: What is the primary metabolic fate of 14,15-EET and its analog 14,15-EE-5(Z)-E in the presence of sEH?

A: Soluble epoxide hydrolase (sEH) catalyzes the hydrolysis of the epoxide group in epoxyeicosatrienoic acids (EETs) to form their corresponding, and generally less biologically active, dihydroxyeicosatrienoic acids (DHETs).[1][2][3] Specifically, 14,15-EET is converted to 14,15-dihydroxy-eicosatrienoic acid (14,15-DHET).[4] Similarly, the 14,15-EET analog, 14,15-EE-5(Z)-E (also known as 14,15-EEZE), is metabolized by sEH to 14,15-dihydroxy-eicosa-5(Z)-enoic acid (14,15-DHE5ZE).[5] This metabolic conversion is a critical pathway for inactivating EETs in vivo.[6][7]

Q2: How does the activity of 14,15-DHET compare to its parent compound, 14,15-EET?

A: In many biological systems, DHETs are considered less active than their parent EETs.[2][3] For instance, 14,15-EET is significantly more potent in causing vasorelaxation than 14,15-DHET in several arterial models.[8] However, this is not a universal rule. The metabolite 14,15-DHET has been shown to function as an endogenous activator of peroxisome proliferator-activated receptor-α (PPARα), a function not observed with 14,15-EET itself.[9] The conversion of 14,15-EEZE to 14,15-DHE5ZE by sEH has also been shown to alter its antagonist selectivity against different EET regioisomers.[5]

Q3: Which EET regioisomer is the preferred substrate for sEH?

A: sEH effectively metabolizes 8,9-, 11,12-, and 14,15-EET.[6] However, studies in renal cortical fractions from spontaneously hypertensive rats (SHR) have shown a clear preference for the hydrolysis of 14,15-EET over the 8,9- and 11,12-EET regioisomers.[10] In contrast, 5,6-EET is known to be a poor substrate for sEH.[6]

Q4: What are common inhibitors used to block sEH activity in experiments?

A: Several potent and selective sEH inhibitors are commonly used. These include 12-(3-adamantan-1-yl-ureido)-dodecanoic acid (AUDA), trans-4-[4-(3-adamantylureido)cyclohexyloxy]benzoic acid (t-AUCB), and N,N'-dicyclohexylurea (DCU).[2][5][9][10] These inhibitors are invaluable tools for preventing the conversion of EETs to DHETs, thereby stabilizing endogenous EET levels for functional studies.[11]

Troubleshooting Guides

Issue 1: Low or No sEH Activity Detected in Assay

Possible Cause	Troubleshooting Step
Degraded Enzyme	Ensure recombinant sEH has been stored correctly at -80°C. Avoid repeated freeze-thaw cycles. Run a positive control with a known active enzyme lot.
Inactive Substrate	Verify the integrity of the 14,15-EE-5(Z)-E or other EET substrate. If using a fluorescent substrate like PHOME, ensure it was stored protected from light and dissolved in a suitable solvent like DMSO.[12][13]
Incorrect Buffer Conditions	Confirm the assay buffer pH is optimal (typically pH 7.0-7.4). Check for the presence of BSA (e.g., 0.1 mg/ml), which can help stabilize the enzyme.[14]
Inhibitory Contaminants	Ensure solvents like DMF are fresh, as oxidation products can inhibit sEH activity.[12] Test for contaminants in your substrate or buffer by running a control reaction with a known potent substrate.
Assay Detection Problem	If using a fluorescence-based assay, check that the microplate reader's excitation/emission wavelengths are set correctly (e.g., 330/465 nm for PHOME-derived products).[13] Ensure the gain setting is appropriate.

Issue 2: High Background Signal or Non-Enzymatic Substrate Degradation

Possible Cause	Troubleshooting Step
Substrate Instability	Some EET regioisomers, particularly 5,6-EET, are chemically unstable in aqueous buffers and can hydrolyze non-enzymatically.[15][16] Run a "no-enzyme" background control to quantify this. While 14,15-EET is more stable, its purity should be confirmed.[16]
Contaminated Reagents	Prepare fresh buffers and substrate solutions. Ensure there is no microbial contamination.
Autofluorescence	If using a fluorescent assay, check for autofluorescence from the test compounds, buffer components, or the microplate itself. Subtract the fluorescence of a "no-enzyme" well from all readings.[13]

Issue 3: Inconsistent Results in sEH Inhibition Assays

Possible Cause	Troubleshooting Step
Inhibitor Solubility	Ensure the test inhibitor is fully dissolved in the assay buffer at the tested concentrations. Poor solubility can lead to inaccurate IC50 values. Perform a solubility test if necessary.[14]
Insufficient Pre-incubation	Pre-incubate the enzyme with the inhibitor for a sufficient time (e.g., 5-15 minutes) before adding the substrate to allow for binding to occur.[13][14]
Inaccurate Pipetting	Use calibrated pipettes and proper technique, especially when performing serial dilutions for IC50 curves. Automation can improve reproducibility.[17]
Assay Sensitivity	For very potent inhibitors, a standard spectrophotometric or fluorescent assay may not be sensitive enough to determine an accurate IC50. Consider a more sensitive method, such as a radiometric assay, if inhibitors appear to cause 100% inhibition at the lowest testable concentrations.[14]

Issue 4: Difficulty in Detecting/Quantifying 14,15-DHET via LC-MS/MS

Possible Cause	Troubleshooting Step
Inefficient Extraction	Optimize the lipid extraction protocol. A modified Bligh and Dyer method or solid-phase extraction (SPE) is commonly used.[18] Ensure the pH is appropriate for extracting these acidic lipids.
Loss of Analyte	Use silanized glassware or low-binding plasticware to prevent adsorption of lipids. Minimize sample evaporation steps and keep samples on ice.
Ion Suppression	Matrix effects from complex biological samples can suppress the ionization of the target analyte. Use a deuterated internal standard (e.g., 14,15-DHET-d11) to correct for this.[15] Dilute the sample or improve chromatographic separation to move the analyte away from interfering compounds.
Incorrect MS Parameters	Optimize mass spectrometer settings, including ionization mode (typically negative ion for these carboxylic acids), capillary voltage, and collision energy for the specific MRM transitions of 14,15-DHET.[15]

Quantitative Data Summary

Table 1: sEH Inhibition Data for Select Compounds Note: Data are compiled from various sources and experimental conditions may differ.

Inhibitor	Enzyme Source	Substrate	IC50 Value	Reference
N,N'-dicyclohexylurea (DCU)	Murine sEH	tDPPO (radiometric)	~100 nM	[14] (implied)
AUDA	Bovine Arteries	14,15-EE5ZE (endogenous)	Blocks conversion	[5]
Unsubstituted Urea 12	Recombinant sEH	Not specified	16 nM	[7]

Table 2: Measured Concentrations of 14,15-EET and 14,15-DHET in Biological Samples

Analyte	Sample Type	Condition	Concentration	Reference
14,15-EET	Human Plasma	Pooled	10.7 ng/mL	[15]
14,15-DHET	Human Plasma (CHD Patients)	-	2.53 ± 1.60 ng/mL	[3]
14,15-DHET	Human Plasma (Healthy Controls)	-	1.65 ± 1.54 ng/mL	[3]

Experimental Protocols

Protocol 1: General sEH Activity Assay using a Fluorescent Substrate

This protocol is adapted from methods using the substrate (3-phenyl-oxiranyl)-acetic acid cyano-(6-methoxy-naphthalen-2-yl)-methyl ester (PHOME).[13][17]

• Reagent Preparation:

  • Assay Buffer: 25 mM Bis-Tris-HCl, pH 7.0, containing 0.1 mg/mL BSA.

  • Enzyme Solution: Dilute recombinant human or mouse sEH in assay buffer to the desired final concentration (e.g., 0.5-5 nM). Keep on ice.

  • Substrate Solution: Prepare a 1 mM stock of PHOME in DMSO. Immediately before use, dilute the stock solution in assay buffer to the final desired concentration (e.g., 10 µM).

  • Inhibitor Solutions (if applicable): Prepare stock solutions of inhibitors in DMSO and perform serial dilutions.

• Assay Procedure (96- or 384-well black plate):

  • Add assay buffer to all wells.

  • Add inhibitor or vehicle (DMSO) to appropriate wells. The final DMSO concentration should be consistent across all wells and typically ≤1%.

  • Add the diluted enzyme solution to all wells except the "no-enzyme" background controls.

  • Pre-incubate the plate for 5-15 minutes at the desired temperature (e.g., 30°C or room temperature).[13][14]

  • Initiate the reaction by adding the diluted substrate solution to all wells.

  • Immediately begin reading the fluorescence on a microplate reader. Use an excitation wavelength of ~330 nm and an emission wavelength of ~465 nm.

  • Collect data kinetically over 15-30 minutes.

• Data Analysis:

  • Subtract the background fluorescence from all wells.

  • Determine the initial reaction velocity (rate of fluorescence increase) for each well.

  • For inhibition assays, calculate the percent inhibition relative to the vehicle control and plot against inhibitor concentration to determine the IC50 value.

Protocol 2: Sample Preparation for LC-MS/MS Analysis of 14,15-DHET

This protocol provides a general workflow for extracting DHETs from plasma or cell culture media.[15][18]

• Sample Collection & Spiking:

  • To 100 µL of plasma or media, add an antioxidant like butylated hydroxytoluene (BHT) to prevent lipid peroxidation.

  • Spike the sample with a known amount of a deuterated internal standard (e.g., 14,15-DHET-d11).

• Protein Precipitation & Lipid Extraction:

  • Add 3-4 volumes of cold acetonitrile (B52724) or methanol (B129727) to precipitate proteins. Vortex and centrifuge at high speed.

  • Transfer the supernatant to a new tube.

  • Perform a liquid-liquid extraction. A common method is a modified Bligh and Dyer extraction using a chloroform:methanol:water mixture. Acidify the sample slightly with formic acid to ensure the carboxylic acids are protonated and partition into the organic layer.

  • Vortex thoroughly and centrifuge to separate the phases.

• Drying and Reconstitution:

  • Carefully collect the lower organic phase containing the lipids.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in a small volume (e.g., 50-100 µL) of the initial LC mobile phase (e.g., 70% Water / 30% Acetonitrile with 0.1% formic acid).

• Analysis:

  • Inject the reconstituted sample onto a UPLC/HPLC system coupled to a tandem mass spectrometer (MS/MS).

  • Use a C18 column for separation.[15]

  • Operate the mass spectrometer in negative ion mode using Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) to detect the specific precursor-to-product ion transitions for both the endogenous 14,15-DHET and the deuterated internal standard.

Visualizations

Caption: Metabolic conversion of 14,15-EET to 14,15-DHET by sEH.

Caption: General experimental workflow for an sEH inhibition assay.

Caption: Troubleshooting tree for low sEH enzyme activity.

References

• 1. Epoxyeicosatrienoic acid - Wikipedia [en.wikipedia.org]
• 2. The Metabolism of Epoxyeicosatrienoic Acids by Soluble Epoxide Hydrolase Is Protective against the Development of Vascular Calcification - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Reactome | 14,15-EET is hydrolysed to 14,15-DHET by EPHX2 [reactome.org]
• 5. 14,15-Dihydroxy-eicosa-5(Z)-enoic acid selectively inhibits 14,15-epoxyeicosatrienoic acid-induced relaxations in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journals.physiology.org [journals.physiology.org]
• 7. 14,15-Epoxyeicosa-5,8,11-trienoic acid (14,15-EET) Surrogates Containing Epoxide Bioisosteres: Influence upon Vascular Relaxation and Soluble Epoxide Hydrolase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Epoxyeicosatrienoic Acids and Endothelium-Dependent Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.physiology.org [journals.physiology.org]
• 10. Soluble epoxide hydrolase regulates hydrolysis of vasoactive epoxyeicosatrienoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. cdn.caymanchem.com [cdn.caymanchem.com]
• 14. Fluorescent substrates for soluble epoxide hydrolase and application to inhibition studies - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A sensitive and improved throughput UPLC-MS/MS quantitation method of total cytochrome P450 mediated arachidonic acid metabolites that can separate regio-isomers and cis/trans-EETs from human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Metabolomics reveals soluble epoxide hydrolase as a therapeutic target for high-sucrose diet-mediated gut barrier dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 17. agilent.com [agilent.com]
• 18. A sensitive LC-MS/MS method for the quantification of regioisomers of epoxyeicosatrienoic and dihydroxyeicosatrienoic acids in human plasma during endothelial stimulation - PubMed [pubmed.ncbi.nlm.nih.gov]

overcoming 14,15-EEZE solubility issues

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on overcoming solubility issues associated with 14,15-EEZE, a selective antagonist of epoxyeicosatrienoic acids (EETs).

Frequently Asked Questions (FAQs)

Q1: What is 14,15-EEZE and why is its solubility important?

14,15-EEZE (14,15-Epoxyeicosa-5(Z)-enoic acid) is a structural analog of 14,15-EET and acts as a selective antagonist for EET-induced biological effects, such as vasodilation.[1][2] Its proper solubilization is crucial for accurate and reproducible experimental results, as undissolved particles can lead to inconsistent concentrations and unreliable data.

Q2: In which solvents is 14,15-EEZE soluble?

14,15-EEZE is readily soluble in organic solvents such as ethanol (B145695), dimethylformamide (DMF), and dimethyl sulfoxide (B87167) (DMSO).[2] Its solubility in aqueous solutions like phosphate-buffered saline (PBS) is limited.[2]

Q3: How should I prepare a stock solution of 14,15-EEZE?

It is recommended to first dissolve 14,15-EEZE in an organic solvent like ethanol to create a concentrated stock solution.[3] This stock solution can then be diluted into your aqueous experimental medium. For example, a 10 mmol/L stock solution can be prepared in 95% ethanol.[3]

Q4: Can I dissolve 14,15-EEZE directly in my aqueous buffer?

Directly dissolving 14,15-EEZE in aqueous buffers is not recommended due to its poor solubility. This can result in the formation of a precipitate or an uneven suspension, leading to inaccurate dosing in your experiments.

Troubleshooting Guide: Overcoming 14,15-EEZE Solubility Issues

This guide provides a step-by-step approach to address common solubility problems encountered during experiments with 14,15-EEZE.

Problem: Precipitate forms when diluting the 14,15-EEZE stock solution into an aqueous medium.

• Step 1: Verify Stock Solution Integrity. Ensure your stock solution, prepared in an appropriate organic solvent, is clear and free of any visible particles. If not, gently warm the solution and vortex to ensure complete dissolution before use.

• Step 2: Reduce Final Concentration. The final concentration of the organic solvent in your aqueous medium might be too low to maintain the solubility of 14,15-EEZE. Try decreasing the final concentration of 14,15-EEZE in your experimental setup.

• Step 3: Increase Organic Solvent Concentration in Final Medium. If experimentally permissible, slightly increasing the percentage of the organic solvent (e.g., ethanol to 0.1-0.5%) in the final aqueous solution can help maintain solubility. However, always run a vehicle control with the same final solvent concentration to account for any solvent-induced effects.

• Step 4: Utilize a Carrier Protein. For in vivo or cell culture experiments, consider using a carrier protein like bovine serum albumin (BSA) to improve the solubility and delivery of 14,15-EEZE.

Problem: Inconsistent experimental results are suspected to be due to poor solubility.

• Step 1: Prepare Fresh Stock Solutions. 14,15-EEZE solutions, especially when diluted, may not be stable over long periods. Prepare fresh stock solutions for each experiment.

• Step 2: Sonication. After diluting the stock solution into the aqueous medium, briefly sonicate the final solution to ensure a uniform dispersion of the compound.

• Step 3: Visual Inspection. Before each experiment, visually inspect your final working solution for any signs of precipitation. A clear solution is indicative of proper dissolution.

Quantitative Solubility Data

The following table summarizes the reported solubility of 14,15-EEZE in various solvents.

Solvent	Concentration	Reference
Ethanol	50 mg/ml	[2]
DMF	10 mg/ml	[2]
DMSO	10 mg/ml	[2]
PBS (pH 7.2)	0.5 mg/ml	[2]

Experimental Protocols

Protocol: Preparation of a 10 mM Stock Solution of 14,15-EEZE in Ethanol

Materials:

• 14,15-EEZE (solid)

• 95% Ethanol (ACS grade or higher)

• Microcentrifuge tubes

• Vortex mixer

Procedure:

• Weigh out the required amount of 14,15-EEZE to prepare the desired volume of a 10 mmol/L stock solution. The molecular weight of 14,15-EEZE is 324.5 g/mol .

• Transfer the weighed 14,15-EEZE to a clean microcentrifuge tube.

• Add the calculated volume of 95% ethanol to the tube.

• Vortex the tube vigorously until the 14,15-EEZE is completely dissolved and the solution is clear. Gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution if necessary.

• Store the stock solution at -20°C or -80°C for long-term storage. It is recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles.

Visualizations

Caption: Workflow for preparing and using 14,15-EEZE in experiments.

Caption: Inhibition of the EET signaling pathway by 14,15-EEZE.

References

• 1. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. ahajournals.org [ahajournals.org]

Technical Support Center: 14,15-Epoxyeicosa-5(Z)-enoic Acid (14,15-EEZE)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals interpret unexpected results when working with 14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE).

Frequently Asked Questions (FAQs)

Q1: What is 14,15-EEZE and what is its primary mechanism of action?

14,15-EEZE is a synthetic analog of 14,15-epoxyeicosatrienoic acid (14,15-EET). Its primary and most well-characterized mechanism of action is as a selective antagonist of EETs.[1][2][3] It is widely used in research to inhibit the biological effects of EETs, thereby helping to elucidate the physiological and pathophysiological roles of these lipid signaling molecules.

Q2: What are the expected effects of 14,15-EEZE in vascular studies?

In vascular preparations, 14,15-EEZE is expected to inhibit endothelium-dependent hyperpolarization and relaxation induced by EETs.[1][2] It has been shown to block the relaxation caused by all four EET regioisomers (5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET).[1] Furthermore, it can inhibit the indomethacin-resistant relaxations to agonists like methacholine (B1211447) and arachidonic acid, as well as the indomethacin- and L-nitroarginine-resistant relaxations to bradykinin, which are mediated by endothelium-derived hyperpolarizing factors (EDHFs), believed to be EETs in some vascular beds.[1][2]

Q3: Can 14,15-EEZE affect signaling pathways other than those directly mediated by EETs?

While 14,15-EEZE is considered a selective EET antagonist, it is important to consider its specificity. Studies have shown that it does not affect relaxation responses to sodium nitroprusside (a nitric oxide donor), iloprost (B1671730) (a prostacyclin analog), or K+ channel activators like bimakalim (B54165) and NS1619.[2][3] This suggests a specific action against the EET pathway rather than a general effect on vascular smooth muscle relaxation. However, it has been observed to inhibit EET-induced activation of EGFR and PI3K/Akt pathways in cancer cells.[4]

Q4: Does 14,15-EEZE have any intrinsic activity?

Yes, and this is a critical point for researchers to consider. Although primarily an antagonist, some studies have reported that 14,15-EEZE can exhibit a small degree of intrinsic vasodilator activity, causing minor relaxation in pre-constricted coronary arteries.[1] Another study noted intrinsic vasodilator activity in the mesenteric artery.[5][6] This partial agonist activity could be a source of unexpected results.

Troubleshooting Guide for Unexpected Results

This guide addresses specific issues that may arise during experiments with 14,15-EEZE.

Issue 1: Observation of weak vasodilation after administration of 14,15-EEZE alone.

• Possible Cause: 14,15-EEZE can have intrinsic partial agonist activity at EET receptors.

• Troubleshooting Steps:

  • Review the Literature: Be aware that slight vasodilation (up to 21% at 10 μmol/L in U46619-precontracted arteries) has been previously reported.[1]

  • Dose-Response Curve: Perform a detailed dose-response curve for 14,15-EEZE alone in your specific vascular bed preparation. This will help characterize the extent of its intrinsic activity in your experimental model.

  • Control for Partial Agonism: When using 14,15-EEZE as an antagonist, pre-incubate the tissue with 14,15-EEZE and then add the EET agonist. The expected outcome is an inhibition of the EET-induced relaxation. The slight initial relaxation from 14,15-EEZE should be considered when analyzing the subsequent antagonist effect.

Issue 2: Incomplete or variable blockade of EET-induced effects.

• Possible Cause 1: Regioisomer Specificity: 14,15-EEZE may not inhibit all EET regioisomers with the same potency. It has been reported to be most effective against 14,15-EET.[1] A derivative, 14,15-EEZE-mSI, was found to inhibit relaxation to 14,15- and 5,6-EET but not 11,12- or 8,9-EET.[7]

• Troubleshooting Steps:

  • Identify the Endogenous EETs: If possible, use techniques like mass spectrometry to identify the predominant EET regioisomers produced by your tissue or cell type.

  • Test Against Specific Isomers: If you are studying the effects of exogenous EETs, test the antagonistic activity of 14,15-EEZE against each of the four regioisomers individually to determine its efficacy in your system.

• Possible Cause 2: Inhibition of EET Metabolism: 14,15-EEZE has been shown to inhibit the soluble epoxide hydrolase (sEH), the enzyme that metabolizes EETs to their less active dihydroxyeicosatrienoic acids (DHETs).[1] This would lead to an accumulation of EETs, which could counteract the antagonistic effect.

• Troubleshooting Steps:

  • Measure EET and DHET Levels: If feasible, measure the concentrations of EETs and DHETs in your experimental system in the presence and absence of 14,15-EEZE. An increase in the EET/DHET ratio would confirm the inhibition of sEH.

  • Consider the Net Effect: The observed biological response will be the net effect of EET receptor blockade and increased local EET concentrations. This dual effect might explain a less-than-expected inhibitory outcome.

Issue 3: 14,15-EEZE fails to block a suspected EET-mediated cardioprotective effect.

• Possible Cause: The cardioprotective effect may be mediated by pathways that are not blocked by 14,15-EEZE, or that are downstream of the EET receptor. For example, 14,15-EEZE does not block the effects of the mitochondrial ATP-sensitive potassium (mitoKATP) channel opener diazoxide, a known cardioprotective agent.[5][8][9]

• Troubleshooting Steps:

  • Use Positive Controls: In your experimental setup, confirm that 14,15-EEZE is capable of blocking the effects of exogenously added EETs. This will validate its activity in your model.

  • Investigate Downstream Pathways: If 14,15-EEZE blocks the effect of EETs but not the cardioprotective intervention (e.g., a drug that increases endogenous EETs), it suggests the intervention may have additional mechanisms of action. Conversely, if 14,15-EEZE does block the effect, it provides strong evidence for the involvement of EETs acting on their receptors.[5][8][9]

Quantitative Data Summary

Table 1: Antagonistic Effects of 14,15-EEZE on EET-Induced Relaxation

Agonist (EET Regioisomer)	Concentration of 14,15-EEZE	Vessel Type	Effect	Reference
14,15-EET	10 µmol/L	Bovine Coronary Artery	Inhibition of relaxation	[1]
11,12-EET	10 µmol/L	Bovine Coronary Artery	Inhibition of relaxation	[1]
8,9-EET	10 µmol/L	Bovine Coronary Artery	Inhibition of relaxation	[1]
5,6-EET	10 µmol/L	Bovine Coronary Artery	Inhibition of relaxation	[1]

Table 2: Effects of 14,15-EEZE on Infarct Size in a Canine Model of Ischemia-Reperfusion

Treatment Group	Infarct Size (% of Area at Risk)	Reference
Vehicle	21.8 ± 1.6	[9]
11,12-EET	8.7 ± 2.2	[9]
14,15-EET	9.4 ± 1.3	[9]
14,15-EEZE	21.0 ± 3.6	[9]
14,15-EEZE + 11,12-EET	17.8 ± 1.4	[9]
14,15-EEZE + 14,15-EET	19.2 ± 2.4	[9]

Experimental Protocols

Protocol 1: Evaluation of 14,15-EEZE Antagonism in Isolated Arterial Rings

• Tissue Preparation: Isolate arteries (e.g., bovine coronary arteries) and cut them into rings (2-3 mm). Mount the rings in an organ bath containing physiological salt solution (e.g., Krebs buffer) bubbled with 95% O2 / 5% CO2 at 37°C.

• Equilibration: Allow the rings to equilibrate for 60-90 minutes under a resting tension (e.g., 5 g).

• Pre-constriction: Contract the arterial rings with a vasoconstrictor such as the thromboxane (B8750289) A2 mimetic U46619 (e.g., 20 nmol/L) to achieve a stable submaximal contraction.

• Antagonist Incubation: Add 14,15-EEZE (e.g., 10 µmol/L) or its vehicle to the organ bath and incubate for a defined period (e.g., 20-30 minutes).

• Agonist Dose-Response: Construct a cumulative concentration-response curve for an EET regioisomer (e.g., 14,15-EET) in the presence and absence of 14,15-EEZE.

• Data Analysis: Compare the dose-response curves to determine if 14,15-EEZE caused a rightward shift and/or a reduction in the maximal relaxation, indicative of antagonism.

Protocol 2: In Vivo Assessment of 14,15-EEZE in a Myocardial Infarction Model

• Animal Model: Use an established animal model of myocardial ischemia-reperfusion (e.g., canine model with coronary artery occlusion).[8]

• Drug Administration: Administer 14,15-EEZE (e.g., 0.128 mg/kg) via an appropriate route (e.g., intracoronary infusion) prior to the administration of the EET agonist or the ischemic insult.[8]

• Ischemia-Reperfusion: Subject the animals to a period of coronary artery occlusion (e.g., 60 minutes) followed by reperfusion (e.g., 3 hours).[8]

• Infarct Size Measurement: At the end of the reperfusion period, excise the heart and measure the area at risk and the infarct size using standard histological techniques (e.g., triphenyltetrazolium (B181601) chloride staining).

• Data Analysis: Compare the infarct size (expressed as a percentage of the area at risk) between different treatment groups (vehicle, EET alone, 14,15-EEZE alone, and 14,15-EEZE + EET) to determine if 14,15-EEZE blocked the cardioprotective effects of the EET.[9]

Visualizations

Caption: Simplified signaling pathway of EET-induced vasodilation and its inhibition by 14,15-EEZE.

Caption: Experimental workflow for assessing the antagonistic properties of 14,15-EEZE in vitro.

References

• 1. ahajournals.org [ahajournals.org]
• 2. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ahajournals.org [ahajournals.org]
• 4. Inhibition of carcinoma cell motility by epoxyeicosatrienoic acid (EET) antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.physiology.org [journals.physiology.org]
• 6. journals.physiology.org [journals.physiology.org]
• 7. ahajournals.org [ahajournals.org]
• 8. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing 14,15-EE-5(Z)-E Concentration for In Vitro Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their in vitro experiments using 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E).

Frequently Asked Questions (FAQs)

Q1: What is 14,15-EE-5(Z)-E and what is its primary function in vitro?

A1: 14,15-EE-5(Z)-E, also known as 14,15-EEZE, is a structural analog of 14,15-epoxyeicosatrienoic acid (14,15-EET).[1][2][3] Its primary function is to act as a selective antagonist of EETs.[1][4] EETs are metabolites of arachidonic acid that act as endothelium-derived hyperpolarizing factors (EDHFs), leading to the relaxation of vascular smooth muscle.[3][5][6] Therefore, 14,15-EE-5(Z)-E is used in vitro to block or inhibit the vasodilatory and hyperpolarizing effects of EETs.[1][4][7]

Q2: What is a typical starting concentration for 14,15-EE-5(Z)-E in a vascular reactivity assay?

A2: A concentration of 10 µM (micromolar) is a widely used and effective starting point for inhibiting EET-induced relaxations in vascular tissues, such as bovine coronary arteries.[3][4][8] This concentration has been shown to inhibit the relaxation caused by 14,15-EET by approximately 80%.[2][3] For studies on smooth muscle hyperpolarization, concentrations as low as 3 µM have been shown to be effective.[1][4]

Q3: How should I prepare and store 14,15-EE-5(Z)-E?

A3: 14,15-EE-5(Z)-E is typically supplied as a solution in ethanol (B145695).[3][9] It is also soluble in other organic solvents like DMF and DMSO, but has limited solubility in aqueous buffers like PBS (pH 7.2).[3][10] For long-term stability, it should be stored at -20°C.[10][11] When preparing for an experiment, it is crucial to make fresh dilutions and to include a vehicle control (the same concentration of ethanol used for the compound) in your experimental design to account for any effects of the solvent.[1]

Q4: Is 14,15-EE-5(Z)-E specific to only the 14,15-EET isomer?

A4: While it is most effective in inhibiting relaxations induced by 14,15-EET, 14,15-EE-5(Z)-E also acts as an antagonist for other EET regioisomers, including 11,12-EET, 8,9-EET, and 5,6-EET.[1][4] Its antagonist activity is specific to the EET pathway; it does not typically alter vascular relaxation responses mediated by nitric oxide donors (like sodium nitroprusside) or prostacyclin analogs (like iloprost).[1][3][4]

Q5: Does 14,15-EE-5(Z)-E have any agonist activity?

A5: 14,15-EE-5(Z)-E possesses very little agonist activity. In pre-constricted bovine coronary artery rings, it induced a maximal relaxation of only about 21%, whereas its target agonist, 14,15-EET, induced relaxations of up to 80%.[1] This makes it a suitable tool for studying the antagonistic effects on the EET signaling pathway.

Troubleshooting Guide

Q: My 14,15-EE-5(Z)-E appears to have no effect in my cell-based assay. What could be the issue?

A: There are several potential reasons for a lack of activity:

• Concentration: The effective concentration can be highly dependent on the cell type and the specific endpoint being measured. Consider performing a dose-response curve, starting from a low nanomolar range and going up to the commonly cited 10 µM.

• Solubility: Due to its limited aqueous solubility, the compound may precipitate out of your culture medium.[3][10] Ensure it is fully dissolved in an organic solvent before adding it to the medium and that the final solvent concentration is low and non-toxic to your cells.

• Metabolism: 14,15-EE-5(Z)-E can be metabolized by soluble epoxide hydrolase (sEH) into 14,15-DHE5ZE.[7] This metabolite has a different antagonist profile, being more selective for 14,15-EET.[7] If your cells have high sEH activity, the parent compound might be rapidly converted. You can co-incubate with an sEH inhibitor to test this possibility.[7]

• Absence of Target Pathway: Ensure that the biological system you are using has an active EET signaling pathway. If there is no endogenous EET production or if the target receptors are not present, an antagonist will have no effect.

Q: I am observing inconsistent or variable results between experiments. What should I check?

A:

• Compound Stability: Ensure the compound has been stored correctly at -20°C and protected from light.[10][11] Avoid repeated freeze-thaw cycles by preparing single-use aliquots.

• Vehicle Control: Inconsistencies can arise from the solvent. Always use a consistent, low percentage of the vehicle (e.g., ethanol) in all experimental groups, including the control.[1]

• Pre-incubation Time: The time the tissue or cells are exposed to 14,15-EE-5(Z)-E before adding the agonist (EET) is critical. This pre-incubation allows the antagonist to bind to its target. Check the literature for your specific assay, but a 15-30 minute pre-incubation is common.[1]

• Assay Conditions: Factors like pH, temperature, and buffer composition can influence the activity of lipid signaling molecules. Maintain consistent conditions across all experiments.

Q: The inhibitory effect of 14,15-EE-5(Z)-E is less than expected. How can I optimize it?

A:

• Increase Concentration: The most straightforward step is to perform a concentration-response experiment to see if a higher concentration yields a greater inhibitory effect. Effective concentrations can range from 3 µM to 10 µM.[1][4]

• Inhibit Metabolism: As mentioned, the activity of 14,15-EE-5(Z)-E can be influenced by its metabolism via sEH.[7] Co-application with an sEH inhibitor like 12-(3-adamantan-1-yl-ureido)-dodecanoic acid (AUDA) can potentiate its effect, particularly against isomers like 11,12-EET.[7]

Data Presentation

Table 1: Effective Concentrations of 14,15-EE-5(Z)-E in Various In Vitro Assays

Assay Type	Biological System	Pre-constrictor/Stimulus	14,15-EE-5(Z)-E Conc.	Observed Effect	Reference(s)
Vascular Relaxation	Bovine Coronary Arteries	U46619	10 µM	~80% inhibition of 14,15-EET-induced relaxation	[1][2][3]
Vascular Relaxation	Bovine Coronary Arteries	U46619	10 µM	Significant inhibition of 11,12-EET, 8,9-EET, & 5,6-EET	[1][4]
Smooth Muscle Hyperpolarization	Bovine Coronary Arteries	Bradykinin	3 µM	Inhibition of hyperpolarization and relaxation	[1][4]
Radioligand Binding	U937 Cell Membranes	20-¹²⁵I-14,15-EE5ZE	10⁻¹⁰ - 10⁻⁵ M	Competed for binding site	[12][13]
p38 Phosphorylation	U937 Cells	14,15-EET	Not specified	Inhibition of phosphorylation	[12][13]

Experimental Protocols

Protocol: Vascular Reactivity in Bovine Coronary Artery Rings

This protocol is a generalized method based on procedures described in the literature for assessing the antagonist effect of 14,15-EE-5(Z)-E on EET-induced vasorelaxation.[1][7]

1. Tissue Preparation: a. Obtain fresh bovine hearts from a local abattoir. b. Dissect the left anterior descending coronary artery and place it in ice-cold Krebs buffer. c. Carefully remove excess connective tissue and cut the artery into rings of 3-5 mm in length.

2. Mounting: a. Mount the arterial rings in an organ bath containing Krebs buffer maintained at 37°C and continuously aerated with 95% O₂ / 5% CO₂. b. Attach the rings to isometric force transducers to measure changes in vascular tension. c. Allow the rings to equilibrate for 60-90 minutes under a stable resting tension.

3. Pre-constriction: a. Induce a stable contraction in the arterial rings by adding a thromboxane (B8750289) A2 mimetic, U46619 (e.g., 20 nM), to the organ bath.[1]

4. Antagonist Pre-incubation: a. Once a stable plateau of contraction is reached, add 14,15-EE-5(Z)-E (e.g., final concentration of 10 µM) or its vehicle (e.g., ethanol) to the respective organ baths.[1][4] b. Incubate for 15-30 minutes.

5. Agonist-Induced Relaxation: a. Generate a cumulative concentration-response curve by adding increasing concentrations of an EET regioisomer (e.g., 14,15-EET, from 1 nM to 10 µM) to the organ bath. b. Record the relaxation response at each concentration until a maximal effect is observed.

6. Data Analysis: a. Express the relaxation responses as a percentage decrease from the maximal U46619-induced contraction. b. Compare the concentration-response curves of the EET agonist in the presence and absence of 14,15-EE-5(Z)-E to determine the inhibitory effect.

Mandatory Visualizations

Caption: Role of 14,15-EE-5(Z)-E as an antagonist in the EET signaling pathway.

Caption: General experimental workflow for testing 14,15-EE-5(Z)-E antagonism.

Caption: Logical workflow for troubleshooting common experimental issues.

References

• 1. ahajournals.org [ahajournals.org]
• 2. amsbio.com [amsbio.com]
• 3. caymanchem.com [caymanchem.com]
• 4. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.physiology.org [journals.physiology.org]
• 6. Epoxyeicosatrienoic Acids and Endothelium-Dependent Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 14,15-Dihydroxy-eicosa-5(Z)-enoic Acid Selectively Inhibits 14,15-Epoxyeicosatrienoic Acid-Induced Relaxations in Bovine Coronary Arteries - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 14,15-EE-5(Z)-E - Labchem Catalog [labchem.com.my]
• 9. 14,15-EE-5(Z)-E - Cayman Chemical [bioscience.co.uk]
• 10. caymanchem.com [caymanchem.com]
• 11. usbio.net [usbio.net]
• 12. 20-125Iodo-14,15-Epoxyeicosa-5(Z)-enoic Acid: a High-Affinity Radioligand Used to Characterize the Epoxyeicosatrienoic Acid Antagonist Binding Site - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 20-125Iodo-14,15-epoxyeicosa-5(Z)-enoic acid: a high-affinity radioligand used to characterize the epoxyeicosatrienoic acid antagonist binding site - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Vascular Reactivity Experiments with 14,15-EEZE

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing 14,15-EEZE in vascular reactivity experiments. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section is designed in a question-and-answer format to directly address specific issues you may face.

1. Why am I not observing the expected antagonism of EET-induced vasodilation with 14,15-EEZE?

There are several potential reasons why 14,15-EEZE may not be effectively blocking epoxyeicosatrienoic acid (EET)-mediated vasodilation:

• Metabolism of 14,15-EEZE: 14,15-EEZE can be metabolized by soluble epoxide hydrolase (sEH) to 14,15-dihydroxyeicosa-5(Z)-enoic acid (14,15-DHE5ZE).[1] While 14,15-EEZE is a non-selective antagonist of all four EET regioisomers (5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET), its metabolite, 14,15-DHE5ZE, is a selective antagonist for only 14,15-EET.[1][2] If the vasodilation in your model is primarily mediated by other EET regioisomers, the antagonism may be less effective. Consider co-incubation with an sEH inhibitor, such as 12-(3-adamantan-1-yl-ureido)-dodecanoic acid (AUDA), to prevent the conversion of 14,15-EEZE to its more selective metabolite.[1]

• Involvement of Other Signaling Pathways: The vasodilation you are observing may not be solely dependent on EETs. Other endothelium-derived hyperpolarizing factors (EDHFs) like nitric oxide (NO), prostacyclin, hydrogen peroxide, or direct electrical coupling through gap junctions could be involved.[3][4] Ensure that you have adequately blocked these parallel pathways using inhibitors like L-NAME (for nitric oxide synthase) and indomethacin (B1671933) (for cyclooxygenase) to isolate the EET-mediated component.

• Concentration of 14,15-EEZE: Ensure you are using an appropriate concentration of 14,15-EEZE. A common effective concentration used in many studies is 10 µmol/L.[3][4][5] However, the optimal concentration may vary depending on the vascular bed and experimental conditions. A concentration-response curve for 14,15-EEZE against a fixed concentration of an EET agonist can help determine the optimal inhibitory concentration for your specific setup.

• Agonist Specificity: The contractile agonist used to pre-constrict the vessel can influence the observed relaxation pathways. For instance, some studies have shown that EETs are effective in relaxing vessels pre-constricted with the thromboxane (B8750289) A2 mimetic U46619 or prostaglandin (B15479496) E2, but not those pre-constricted with phenylephrine (B352888).[6]

2. I am observing an unexpected vasodilator effect with 14,15-EEZE alone. Is this normal?

Yes, this is a documented phenomenon in some vascular beds. While primarily characterized as an EET antagonist, 14,15-EEZE has been reported to possess intrinsic vasodilator properties, acting as a partial agonist in some preparations, such as murine mesenteric arteries.[7][8] If this effect is confounding your results, it is crucial to:

• Characterize the Baseline Effect: Perform concentration-response curves for 14,15-EEZE alone in your specific vascular preparation to understand its baseline effects.

• Consider Alternative Antagonists: If the partial agonism is significant, you might consider using other EET antagonists or strategies to minimize this effect.

3. What is the appropriate vehicle for dissolving 14,15-EEZE, and could it be affecting my results?

14,15-EEZE is typically dissolved in ethanol (B145695) as a stock solution.[9] When preparing working solutions, it is crucial to ensure that the final concentration of the vehicle in the experimental buffer is minimal and does not exert any independent effects on vascular tone. Always perform vehicle control experiments where the same final concentration of ethanol is added to the vessel bath to account for any potential solvent effects.

4. How can I ensure the stability of 14,15-EEZE during my experiments?

While 14,15-EEZE is more stable than its parent EETs due to the saturation of some double bonds, proper storage and handling are still important.[6] It is recommended to store stock solutions at -20°C or lower and to prepare fresh working solutions for each experiment. Avoid repeated freeze-thaw cycles of the stock solution.

Data Presentation

Table 1: Effect of 14,15-EEZE on Vasodilator Responses

Vascular Bed	Agonist	Pre-constrictor	14,15-EEZE Concentration	Observed Effect	Reference
Bovine Coronary Artery	14,15-EET	U46619	10 µmol/L	Inhibition of relaxation	[4]
Bovine Coronary Artery	Bradykinin (in presence of L-NA & Indo)	U46619	3 µmol/L	Inhibition of hyperpolarization and relaxation	[4][10]
Rat Arcuate Artery	cis- and trans-EETs	Phenylephrine	1 µmol/L	Attenuation of vasodilation	[11]
Mouse Aorta	NECA (Adenosine A2A receptor agonist)	Phenylephrine	10 µmol/L	Blockade of relaxation	[5]

Table 2: Effect of 14,15-EEZE on Vasoconstrictor Responses

Vascular Bed	Agonist	14,15-EEZE Concentration	Observed Effect	Reference
Rat Middle Cerebral Artery	20-HETE	10 µmol/L	No effect on vasoconstriction	[10]
Mouse Pulmonary Artery	Hypoxia	Not specified	Abolished hypoxic pulmonary vasoconstriction	[12]

Experimental Protocols

Detailed Protocol for Wire Myography Experiments with 14,15-EEZE

This protocol provides a general framework for assessing the effect of 14,15-EEZE on vascular reactivity using a wire myograph. Specific parameters may need to be optimized for your particular tissue and experimental setup.

1. Materials and Reagents:

• Isolated blood vessels (e.g., mesenteric arteries, coronary arteries)

• Physiological Saline Solution (PSS), ice-cold

• High Potassium Physiological Saline Solution (KPSS)

• 14,15-EEZE stock solution (e.g., 10 mM in ethanol)

• EET agonist stock solution (e.g., 1 mM in ethanol)

• Vasoconstrictor agent (e.g., U46619, phenylephrine)

• Other inhibitors as needed (e.g., L-NAME, indomethacin)

• Wire myograph system

• Dissecting microscope and tools

2. Vessel Preparation and Mounting:

• Dissect and isolate the desired blood vessel in ice-cold PSS under a dissecting microscope.

• Carefully clean the vessel of surrounding connective and adipose tissue.

• Cut the vessel into 2 mm segments.

• Mount the vessel segments on the wires of the myograph chamber, ensuring not to damage the endothelium.[13]

3. Equilibration and Normalization:

• Allow the mounted vessels to equilibrate in oxygenated (95% O2, 5% CO2) PSS at 37°C for at least 30 minutes.

• Perform a normalization procedure to determine the optimal resting tension for the vessel. This is a critical step to ensure reproducible results.

4. Viability and Endothelium Integrity Check:

• Assess the viability of the vessel by challenging it with KPSS. A robust contraction should be observed.

• Wash out the KPSS with PSS and allow the vessel to return to its baseline tension.

• Pre-constrict the vessel with a suitable agonist (e.g., phenylephrine or U46619).

• Once a stable contraction is achieved, add an endothelium-dependent vasodilator (e.g., acetylcholine) to confirm the integrity of the endothelium. A significant relaxation indicates a healthy endothelium.

5. Experimental Procedure:

• Wash the vessel with PSS and allow it to return to baseline.

• Pre-incubate the vessel with 14,15-EEZE (e.g., 10 µmol/L) or its vehicle for a specified period (e.g., 20-30 minutes). If investigating the role of 14,15-EEZE metabolism, a separate group can be pre-incubated with an sEH inhibitor prior to the addition of 14,15-EEZE.

• Pre-constrict the vessel with the chosen agonist to approximately 50-80% of the maximal contraction observed with KPSS.

• Once a stable plateau of contraction is reached, perform a cumulative concentration-response curve to the EET agonist.

• Record the relaxation at each concentration.

6. Data Analysis:

• Express the relaxation as a percentage of the pre-constriction tone.

• Plot the concentration-response curves and calculate parameters such as the maximal relaxation (Emax) and the concentration of agonist that produces 50% of the maximal response (EC50).

• Compare the concentration-response curves in the presence and absence of 14,15-EEZE to determine its antagonistic effect.

Mandatory Visualizations

Caption: Signaling pathway of EET-mediated vasodilation and its antagonism by 14,15-EEZE.

Caption: General experimental workflow for a wire myography experiment with 14,15-EEZE.

Caption: A logical decision tree for troubleshooting unexpected results with 14,15-EEZE.

References

• 1. 14,15-Dihydroxy-eicosa-5(Z)-enoic Acid Selectively Inhibits 14,15-Epoxyeicosatrienoic Acid-Induced Relaxations in Bovine Coronary Arteries - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 11,12,20-Trihydroxy-eicosa-8(Z)-enoic acid: a selective inhibitor of 11,12-EET-induced relaxations of bovine coronary and rat mesenteric arteries - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ahajournals.org [ahajournals.org]
• 4. ahajournals.org [ahajournals.org]
• 5. Role of CYP epoxygenases in A2AAR-mediated relaxation using A2AAR-null and wild-type mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Not so EEZE: the 'EDHF' antagonist 14, 15 epoxyeicosa-5(Z)-enoic acid has vasodilator properties in mesenteric arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ANGIOTENSIN II REGULATES ADRENAL VASCULAR TONE THROUGH ZONA GLOMERULOSA CELL-DERIVED EETS AND DHETS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ahajournals.org [ahajournals.org]
• 11. Increases in plasma trans-EETs and blood pressure reduction in spontaneously hypertensive rats - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Epoxides and Soluble Epoxide Hydrolase in Cardiovascular Physiology - PMC [pmc.ncbi.nlm.nih.gov]
• 13. reprocell.com [reprocell.com]

minimizing artifacts when using 14,15-Epoxyeicosa-5(Z)-enoic acid

Welcome to the technical support center for 14,15-Epoxyeicosa-5(Z)-enoic acid (also commonly known as 14,15-EET). This resource is designed for researchers, scientists, and drug development professionals to help minimize artifacts and troubleshoot common issues encountered during experiments with this compound.

Frequently Asked Questions (FAQs)

Q1: What is 14,15-Epoxyeicosa-5(Z)-enoic acid and what are its primary biological activities?

14,15-Epoxyeicosa-5(Z)-enoic acid, a regioisomer of epoxyeicosatrienoic acids (EETs), is a metabolite of arachidonic acid formed by cytochrome P450 epoxygenases.[1] It is a signaling molecule involved in various physiological processes.[1] Key activities include vasodilation, anti-inflammatory effects, and modulation of cell proliferation and apoptosis.[2][3][4] It is considered an endothelium-derived hyperpolarizing factor (EDHF).[5][6]

Q2: What are the main challenges and potential sources of artifacts when working with 14,15-EET?

The primary challenges when working with 14,15-EET are its chemical and metabolic instability. It is prone to auto-oxidation and rapid hydrolysis to its less active diol form, 14,15-dihydroxyeicosatrienoic acid (14,15-DHET), by soluble epoxide hydrolase (sEH).[2][7][8] Improper handling and storage can lead to degradation, resulting in experimental artifacts.[9]

Q3: How should 14,15-EET be properly stored and handled to maintain its integrity?

To ensure stability, 14,15-EET should be stored at -20°C.[10] It is often supplied in a solution, such as ethanol (B145695), under an inert atmosphere like argon.[9] The compound is unstable in the presence of oxygen and direct sunlight.[9] All transfers should be performed under an inert atmosphere, and glassware should be pre-rinsed with an appropriate solvent like absolute ethanol.[9]

Troubleshooting Guides

Issue 1: Inconsistent or No Biological Activity Observed

Possible Causes:

• Degradation of 14,15-EET: The compound may have degraded due to improper storage, handling, or exposure to air and light.

• Metabolism in Cell Culture: Rapid conversion to the less active 14,15-DHET by soluble epoxide hydrolase (sEH) in cellular assays.[2][11]

• Low Solubility in Aqueous Media: Poor solubility can lead to a lower effective concentration.

Solutions:

• Verify Compound Integrity: Use fresh aliquots for each experiment. If possible, verify the compound's integrity using analytical methods like mass spectrometry.

• Inhibit sEH: In cellular experiments, consider co-incubation with a soluble epoxide hydrolase inhibitor (sEHi) to prevent metabolic degradation of 14,15-EET.[2]

• Proper Solubilization: Prepare stock solutions in organic solvents like ethanol, DMSO, or DMF. For aqueous buffers, ensure the final solvent concentration is low and does not affect the cells. Refer to the solubility data in the table below.

Issue 2: High Variability in Experimental Replicates

Possible Causes:

• "Edge Effect" in Plate-Based Assays: Wells on the edge of microtiter plates are prone to evaporation, leading to changes in concentration and cell viability.[12]

• Inconsistent Cell Plating: Uneven cell distribution can lead to variability in responses.

• Compound Precipitation: The compound may precipitate out of the solution at the working concentration in aqueous media.

Solutions:

• Mitigate Edge Effects: Avoid using the outer wells of the plate for experimental samples. Fill them with sterile media or buffer to maintain a humid environment.

• Optimize Cell Plating: Ensure a homogenous cell suspension during plating. For some cell lines, stirring the cells on ice during plating may help.[12]

• Check for Precipitation: Visually inspect solutions for any signs of precipitation. If necessary, adjust the final concentration or the solvent used.

Data Presentation

Table 1: Solubility of 14,15-Epoxyeicosa-5(Z)-enoic Acid

Solvent	Approximate Solubility	Reference
Ethanol	50 mg/mL	[5][10]
DMSO	50 mg/mL	[10]
DMF	50 mg/mL	[10]
PBS (pH 7.2)	1 mg/mL	[10]

Experimental Protocols

Protocol 1: General Handling and Preparation of 14,15-EET for In Vitro Assays

• Thawing: Thaw the vial of 14,15-EET on wet ice.

• Inert Atmosphere: If not already under an inert gas, briefly flush the vial with argon or nitrogen before opening.

• Stock Solution: Prepare a high-concentration stock solution in an appropriate organic solvent (e.g., ethanol).

• Working Dilutions: Make serial dilutions from the stock solution. For aqueous-based assays, the final concentration of the organic solvent should be kept to a minimum (typically <0.1%) to avoid solvent effects on cells.

• Usage: Use the prepared solutions immediately. Do not store diluted aqueous solutions.

Protocol 2: Vascular Relaxation Assay in Bovine Coronary Arteries

This protocol is adapted from studies demonstrating the vasorelaxant effects of 14,15-EET.

• Preparation: Isolate bovine coronary artery rings.

• Pre-constriction: Pre-constrict the arterial rings with a thromboxane-mimetic like U46619.[2][6]

• Treatment: Add cumulative concentrations of 14,15-EET to the bath.

• Measurement: Measure changes in isometric tension to determine the extent of vasorelaxation.[2]

• Antagonist Studies: To test for antagonism, pre-incubate the arterial rings with a potential antagonist before adding 14,15-EET.[6]

Visualizations

Caption: Workflow for cellular experiments using 14,15-EET.

Caption: Potential signaling pathways activated by 14,15-EET.

Caption: Decision tree for troubleshooting inconsistent results.

References

• 1. Epoxyeicosatrienoic acid - Wikipedia [en.wikipedia.org]
• 2. 14,15-Epoxyeicosa-5,8,11-trienoic acid (14,15-EET) Surrogates Containing Epoxide Bioisosteres: Influence upon Vascular Relaxation and Soluble Epoxide Hydrolase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Epoxyeicosatrienoic Acid Analogs and Vascular Function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 14,15-Epoxyeicosatrienoic acid induces the proliferation and anti- apoptosis of human carcinoma cell - PMC [pmc.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. ahajournals.org [ahajournals.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. 14,15-Epoxyeicosa-5,8,11-trienoic Acid (14,15-EET) Surrogates: Carboxylate Modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. nacchemical.com [nacchemical.com]
• 10. caymanchem.com [caymanchem.com]
• 11. Reactome | 14,15-EET is hydrolysed to 14,15-DHET by EPHX2 [reactome.org]
• 12. Adapting Cell-Based Assays to the High Throughput Screening Platform: Problems Encountered and Lessons Learned - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: sEH Activity and 14,15-EE-5(Z)-E Efficacy

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the impact of soluble epoxide hydrolase (sEH) activity on the efficacy of 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E).

Frequently Asked Questions (FAQs)

Q1: What is the relationship between soluble epoxide hydrolase (sEH) and 14,15-EE-5(Z)-E?

A1: Soluble epoxide hydrolase (sEH) is an enzyme that metabolizes epoxyeicosatrienoic acids (EETs) into their corresponding dihydroxyeicosatrienoic acids (DHETs)[1][2][3]. 14,15-EE-5(Z)-E is a structural analog of 14,15-EET and acts as an antagonist of EET-induced biological effects, such as vasodilation[4][5][6]. Critically, sEH can also metabolize 14,15-EE-5(Z)-E, converting it to 14,15-dihydroxy-eicosa-5(Z)-enoic acid (14,15-DHE5ZE)[4]. This metabolic conversion by sEH alters the antagonist selectivity of the compound[4].

Q2: How does sEH activity affect the antagonist profile of 14,15-EE-5(Z)-E?

A2: The conversion of 14,15-EE-5(Z)-E to 14,15-DHE5ZE by sEH modifies its antagonist properties. While 14,15-EE-5(Z)-E can inhibit the vascular relaxation induced by various EET regioisomers (5,6-, 8,9-, 11,12-, and 14,15-EET), its metabolite, 14,15-DHE5ZE, is a selective antagonist of 14,15-EET-induced relaxations[4]. Therefore, in experimental systems with high sEH activity, the observed antagonist effects may be primarily due to 14,15-DHE5ZE and will be specific to the 14,15-EET signaling pathway.

Q3: Why should I consider using an sEH inhibitor in my experiments with 14,15-EE-5(Z)-E?

A3: Using a selective sEH inhibitor, such as 12-(3-adamantan-1-yl-ureido)-dodecanoic acid (AUDA), can prevent the metabolism of 14,15-EE-5(Z)-E to 14,15-DHE5ZE[4]. This allows researchers to study the effects of the parent compound, 14,15-EE-5(Z)-E, without the confounding influence of its metabolite. For instance, in the presence of an sEH inhibitor, 14,15-EE-5(Z)-E shows broader antagonist activity against different EET regioisomers[4].

Q4: What are the downstream signaling pathways affected by 14,15-EE-5(Z)-E?

A4: 14,15-EE-5(Z)-E, as an EET antagonist, can inhibit signaling pathways activated by EETs. EETs are known to be involved in various signaling cascades that regulate vascular tone, inflammation, and cell growth[1][7]. Key pathways include the activation of G-protein coupled receptors, leading to the opening of potassium channels and subsequent hyperpolarization of vascular smooth muscle cells, resulting in vasodilation[5][8]. Additionally, EETs can influence the mitogen-activated protein (MAP) kinase and PI3-kinase/AKT pathways[9]. By antagonizing these actions, 14,15-EE-5(Z)-E can modulate these physiological processes.

Troubleshooting Guides

Issue 1: Inconsistent or weaker than expected antagonist activity of 14,15-EE-5(Z)-E.

Possible Cause	Troubleshooting Step
High endogenous sEH activity in the experimental model (cell line, tissue, etc.).	Co-incubate with a potent and selective sEH inhibitor (e.g., AUDA) to prevent the metabolism of 14,15-EE-5(Z)-E. This will help maintain the concentration of the parent compound and its broader antagonist profile[4].
Degradation of 14,15-EE-5(Z)-E stock solution.	Prepare fresh stock solutions of 14,15-EE-5(Z)-E in a suitable solvent (e.g., ethanol) and store at -20°C for short-term use or -80°C for long-term storage. Avoid repeated freeze-thaw cycles.
Suboptimal concentration of 14,15-EE-5(Z)-E.	Perform a dose-response curve to determine the optimal concentration for your specific experimental setup. Effective concentrations can vary between different biological systems. A concentration of 10 µM has been shown to inhibit approximately 80% of 14,15-EET-induced relaxation in bovine coronary arteries[6].

Issue 2: Unexpected selectivity of 14,15-EE-5(Z)-E antagonism, primarily affecting 14,15-EET signaling.

Possible Cause	Troubleshooting Step
Metabolism of 14,15-EE-5(Z)-E to the 14,15-EET selective antagonist, 14,15-DHE5ZE, by sEH.	Confirm sEH expression and activity in your experimental model using a commercially available sEH activity assay kit or by western blot. To study the non-selective antagonism of the parent compound, pretreat your system with an sEH inhibitor before adding 14,15-EE-5(Z)-E[4].
The specific signaling pathway under investigation is predominantly regulated by 14,15-EET.	Characterize the expression and activity of different cytochrome P450 epoxygenases in your model to understand the profile of endogenous EETs being produced.

Quantitative Data Summary

Table 1: Effect of 14,15-DHE5ZE on EET-Induced Relaxation in Bovine Coronary Arteries

EET Regioisomer	Maximal Relaxation (%)	Maximal Relaxation with 10 µM 14,15-DHE5ZE (%)
14,15-EET	83.4 ± 4.5	36.1 ± 9.0
11,12-EET	Not specified	No significant inhibition
8,9-EET	Not specified	No significant inhibition
5,6-EET	Not specified	No significant inhibition
p < 0.001 vs. 14,15-EET alone. Data from[4].

Table 2: IC50 Values of Common sEH Inhibitors

Inhibitor	IC50 (nM)
AUDA	~3
AUDA-PEG	Not specified
AEPU	Not specified
GSK2256294A	Not specified
Note: IC50 values can vary depending on the assay conditions.

Experimental Protocols

Protocol 1: In Vitro sEH Inhibition Assay (Fluorescence-Based)

This protocol is designed to determine the inhibitory effect of a compound on sEH activity using a fluorogenic substrate.

Materials:

• Recombinant human or murine sEH

• sEH inhibitor (e.g., AUDA as a positive control)

• Fluorogenic sEH substrate (e.g., PHOME)

• Assay Buffer: 0.1 M Sodium Phosphate, pH 7.4

• 96-well black microplate

• Fluorescence plate reader

Procedure:

• Prepare serial dilutions of the test compound and the positive control in the assay buffer.

• In a 96-well plate, add 50 µL of the assay buffer to each well.

• Add 50 µL of the sEH inhibitor at various concentrations (or vehicle for control wells).

• Add 50 µL of the diluted sEH enzyme solution to all wells except for the no-enzyme control.

• Pre-incubate the plate at 37°C for 15 minutes.

• Initiate the reaction by adding 50 µL of the PHOME substrate solution to all wells.

• Immediately measure the fluorescence intensity at appropriate excitation and emission wavelengths over a set period (e.g., 30 minutes) at 37°C.

• Calculate the rate of reaction (slope of the linear portion of the fluorescence curve).

• Determine the percent inhibition for each inhibitor concentration and calculate the IC50 value.

Protocol 2: Assessment of 14,15-EE-5(Z)-E Antagonism in Vascular Rings

This protocol assesses the antagonist effect of 14,15-EE-5(Z)-E on EET-induced vasodilation in isolated arterial rings.

Materials:

• Isolated arterial rings (e.g., bovine coronary artery)

• Organ bath system with force transducers

• Krebs-Henseleit buffer

• Vasoconstrictor (e.g., U46619)

• 14,15-EET (agonist)

• 14,15-EE-5(Z)-E (antagonist)

• sEH inhibitor (optional, e.g., AUDA)

• Data acquisition system

Procedure:

• Mount the arterial rings in the organ baths containing Krebs-Henseleit buffer, maintained at 37°C and bubbled with 95% O2/5% CO2.

• Allow the rings to equilibrate under optimal tension.

• Pre-constrict the rings with a vasoconstrictor (e.g., U46619) to achieve a stable submaximal contraction.

• Control Group: Generate a cumulative concentration-response curve to 14,15-EET.

• Antagonist Group: Pre-incubate a separate set of rings with 14,15-EE-5(Z)-E (e.g., 10 µM) for a defined period (e.g., 30 minutes) before generating the cumulative concentration-response curve to 14,15-EET.

• (Optional) sEH Inhibition Group: Pre-incubate rings with an sEH inhibitor (e.g., 1 µM AUDA) before adding 14,15-EE-5(Z)-E and then generating the 14,15-EET concentration-response curve.

• Record the changes in isometric tension and express the relaxation as a percentage of the pre-contraction.

• Compare the concentration-response curves between the groups to determine the antagonist effect of 14,15-EE-5(Z)-E.

Visualizations

Caption: Metabolism of 14,15-EE-5(Z)-E by sEH.

Caption: Workflow for sEH impact assessment.

Caption: EET signaling pathway and its antagonism.

References

• 1. Soluble Epoxide Hydrolase Inhibition: Targeting Multiple Mechanisms of Ischemic Brain Injury with a Single Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Regulation of soluble epoxide hydrolase in renal-associated diseases: insights from potential mechanisms to clinical researches [frontiersin.org]
• 3. Soluble epoxide hydrolase regulates hydrolysis of vasoactive epoxyeicosatrienoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 14,15-Dihydroxy-eicosa-5(Z)-enoic acid selectively inhibits 14,15-epoxyeicosatrienoic acid-induced relaxations in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. Impact of Soluble Epoxide Hydrolase and Epoxyeicosanoids on Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Putative receptors and signaling pathways responsible for the biological actions of epoxyeicosatrienoic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 14,15-Epoxyeicosatrienoic acid induces the proliferation and anti- apoptosis of human carcinoma cell - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Ensuring Specificity of 14,15-EEZE in Complex Biological Systems

This technical support center provides researchers, scientists, and drug development professionals with guidance on the effective use of 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EEZE), a selective antagonist of the epoxyeicosatrienoic acid (EET) signaling pathway. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments, ensuring the specificity of your results.

Frequently Asked Questions (FAQs)

Q1: What is 14,15-EEZE and what is its primary mechanism of action?

A1: 14,15-EEZE is a structural analog of 14,15-epoxyeicosatrienoic acid (14,15-EET). It functions as a selective antagonist of EETs, particularly 14,15-EET.[1][2] It is believed to act as a direct antagonist at a putative EET receptor binding site, which may be located on the cell membrane or intracellularly.[3][4] By blocking the actions of EETs, 14,15-EEZE allows researchers to investigate the physiological and pathological roles of the EET signaling pathway.

Q2: How specific is 14,15-EEZE for the EET pathway?

A2: 14,15-EEZE demonstrates a high degree of selectivity for the EET pathway. Studies have shown that it effectively blocks vascular relaxations induced by all four EET regioisomers (5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET).[1][2] Importantly, it does not inhibit relaxations caused by other signaling molecules such as sodium nitroprusside (a nitric oxide donor), iloprost (B1671730) (a prostacyclin analog), or potassium channel openers like bimakalim (B54165) and NS1619.[1][2] Furthermore, it does not appear to block mitochondrial ATP-sensitive potassium (mitoKATP) channels.[3][4]

Q3: Does 14,15-EEZE have any intrinsic agonist activity?

A3: 14,15-EEZE has been observed to possess some weak intrinsic vasodilator activity in certain experimental models, such as the mesenteric artery.[3][4] In U46619-precontracted bovine coronary rings, 14,15-EET induced maximal relaxations of 80%, whereas 14,15-EEZE alone induced maximal relaxations of only 21%.[1] This limited agonist activity should be considered when designing experiments and interpreting results.

Q4: What are the main off-target effects to be aware of?

A4: While generally selective, researchers should be aware of potential off-target effects. One study indicated that 14,15-EEZE does not alter the synthesis of 20-hydroxyeicosatetraenoic acid (20-HETE), another important metabolite of arachidonic acid.[1][2] It also does not appear to directly inhibit the activity of soluble epoxide hydrolase (sEH), the enzyme responsible for metabolizing EETs to their less active dihydroxy-eicosatrienoic acids (DHETs).[1] In fact, in some systems, 14,15-EEZE has been shown to increase EET concentrations while decreasing DHET concentrations, suggesting it may inhibit EET metabolism.[1]

Troubleshooting Guide

Issue 1: No observable effect of 14,15-EEZE in my experiment.

Possible Cause	Troubleshooting Step
Suboptimal Concentration	The effective concentration of 14,15-EEZE can vary depending on the biological system. In bovine coronary artery rings, 10 µmol/L was effective at inhibiting EET-induced relaxations.[1][2] In canine models, a dose of 0.128 mg/kg was used.[3] Perform a dose-response curve to determine the optimal concentration for your specific model.
Poor Solubility	14,15-EEZE is a lipid. Ensure it is properly dissolved in a suitable vehicle (e.g., ethanol, DMSO) before diluting in your experimental buffer. Check for precipitation.
Degradation of the Compound	Store 14,15-EEZE according to the manufacturer's instructions, typically at -20°C or -80°C, and protect from light and repeated freeze-thaw cycles.
Low Endogenous EET Levels	The effect of an antagonist is dependent on the presence of the agonist. If the endogenous production of EETs in your system is low, the effect of 14,15-EEZE may be minimal. Consider co-administration with an sEH inhibitor like AUDA to increase endogenous EET levels.[3][5]

Issue 2: Unexpected or contradictory results.

Possible Cause	Troubleshooting Step
Intrinsic Agonist Activity	As mentioned, 14,15-EEZE can have weak vasodilator effects.[3][4] Include a control group treated with 14,15-EEZE alone to assess its intrinsic activity in your system.
Off-Target Effects on Other Pathways	While selective, it's crucial to include appropriate controls. To confirm specificity, test whether 14,15-EEZE affects pathways known to be independent of EETs in your system. For example, use agonists for other signaling pathways that produce a similar physiological response.[1][2]
Cell Type or Species-Specific Differences	The effects of 14,15-EEZE and the underlying EET signaling pathways can differ between cell types and species. Carefully review the literature for studies using similar models.

Quantitative Data Summary

Table 1: Effect of 14,15-EEZE on Myocardial Infarct Size in a Canine Model

Treatment Group	Dose	Myocardial Infarct Size (% of Area at Risk)	Citation
Vehicle (Control)	-	21.8 ± 1.6	[3][5][6]
11,12-EET	0.128 mg/kg	8.7 ± 2.2	[3][5][6]
14,15-EET	0.128 mg/kg	9.4 ± 1.3	[3][5][6]
14,15-EEZE	0.128 mg/kg	21.0 ± 3.6	[3][5][6]
14,15-EEZE + 11,12-EET	0.128 mg/kg each	17.8 ± 1.4	[3][5][6]
14,15-EEZE + 14,15-EET	0.128 mg/kg each	19.2 ± 2.4	[3][5][6]
AUDA (sEH inhibitor) - Low Dose	0.157 mg/kg	14.4 ± 1.2	[3][5][6]
AUDA (sEH inhibitor) - High Dose	0.314 mg/kg	9.4 ± 1.8	[3][5][6]
14,15-EEZE + AUDA (High Dose)	0.128 mg/kg + 0.314 mg/kg	19.3 ± 1.6	[3][5][6]
Diazoxide (mitoKATP opener)	3 mg/kg	10.2 ± 1.9	[3][5][6]
14,15-EEZE + Diazoxide	0.128 mg/kg + 3 mg/kg	10.4 ± 1.4	[3][5][6]

Table 2: Effect of 14,15-EEZE on EET-Induced Relaxation in Bovine Coronary Arteries

Agonist	Concentration	% Maximal Relaxation (without 14,15-EEZE)	% Maximal Relaxation (with 10 µmol/L 14,15-EEZE)	Citation
14,15-EET	1 µmol/L	~80%	~18%	[1]
11,12-EET	1 µmol/L	~85%	~40%	[1]
8,9-EET	1 µmol/L	~90%	~50%	[1]
5,6-EET	1 µmol/L	~80%	~60%	[1]

Experimental Protocols

Protocol 1: In Vitro Assessment of 14,15-EEZE Specificity in Bovine Coronary Arteries

• Tissue Preparation: Isolate bovine coronary arteries and cut them into rings (3-4 mm in width).

• Mounting: Mount the arterial rings in organ baths containing a physiological salt solution, maintained at 37°C and bubbled with 95% O2/5% CO2.

• Pre-contraction: Pre-contract the arterial rings with a thromboxane (B8750289) A2 mimetic, U46619 (e.g., 20 nmol/L), to induce a stable contraction.

• 14,15-EEZE Pre-incubation: For the experimental group, pre-incubate the arterial rings with 14,15-EEZE (e.g., 10 µmol/L) for a sufficient period (e.g., 20-30 minutes) to allow for receptor binding. The control group should be incubated with the vehicle.

• Cumulative Concentration-Response Curves: Generate cumulative concentration-response curves for various vasodilators:

  • EETs (e.g., 14,15-EET, 11,12-EET)

  • Sodium Nitroprusside (NO donor)

  • Iloprost (Prostacyclin analog)

  • Bimakalim (KATP channel opener)

• Data Analysis: Measure the changes in isometric tension and express them as a percentage of the pre-contraction. Compare the concentration-response curves in the presence and absence of 14,15-EEZE to determine its inhibitory effect.[1][2]

Protocol 2: In Vivo Evaluation of 14,15-EEZE in a Canine Model of Myocardial Ischemia-Reperfusion

• Animal Preparation: Anesthetize adult mongrel dogs and surgically prepare them for monitoring of hemodynamic parameters.

• Coronary Artery Occlusion: Induce regional myocardial ischemia by occluding the left anterior descending (LAD) coronary artery for 60 minutes.

• Drug Administration:

  • Control Group: Administer vehicle via intracoronary infusion 15 minutes before LAD occlusion.

  • EET Group: Administer 11,12-EET or 14,15-EET (0.128 mg/kg) 15 minutes before occlusion.

  • 14,15-EEZE Group: Administer 14,15-EEZE (0.128 mg/kg) 15 minutes before occlusion.

  • Antagonism Group: Administer 14,15-EEZE (0.128 mg/kg) 5 minutes before the administration of 11,12-EET or 14,15-EET.

• Reperfusion: After the 60-minute occlusion, remove the ligature to allow for 3 hours of reperfusion.

• Infarct Size Measurement: At the end of the reperfusion period, excise the heart and measure the area at risk and the infarct size using standard staining techniques (e.g., triphenyltetrazolium (B181601) chloride).

• Data Analysis: Express the infarct size as a percentage of the area at risk (IS/AAR) and compare the different treatment groups.[3][5][6]

Visualizations

Caption: Simplified signaling pathway of 14,15-EET and the antagonistic action of 14,15-EEZE.

Caption: General experimental workflows for assessing the specificity and efficacy of 14,15-EEZE.

Caption: A logical workflow for troubleshooting common issues in experiments involving 14,15-EEZE.

References

• 1. ahajournals.org [ahajournals.org]
• 2. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.physiology.org [journals.physiology.org]
• 5. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journals.physiology.org [journals.physiology.org]

Technical Support Center: In Vivo Studies with 14,15-Epoxyeicosa-5(Z)-enoic Acid (14,15-EEZE)

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE) in in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of 14,15-EEZE in vivo?

A1: 14,15-EEZE functions as an antagonist of Epoxyeicosatrienoic Acids (EETs).[1][2] It competitively blocks the effects of all four EET regioisomers (5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET) at their putative receptor sites, thereby inhibiting their biological actions such as vasodilation.[1][2]

Q2: I'm not observing the expected antagonist effect in my in vivo model. What are the potential causes?

A2: Several factors could contribute to a lack of efficacy:

• Metabolic Instability: 14,15-EEZE is a substrate for soluble epoxide hydrolase (sEH), which rapidly converts it to 14,15-dihydroxy-eicosa-5(Z)-enoic acid (14,15-DHE5ZE).[3] This metabolite has a different antagonist profile, being more selective for 14,15-EET.[3] Consider co-administration with an sEH inhibitor (sEHi) like AUDA to prevent this conversion.[3]

• Formulation and Solubility: As a lipid, 14,15-EEZE has poor aqueous solubility. Improper formulation can lead to low bioavailability. Ensure the vehicle used is appropriate for in vivo administration and that the compound is fully solubilized.

• Dosing: The dose may be insufficient for the specific animal model or disease state. Refer to published studies for effective dose ranges (see Quantitative Data Summary).

• Intrinsic Agonist Activity: In some vascular beds, 14,15-EEZE has been noted to possess minor intrinsic vasodilator activity, which could complicate the interpretation of results.[1][2]

Q3: How does the metabolism of 14,15-EEZE by soluble epoxide hydrolase (sEH) impact experimental results?

A3: The metabolism of 14,15-EEZE to 14,15-DHE5ZE by sEH is a critical challenge.[3] This conversion changes the antagonist's selectivity; while 14,15-EEZE broadly inhibits all EET regioisomers, 14,15-DHE5ZE is a selective inhibitor of only 14,15-EET-induced relaxations.[3] This metabolic conversion can therefore lead to a weaker or more selective antagonist effect than anticipated.[3]

Q4: Should I co-administer an sEH inhibitor with 14,15-EEZE?

A4: Co-administration with an sEH inhibitor like 12-(3-adamantan-1-yl-ureido)-dodecanoic acid (AUDA) is highly recommended. This practice prevents the conversion of 14,15-EEZE to its less potent metabolite, 14,15-DHE5ZE, ensuring that the observed effects are attributable to the parent compound.[3] For instance, studies have shown that 14,15-EEZE inhibited 11,12-EET-induced relaxations to a greater extent when co-administered with AUDA.[3]

Q5: Are there known off-target effects for 14,15-EEZE?

A5: 14,15-EEZE is considered selective for the EET pathway. Studies have shown it does not block the effects of other vasodilators like sodium nitroprusside or iloprost.[2] It also does not appear to antagonize the mitochondrial ATP-sensitive potassium (mitoKATP) channel, a downstream effector in some EET signaling pathways.[1][4]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Variable or Inconsistent Results	Metabolic Degradation: Inconsistent sEH enzyme activity across subjects can lead to variable conversion of 14,15-EEZE to 14,15-DHE5ZE.[3]	Co-administer a potent sEH inhibitor (e.g., AUDA) to standardize the metabolic fate of 14,15-EEZE.[3]
Poor Bioavailability: The compound may be precipitating out of solution upon administration due to poor solubility.	Re-evaluate the formulation vehicle. Consider using solvents like ethanol (B145695) or employing delivery systems such as osmotic minipumps for continuous infusion.[5]
Unexpected Agonist Effect	Intrinsic Activity: 14,15-EEZE can exhibit partial agonist (vasodilator) activity at higher concentrations in some tissues.[1][2]	Perform a dose-response curve to identify a concentration range that provides antagonism without significant agonist effects.
Lack of Efficacy in Cardioprotection Model	Insufficient Blockade of Endogenous EETs: The dose of 14,15-EEZE may not be high enough to fully antagonize the protective effects of endogenous EETs.	Increase the dose of 14,15-EEZE. In canine models, 0.128 mg/kg was effective in blocking EET-induced cardioprotection.[1][6]
Mechanism Independence: The observed cardioprotective effect may be independent of the EET pathway.	Use 14,15-EEZE as a tool to confirm EET dependence. For example, it blocked AUDA-induced cardioprotection but not that induced by diazoxide, a mitoKATP channel opener.[1][4]
Difficulty Interpreting Cancer Metastasis Results	Complex Signaling: EETs can promote tumor growth and metastasis through pathways like EGFR and PI3K/Akt.[7] The net effect of 14,15-EEZE will depend on the specific tumor model and its reliance on the EET pathway.	Use 14,15-EEZE in conjunction with inhibitors of downstream signaling molecules (e.g., EGFR or PI3K inhibitors) to dissect the pathway.[7]

Quantitative Data Summary

Table 1: In Vitro Antagonist Activity of 14,15-EEZE

Preparation	Agonist	Concentration of 14,15-EEZE	Effect
Bovine Coronary Artery Rings	14,15-EET	10 µmol/L	Inhibited maximal relaxation from ~85% to 18%.[2]
Bovine Coronary Artery Rings	11,12-EET, 8,9-EET, 5,6-EET	10 µmol/L	Inhibited concentration-related relaxations.[2]

Table 2: In Vivo Efficacy of 14,15-EEZE in Cardioprotection (Canine Model)

Treatment Group	Dose	Infarct Size (% of Area at Risk)
Vehicle Control	-	21.8 ± 1.6
14,15-EET	0.128 mg/kg	9.4 ± 1.3
14,15-EEZE	0.128 mg/kg	21.0 ± 3.6
14,15-EEZE + 14,15-EET	0.128 mg/kg each	19.2 ± 2.4
AUDA (sEH Inhibitor)	0.314 mg/kg	9.4 ± 1.8
14,15-EEZE + AUDA	0.128 mg/kg + 0.314 mg/kg	19.3 ± 1.6
Data from a canine model of 60 min coronary artery occlusion and 3 hours of reperfusion.[1][4]

Experimental Protocols

Protocol 1: Evaluation of Cardioprotective Effects in a Canine Model

This protocol is adapted from studies investigating the effect of 14,15-EEZE on myocardial infarct size.[1][6]

• Animal Model: Anesthetized dogs subjected to 60 minutes of left anterior descending (LAD) coronary artery occlusion followed by 3 hours of reperfusion.

• Drug Preparation: Dissolve 14,15-EEZE in ethanol. The final concentration should be prepared to deliver the target dose in a small volume suitable for intracoronary infusion.

• Administration:

  • Administer 14,15-EEZE (e.g., 0.128 mg/kg) via a 2-3 minute intracoronary infusion.[6]

  • For antagonist studies, administer 14,15-EEZE 5 minutes prior to the administration of an EET agonist (e.g., 11,12-EET or 14,15-EET).[6]

  • To study the role of endogenous EETs, administer 14,15-EEZE 15 minutes prior to an sEH inhibitor like AUDA.[1]

• Endpoint Measurement: At the end of the reperfusion period, measure the myocardial infarct size, typically expressed as a percentage of the area at risk (IS/AAR).

Protocol 2: Inhibition of Cancer Cell Motility and Metastasis

This protocol is based on studies examining the role of EETs and their antagonists in cancer biology.[5][8]

• Animal Model: Use an appropriate cancer model, such as the Lewis Lung Carcinoma (LLC) resection metastasis model in mice.

• Drug Preparation and Delivery:

  • For continuous in vivo delivery, use osmotic minipumps.

  • Dissolve 14,15-EEZE or its more stable analogs (e.g., 14,15-EEZE-mSI) in a suitable vehicle (e.g., 30% EtOH).[5]

  • Load the solution into osmotic minipumps for intraperitoneal administration at the desired dose (e.g., 0.21 mg/mouse for 14,15-EEZE-mSI).[8]

• Experimental Procedure:

  • Implant tumor cells (e.g., LLC) in mice.

  • After tumors are established, resect the primary tumor.

  • On the day of resection, begin treatment with the 14,15-EEZE analog or vehicle via the implanted osmotic minipump.

• Endpoint Measurement: Monitor for metastasis development and overall survival. Quantify metastatic tumor burden in relevant organs (e.g., lungs) at the study endpoint.

Visualizing Workflows and Pathways

References

• 1. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ahajournals.org [ahajournals.org]
• 3. 14,15-Dihydroxy-eicosa-5(Z)-enoic acid selectively inhibits 14,15-epoxyeicosatrienoic acid-induced relaxations in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Epoxyeicosanoids stimulate multiorgan metastasis and tumor dormancy escape in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.physiology.org [journals.physiology.org]
• 7. Inhibition of carcinoma cell motility by epoxyeicosatrienoic acid (EET) antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. JCI - Epoxyeicosanoids stimulate multiorgan metastasis and tumor dormancy escape in mice [jci.org]

degradation of 14,15-EE-5(Z)-E in cell culture media

Welcome to the technical support center for 14,15-EE-5(Z)-E. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues and answering frequently asked questions related to the degradation of 14,15-EE-5(Z)-E in cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 14,15-EE-5(Z)-E in cell culture?

The primary degradation pathway for 14,15-EE-5(Z)-E in a cellular environment is enzymatic hydrolysis of the epoxide group. This reaction is catalyzed by soluble epoxide hydrolase (sEH), an enzyme present in the cytosol of many cell types.[1][2][3] The resulting product is 14,15-dihydroxy-eicosa-5(Z)-enoic acid (14,15-DHE5ZE).[4] This metabolic conversion is a major factor in limiting the biological half-life of 14,15-EE-5(Z)-E.[5][6]

Q2: How stable is 14,15-EE-5(Z)-E in cell culture media?

The stability of 14,15-EE-5(Z)-E in cell culture media is generally low, with an estimated half-life that can range from seconds to minutes, particularly in the presence of cells expressing soluble epoxide hydrolase (sEH).[5][6] In the absence of cells, its stability in media alone may be greater, but it is still susceptible to hydrolysis. The presence of serum, such as fetal calf serum (FCS), has been shown to protect the parent compound, 14,15-EET, from metabolism for at least 2 hours, and a similar protective effect can be expected for 14,15-EE-5(Z)-E.[7]

Q3: What are the main degradation products of 14,15-EE-5(Z)-E and are they biologically active?

The main degradation product of 14,15-EE-5(Z)-E is 14,15-dihydroxy-eicosa-5(Z)-enoic acid (14,15-DHE5ZE), formed by the action of soluble epoxide hydrolase (sEH).[4] While the parent compound, 14,15-EET, is converted to the less active 14,15-DHET, the diol of the antagonist 14,15-EE-5(Z)-E (14,15-DHE5ZE) has been shown to selectively inhibit 14,15-EET-induced relaxations, indicating it retains some biological activity, albeit with a different selectivity profile than the parent antagonist.[4]

Q4: What factors can influence the degradation rate of 14,15-EE-5(Z)-E in my experiments?

Several factors can influence the degradation rate of 14,15-EE-5(Z)-E:

• Cell Type and Density: Cells with high levels of soluble epoxide hydrolase (sEH) activity will degrade the compound more rapidly. Higher cell densities will also increase the rate of metabolism.

• Serum Content: The presence and concentration of serum (e.g., FCS) in the culture media can protect 14,15-EE-5(Z)-E from degradation, likely through binding to albumin.[7]

• Incubation Time: Due to its rapid metabolism, shorter incubation times will result in less degradation.

• Temperature: Standard cell culture temperatures (37°C) will support enzymatic activity. Lowering the temperature during sample processing can help to reduce degradation.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent or no biological effect of 14,15-EE-5(Z)-E.	Rapid degradation of the compound in the cell culture medium.	1. Reduce the incubation time. 2. Increase the initial concentration of 14,15-EE-5(Z)-E. 3. Include a soluble epoxide hydrolase (sEH) inhibitor, such as AUDA (12-(3-adamantan-1-yl-ureido)dodecanoic acid), to reduce metabolic breakdown.[4] 4. Ensure the presence of serum in the media if compatible with the experimental design.[7]
High variability between replicate experiments.	Inconsistent cell numbers or sEH activity between wells or plates. Degradation during sample preparation.	1. Ensure accurate and consistent cell seeding. 2. Perform experiments at a consistent cell confluency. 3. Minimize the time between treating cells and lysing or extracting them. Keep samples on ice during processing.
Difficulty in detecting 14,15-EE-5(Z)-E in cell lysates or media.	The compound is highly lipophilic and may adhere to plasticware. Rapid cellular uptake and metabolism.	1. Use low-binding microplates and pipette tips. 2. Include a wash step with a solvent (e.g., ethanol) to recover any compound adhering to the wells. 3. Analyze both the cell lysate and the culture medium to account for uptake and release of metabolites.[8]

Experimental Protocols

Protocol: Assessment of 14,15-EE-5(Z)-E Stability in Cell Culture

This protocol provides a general framework for determining the stability of 14,15-EE-5(Z)-E in the presence of cultured cells.

Materials:

• Cultured cells of interest

• Cell culture medium (e.g., DMEM) with and without serum

• 14,15-EE-5(Z)-E stock solution (in ethanol (B145695) or DMSO)[9][10]

• Soluble epoxide hydrolase (sEH) inhibitor (e.g., AUDA), optional

• Phosphate-buffered saline (PBS)

• Acetonitrile (B52724)

• Ethyl acetate

• Internal standard (e.g., (±)14(15)-EET-d11)[11]

• LC-MS/MS system

Procedure:

• Cell Seeding: Seed cells in a multi-well plate at a desired density and allow them to adhere and grow to the desired confluency.

• Preparation of Treatment Media: Prepare the treatment media by diluting the 14,15-EE-5(Z)-E stock solution to the final desired concentration in both serum-free and serum-containing media. If using an sEH inhibitor, add it to the media at this stage.

• Treatment: Remove the existing culture medium from the cells and wash once with PBS. Add the prepared treatment media to the wells. Include cell-free wells with the treatment media as a control for non-enzymatic degradation.

• Time-Course Incubation: Incubate the plate at 37°C. At various time points (e.g., 0, 15, 30, 60, 120 minutes), collect both the culture medium and the cells.

• Sample Collection and Extraction:

  • Medium: Transfer the medium from each well to a new tube.

  • Cells: Wash the cells in the well with ice-cold PBS, then lyse the cells directly in the well or scrape and collect them.

  • Extraction: To both the medium and cell lysate samples, add the internal standard. Stop the enzymatic reaction and extract the lipids by adding 2 volumes of ice-cold acetonitrile followed by 4 volumes of ethyl acetate.[12] Vortex thoroughly and centrifuge to separate the phases.

• Sample Preparation for LC-MS/MS: Transfer the organic (upper) layer to a new tube and evaporate to dryness under a stream of nitrogen. Reconstitute the residue in a suitable solvent for LC-MS/MS analysis (e.g., methanol/water).[12]

• Analysis: Analyze the samples by LC-MS/MS to quantify the remaining 14,15-EE-5(Z)-E and the formation of its diol metabolite, 14,15-DHE5ZE.

• Data Analysis: Plot the concentration of 14,15-EE-5(Z)-E against time to determine its degradation rate and half-life under the different conditions (with/without cells, with/without serum).

Visualizations

Signaling Pathway of 14,15-EET (Parent Compound of 14,15-EE-5(Z)-E)

Caption: Generalized signaling pathways of 14,15-EET.

Experimental Workflow: Stability Assessment

Caption: Workflow for assessing the stability of 14,15-EE-5(Z)-E.

Logical Relationship: Factors Affecting Stability

Caption: Factors influencing the degradation of 14,15-EE-5(Z)-E.

References

• 1. Epoxyeicosatrienoic acid - Wikipedia [en.wikipedia.org]
• 2. Human Metabolome Database: Showing metabocard for 14,15-Epoxy-5,8,11-eicosatrienoic acid (HMDB0004264) [hmdb.ca]
• 3. Reactome | 14,15-EET is hydrolysed to 14,15-DHET by EPHX2 [reactome.org]
• 4. 14,15-Dihydroxy-eicosa-5(Z)-enoic Acid Selectively Inhibits 14,15-Epoxyeicosatrienoic Acid-Induced Relaxations in Bovine Coronary Arteries - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 14,15-Epoxyeicosa-5,8,11-trienoic Acid (14,15-EET) Surrogates: Carboxylate Modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 14,15-Epoxyeicosa-5,8,11-trienoic acid (14,15-EET) Surrogates Containing Epoxide Bioisosteres: Influence upon Vascular Relaxation and Soluble Epoxide Hydrolase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Formation and metabolism of 14,15-epoxyeicosatrienoic acid by human reproductive tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 14,15-Epoxyeicosatrienoic acid metabolism in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. caymanchem.com [caymanchem.com]
• 10. caymanchem.com [caymanchem.com]
• 11. caymanchem.com [caymanchem.com]
• 12. 14,15‐epoxyeicosatrienoic acid produced by cytochrome P450s enhances neurite outgrowth of PC12 and rat hippocampal neuronal cells - PMC [pmc.ncbi.nlm.nih.gov]

how to control for 14,15-EEZE off-target effects

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 14,15-EEZE. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is 14,15-EEZE and what is its primary mechanism of action?

14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE) is a synthetic analog of the epoxyeicosatrienoic acid (EET) 14,15-EET. Its primary mechanism of action is as a selective antagonist of EETs, particularly 14,15-EET, at a putative EET receptor.[1][2] It is often used to investigate the physiological and pathological roles of EETs in various systems.

Q2: What are the known off-target effects of 14,15-EEZE?

While 14,15-EEZE is a selective EET antagonist, it is not entirely without off-target effects. The most significant known off-target interactions are:

• Prostanoid Receptor Activity: 14,15-EEZE has been shown to interact with prostanoid receptors. Specifically, it can act as an agonist or partial agonist at the prostaglandin (B15479496) E2 receptor subtype EP2 (PTGER2).[3][4] This can lead to confounding effects in systems where prostanoid signaling is active.

• Interaction with Soluble Epoxide Hydrolase (sEH): 14,15-EEZE has a complex relationship with sEH, the enzyme responsible for metabolizing EETs to their less active diols (DHETs). 14,15-EEZE can be metabolized by sEH, which may alter its antagonist profile.[5] Additionally, some studies suggest that 14,15-EEZE can inhibit the degradation of EETs to DHETs, potentially increasing local EET concentrations and complicating the interpretation of its antagonist effects.[6]

• Intrinsic Vasodilator Activity: In some experimental settings, 14,15-EEZE has been observed to possess intrinsic vasodilator activity, independent of its EET antagonism.[2]

Q3: How can I control for the off-target effects of 14,15-EEZE in my experiments?

Controlling for the known off-target effects of 14,15-EEZE is crucial for accurate data interpretation. Here are some recommended control experiments:

• To control for prostanoid receptor activity:

  • Use a selective prostanoid receptor antagonist, such as an EP2 antagonist (e.g., AH6809), in conjunction with 14,15-EEZE to block any effects mediated by this off-target interaction.[4]

  • Test the effects of known prostanoid receptor agonists (e.g., PGE2) in your system to understand the potential downstream signaling pathways that could be activated by 14,15-EEZE.

• To control for interaction with sEH:

  • Co-administer a potent and selective sEH inhibitor (e.g., AUDA, t-AUCB) with 14,15-EEZE.[1][2] This will prevent the metabolism of 14,15-EEZE by sEH and help to isolate its direct antagonist effects.

  • Measure the levels of EETs and their corresponding DHETs in your experimental system using LC-MS/MS to directly assess the impact of 14,15-EEZE on EET metabolism.[1]

• To confirm the specificity of EET antagonism:

  • Use an alternative EET antagonist with a different chemical structure and off-target profile, such as 14,15-EEZE-mSI, to validate your findings.

  • Perform rescue experiments by co-administering exogenous EETs with 14,15-EEZE to demonstrate that the observed effects are specifically due to the blockade of EET signaling.

Troubleshooting Guides

Problem 1: I am observing an unexpected physiological response after administering 14,15-EEZE that is not consistent with EET antagonism.

• Possible Cause: This could be due to the off-target agonist activity of 14,15-EEZE at prostanoid receptors, particularly PTGER2.[3][4]

• Troubleshooting Steps:

  • Review the literature to determine if your experimental system expresses PTGER2 or other prostanoid receptors that could be activated by 14,15-EEZE.

  • Perform a control experiment where you co-administer a selective PTGER2 antagonist with 14,15-EEZE. If the unexpected response is diminished or abolished, it is likely due to this off-target effect.

  • Consider using a different EET antagonist with no reported prostanoid receptor activity.

Problem 2: The inhibitory effect of 14,15-EEZE on EET-mediated responses is weaker or more variable than expected.

• Possible Cause 1: Metabolism of 14,15-EEZE by soluble epoxide hydrolase (sEH) may be reducing its effective concentration at the target receptor.[5]

• Troubleshooting Steps 1:

  • Incorporate a selective sEH inhibitor into your experimental design to prevent the breakdown of 14,15-EEZE.

  • If possible, measure the concentration of 14,15-EEZE and its metabolites in your samples to confirm its stability.

• Possible Cause 2: 14,15-EEZE may be inhibiting the degradation of endogenous EETs, leading to an underestimation of its antagonist potency.[6]

• Troubleshooting Steps 2:

  • Quantify the levels of endogenous EETs and DHETs in the presence and absence of 14,15-EEZE using LC-MS/MS to assess its impact on EET metabolism.

  • Use a structurally different EET antagonist for comparison.

Problem 3: I am unsure if the signaling pathway I am studying is a downstream target of EETs or an off-target effect of 14,15-EEZE.

• Possible Cause: Both EETs and the off-target activation of prostanoid receptors by 14,15-EEZE can activate similar downstream signaling cascades, such as the cAMP/PKA and PI3K/Akt pathways.[7][8]

• Troubleshooting Steps:

  • Use a multi-faceted approach to confirm the involvement of the EET pathway. This should include rescue experiments with exogenous EETs and the use of a second, structurally unrelated EET antagonist.

  • Map the signaling pathway using specific inhibitors for key kinases (e.g., PI3K inhibitors, PKA inhibitors) to dissect the contributions of different pathways.

  • Use a prostanoid receptor antagonist as a negative control to rule out the involvement of this off-target pathway.

Data Presentation

Table 1: Summary of 14,15-EEZE's Selectivity and Off-Target Profile

Target/Off-Target	Interaction	Potency/Concentration	Species/System	Reference(s)
Primary Target
Putative EET Receptor	Antagonist	Effective at µM concentrations	Various	[1][2][6]
Known Off-Targets
Prostaglandin EP2 Receptor (PTGER2)	Agonist/Partial Agonist	Micromolar concentrations	Rat	[3][4]
Soluble Epoxide Hydrolase (sEH)	Substrate/Inhibitor of EET degradation	Not specified	Various	[1][5][6]
Confirmed Non-Targets
20-HETE Synthesis	No effect	10 µM	Rat renal microsomes	[6]
Sodium Nitroprusside-induced relaxation	No effect	10 µM	Bovine coronary arteries	[6]
Iloprost-induced relaxation	No effect	10 µM	Bovine coronary arteries	[6]
K+ channel openers (bimakalim, NS1619)	No effect	10 µM	Bovine coronary arteries	[6]
Mitochondrial KATP channel	No direct effect	Not specified	Canine heart	[2]

Experimental Protocols

1. Vascular Reactivity Assay to Assess 14,15-EEZE Antagonism

• Objective: To determine the ability of 14,15-EEZE to inhibit EET-induced vasodilation.

• Methodology:

  • Isolate arterial rings (e.g., bovine coronary arteries) and mount them in an organ bath containing Krebs-bicarbonate buffer, gassed with 95% O2/5% CO2 at 37°C.

  • Pre-constrict the arterial rings with a thromboxane (B8750289) A2 mimetic (e.g., U46619) to a stable tension.

  • Generate a cumulative concentration-response curve to an EET regioisomer (e.g., 14,15-EET).

  • In a separate set of rings, pre-incubate with 14,15-EEZE (e.g., 1-10 µM) for a specified period (e.g., 30 minutes) before repeating the EET concentration-response curve.

  • As a control for off-target effects, perform concentration-response curves to a non-EET vasodilator (e.g., sodium nitroprusside) in the presence and absence of 14,15-EEZE.

  • Record changes in isometric tension and calculate the extent of relaxation. A rightward shift in the EET concentration-response curve in the presence of 14,15-EEZE indicates antagonism.

2. LC-MS/MS Analysis of EETs and DHETs

• Objective: To quantify the levels of EETs and their metabolites (DHETs) in biological samples to assess the impact of 14,15-EEZE on EET metabolism.

• Methodology:

  • Sample Preparation: Extract lipids from plasma, tissue homogenates, or cell culture media using a suitable organic solvent (e.g., ethyl acetate (B1210297) or solid-phase extraction).

  • Saponification (optional): To measure total EETs and DHETs (free and esterified), treat the lipid extract with a base (e.g., KOH) to hydrolyze the esters.

  • Derivatization (optional): To enhance sensitivity, derivatize the carboxylic acid group of the eicosanoids.

  • LC Separation: Separate the different EET and DHET regioisomers using a reverse-phase C18 column with a gradient elution of solvents like acetonitrile (B52724) and water with a small percentage of formic acid.

  • MS/MS Detection: Use a triple quadrupole mass spectrometer operating in negative ion mode with multiple reaction monitoring (MRM) to specifically detect and quantify each analyte based on its unique parent and daughter ion transitions.

  • Quantification: Use stable isotope-labeled internal standards for each analyte to ensure accurate quantification.

3. Soluble Epoxide Hydrolase (sEH) Activity Assay

• Objective: To determine if 14,15-EEZE inhibits sEH activity.

• Methodology:

  • Use a fluorogenic substrate for sEH (e.g., (3-phenyl-oxiranyl)-acetic acid cyano-(6-methoxy-naphthalen-2-yl)-methyl ester; PHOME).

  • Incubate recombinant sEH or a cellular lysate containing sEH with the fluorogenic substrate in a microplate reader.

  • In the presence of active sEH, the substrate is hydrolyzed, releasing a fluorescent product.

  • To test for inhibition, pre-incubate the enzyme with various concentrations of 14,15-EEZE before adding the substrate.

  • Monitor the increase in fluorescence over time. A decrease in the rate of fluorescence generation in the presence of 14,15-EEZE indicates inhibition of sEH activity.

  • Include a known sEH inhibitor as a positive control.

Visualizations

Caption: On-Target EET Signaling Pathway and 14,15-EEZE Inhibition.

References

• 1. The Metabolism of Epoxyeicosatrienoic Acids by Soluble Epoxide Hydrolase Is Protective against the Development of Vascular Calcification - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Epoxyeicosatrienoic Acid and Prostanoid Crosstalk at the Receptor and Intracellular Signaling Levels to Maintain Vascular Tone - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vasodilatory effect of 14,15-epoxyeicosatrienoic acid on mesenteric arteries in hypertensive and aged rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Epoxides and Soluble Epoxide Hydrolase in Cardiovascular Physiology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ahajournals.org [ahajournals.org]
• 7. Soluble Epoxide Hydrolase Inhibitor and 14,15-Epoxyeicosatrienoic Acid-Facilitated Long-Term Potentiation through cAMP and CaMKII in the Hippocampus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 14,15-Epoxyeicosatrienoic acid induces the proliferation and anti- apoptosis of human carcinoma cell - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for 14,15-EEZE?

A1: 14,15-EEZE is a selective antagonist of epoxyeicosatrienoic acids (EETs).[1][2][3] It functions by blocking the biological effects of EETs, such as vasodilation and cellular signaling, likely by competing for a putative EET receptor.[1][2][4] It has been shown to inhibit relaxations induced by all four EET regioisomers.[3][5]

Q2: What is a typical effective concentration range for 14,15-EEZE?

A2: The effective concentration of 14,15-EEZE can vary depending on the experimental system. However, concentrations in the range of 3 µM to 10 µM have been shown to be effective in inhibiting EET-induced responses in various in vitro studies.[3][5]

Q3: How long should I pre-incubate my cells or tissues with 14,15-EEZE?

A3: The optimal pre-incubation time can depend on the specific experimental conditions, including the cell or tissue type and the endpoint being measured. Based on published studies, pre-incubation times ranging from 5 to 15 minutes are commonly used to block acute EET effects.[1][2] For longer-term studies, incubations up to 24 hours have been reported.[6] It is recommended to perform a time-course experiment to determine the optimal pre-incubation time for your specific model.

Q4: Does 14,15-EEZE have any intrinsic activity?

A4: While primarily known as an EET antagonist, some studies have observed that 14,15-EEZE can have modest intrinsic activity, such as causing a small degree of vasodilation in certain preparations.[5] However, in many experimental systems, it does not elicit a significant effect when administered alone.[1][2][7] Researchers should include appropriate vehicle controls to assess any intrinsic effects of 14,15-EEZE in their specific experimental setup.

Q5: Is 14,15-EEZE stable in cell culture media?

A5: The stability of eicosanoids in aqueous solutions can be a concern. While specific stability data for 14,15-EEZE in various culture media is not extensively detailed in the provided search results, it is generally good practice to prepare fresh solutions for each experiment. For longer incubation periods, the potential for degradation should be considered, and media changes with fresh compound may be necessary.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No observable effect of 14,15-EEZE	Suboptimal Incubation Time: The pre-incubation period may be too short for 14,15-EEZE to effectively antagonize the EET receptor.	Perform a time-course experiment, testing pre-incubation times from 5 minutes up to several hours to determine the optimal duration for your system.
Inadequate Concentration: The concentration of 14,15-EEZE may be too low to effectively compete with the endogenous or exogenously applied EETs.	Conduct a dose-response experiment with a range of 14,15-EEZE concentrations (e.g., 1 µM to 20 µM) to identify the optimal inhibitory concentration.
Compound Degradation: 14,15-EEZE may have degraded due to improper storage or handling.	Store the compound as recommended by the manufacturer, typically at -20°C or -80°C. Prepare fresh working solutions for each experiment from a stock solution.
Low Endogenous EET Levels: In experiments relying on the inhibition of endogenous EETs, the basal production of EETs may be too low to observe a significant effect of the antagonist.	Consider stimulating endogenous EET production if appropriate for your experimental design, or use an exogenous EET to confirm the inhibitory activity of 14,15-EEZE.
Inconsistent Results	Variability in Cell/Tissue Health: Differences in cell passage number, confluency, or tissue viability can lead to inconsistent responses.	Standardize your cell culture or tissue preparation protocols. Ensure cells are healthy and within a consistent passage number range.
Solvent Effects: The solvent used to dissolve 14,15-EEZE (e.g., ethanol (B145695), DMSO) may have its own biological effects.	Always include a vehicle control group that is treated with the same concentration of the solvent used to deliver 14,15-EEZE.
Unexpected Agonist-like Effects	Intrinsic Activity: As mentioned in the FAQs, 14,15-EEZE may exhibit some intrinsic activity in certain experimental models.	Carefully document these effects and compare them to the effects of a known EET agonist. The use of a structurally different EET antagonist, if available, could help to dissect these effects.

Experimental Protocols

General Protocol for In Vitro Pre-incubation with 14,15-EEZE

This protocol provides a general workflow for using 14,15-EEZE as an antagonist in cell culture experiments.

• Preparation of Stock Solution:

  • Dissolve 14,15-EEZE in an appropriate solvent (e.g., ethanol or DMSO) to create a concentrated stock solution (e.g., 10 mM).

  • Store the stock solution at -80°C. Avoid repeated freeze-thaw cycles.

• Cell Culture and Treatment:

  • Plate and culture your cells of interest to the desired confluency.

  • Prepare a working solution of 14,15-EEZE by diluting the stock solution in your cell culture medium to the desired final concentration (e.g., 10 µM).

  • Also, prepare a vehicle control medium containing the same final concentration of the solvent.

• Pre-incubation:

  • Remove the existing medium from the cells and replace it with the medium containing 14,15-EEZE or the vehicle control.

  • Incubate the cells for the desired pre-incubation time (e.g., 15 minutes) at 37°C in a CO2 incubator.

• Agonist Stimulation:

  • After the pre-incubation period, add your agonist of interest (e.g., an EET) directly to the medium.

  • Continue the incubation for the time required for the agonist to elicit its effect.

• Endpoint Analysis:

  • Following the treatment, harvest the cells or supernatant for your desired downstream analysis (e.g., protein expression, signaling pathway activation, cell proliferation assay).

Data Presentation

Table 1: Effect of 14,15-EEZE on Myocardial Infarct Size

Treatment Group	Infarct Size / Area at Risk (IS/AAR, %)
Vehicle	21.8 ± 1.6
11,12-EET	8.7 ± 2.2
14,15-EET	9.4 ± 1.3
14,15-EEZE	21.0 ± 3.6
14,15-EEZE + 11,12-EET	17.8 ± 1.4
14,15-EEZE + 14,15-EET	19.2 ± 2.4
Data are presented as mean ± SEM.[4][7]

Table 2: Inhibition of EET-Induced Vascular Relaxation by 14,15-EEZE

Agonist	Treatment	Maximal Relaxation (%)
14,15-EET	-	~80-90
14,15-EET	+ 14,15-EEZE (10 µM)	18
Data are approximate values based on graphical representation in the cited literature.[5]

Visualizations

Caption: Antagonistic action of 14,15-EEZE on the EET signaling pathway.

Caption: General experimental workflow for using 14,15-EEZE.

References

• 1. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.physiology.org [journals.physiology.org]
• 3. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.physiology.org [journals.physiology.org]
• 5. ahajournals.org [ahajournals.org]
• 6. Epoxyeicosatrienoic Acid and Prostanoid Crosstalk at the Receptor and Intracellular Signaling Levels to Maintain Vascular Tone | MDPI [mdpi.com]
• 7. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to 14,15-EE-5(Z)-E and Other Epoxyeicosatrienoic Acid (EET) Antagonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E), a prominent antagonist of epoxyeicosatrienoic acids (EETs), with other relevant EET antagonists. The information presented is based on available experimental data to assist researchers in selecting the appropriate antagonist for their specific needs.

Introduction to EETs and Their Antagonists

Epoxyeicosatrienoic acids (EETs) are signaling molecules produced from arachidonic acid by cytochrome P450 (CYP) epoxygenases. They play crucial roles in regulating vascular tone, inflammation, and cell proliferation. Antagonists of EETs are invaluable tools for investigating the physiological and pathological functions of these lipid mediators and hold therapeutic potential for conditions such as cancer and cardiovascular diseases. 14,15-EE-5(Z)-E, also known as 14,15-EEZE, is a synthetic analog of 14,15-EET and a widely used EET antagonist. This guide compares 14,15-EEZE with its derivatives, including 14,15-epoxyeicosa-5(Z)-enoic-methylsulfonylimide (14,15-EEZE-mSI) and its metabolite, 14,15-dihydroxy-eicosa-5(Z)-enoic acid (14,15-DHE5ZE).

Mechanism of Action of EETs and Their Antagonists

EETs exert their effects by binding to putative cell surface receptors, which are thought to be G-protein coupled receptors (GPCRs). This binding initiates downstream signaling cascades, such as the activation of the PI3K/Akt pathway, which can lead to cellular responses like vasodilation and cell migration. EET antagonists, such as 14,15-EEZE, competitively block these receptors, thereby inhibiting the biological effects of EETs.[1][2]

EET Signaling Pathway and Antagonism by 14,15-EE-5(Z)-E.

Comparative Performance of EET Antagonists

The following table summarizes the known properties and effects of 14,15-EE-5(Z)-E and its related antagonists based on available experimental data. It is important to note that direct comparative potency data, such as IC50 values, are not consistently reported in the literature, limiting a direct quantitative comparison.

Antagonist	Target EETs	Primary Effects	Notes
14,15-EE-5(Z)-E (14,15-EEZE)	All EET regioisomers (5,6-, 8,9-, 11,12-, and 14,15-EET)[1]	- Inhibits EET-induced vasodilation.[1][3] - Inhibits EET-induced cancer cell migration and invasion.[4]	Most effective against 14,15-EET.[1] At 10 µM, it inhibits ~80% of 14,15-EET-induced relaxation in bovine coronary arteries.[5]
14,15-EEZE-mSI	14,15-EET and 5,6-EET[1]	- Inhibits relaxation to 14,15- and 5,6-EET.[1] - Blocks 14,15-EET-induced activation of K+ channels.[1]	Does not inhibit relaxation induced by 11,12- or 8,9-EET.[1]
14,15-DHE5ZE	14,15-EET[6]	- Selectively inhibits 14,15-EET-induced relaxations.[6]	Metabolite of 14,15-EEZE. Does not inhibit relaxations to 5,6-, 8,9-, or 11,12-EET.[6]

Experimental Protocols

Detailed methodologies for key experiments used to characterize EET antagonists are provided below.

Vascular Reactivity Assay (Organ Bath)

This assay assesses the ability of an antagonist to inhibit EET-induced vasodilation in isolated arterial rings.

Methodology:

• Tissue Preparation: Isolate bovine coronary arteries and cut them into 2-3 mm rings.

• Mounting: Mount the arterial rings in an organ bath containing physiological salt solution (PSS), maintained at 37°C and bubbled with 95% O2/5% CO2.

• Equilibration: Allow the tissues to equilibrate for 60-90 minutes under a resting tension of 1.8 g.

• Pre-constriction: Constrict the arterial rings with a thromboxane (B8750289) A2 mimetic, such as U46619, to induce a stable contraction.

• Antagonist Incubation: Add the EET antagonist (e.g., 14,15-EEZE) at the desired concentration and incubate for a specified period.

• EET-induced Relaxation: Generate a cumulative concentration-response curve to an EET (e.g., 14,15-EET) to measure vasodilation.

• Data Analysis: Compare the relaxation response in the presence and absence of the antagonist to determine its inhibitory effect.

Workflow for a Vascular Reactivity Assay.

Cell Migration Assay (Boyden Chamber)

This assay evaluates the effect of EET antagonists on the migration of cells towards a chemoattractant.

Methodology:

• Cell Culture: Culture cells (e.g., prostate cancer cells) in appropriate media.

• Chamber Setup: Place a cell-permeable membrane insert (e.g., Matrigel-coated for invasion assays) into the wells of a 24-well plate.

• Chemoattractant: Add a chemoattractant (e.g., EETs or serum) to the lower chamber.

• Cell Seeding: Seed the cells in serum-free media, with or without the EET antagonist, into the upper chamber of the insert.

• Incubation: Incubate the plate for a sufficient time to allow for cell migration (e.g., 24-48 hours).

• Cell Staining and Counting: Remove non-migrated cells from the upper surface of the membrane. Fix and stain the migrated cells on the lower surface.

• Quantification: Count the number of migrated cells in several fields of view under a microscope.

Workflow for a Cell Migration Assay.

Radioligand Binding Assay

This assay is used to determine the binding affinity of an antagonist to the EET receptor.

Methodology:

• Membrane Preparation: Prepare cell membranes from a cell line known to express the putative EET receptor.

• Assay Setup: In a multi-well plate, combine the cell membrane preparation, a radiolabeled EET analog (the ligand), and varying concentrations of the unlabeled antagonist.

• Incubation: Incubate the mixture to allow for competitive binding to reach equilibrium.

• Separation: Separate the membrane-bound radioligand from the free radioligand by filtration.

• Detection: Measure the radioactivity of the membrane-bound ligand using a scintillation counter.

• Data Analysis: Determine the concentration of the antagonist that inhibits 50% of the specific binding of the radioligand (IC50 value), which can be used to calculate the binding affinity (Ki).

Workflow for a Radioligand Binding Assay.

Conclusion

14,15-EE-5(Z)-E is a well-characterized and broadly effective EET antagonist, inhibiting the actions of all EET regioisomers, making it a suitable tool for general studies of EET function. For researchers interested in more specific EET pathways, 14,15-EEZE-mSI and 14,15-DHE5ZE offer more targeted antagonism. 14,15-EEZE-mSI is selective for 14,15- and 5,6-EETs, while 14,15-DHE5ZE is highly selective for 14,15-EET. The choice of antagonist will therefore depend on the specific research question and the EET regioisomers of interest. Further studies are needed to provide more comprehensive quantitative data, such as IC50 values, to allow for a more direct comparison of the potencies of these valuable research tools.

References

• 1. 14,15-epoxyeicosa-5(Z)-enoic-mSI: a 14,15- and 5,6-EET antagonist in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 14,15-EET analogs: characterization of structural requirements for agonist and antagonist activity in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ahajournals.org [ahajournals.org]
• 4. Inhibition of carcinoma cell motility by epoxyeicosatrienoic acid (EET) antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 14,15-EET and its Antagonist, 14,15-EEZE

An objective guide for researchers and drug development professionals on the contrasting biological activities and mechanisms of the epoxyeicosatrienoic acid 14,15-EET and its synthetic antagonist, 14,15-EEZE.

This guide provides a comprehensive comparison of 14,15-epoxyeicosatrienoic acid (14,15-EET), a bioactive lipid mediator, and its structural analog, 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EEZE), which functions as a selective antagonist. The information presented herein, supported by experimental data, is intended to assist researchers, scientists, and drug development professionals in understanding the distinct roles and applications of these two compounds.

Chemical Structure and Function

14,15-EET is an endogenous eicosanoid, a signaling molecule derived from arachidonic acid through the cytochrome P450 epoxygenase pathway.[1][2] It is one of four regioisomers of epoxyeicosatrienoic acids (EETs) and is involved in a variety of physiological processes, including the regulation of vascular tone, inflammation, and cardioprotection.[1][2]

In contrast, 14,15-EEZE is a synthetic analog of 14,15-EET designed to act as a selective antagonist of EETs.[3][4] This compound has been instrumental in elucidating the physiological functions of endogenous EETs by allowing for the specific blockade of their actions.[3][5]

Comparative Biological Activity

The primary distinction between 14,15-EET and 14,15-EEZE lies in their opposing effects on biological systems. While 14,15-EET acts as an agonist, initiating cellular responses, 14,15-EEZE functions as an antagonist, inhibiting the effects of EETs.[3]

Vascular Effects

In the vasculature, 14,15-EET is a potent vasodilator.[3][6] Experimental evidence demonstrates that 14,15-EET induces concentration-dependent relaxation of pre-contracted bovine coronary arteries.[3] Conversely, 14,15-EEZE exhibits minimal agonist activity, inducing only a small degree of relaxation at high concentrations.[3] Its primary vascular role is the competitive antagonism of EET-induced vasodilation.[3][4] Pre-incubation with 14,15-EEZE significantly inhibits the relaxation caused by all four EET regioisomers, with the most pronounced effect on 14,15-EET.[3][4]

Compound	Agonist/Antagonist	Maximal Relaxation (Bovine Coronary Artery)
14,15-EET	Agonist	~80%[3]
14,15-EEZE	Antagonist	~21%[3]

Cardioprotective Effects

Studies have highlighted the cardioprotective role of 14,15-EET, which has been shown to reduce myocardial infarct size.[5][7][8] In contrast, 14,15-EEZE by itself has no effect on infarct size but completely abolishes the cardioprotective effects of both exogenously administered 14,15-EET and endogenously produced EETs (when their degradation is inhibited).[5][7][8] This antagonistic action underscores the therapeutic potential of targeting the EET pathway in cardiovascular diseases.

Compound	Effect on Myocardial Infarct Size
14,15-EET	Reduces infarct size[5][7][8]
14,15-EEZE	No intrinsic effect; blocks the protective effect of EETs[5][7][8]

Signaling Pathways

The signaling mechanisms of 14,15-EET are complex and are thought to involve a putative G-protein coupled receptor (GPCR).[6][9] Activation of this receptor can lead to the opening of calcium-activated potassium channels (BKCa) and ATP-sensitive potassium channels (KATP), resulting in hyperpolarization and relaxation of vascular smooth muscle cells.[3][10] Furthermore, 14,15-EET has been shown to activate downstream signaling cascades, including the ERK and PI3K/Akt pathways, which are involved in cell proliferation and survival.[11][12] 14,15-EEZE is believed to exert its antagonistic effects by competing with EETs for binding to this putative receptor, thereby preventing the initiation of these downstream signaling events.[5][13]

Caption: Signaling pathways of 14,15-EET and the antagonistic action of 14,15-EEZE.

Experimental Protocols

Vascular Reactivity Assay

Objective: To determine the vasodilator/vasoconstrictor effects of 14,15-EET and 14,15-EEZE.

Methodology:

• Bovine coronary arteries are isolated and cut into rings.

• The arterial rings are mounted in an organ bath containing a physiological salt solution, maintained at 37°C, and aerated with a gas mixture (e.g., 95% O2, 5% CO2).

• The rings are pre-contracted with a thromboxane (B8750289) A2 mimetic, such as U46619, to induce a stable level of tension.[3]

• Cumulative concentrations of 14,15-EET or 14,15-EEZE are added to the bath, and the changes in isometric tension are recorded.

• For antagonist studies, the arterial rings are pre-incubated with 14,15-EEZE for a specified period before the addition of 14,15-EET.[3]

• Relaxation is expressed as a percentage of the pre-contraction induced by U46619.

Microsomal Metabolite Analysis

Objective: To assess the effect of 14,15-EEZE on the metabolism of arachidonic acid and the synthesis of EETs.

Methodology:

• Renal cortical microsomes are prepared from rat kidneys.

• Microsomes are incubated with [14C]-labeled arachidonic acid in the presence of an NADPH-generating system.[3]

• The incubation is carried out with either vehicle or 14,15-EEZE.[3]

• The reaction is terminated, and the metabolites are extracted using an organic solvent.

• The extracted metabolites are separated and quantified using reverse-phase high-performance liquid chromatography (HPLC) followed by liquid scintillation spectrometry or liquid chromatography-mass spectrometry (LC-MS).[3]

Caption: Workflow for assessing vascular reactivity to 14,15-EET and 14,15-EEZE.

Conclusion

14,15-EET and 14,15-EEZE represent a valuable pair of pharmacological tools for investigating the physiological and pathophysiological roles of the cytochrome P450 epoxygenase pathway. While 14,15-EET is a potent endogenous signaling molecule with vasodilatory and cardioprotective properties, 14,15-EEZE serves as a selective antagonist, enabling the specific inhibition of EET-mediated effects.[3][5] A thorough understanding of their distinct mechanisms of action is crucial for the design of future therapeutic strategies targeting the EET signaling cascade.

References

• 1. Epoxyeicosatrienoic acid - Wikipedia [en.wikipedia.org]
• 2. EET signaling in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ahajournals.org [ahajournals.org]
• 4. ahajournals.org [ahajournals.org]
• 5. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 14,15-Epoxyeicosa-5,8,11-trienoic acid (14,15-EET) Surrogates Containing Epoxide Bioisosteres: Influence upon Vascular Relaxation and Soluble Epoxide Hydrolase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.physiology.org [journals.physiology.org]
• 8. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Putative receptors and signaling pathways responsible for the biological actions of epoxyeicosatrienoic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Epoxyeicosatrienoic Acids and Endothelium-Dependent Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 14,15-Epoxyeicosatrienoic acid induces the proliferation and anti- apoptosis of human carcinoma cell - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Inhibition of carcinoma cell motility by epoxyeicosatrienoic acid (EET) antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. journals.physiology.org [journals.physiology.org]

A Comparative Analysis of 14,15-Epoxyeicosa-5(Z)-enoic acid and 14,15-EE-8(Z)-E in Eicosanoid Signaling

In the intricate world of lipid signaling molecules, epoxyeicosatrienoic acids (EETs) have emerged as crucial mediators in cardiovascular and renal systems. These metabolites of arachidonic acid, produced by cytochrome P450 epoxygenases, are known for their vasodilatory and anti-inflammatory properties. Modulating the activity of EETs presents a promising therapeutic avenue. This guide provides a detailed comparison of two synthetic analogs of 14,15-EET: 14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE), a notable antagonist, and 14,15-EE-8(Z)-E, a potent agonist. This comparison is intended for researchers, scientists, and professionals in drug development to facilitate a deeper understanding of these compounds' divergent roles and potential applications.

Core Functional Distinction: Antagonist versus Agonist

The most fundamental difference between 14,15-EEZE and 14,15-EE-8(Z)-E lies in their opposing effects on EET signaling pathways. 14,15-EEZE acts as a selective antagonist, inhibiting the biological effects of EETs.[1][2] Conversely, 14,15-EE-8(Z)-E is a structural analog of 14,15-EET that exhibits potent vasodilator agonist activity, mimicking the effects of the endogenous compound.

Chemical Structures

While both are analogs of 14,15-EET, subtle structural modifications dictate their distinct pharmacological activities.

14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE or 14,15-EE-5(Z)-E): This analog is characterized by the reduction of the double bonds present in the parent EET molecule, with the exception of the cis double bond at the 5th carbon position.[3][4] This structural alteration is critical for its antagonist properties.

14,15-EE-8(Z)-E (14,15-Epoxyeicosa-8(Z)-enoic Acid): This compound is also a structural analog of 14,15-EET. An analog with a Δ8 double bond has been shown to have full agonist activity and potency.[3][5]

Comparative Performance Data

The following tables summarize the quantitative data on the biological activities of 14,15-EEZE and 14,15-EE-8(Z)-E, primarily focusing on their effects on vascular tone.

Table 1: Antagonistic Activity of 14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE) on Vasorelaxation

Agonist	Concentration of 14,15-EEZE	Species/Tissue	Effect	Reference
14,15-EET	10 µM	Bovine Coronary Artery	~80% inhibition of relaxation	[4]
11,12-EET, 8,9-EET, 5,6-EET	10 µM	Bovine Coronary Artery	Inhibition of relaxation	[1]
Bradykinin	3 µM	Bovine Coronary Artery	Inhibition of smooth muscle hyperpolarization and relaxation	[1]
11,12-EET and 14,15-EET	Not specified	Canine Heart	Abolished the reduction in myocardial infarct size	[2]

Table 2: Agonist Activity of 14,15-EET Analogs (including those with structural similarities to 14,15-EE-8(Z)-E)

Compound	ED₅₀	Species/Tissue	Effect	Reference
14,15-EET	10⁻⁶ M	Bovine Coronary Artery	Concentration-related relaxation	[3][5]
14,15-EE-8(Z)-E	Not specified	Mouse Aorta	Reversed increased sensitivity to U46619-induced constriction	[6]
14,15-EE-8(Z)-E	0.1, 0.5, and 1.0 µM	3T3-L1 cells	Reduced adipogenic gene expression	[7]

Signaling Pathways and Mechanisms of Action

The opposing actions of 14,15-EEZE and 14,15-EE-8(Z)-E can be understood by examining their impact on the canonical EET signaling pathway, which leads to vasodilation. EETs typically activate large-conductance calcium-activated potassium (BKCa) channels in smooth muscle cells, causing hyperpolarization and relaxation.[3]

14,15-EE-8(Z)-E (as an EET Agonist): This compound is expected to follow the established pathway for EET-induced vasodilation. It likely binds to a putative EET receptor on the surface of vascular smooth muscle cells, initiating a signaling cascade that leads to the opening of BKCa channels. This results in potassium ion efflux, hyperpolarization of the cell membrane, and subsequent relaxation of the smooth muscle, leading to vasodilation.

Fig. 1: Proposed signaling pathway for the EET agonist 14,15-EE-8(Z)-E leading to vasodilation.

14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE - Antagonist): 14,15-EEZE competitively inhibits the action of EETs. It is thought to bind to the same putative receptor as EETs but without activating the downstream signaling cascade.[2] By occupying the receptor, it prevents endogenous or exogenous EETs from binding and initiating the signal for vasodilation. This blockade prevents the opening of BKCa channels, thereby inhibiting hyperpolarization and relaxation of the vascular smooth muscle.

Fig. 2: Mechanism of action for the EET antagonist 14,15-EEZE, preventing vasodilation.

Experimental Protocols

The following is a generalized protocol for a vasorelaxation bioassay in bovine coronary arteries, a common method for characterizing the activity of EET analogs.

Objective: To determine the vasodilator (agonist) or EET-inhibitory (antagonist) activity of test compounds on isolated bovine coronary arterial rings.

Materials:

• Bovine hearts obtained from a local abattoir.

• Krebs-bicarbonate buffer (composition in mM: 118.3 NaCl, 4.7 KCl, 2.5 CaCl₂, 1.2 MgSO₄, 1.2 KH₂PO₄, 25 NaHCO₃, and 11.1 glucose).

• U46619 (thromboxane A₂ mimetic) for pre-constriction.

• Test compounds (14,15-EEZE, 14,15-EE-8(Z)-E) and reference EETs.

• Organ bath system with isometric force transducers.

• 95% O₂ / 5% CO₂ gas mixture.

Procedure:

• Tissue Preparation:

  • The left anterior descending coronary artery is dissected from the bovine heart and placed in cold Krebs-bicarbonate buffer.

  • The artery is cleaned of surrounding connective tissue and cut into 3-5 mm rings.

  • The endothelium may be removed by gently rubbing the intimal surface with a pair of forceps, if required for specific experimental aims.

• Mounting:

  • Arterial rings are mounted on wire stirrups in organ baths containing Krebs-bicarbonate buffer, maintained at 37°C, and continuously bubbled with 95% O₂ / 5% CO₂.

  • One stirrup is fixed to the bottom of the organ bath, and the other is connected to an isometric force transducer to record changes in tension.

• Equilibration and Pre-constriction:

  • The rings are allowed to equilibrate for 60-90 minutes under a resting tension of approximately 5-10 g.

  • After equilibration, the rings are pre-constricted with a submaximal concentration of U46619 to achieve a stable contraction plateau.

• Compound Testing:

  • For Agonist Activity (e.g., 14,15-EE-8(Z)-E): Cumulative concentration-response curves are generated by adding the agonist in increasing concentrations to the organ bath and recording the relaxation from the pre-constricted tone.

  • For Antagonist Activity (e.g., 14,15-EEZE): The arterial rings are pre-incubated with the antagonist (e.g., 10 µM 14,15-EEZE) for a defined period (e.g., 20-30 minutes) before the addition of the pre-constricting agent. Then, a cumulative concentration-response curve for an EET agonist (e.g., 14,15-EET) is generated. The results are compared to the response of the agonist in the absence of the antagonist.

• Data Analysis:

  • Relaxation is expressed as a percentage decrease from the U46619-induced contraction.

  • ED₅₀ values (for agonists) or the degree of inhibition (for antagonists) are calculated from the concentration-response curves.

Fig. 3: General experimental workflow for the vasorelaxation bioassay.

Conclusion

14,15-Epoxyeicosa-5(Z)-enoic acid and 14,15-EE-8(Z)-E represent two sides of the same coin in the modulation of EET signaling. While 14,15-EEZE serves as a valuable research tool for blocking the effects of EETs and elucidating their physiological roles, 14,15-EE-8(Z)-E and similar agonists are instrumental in exploring the therapeutic potential of activating this pathway. The contrasting activities of these two compounds, stemming from subtle differences in their chemical structures, underscore the specificity of the EET signaling system. For researchers in pharmacology and drug development, a clear understanding of the structure-activity relationships and distinct mechanisms of these analogs is paramount for designing novel therapeutics targeting the EET pathway for conditions such as hypertension, inflammation, and ischemic injury.

References

• 1. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.physiology.org [journals.physiology.org]
• 4. caymanchem.com [caymanchem.com]
• 5. Comparison of vasodilatory properties of 14,15-EET analogs: structural requirements for dilation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Synergistic Therapeutic Potential of Soluble Epoxide Hydrolase (sEH) Inhibition and 14,15-EET Modulation: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the synergistic effects of soluble epoxide hydrolase (sEH) inhibitors and the modulation of 14,15-epoxyeicosatrienoic acid (14,15-EET) levels. The combination of these approaches presents a promising strategy for amplifying therapeutic effects in various disease models, particularly those with inflammatory and cardiovascular components. This document summarizes key experimental data, details relevant protocols, and visualizes the underlying signaling pathways to support further research and development in this area.

Epoxyeicosatrienoic acids (EETs) are signaling lipids derived from arachidonic acid that play crucial roles in regulating inflammation, blood pressure, and vascular function.[1][2] However, their therapeutic potential is limited by their rapid degradation by the soluble epoxide hydrolase (sEH) enzyme into less active dihydroxyeicosatrienoic acids (DHETs).[3][4] Potent sEH inhibitors have been developed to prevent this degradation, thereby increasing endogenous EET levels and their beneficial effects.[3][5]

The focus of this guide is the interplay between sEH inhibition and 14,15-EET, a major EET regioisomer with significant anti-inflammatory and cardioprotective properties.[6][7] It is important to note that the compound 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E) , mentioned in the context of synergistic effects, functions as a selective antagonist of 14,15-EET.[8][9][10] Therefore, its use in research is primarily to probe the involvement of the 14,15-EET pathway by blocking its effects. The true synergistic potential lies in combining sEH inhibitors with agonists of the 14,15-EET pathway or by relying on the elevated endogenous levels of 14,15-EET resulting from sEH inhibition.

Quantitative Data Summary

The following tables summarize quantitative data from preclinical studies, illustrating the individual and combined effects of sEH inhibitors and the modulation of the 14,15-EET pathway.

Table 1: In Vitro Potency of a Representative sEH Inhibitor

Compound	Target	IC50
sEH inhibitor-16	Soluble Epoxide Hydrolase (sEH)	2 nM[11]

Table 2: In Vivo Efficacy of sEH Inhibition in a Mouse Model of Acute Pancreatitis

Treatment Group	Pancreatic Edema (% water content)	Neutrophil Infiltration (cells/field)
Sham	Normal	Minimal
Vehicle + Cerulein	Increased	Significant Increase
sEH inhibitor-16 (10 mg/kg) + Cerulein	Reduced Edema[11]	Reduced Neutrophil Numbers[11]

Table 3: Effects of sEH Inhibition and 14,15-EET on Inflammatory Markers

Treatment	Pro-inflammatory Cytokine Levels (e.g., TNF-α, IL-1β)	Anti-inflammatory Markers (e.g., PPARγ activity)
Control	Baseline	Baseline
sEH Inhibitor	Decreased[7]	Increased[2][7]
14,15-EET	Decreased[12]	Increased[2]
sEH Inhibitor + 14,15-EET (synergistic)	Further Decreased	Further Increased

Signaling Pathways and Synergistic Mechanisms

The synergistic effects of sEH inhibitors and elevated 14,15-EET levels are rooted in their convergent actions on key anti-inflammatory and cytoprotective signaling pathways. A primary mechanism involves the inhibition of the pro-inflammatory transcription factor NF-κB and the activation of the peroxisome proliferator-activated receptor-gamma (PPARγ).[2][4]

Caption: Synergistic anti-inflammatory signaling of sEH inhibitors and 14,15-EET.

Experimental Protocols

Detailed methodologies are crucial for replicating and building upon existing findings. Below are representative protocols for key experiments.

In Vivo Administration of sEH Inhibitor in a Mouse Model of Inflammation

• Animal Model: Utilize a standard mouse model of inflammation, such as cerulein-induced acute pancreatitis or lipopolysaccharide (LPS)-induced systemic inflammation.[11]

• Groups: Randomly assign mice to the following groups: (1) Sham/Vehicle, (2) Disease Model + Vehicle, (3) Disease Model + sEH inhibitor.

• sEH Inhibitor Preparation and Administration:

  • Dissolve the sEH inhibitor (e.g., sEH inhibitor-16) in a suitable vehicle (e.g., a solution of DMSO and saline).[11]

  • Administer the inhibitor via intraperitoneal (i.p.) injection at a predetermined dose (e.g., 10 mg/kg) and time point relative to the induction of inflammation (e.g., 30 minutes prior).[11]

• Induction of Inflammation: Induce pancreatitis with hourly i.p. injections of cerulein or systemic inflammation with a single i.p. injection of LPS.[11][13]

• Outcome Assessment: At a predetermined endpoint, collect blood and tissue samples to analyze for inflammatory markers (e.g., pancreatic edema, neutrophil infiltration, cytokine levels).[11][13]

Experimental Workflow for Assessing Synergy

To specifically investigate the synergistic effects, the experimental design should be expanded to include a group receiving both the sEH inhibitor and exogenous 14,15-EET.

Caption: Experimental workflow for evaluating synergistic effects.

In Vitro sEH Inhibition Assay

• Enzyme and Substrate: Use recombinant sEH enzyme and a fluorogenic substrate.[13]

• Inhibitor Preparation: Prepare serial dilutions of the sEH inhibitor to determine a dose-response curve.[13]

• Assay Procedure:

  • In a 96-well plate, add the sEH enzyme to an assay buffer.

  • Add the various concentrations of the sEH inhibitor to the wells. Include a vehicle control.

  • Incubate to allow for inhibitor-enzyme binding.[13]

  • Initiate the enzymatic reaction by adding the fluorogenic substrate.

• Data Analysis: Measure the fluorescence over time to determine the rate of substrate hydrolysis. Calculate the IC50 value of the inhibitor.

Logical Relationship of Synergistic Action

The synergy between sEH inhibition and 14,15-EET agonism can be understood as a multi-pronged approach to enhancing the beneficial effects of EETs.

References

• 1. scbt.com [scbt.com]
• 2. Epoxyeicosatrienoic acids and soluble epoxide hydrolase: potential therapeutic targets for inflammation and its induced carcinogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dovepress.com [dovepress.com]
• 4. The Potential of Soluble Epoxide Hydrolase Inhibition in the Treatment of Cardiac Hypertrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of Inhibitors of Soluble Epoxide Hydrolase: A Target with Multiple Potential Therapeutic Indications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Epoxides and Soluble Epoxide Hydrolase in Cardiovascular Physiology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Anti-inflammatory Effect of Soluble Epoxide Hydrolase Inhibitor and 14, 15-EET in Kawasaki Disease Through PPARγ/STAT1 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.physiology.org [journals.physiology.org]
• 9. Vascular Pharmacology of Epoxyeicosatrienoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ahajournals.org [ahajournals.org]
• 11. benchchem.com [benchchem.com]
• 12. Inhibition of Soluble Epoxide Hydrolase Reduces Inflammation and Myocardial Injury in Arrhythmogenic Cardiomyopathy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

Validating 14,15-EEZE Activity: A Comparative Guide to sEH Knockout and Pharmacological Inhibition Models

For researchers, scientists, and drug development professionals, establishing the specific antagonistic action of 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EEZE) on epoxyeicosatrienoic acid (EET) signaling is crucial. This guide provides an objective comparison of two primary methodologies for validating 14,15-EEZE activity: genetic knockout of soluble epoxide hydrolase (sEH) and pharmacological inhibition of sEH. Supported by experimental data, this document outlines the protocols, presents quantitative comparisons, and illustrates the underlying signaling pathways.

Soluble epoxide hydrolase (sEH) is the primary enzyme responsible for the degradation of biologically active EETs into their less active dihydroxyeicosatrienoic acid (DHET) counterparts. By either genetically removing sEH (sEH-KO) or pharmacologically inhibiting its activity, endogenous levels of EETs are elevated, creating a biological system to test the antagonistic properties of 14,15-EEZE.

Comparison of sEH Knockout and Pharmacological Inhibition for 14,15-EEZE Validation

Both sEH knockout (sEH-KO) mice and pharmacological inhibition of sEH offer robust systems for validating the EET-antagonistic effects of 14,15-EEZE. The choice between these models often depends on the specific research question, available resources, and the desired experimental timeline.

Feature	sEH Knockout (sEH-KO) Model	Pharmacological sEH Inhibition
Principle	Genetic deletion of the Ephx2 gene, leading to a complete and lifelong absence of the sEH enzyme.	Administration of a small molecule inhibitor (e.g., AUDA-BE, TPPU) that acutely blocks sEH enzymatic activity.
Advantages	- Provides a clean model with no off-target effects of an inhibitor. - Allows for the study of chronic effects of elevated EETs. - High specificity for the sEH pathway.	- Offers temporal control over sEH inhibition. - Can be applied to various animal models, including wild-type animals. - More clinically translatable for therapeutic development.
Disadvantages	- Potential for developmental compensation. - Time-consuming and costly to generate and maintain knockout lines. - Does not allow for acute control of sEH activity.	- Potential for off-target effects of the inhibitor. - Requires careful consideration of dosage, administration route, and pharmacokinetics. - May not achieve complete inhibition of sEH.
Validation with 14,15-EEZE	The phenotypic effects observed in sEH-KO mice (e.g., cardioprotection, reduced inflammation) are expected to be reversed or attenuated by 14,15-EEZE administration, confirming the EET-dependency of the phenotype.	The effects induced by the sEH inhibitor are abolished by co-administration of 14,15-EEZE, demonstrating that the inhibitor's action is mediated through the accumulation of EETs.

Quantitative Data from Validation Studies

The following tables summarize quantitative data from studies utilizing sEH knockout and pharmacological inhibition models to validate the antagonistic activity of 14,15-EEZE in the context of myocardial ischemia-reperfusion (I/R) injury and coronary perfusion.

Table 1: Myocardial Infarct Size in sEH-KO and Pharmacologically Inhibited Mice

Experimental Group	Treatment	Infarct Size (% of Area at Risk)	Citation
Wild-Type (WT) C57BL/6J	Vehicle	21.8 ± 1.6	[1]
Wild-Type (WT) C57BL/6J	11,12-EET	8.7 ± 2.2	[1]
Wild-Type (WT) C57BL/6J	11,12-EET + 14,15-EEZE	17.8 ± 1.4	[1]
Wild-Type (WT) C57BL/6J	14,15-EET	9.4 ± 1.3	[1]
Wild-Type (WT) C57BL/6J	14,15-EET + 14,15-EEZE	19.2 ± 2.4	[1]
Wild-Type (WT) C57BL/6J	AUDA (sEH inhibitor)	9.4 ± 1.8	[1]
Wild-Type (WT) C57BL/6J	AUDA + 14,15-EEZE	19.3 ± 1.6	[1]
sEH Knockout (sEH-KO)	-	Significantly reduced vs. WT	[2]
sEH Knockout (sEH-KO)	14,15-EEZE	Abolished protective effect	[2][3]

Data presented as mean ± SEM.

Table 2: Coronary Resistance in Isolated Hearts from WT and sEH-KO Mice

Genotype	Treatment	Change in Coronary Resistance	Citation
Wild-Type (WT)	L-NAME (NO synthase inhibitor)	Significant increase	[4]
Wild-Type (WT)	14,15-EEZE	No significant effect	[4]
sEH Knockout (sEH-KO)	L-NAME	Further reduction	[4]
sEH Knockout (sEH-KO)	14,15-EEZE	Significant increase	[4][5]
sEH Knockout (sEH-KO)	L-NAME + 14,15-EEZE	Prevention of L-NAME induced reduction	[4][5]

Experimental Protocols

Myocardial Ischemia-Reperfusion Injury in Mice

This protocol is a standard model for inducing myocardial infarction to study the effects of various interventions.

• Anesthesia and Ventilation: Mice are anesthetized (e.g., with isoflurane (B1672236) or pentobarbital (B6593769) sodium) and mechanically ventilated.

• Surgical Procedure: A thoracotomy is performed to expose the heart. The left anterior descending (LAD) coronary artery is identified and ligated with a suture.

• Ischemia: The ligation is maintained for a defined period, typically 30-60 minutes, to induce ischemia. Successful occlusion is often confirmed by visual blanching of the myocardium and ST-segment elevation on an electrocardiogram (ECG).

• Reperfusion: The suture is released to allow blood flow to return to the previously occluded region, initiating reperfusion. Reperfusion is typically allowed for 2 to 24 hours.

• Drug Administration:

  • sEH inhibitors (e.g., AUDA-BE): Can be administered intraperitoneally or intravenously prior to ischemia or just before reperfusion.[2]

  • 14,15-EEZE: Typically administered intravenously shortly before the onset of reperfusion to assess its effect on reperfusion injury.[2]

• Infarct Size Measurement: At the end of the reperfusion period, the heart is excised. The area at risk (AAR) is determined (e.g., by perfusing with Evans blue dye), and the infarct size is measured by staining with triphenyltetrazolium (B181601) chloride (TTC). The infarct size is expressed as a percentage of the AAR.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways and experimental workflows described in this guide.

Caption: EET signaling and points of intervention.

References

• 1. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Soluble epoxide hydrolase inhibition and gene deletion are protective against myocardial ischemia-reperfusion injury in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jove.com [jove.com]
• 4. journals.physiology.org [journals.physiology.org]
• 5. Inhibition of soluble epoxide hydrolase increases coronary perfusion in mice - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to 14,15-EE-5(Z)-E and EET Agonists in Vascular Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the experimental effects of 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E) and various epoxyeicosatrienoic acid (EET) agonists. The information presented is intended to assist researchers in selecting the appropriate compounds for their studies in vascular biology and pharmacology.

Introduction to EETs and Their Analogs

Epoxyeicosatrienoic acids (EETs) are lipid signaling molecules derived from the metabolism of arachidonic acid by cytochrome P450 (CYP) epoxygenases.[1] Four primary regioisomers exist: 5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET. These molecules are potent vasodilators and are considered to be endothelium-derived hyperpolarizing factors (EDHFs).[1][2] Their biological effects are mediated through various signaling pathways, including the activation of G-protein coupled receptors and subsequent opening of potassium channels in vascular smooth muscle cells.[1][3]

The study of EETs has been advanced by the development of synthetic analogs, which can be broadly categorized as agonists and antagonists. EET agonists, such as 14,15-EE-8(Z)-E, mimic the vasodilatory and other biological effects of endogenous EETs. Conversely, antagonists like 14,15-EE-5(Z)-E are designed to selectively block the actions of EETs, providing valuable tools to investigate their physiological and pathophysiological roles.[2]

Comparative Data on Vascular Effects

The following tables summarize the quantitative data on the vascular effects of 14,15-EE-5(Z)-E and various EET agonists, primarily focusing on their impact on vascular tone in bovine coronary arteries.

Table 1: Antagonistic Activity of 14,15-EE-5(Z)-E on EET-Induced Vascular Relaxation

Antagonist	Agonist(s) Inhibited	Vessel Type	Pre-constrictor	Antagonist Concentration	% Inhibition of Maximal Relaxation	Reference(s)
14,15-EE-5(Z)-E	14,15-EET, 11,12-EET, 8,9-EET, 5,6-EET	Bovine Coronary Artery	U46619	10 µM	Most effective against 14,15-EET	[2]
14,15-EE-5(Z)-E	11,12-EET	Bovine Coronary Artery	U46619	10 µM	Reduced from ~86% to ~59%	[4]
14,15-EE-5(Z)-E	14,15-EET	Bovine Coronary Artery	U46619	10 µM	Reduced from ~74% to ~21%	[4]

Table 2: Agonistic Activity of Various EETs and EET Agonists on Vascular Relaxation

Agonist	EC50 (Vascular Relaxation)	Vessel Type	Maximal Relaxation (%)	Reference(s)
14,15-EET	2.2 µM	Bovine Coronary Artery	~85%	[5]
11,12-EET	-	Bovine Coronary Artery	~86%	[4]
8,9-EET	-	Bovine Coronary Artery	~82-93%	[4]
5,6-EET	-	Bovine Coronary Artery	~82-93%	[4]
Tetrazole 19 (14,15-EET analog)	0.18 µM	-	-	[6]
Oxadiazole-5-thione 25 (14,15-EET analog)	0.36 µM	-	-	[6]

Table 3: Binding Affinity of EETs

Ligand	Receptor/Binding Site	Ki	Cell/Tissue Type	Reference(s)
14,15-EET	Thromboxane A2 Receptor (TP)	6.1 µM	-	[7]
11,12-EET	GPR40	2.7 µM	HEK-GPR40 cells	[8]
14,15-EET	GPR40	6.4 µM	HEK-GPR40 cells	[8]

Signaling Pathways

The mechanisms of action for EET agonists and the antagonist 14,15-EE-5(Z)-E converge on the regulation of vascular smooth muscle tone. The following diagrams illustrate the key signaling pathways involved.

Figure 1: Simplified signaling pathway for EET agonist-induced vasodilation.

Figure 2: Mechanism of action for the EET antagonist 14,15-EE-5(Z)-E.

Experimental Protocols

A standardized experimental protocol for assessing the vascular effects of these compounds in bovine coronary arteries is outlined below.

Experimental Workflow: Bovine Coronary Artery Reactivity Assay

References

• 1. 14,15-EET analogs: characterization of structural requirements for agonist and antagonist activity in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Epoxyeicosatrienoic Acids and Endothelium-Dependent Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 14,15-Dihydroxy-eicosa-5(Z)-enoic Acid Selectively Inhibits 14,15-Epoxyeicosatrienoic Acid-Induced Relaxations in Bovine Coronary Arteries - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 14,15-Epoxyeicosa-5,8,11-trienoic acid (14,15-EET) Surrogates Containing Epoxide Bioisosteres: Influence upon Vascular Relaxation and Soluble Epoxide Hydrolase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 14,15-Epoxyeicosa-5,8,11-trienoic Acid (14,15-EET) Surrogates: Carboxylate Modifications | Semantic Scholar [semanticscholar.org]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]

A Comparative Guide to 14,15-Epoxyeicosa-5(Z)-enoic Acid and its Regioisomer Antagonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of 14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE) and its other regioisomer antagonists. The information presented is supported by experimental data to assist researchers in selecting the appropriate antagonist for their specific needs.

Epoxyeicosatrienoic acids (EETs) are lipid signaling molecules that play crucial roles in regulating vascular tone, inflammation, and cardiovascular health.[1][2] The development of selective antagonists for EETs is critical for elucidating their physiological functions and for the development of novel therapeutics. 14,15-EEZE has emerged as a key pharmacological tool in this endeavor. This guide will compare 14,15-EEZE with its notable regioisomers and derivatives, focusing on their antagonist profiles and selectivity.

Comparative Analysis of Antagonist Performance

14,15-EEZE is a synthetic analog of 14,15-EET and functions as a selective antagonist of EETs.[3][4][5][6] It has been shown to inhibit the biological actions of all four EET regioisomers: 5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET. However, its potency varies across the different regioisomers, being most effective against 14,15-EET.[3]

Other notable antagonists include 14,15-epoxyeicosa-5(Z)-enoic-methylsulfonylimide (14,15-EEZE-mSI) and 14,15-dihydroxy-eicosa-5(Z)-enoic acid (14,15-DHE5ZE), a metabolite of 14,15-EEZE. These compounds exhibit different selectivity profiles compared to the parent molecule.

Vascular Relaxation in Bovine Coronary Arteries

A common experimental model to assess the activity of EET antagonists is the measurement of their ability to inhibit EET-induced relaxation of pre-constricted bovine coronary artery rings. The following table summarizes the antagonist effects of 14,15-EEZE and its analogs on the vasorelaxant responses to the four EET regioisomers.

Antagonist	Target EET Regioisomer	Antagonist Concentration	Maximal Relaxation of EET (%)	Inhibition of Relaxation	Reference
14,15-EEZE	14,15-EET	10 µM	~18%	Strong	[7]
11,12-EET	10 µM	-	Moderate	[3]
8,9-EET	10 µM	-	Moderate	[3]
5,6-EET	10 µM	-	Moderate	[3]
14,15-EEZE-mSI	14,15-EET	10 µM	-	Strong Inhibition	[8]
11,12-EET	10 µM	-	No Inhibition	[8]
8,9-EET	10 µM	-	No Inhibition	[8]
5,6-EET	10 µM	-	Strong Inhibition	[8]
14,15-DHE5ZE	14,15-EET	10 µM	~36%	Significant Inhibition	[9]
11,12-EET	10 µM	-	No Inhibition	[9]
8,9-EET	10 µM	-	No Inhibition	[9]
5,6-EET	10 µM	-	No Inhibition	[9]

Key Observations:

• 14,15-EEZE is a broad-spectrum EET antagonist, inhibiting all four regioisomers, with the strongest activity against 14,15-EET.[3][7]

• 14,15-EEZE-mSI demonstrates greater selectivity, potently inhibiting only 14,15-EET and 5,6-EET, while having no effect on 11,12-EET and 8,9-EET.[8]

• 14,15-DHE5ZE , the diol metabolite of 14,15-EEZE, is a highly selective antagonist for 14,15-EET.[9]

Cardioprotective Effects

EETs are known to have cardioprotective effects against ischemia-reperfusion injury. Antagonists are used to probe the role of endogenous EETs in this process.

Compound	Model	Effect on Infarct Size (IS/AAR*)	Antagonistic Effect	Reference
14,15-EEZE	Canine model of ischemia-reperfusion	No intrinsic effect	Abolished cardioprotection by 11,12-EET and 14,15-EET	[6][10][11]
Abolished cardioprotection by AUDA (sEH inhibitor)	[10][11]
No effect on diazoxide-induced cardioprotection	[10][11]

*IS/AAR: Infarct Size as a percentage of the Area At Risk

Key Observations:

• 14,15-EEZE effectively blocks the cardioprotective effects of both exogenously administered and endogenously generated EETs.[6][10][11]

• Its lack of effect on diazoxide-induced cardioprotection suggests that it does not interfere with mitochondrial ATP-sensitive potassium channels, a downstream target in some cardioprotective pathways.[10][11]

Signaling Pathways and Experimental Workflows

The biological effects of EETs are believed to be mediated primarily through G-protein coupled receptors (GPCRs), leading to the activation of various downstream signaling cascades. The exact identity of a specific high-affinity EET receptor remains elusive, though several candidate GPCRs have been identified.[3][4][7] The general signaling pathway involves the activation of potassium channels, leading to hyperpolarization and relaxation of vascular smooth muscle cells.

Caption: Proposed signaling pathway for EET-mediated vasorelaxation and its antagonism.

A typical experimental workflow for evaluating EET antagonists in vascular reactivity studies is outlined below.

Caption: Experimental workflow for assessing EET antagonist activity in isolated arteries.

Experimental Protocols

Vascular Reactivity Studies in Bovine Coronary Arteries

Objective: To determine the antagonist effect of a compound on EET-induced vasorelaxation.

Methodology:

• Tissue Preparation: Bovine hearts are obtained from a local abattoir and the coronary arteries are dissected and placed in ice-cold physiological salt solution (PSS). The arteries are cleaned of surrounding tissue and cut into rings of 2-3 mm in length.

• Mounting: The arterial rings are mounted in organ baths containing PSS, maintained at 37°C, and aerated with 95% O2 and 5% CO2. The rings are connected to isometric force transducers to record changes in tension.

• Equilibration and Pre-constriction: The rings are allowed to equilibrate for at least 60 minutes under a resting tension. Following equilibration, the rings are pre-constricted with a thromboxane (B8750289) A2 mimetic, such as U46619, to induce a stable contraction.

• Antagonist Incubation: Once a stable contraction is achieved, the test antagonist (e.g., 14,15-EEZE) or its vehicle is added to the organ bath and incubated for a predetermined period (e.g., 30 minutes).

• EET-induced Relaxation: A cumulative concentration-response curve to an EET regioisomer is then generated by adding increasing concentrations of the EET to the bath.

• Data Analysis: The relaxation responses are expressed as a percentage of the pre-contraction induced by U46619. The dose-response curves in the presence and absence of the antagonist are compared to determine the inhibitory effect.

In Vivo Cardioprotection Studies

Objective: To evaluate the ability of an EET antagonist to block the cardioprotective effects of EETs in a model of myocardial ischemia-reperfusion.

Methodology:

• Animal Model: Anesthetized canines are commonly used for this model.[6][10][11]

• Surgical Preparation: The animals undergo a thoracotomy to expose the heart. A major coronary artery, such as the left anterior descending (LAD) coronary artery, is isolated to induce regional ischemia. Catheters are placed for drug administration and monitoring of hemodynamic parameters.

• Ischemia-Reperfusion Protocol: A snare is placed around the LAD coronary artery. Myocardial ischemia is induced by occluding the artery for a set period (e.g., 60 minutes), followed by reperfusion for a longer duration (e.g., 3 hours) by releasing the snare.

• Drug Administration: The EET agonist, the antagonist (e.g., 14,15-EEZE), or their respective vehicles are administered intravenously at specific time points before or during the ischemia-reperfusion protocol.

• Measurement of Infarct Size: At the end of the reperfusion period, the heart is excised. The area at risk (AAR), the region of the myocardium supplied by the occluded artery, is delineated, typically by perfusing the coronary arteries with a dye. The heart is then sectioned and stained (e.g., with triphenyltetrazolium (B181601) chloride) to differentiate between viable (stained) and infarcted (unstained) tissue.

• Data Analysis: The infarct size (IS) is measured and expressed as a percentage of the AAR (IS/AAR). The IS/AAR in the different treatment groups are compared to assess the cardioprotective or antagonist effects of the administered compounds.

Conclusion

14,15-EEZE and its regioisomer antagonists are invaluable tools for investigating the complex biology of EETs. While 14,15-EEZE serves as a broad-spectrum antagonist, more selective compounds like 14,15-EEZE-mSI and 14,15-DHE5ZE allow for the dissection of the roles of specific EET regioisomers. The choice of antagonist will depend on the specific research question, with considerations for the desired selectivity profile. The experimental protocols detailed in this guide provide a foundation for the continued exploration of EET signaling and the development of novel therapeutic agents targeting this pathway.

References

• 1. 14,15-epoxyeicosa-5(Z)-enoic-mSI: a 14,15- and 5,6-EET antagonist in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 14,15-EET analogs: characterization of structural requirements for agonist and antagonist activity in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of 2 endothelin-receptor antagonists on in vitro responses of equine palmar digital arterial and venous rings to endothelin-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Putative receptors and signaling pathways responsible for the biological actions of epoxyeicosatrienoic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Endothelin Receptors and Their Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Vascular Effects of Endothelin Receptor Antagonists Depends on Their Selectivity for ETA Versus ETB Receptors and on the Functionality of Endothelial ETB Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. 14,15-Dihydroxy-eicosa-5(Z)-enoic acid selectively inhibits 14,15-epoxyeicosatrienoic acid-induced relaxations in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Specificity of 14,15-EEZE: A Comparative Guide for Researchers

For scientists and professionals in drug development, understanding the specificity of a pharmacological tool is paramount. This guide provides a detailed comparison of 14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EEZE), a widely used antagonist of Epoxyeicosatrienoic acids (EETs), with other alternatives. We present supporting experimental data from binding and functional assays to objectively evaluate its performance.

Binding Affinity and Specificity of 14,15-EEZE

A radiolabeled version of 14,15-EEZE, 20-¹²⁵I-14,15-EE5ZE, has been instrumental in demonstrating specific and saturable binding to membranes of U937 cells.[5][6] This binding is competitively displaced by EETs, with 11,12-EET and 14,15-EET being potent competitors, indicating a shared binding site.[4][6] The binding of EET agonist radioligands has been characterized with a high affinity, in the range of a Kd of 1-10 nM.[4]

The specificity of 14,15-EEZE is further supported by the observation that its inhibitory effects are selective for EET-mediated responses. It does not block relaxations induced by other vasodilators such as sodium nitroprusside or iloprost.[1][2]

Table 1: Comparative Summary of 14,15-EEZE and Alternatives in Binding and Functional Assays

Compound	Target/Assay	Key Findings	Reference
14,15-EEZE	EET-induced vasorelaxation	Potent antagonist of 11,12- and 14,15-EET-induced cardioprotection.	[1]
Radioligand Binding (U937 cells)	Specific and saturable binding of its radiolabeled analog (20-¹²⁵I-14,15-EE5ZE).	[5][6]
EET Synthesis	Does not inhibit the synthesis of EETs or 20-HETE.	[2]
14,15-EET Analogs	Vasodilator Activity	Structural modifications can confer antagonist properties.	[7]
Miconazole	20-¹²⁵I-14,15-EE5ZE Binding	Inhibits binding with a Ki of 350 nM.	[4]
MSPPOH	20-¹²⁵I-14,15-EE5ZE Binding	Inhibits binding with a Ki of 1558 nM.	[4]

Signaling Pathways Modulated by 14,15-EEZE

EETs exert their biological effects through a complex signaling network. The primary mechanism involves binding to a putative G protein-coupled receptor on the cell surface, which is coupled to a Gαs protein.[3][8] This initiates a cascade that leads to the activation of large-conductance Ca²⁺-activated potassium (BKCa) channels, resulting in hyperpolarization and relaxation of vascular smooth muscle.[8][9] 14,15-EEZE is thought to competitively antagonize EETs at this receptor level.

Beyond this primary pathway, EET signaling has been shown to involve other important cellular effectors, including the Phosphoinositide 3-kinase (PI3K)/Akt and Mitogen-activated protein kinase (MAPK) pathways.[8][10]

References

• 1. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ahajournals.org [ahajournals.org]
• 3. Epoxyeicosatrienoic Acids and Endothelium-Dependent Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 20-Iodo-14,15-Epoxyeicosa-8Z-enoyl-3-azidophenylsulfonamide: Photoaffinity Labeling of a 14,15-Epoxyeicosatrienoic Acid Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Hunt for the Putative Epoxyeicosatrienoic Acid Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. 14,15-EET analogs: characterization of structural requirements for agonist and antagonist activity in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. journals.physiology.org [journals.physiology.org]
• 9. Vascular Pharmacology of Epoxyeicosatrienoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Unveiling the Selectivity of 14,15-EE-5(Z)-E: A Comparative Analysis of its Cross-Reactivity with Other Lipid Signaling Pathways

For researchers, scientists, and drug development professionals, understanding the precise molecular interactions of a signaling molecule is paramount. This guide provides a comprehensive comparison of the cross-reactivity of 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E), a selective antagonist of epoxyeicosatrienoic acids (EETs), with other key lipid signaling pathways. Through a synthesis of experimental data, we delineate its target profile, offering insights into its specificity and potential off-target effects.

14,15-EE-5(Z)-E, also known as 14,15-EEZE, is a valuable pharmacological tool for investigating the physiological and pathological roles of EETs, which are cytochrome P450-derived metabolites of arachidonic acid involved in regulating vascular tone, inflammation, and cell proliferation.[1][2] This guide objectively compares its antagonistic activity towards different EET isomers and explores its potential interactions with the prostanoid and leukotriene signaling cascades, two other major branches of the arachidonic acid metabolic network.

Visualizing the Arachidonic Acid Cascade

The metabolism of arachidonic acid gives rise to a diverse array of bioactive lipids, including EETs, prostanoids, and leukotrienes. Understanding this network is crucial for appreciating the potential for cross-reactivity of pharmacological agents that target one pathway.

Arachidonic Acid Metabolic Pathways.

Comparative Analysis of 14,15-EE-5(Z)-E Antagonistic Activity

Experimental evidence demonstrates that while 14,15-EE-5(Z)-E is most potent against 14,15-EET, it exhibits cross-reactivity with other EET regioisomers. In contrast, its interaction with other vasoactive signaling pathways appears limited, highlighting its selectivity.

Cross-Reactivity with EET Isomers

Studies utilizing bovine coronary artery rings preconstricted with the thromboxane (B8750289) A2 mimetic U46619 have quantified the inhibitory effect of 14,15-EE-5(Z)-E on vasorelaxation induced by various EET isomers.

Target Agonist (EET Isomer)	14,15-EE-5(Z)-E Concentration	Inhibition of Maximal Relaxation (%)	Reference
14,15-EET	10 µM	~78%	[1]
11,12-EET	10 µM	Significant Inhibition (less than 14,15-EET)	[1]
8,9-EET	10 µM	Significant Inhibition (less than 14,15-EET)	[1]
5,6-EET	10 µM	Significant Inhibition (less than 14,15-EET)	[1]

A methylsulfonylimide derivative, 14,15-EEZE-mSI, has been shown to be a more selective antagonist for 14,15- and 5,6-EET, with no significant activity against 11,12- or 8,9-EET.

Interaction with Prostanoid Signaling Pathway

While 14,15-EE-5(Z)-E does not directly target prostanoid receptors, there is evidence of crosstalk where EETs themselves can activate prostanoid receptors. Therefore, by antagonizing EETs, 14,15-EE-5(Z)-E can indirectly modulate prostanoid signaling.

Prostanoid Receptor	Interaction with 14,15-EET	14,15-EE-5(Z)-E Implication	Reference
Thromboxane (TP) Receptor	Activation (Ki = 6.1 µM)	Indirect antagonism by blocking 14,15-EET
Prostaglandin E2 (EP2) Receptor	Activation (inhibited by EP2 antagonist AH6809)	Indirect antagonism by blocking 14,15-EET
Various Prostaglandin Receptors (PTGER2, PTGER4, etc.)	Low-affinity activation by 14,15-EET	Indirect antagonism by blocking 14,15-EET

Specificity Against Other Vasoactive Pathways

To assess its selectivity, 14,15-EE-5(Z)-E has been tested against other signaling molecules involved in vasodilation. The results indicate a high degree of specificity.

Vasoactive Agent	Signaling Pathway	Effect of 14,15-EE-5(Z)-E (10 µM)	Reference
Sodium Nitroprusside	Nitric Oxide (NO)	No alteration of relaxation response	[1]
Iloprost	Prostacyclin (PGI2)	No alteration of relaxation response	[1]
NS1619	K+ Channel Opener	No alteration of relaxation response	[1]
Bimakalim	K+ Channel Opener	No alteration of relaxation response	[1]

Interaction with the Leukotriene Signaling Pathway

Currently, there is a lack of direct experimental evidence to suggest that 14,15-EE-5(Z)-E significantly interacts with the leukotriene signaling pathway. The primary mechanism of potential crosstalk would be at the level of the common precursor, arachidonic acid. However, no studies have specifically investigated the effect of 14,15-EE-5(Z)-E on 5-lipoxygenase (5-LOX), the key enzyme in leukotriene biosynthesis, or on leukotriene receptors. One study did show that [³H]14,15-EET binding to monocytes was not displaced by leukotriene B4 or leukotriene D4, suggesting distinct binding sites.

Experimental Protocols

The following are detailed methodologies for key experiments cited in this guide.

Vascular Ring Relaxation Assay

This ex vivo method is used to assess the effect of vasoactive substances on blood vessel tone.

Workflow for Vascular Ring Relaxation Assay.

Protocol:

• Tissue Preparation: Bovine hearts are obtained from a local abattoir and the left anterior descending coronary arteries are dissected and placed in cold Krebs buffer. The arteries are cleaned of surrounding tissue and cut into 2-3 mm rings.

• Mounting: The arterial rings are mounted on wire myographs in organ baths containing Krebs buffer maintained at 37°C and aerated with 95% O₂ and 5% CO₂.

• Equilibration and Pre-constriction: The rings are allowed to equilibrate for 60-90 minutes under a resting tension. Following equilibration, the rings are pre-constricted with a submaximal concentration of the thromboxane A2 mimetic, U46619.

• Treatment: Once a stable contraction is achieved, the rings are pre-incubated with either 14,15-EE-5(Z)-E at the desired concentration (e.g., 10 µM) or vehicle for a specified period.

• Agonist Addition: Cumulative concentration-response curves are then generated by adding increasing concentrations of the EET isomer of interest.

• Data Analysis: Changes in isometric tension are recorded. The relaxation responses are expressed as a percentage of the pre-constriction induced by U46619.

G Protein-Coupled Receptor (GPCR) Activation Assay

This in vitro assay is used to screen for the activation of specific GPCRs by ligands.

Protocol:

• Cell Culture and Transfection: A suitable cell line (e.g., HEK293) is cultured and transiently transfected with a plasmid encoding the GPCR of interest.

• Ligand Stimulation: The transfected cells are then stimulated with various concentrations of the test lipid (e.g., 14,15-EET).

• Second Messenger Measurement: GPCR activation is assessed by measuring the production of a downstream second messenger. For many prostanoid receptors, this involves quantifying intracellular cyclic AMP (cAMP) levels using a commercially available immunoassay kit.

• Data Analysis: The concentration-response data is used to determine the potency (EC₅₀) and efficacy of the ligand in activating the specific GPCR. For antagonists, a competitive binding assay using a radiolabeled agonist is often employed to determine the inhibition constant (Ki).

Conclusion

The available experimental data strongly supports the classification of 14,15-EE-5(Z)-E as a selective antagonist of the EET signaling pathway. While it exhibits some cross-reactivity with different EET isomers, it shows minimal to no direct interaction with the nitric oxide, prostacyclin, and certain K+ channel signaling pathways. Its influence on the prostanoid pathway appears to be indirect, stemming from the ability of its primary targets, the EETs, to activate prostanoid receptors. A notable gap in the current understanding is its potential interaction with the leukotriene pathway, for which there is no direct experimental evidence. This guide provides a foundational understanding for researchers utilizing 14,15-EE-5(Z)-E, emphasizing the importance of considering its full interaction profile in the design and interpretation of experiments.

Selectivity Profile of 14,15-EE-5(Z)-E.

References

• 1. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the In Vitro and In Vivo Efficacy of 14,15-EEZE

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro and in vivo efficacy of 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EEZE), a selective antagonist of epoxyeicosatrienoic acids (EETs). The information presented herein is supported by experimental data to aid in the evaluation of its potential as a pharmacological tool and therapeutic agent.

Data Presentation: Quantitative Comparison of 14,15-EEZE Efficacy

The following tables summarize the key quantitative data regarding the efficacy of 14,15-EEZE in both in vitro and in vivo experimental settings.

Table 1: In Vitro Efficacy of 14,15-EEZE as an EET Antagonist

Assay	Agonist	Tissue/Cell Type	14,15-EEZE Concentration	Observed Effect	Citation
Vasodilation	14,15-EET	Bovine Coronary Arteries	10 µmol/L	Inhibition of maximal relaxation to ~18%
Vasodilation	11,12-EET	Bovine Coronary Arteries	10 µmol/L	Significant inhibition of relaxation
Vasodilation	8,9-EET	Bovine Coronary Arteries	10 µmol/L	Significant inhibition of relaxation
Vasodilation	5,6-EET	Bovine Coronary Arteries	10 µmol/L	Significant inhibition of relaxation
Smooth Muscle Hyperpolarization	Bradykinin	Bovine Coronary Arteries	3 µmol/L	Inhibition of bradykinin-induced hyperpolarization and relaxation	[1]
Endothelial Tube Formation	Hypoxia	Bovine Retinal Endothelial Cells	10 µM	Inhibition of hypoxia-induced tube formation	[2]
Cancer Cell Motility	11,12-EET	Prostate Carcinoma Cells	Not specified	Inhibition of EET-induced cell invasion and migration	[3]

Table 2: In Vivo Efficacy of 14,15-EEZE in a Canine Model of Myocardial Infarction

Treatment Group	N	Dosage	Infarct Size (% of Area at Risk)	Citation
Vehicle (Control)	8	-	21.8 ± 1.6	[4][5]
11,12-EET	8	0.128 mg/kg	8.7 ± 2.2	[4][5]
14,15-EET	8	0.128 mg/kg	9.4 ± 1.3	[4][5]
14,15-EEZE	8	0.128 mg/kg	21.0 ± 3.6	[4][5]
14,15-EEZE + 11,12-EET	8	0.128 mg/kg each	17.8 ± 1.4	[4][5]
14,15-EEZE + 14,15-EET	8	0.128 mg/kg each	19.2 ± 2.4	[4][5]
AUDA (sEH inhibitor) - Low Dose	8	0.157 mg/kg	14.4 ± 1.2	[4][5]
AUDA (sEH inhibitor) - High Dose	8	0.314 mg/kg	9.4 ± 1.8	[4][5]
14,15-EEZE + AUDA (High Dose)	8	0.128 mg/kg + 0.314 mg/kg	19.3 ± 1.6	[4][5]
Diazoxide (mitoKATP opener)	8	3 mg/kg	10.2 ± 1.9	[4][5]
14,15-EEZE + Diazoxide	8	0.128 mg/kg + 3 mg/kg	10.4 ± 1.4	[4][5]

Experimental Protocols

In Vitro Vasodilation Assay in Bovine Coronary Arteries

This protocol outlines the methodology used to assess the antagonist effect of 14,15-EEZE on EET-induced vasodilation.[6]

• Tissue Preparation: Bovine hearts are obtained from a local abattoir and the left anterior descending coronary arteries are dissected and placed in cold physiological salt solution. Arterial rings of 3-5 mm in length are prepared.

• Mounting: The arterial rings are mounted in organ chambers containing Krebs' buffer, maintained at 37°C and aerated with 95% O2 and 5% CO2. The rings are connected to isometric force transducers to record changes in tension.

• Equilibration and Pre-constriction: The arterial rings are gradually stretched to a basal tension of 3.5 g and allowed to equilibrate. Reproducible contractions are induced by repeated additions of KCl. Subsequently, the thromboxane (B8750289) mimetic U46619 (20 nmol/L) is added to pre-constrict the vessels to approximately 50-75% of the maximal KCl contraction.

• Agonist Concentration-Response: Cumulative concentration-response curves are generated for EET regioisomers (5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET).

• Antagonist Incubation: The vessels are washed and then pre-incubated with 14,15-EEZE (e.g., 10 µmol/L) for a specified period.

• Repeat Agonist Response: The concentration-response to the EETs is repeated in the presence of 14,15-EEZE to determine its inhibitory effect.

• Data Analysis: The relaxation responses are expressed as a percentage of the U46619-induced contraction.

In Vivo Canine Model of Myocardial Ischemia-Reperfusion

This protocol details the surgical and experimental procedures to evaluate the in vivo efficacy of 14,15-EEZE in a well-established large animal model of myocardial infarction.[4][7]

• Animal Preparation: Adult mongrel dogs are anesthetized, intubated, and ventilated. Catheters are placed for drug administration, blood sampling, and hemodynamic monitoring.

• Surgical Procedure: A left thoracotomy is performed, and the left anterior descending (LAD) coronary artery is isolated. A silk suture is passed around the LAD for later occlusion.

• Experimental Groups and Drug Administration: The animals are randomly assigned to different treatment groups as detailed in Table 2. Drugs (EETs, 14,15-EEZE, AUDA, diazoxide) or vehicle are administered via intracoronary infusion over 2-3 minutes, 15 minutes prior to coronary artery occlusion. In antagonist studies, 14,15-EEZE is administered 5 minutes before the agonist.

• Ischemia-Reperfusion Protocol: The LAD is occluded for 60 minutes, followed by 3 hours of reperfusion.

• Infarct Size Measurement: At the end of the reperfusion period, the LAD is re-occluded, and the area at risk is delineated by injecting a dye. The heart is then excised, and the left ventricle is sliced. The slices are incubated in triphenyltetrazolium (B181601) chloride to differentiate viable (stained) from infarcted (unstained) tissue. The infarct size is expressed as a percentage of the area at risk.

• Statistical Analysis: Differences between groups are analyzed using ANOVA followed by a post-hoc test.

Mandatory Visualization

Caption: Putative signaling pathway for EET-induced vasodilation and its inhibition by 14,15-EEZE.

Caption: Experimental workflow for the in vivo evaluation of 14,15-EEZE in a canine model.

References

• 1. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Hunt for the Putative Epoxyeicosatrienoic Acid Receptor | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. journals.physiology.org [journals.physiology.org]
• 5. ahajournals.org [ahajournals.org]
• 6. augusta.elsevierpure.com [augusta.elsevierpure.com]
• 7. 14,15-epoxyeicosa-5(Z)-enoic-mSI: a 14,15- and 5,6-EET antagonist in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]

14,15-Epoxyeicosa-5(Z)-enoic acid versus potassium channel blockers

An Objective Comparison of 14,15-Epoxyeicosa-5(Z)-enoic Acid and Potassium Channel Blockers for Researchers

This guide provides a detailed, data-supported comparison between 14,15-Epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E) and traditional potassium channel blockers. It is intended for researchers, scientists, and professionals in drug development to facilitate an informed selection of investigational compounds for studies involving potassium channel modulation.

Introduction

Modulation of potassium (K+) channel activity is a critical area of research with significant therapeutic implications, particularly in cardiovascular and neurological diseases. Two distinct approaches to influence K+ channel function involve the use of 14,15-Epoxyeicosa-5(Z)-enoic acid and classical potassium channel blockers.

14,15-Epoxyeicosa-5(Z)-enoic acid , also known as 14,15-EEZE, is a synthetic analog of 14,15-epoxyeicosatrienoic acid (14,15-EET).[1] It functions not as a direct channel blocker, but as a selective antagonist of EETs.[1][2] EETs are lipid signaling molecules that act as endothelium-derived hyperpolarizing factors (EDHFs), causing vasodilation by activating specific potassium channels.[1][3][4] Therefore, 14,15-EE-5(Z)-E provides a tool to investigate the physiological roles of the EET signaling pathway.

Potassium channel blockers are a diverse class of pharmacological agents that directly bind to and inhibit the function of various potassium channels.[5][6][7] These channels are crucial for setting the resting membrane potential and repolarizing the cell membrane during action potentials in excitable cells.[7][8] By directly blocking K+ efflux, these drugs prolong repolarization and are used to treat conditions like cardiac arrhythmias and multiple sclerosis.[5][6][9]

This guide will compare these two compound types based on their mechanism of action, functional effects, and the experimental protocols used to evaluate them.

Mechanism of Action: Indirect Antagonism vs. Direct Blockade

The fundamental difference lies in their mechanism of action. 14,15-EE-5(Z)-E acts indirectly by blocking the receptor or binding site of an endogenous channel activator (EETs), while potassium channel blockers physically obstruct the ion channel itself.

14,15-Epoxyeicosa-5(Z)-enoic Acid (14,15-EE-5(Z)-E): This compound is an antagonist of epoxyeicosatrienoic acids (EETs).[1] EETs, produced from arachidonic acid by cytochrome P-450 epoxygenases, are potent vasodilators.[4][10] They activate large-conductance calcium-activated potassium (BKCa) channels and ATP-sensitive potassium (KATP) channels in vascular smooth muscle cells.[2][11][12] This channel activation leads to K+ efflux, membrane hyperpolarization, and subsequent vasorelaxation.[3][11] 14,15-EE-5(Z)-E competitively inhibits the actions of EETs, thereby preventing this signaling cascade and blocking the associated hyperpolarization and relaxation.[1][2] It does not directly inhibit potassium channel openers or other vasodilatory pathways like those mediated by nitric oxide or prostacyclin.[1][2]

Potassium Channel Blockers: This is a broad category of drugs that directly inhibit potassium ion conduction. They are classified based on the type of channel they target:

• Voltage-Gated K+ Channel Blockers: (e.g., Amiodarone, Dalfampridine) These drugs are crucial in cardiac tissue, where they prolong the action potential duration and are used as Class III antiarrhythmics.[5][6][9]

• Calcium-Activated K+ Channel Blockers: (e.g., Iberiotoxin, Charybdotoxin) These toxins are potent blockers of BKCa channels and are primarily used as research tools to study the physiological roles of these channels.[5][11]

• Inwardly-Rectifying K+ Channel Blockers: (e.g., Glibenclamide) These agents block KATP channels and are used in the treatment of type 2 diabetes.[5]

• Tandem Pore Domain K+ Channel Blockers: These affect "leak" currents and are being investigated for various uses, including pain management.[5]

Caption: Mechanisms of K+ channel modulation.

Data Presentation: A Comparative Overview

The following tables summarize quantitative data on the selectivity and functional effects of 14,15-EE-5(Z)-E and representative potassium channel blockers.

Table 1: Selectivity and Potency

Compound/Blocker	Primary Target(s)	Potency/Effective Concentration	Notes
14,15-EE-5(Z)-E	Antagonist of EETs, most effective against 14,15-EET.[1]	3-10 µM effectively inhibits EET- and bradykinin-induced relaxations.[1]	Does not inhibit relaxations to K+ channel openers (NS1619, bimakalim), NO donors, or iloprost.[1][2]
Iberiotoxin	High-affinity blocker of large-conductance Ca2+-activated K+ (BKCa) channels.[11]	100 nM inhibits EET-induced relaxations.[13]	A peptide toxin used as a selective research tool.[11]
Glibenclamide	ATP-sensitive K+ (KATP) channel blocker.[5]	10 µM inhibits KATP channel-mediated relaxations.[12][13]	Also used clinically as an anti-diabetic drug.[5]
Amiodarone	Blocks multiple ion channels, primarily voltage-gated K+ channels (IKr).[6][9]	Clinically managed therapeutic range.	Exhibits properties of all four antiarrhythmic classes.[14]
Tetraethylammonium (TEA)	Non-selective blocker of voltage-gated and some Ca2+-activated K+ channels.[6][15]	10 mM can inhibit outward K+ currents.[15]	A quaternary ammonium (B1175870) compound used broadly in research.

Table 2: Comparative Functional Effects on Vasculature

Compound/Blocker	Effect on Basal Tone	Effect on Agonist-Induced Vasoconstriction (e.g., U46619)	Effect on Endothelium-Dependent Relaxation (e.g., Bradykinin)	Mechanism
14,15-EE-5(Z)-E	No significant effect.	No direct effect; used as a pre-treatment.	Inhibits the EDHF/EET component of relaxation.[1]	Antagonizes endogenous EETs released by bradykinin.[1]
Iberiotoxin	May cause slight constriction.	Enhances constriction.	Inhibits relaxation if mediated by BKCa channels.[11]	Directly blocks BKCa channels involved in hyperpolarization.[11]
Glibenclamide	Minimal effect.	Enhances constriction.	Inhibits relaxation if mediated by KATP channels.[11]	Directly blocks KATP channels.[11]
General K+ Channel Blockers	Generally cause vasoconstriction.	Potentiate further constriction.	Inhibit relaxation mediated by K+ channel opening.	Reduce K+ efflux, leading to membrane depolarization and smooth muscle contraction.

Experimental Protocols

Evaluating the effects of these compounds requires specific and rigorous experimental methodologies. The two primary techniques are vascular reactivity assays and electrophysiological patch-clamp recordings.

Vascular Reactivity Assay (Wire Myography)

This ex vivo technique measures isometric tension in isolated blood vessel segments, allowing for the quantification of vasoconstriction and vasodilation.

Methodology:

• Vessel Isolation: A blood vessel (e.g., bovine coronary artery, rat mesenteric artery) is carefully dissected and placed in cold, oxygenated Krebs-Henseleit (KH) solution.[16]

• Mounting: The vessel is cut into small rings (2-4 mm) and mounted on two stainless steel wires or pins in an organ bath chamber of a wire myograph system.[16][17]

• Equilibration: The chamber is filled with KH solution, maintained at 37°C, and continuously bubbled with 95% O2 / 5% CO2. The vessel ring is allowed to equilibrate under a baseline tension for approximately 60 minutes.[16][17][18]

• Viability Check (Wake-up Protocol): The vessel's functional integrity is confirmed by stimulating it with a high-potassium solution (e.g., KCl) or a specific agonist like phenylephrine (B352888) to ensure it can contract properly.[17][18] Endothelial integrity is often checked using an endothelium-dependent vasodilator like acetylcholine.[16]

• Experimentation:

  • To test 14,15-EE-5(Z)-E , the vessel is first pre-constricted with an agonist (e.g., U46619). Then, a cumulative concentration-response curve to an EET or an endothelium-dependent vasodilator (like bradykinin) is generated in the absence and presence of 14,15-EE-5(Z)-E (pre-incubated for ~20-30 min).[1] A rightward shift in the curve indicates antagonism.

  • To test a direct K+ channel blocker , the vessel is pre-constricted, and the blocker is added to observe any direct contractile effect or its ability to inhibit relaxation induced by a K+ channel opener.[13]

• Data Analysis: Changes in tension are recorded and plotted as a percentage of relaxation from the pre-constricted tone.

Caption: Workflow for a vascular reactivity experiment.

Electrophysiology (Patch Clamp)

This technique allows for the direct measurement of ion channel activity in isolated cells (e.g., vascular smooth muscle cells, cardiomyocytes).[19][20]

Methodology:

• Cell Isolation: Single smooth muscle cells are enzymatically dissociated from the source tissue.[19]

• Pipette Preparation: A glass micropipette with a very fine tip is filled with an appropriate intracellular solution and serves as the recording electrode.[15][19]

• Seal Formation: The micropipette is pressed against the membrane of a single cell, and suction is applied to form a high-resistance "giga-seal."[19]

• Recording Configurations:

  • Cell-Attached: Measures the activity of channels within the patch of the membrane under the pipette tip without disrupting the cell's interior.[21] This is useful for observing channel activation by agonists in the bath.[21]

  • Whole-Cell: The membrane patch is ruptured, allowing the electrode to record currents from the entire cell membrane.[15][19] This configuration is ideal for studying the effect of drugs on the total population of a specific channel type.

• Voltage Clamp Protocol: The membrane potential is held ("clamped") at a specific voltage by the amplifier. Step changes in voltage are applied to elicit channel opening, and the resulting ionic current is measured.[20]

• Experimentation:

  • To test 14,15-EE-5(Z)-E , a cell-attached patch could be used. The bath application of an EET should increase K+ channel activity (seen as more frequent openings). Subsequent addition of 14,15-EE-5(Z)-E should reverse this effect.[21]

  • To test a direct K+ channel blocker , a whole-cell recording is typically used. After establishing a stable baseline of K+ currents, the blocker is perfused into the bath. A reduction in the measured current indicates channel blockade.[15]

Conclusion

The choice between 14,15-Epoxyeicosa-5(Z)-enoic acid and a potassium channel blocker depends entirely on the experimental question.

• 14,15-EE-5(Z)-E is a pharmacological tool designed to probe the endogenous EET signaling pathway. Its action is indirect and highly specific to the antagonism of EETs. It is the compound of choice when the research goal is to determine if a physiological response (like vasodilation or hyperpolarization) is mediated by EETs.[1][10]

• Potassium channel blockers are a broad class of agents that directly inhibit channel function. They are suitable for determining which type of potassium channel is responsible for a specific electrical event or for applications where direct, potent inhibition of K+ flux is required, such as in the treatment of cardiac arrhythmias.[5][7]

References

• 1. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Vascular Pharmacology of Epoxyeicosatrienoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.physiology.org [journals.physiology.org]
• 4. Epoxyeicosatrienoic acid - Wikipedia [en.wikipedia.org]
• 5. Potassium Channel Blockers: Types, Benefits, and Side Effects [healthline.com]
• 6. Potassium channel blocker - Wikipedia [en.wikipedia.org]
• 7. What are Potassium channel blockers and how do they work? [synapse.patsnap.com]
• 8. Potassium channels in the heart: structure, function and regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CV Pharmacology | Class III Antiarrhythmics (Potassium Channel Blockers) [cvpharmacology.com]
• 10. Epoxyeicosanoids as mediators of neurogenic vasodilation in cerebral vessels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Epoxyeicosatrienoic Acids and Endothelium-Dependent Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Mechanism of rat mesenteric arterial KATP channel activation by 14,15-epoxyeicosatrienoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Stable 5,6-epoxyeicosatrienoic acid analog relaxes coronary arteries through potassium channel activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. m.youtube.com [m.youtube.com]
• 15. Electrophysiology properties of voltage-gated potassium channels in rat peritoneal macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Vascular reactivity testing [bio-protocol.org]
• 17. dmt.dk [dmt.dk]
• 18. dmt.dk [dmt.dk]
• 19. Electrophysiological analysis of cardiac KATP channel - PMC [pmc.ncbi.nlm.nih.gov]
• 20. m.youtube.com [m.youtube.com]
• 21. 14,15-epoxyeicosa-5(Z)-enoic-mSI: a 14,15- and 5,6-EET antagonist in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Antagonist Profile of 14,15-EE-5(Z)-E Against Epoxyeicosatrienoic Acids

A Comparative Guide for Researchers in Pharmacology and Drug Development

Epoxyeicosatrienoic acids (EETs), the cytochrome P450 epoxygenase metabolites of arachidonic acid, are potent lipid signaling molecules with a diverse range of physiological effects, including vasodilation, anti-inflammation, and cardioprotection.[1][2] Understanding the specific actions of different EET regioisomers (5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET) is crucial for the development of targeted therapeutics. This guide provides a comparative evaluation of the antagonist potency of 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E), a key pharmacological tool, against various EETs.

Comparative Antagonist Potency of 14,15-EE-5(Z)-E

14,15-EE-5(Z)-E, also known as 14,15-EEZE, has been identified as a selective antagonist of EET-mediated biological responses.[3] Its efficacy, however, varies among the different EET regioisomers. The following tables summarize the available quantitative data on the antagonist potency of 14,15-EE-5(Z)-E.

Inhibition of EET-Induced Vascular Relaxation

Experiments conducted on pre-constricted bovine coronary arteries provide a functional measure of the antagonist potency of 14,15-EE-5(Z)-E. While specific IC50 values for each EET are not consistently reported across studies, the qualitative and semi-quantitative data clearly indicate a preferential inhibition of 14,15-EET.

EET Regioisomer	Concentration of 14,15-EE-5(Z)-E	Observed Inhibition of Relaxation	Reference
14,15-EET	10 µM	Most effective inhibition	[3]
11,12-EET	10 µM	Inhibition observed	[3]
8,9-EET	10 µM	Inhibition observed	[3]
5,6-EET	10 µM	Inhibition observed	[3]

Note: The term "most effective" is used as reported in the cited literature, which suggests a greater inhibitory effect on 14,15-EET-induced relaxation compared to the other regioisomers at the same concentration.

Competition for the EET Antagonist Binding Site

Radioligand binding assays using 20-¹²⁵I-14,15-EE-5(Z)-E have been employed to characterize the binding site of this antagonist and to determine the relative affinity of different EETs for this site. The order of potency in competing for this binding site provides a quantitative measure of the interaction between the EETs and the molecular target of 14,15-EE-5(Z)-E.

Competing Ligand	Order of Potency for Binding Site Competition	Reference
11,12-EET	= 14,15-EET	[4][5]
14,15-EET	= 11,12-EET	[4][5]
8,9-EET	> 14,15-EE-5(Z)-E	[4][5]
14,15-EE-5(Z)-E	> 15-hydroxyeicosatetraenoic acid	[4][5]

Note: This order of potency indicates that 11,12-EET and 14,15-EET have the highest affinity for the binding site of the antagonist, followed by 8,9-EET.

Experimental Protocols

Vascular Relaxation Assay

This functional assay assesses the ability of an antagonist to inhibit the vasodilation induced by EETs.

Objective: To determine the antagonist potency of 14,15-EE-5(Z)-E against different EET regioisomers by measuring the inhibition of EET-induced relaxation in isolated arterial rings.

Methodology:

• Tissue Preparation: Bovine coronary arteries are dissected and cut into rings (2-3 mm).

• Mounting: The arterial rings are mounted in organ baths containing a physiological salt solution (e.g., Krebs-Henseleit solution) maintained at 37°C and aerated with 95% O₂/5% CO₂.

• Tension Measurement: The rings are connected to isometric force transducers to record changes in vascular tension.

• Pre-constriction: The arterial rings are pre-constricted with a thromboxane (B8750289) A₂ mimetic, such as U46619, to induce a stable contraction.

• Antagonist Incubation: The rings are incubated with 14,15-EE-5(Z)-E (e.g., 10 µM) or vehicle for a defined period.

• EET-induced Relaxation: Cumulative concentration-response curves are generated for different EET regioisomers (e.g., 10⁻⁹ to 10⁻⁵ M) in the presence and absence of the antagonist.

• Data Analysis: The relaxation responses are expressed as a percentage of the pre-constriction. The inhibitory effect of the antagonist is determined by comparing the concentration-response curves in its presence and absence.

Radioligand Binding Assay

This assay quantifies the affinity of unlabeled ligands (EETs) for the binding site of a radiolabeled antagonist.

Objective: To determine the relative binding affinities of different EET regioisomers for the 14,15-EE-5(Z)-E binding site.

Methodology:

• Membrane Preparation: Cell membranes are prepared from a suitable cell line, such as U937 cells.

• Radioligand: A radiolabeled form of the antagonist, 20-¹²⁵I-14,15-EE-5(Z)-E, is used.

• Competition Binding: A fixed concentration of the radioligand is incubated with the cell membranes in the presence of increasing concentrations of unlabeled competing ligands (different EET regioisomers).

• Incubation and Separation: The mixture is incubated to allow binding to reach equilibrium. Bound and free radioligand are then separated by rapid filtration.

• Quantification: The amount of radioactivity bound to the membranes is measured using a gamma counter.

• Data Analysis: The concentration of the competing ligand that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The equilibrium dissociation constant (Ki) for each competing ligand is then calculated using the Cheng-Prusoff equation.

Visualizing the Molecular Interactions and Experimental Processes

To further elucidate the mechanisms of action and experimental designs, the following diagrams are provided.

Caption: EET Signaling Pathway and Antagonism by 14,15-EE-5(Z)-E.

Caption: Experimental Workflow for the Vascular Relaxation Assay.

Caption: Experimental Workflow for the Radioligand Binding Assay.

References

• 1. ahajournals.org [ahajournals.org]
• 2. 14,15-epoxyeicosa-5(Z)-enoic-mSI: a 14,15- and 5,6-EET antagonist in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 20-125Iodo-14,15-Epoxyeicosa-5(Z)-enoic Acid: a High-Affinity Radioligand Used to Characterize the Epoxyeicosatrienoic Acid Antagonist Binding Site - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Hunt for the Putative Epoxyeicosatrienoic Acid Receptor - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Guide to 14,15-EEZE: A Selective Antagonist of Epoxyeicosatrienoic Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EEZE), a pivotal tool in eicosanoid research. As the scientific community delves deeper into the therapeutic potential of modulating the epoxyeicosatrienoic acid (EET) pathway, a thorough understanding of its antagonists is paramount. This document offers an objective overview of 14,15-EEZE's performance, supported by experimental data, detailed methodologies, and visual representations of its mechanisms of action.

Introduction to 14,15-EEZE

14,15-EEZE is a synthetic analog of 14,15-EET, one of the four regioisomers of epoxyeicosatrienoic acids, which are metabolic products of arachidonic acid via the cytochrome P450 (CYP) epoxygenase pathway. Unlike its parent compound, 14,15-EEZE acts as a selective antagonist at putative EET receptors, thereby inhibiting the biological effects of EETs.[1][2] This property has established 14,15-EEZE as an invaluable pharmacological tool for elucidating the physiological and pathophysiological roles of endogenous EETs.

Comparative Analysis of Biological Activity

While a direct comparative analysis with its metabolites is not feasible due to a lack of available data on the metabolism of 14,15-EEZE, its antagonist activity has been characterized in various experimental settings.

Antagonism of Vasodilation

EETs are known potent vasodilators, and 14,15-EEZE effectively blocks this effect. In bovine coronary arteries pre-constricted with the thromboxane (B8750289) A2 mimetic U46619, 14,15-EEZE demonstrates a concentration-dependent inhibition of vasorelaxation induced by all four EET regioisomers (5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET).[1][3] Notably, it is most effective at inhibiting the relaxation induced by 14,15-EET.[1]

Table 1: Effect of 14,15-EEZE on EET-Induced Vasorelaxation in Bovine Coronary Arteries

Agonist (EET Regioisomer)	Agonist Concentration	Pre-treatment	Maximal Relaxation (%)	Inhibition by 14,15-EEZE
14,15-EET	1 µM	Vehicle	~85%	Significant
14,15-EET	1 µM	14,15-EEZE (10 µM)	~20%	Yes
11,12-EET	1 µM	Vehicle	~80%	Significant
11,12-EET	1 µM	14,15-EEZE (10 µM)	Reduced	Yes
8,9-EET	1 µM	Vehicle	~80%	Significant
8,9-EET	1 µM	14,15-EEZE (10 µM)	Reduced	Yes
5,6-EET	1 µM	Vehicle	~80%	Significant
5,6-EET	1 µM	14,15-EEZE (10 µM)	Reduced	Yes

Data synthesized from qualitative descriptions in the provided search results. Exact percentages may vary between studies.

Inhibition of Cardioprotective Effects

Exogenous EETs and agents that increase endogenous EET levels, such as soluble epoxide hydrolase (sEH) inhibitors, have been shown to exert cardioprotective effects by reducing myocardial infarct size.[2][4] 14,15-EEZE effectively abolishes these protective effects, suggesting that they are mediated through an EET-dependent pathway.[2][4]

Table 2: Effect of 14,15-EEZE on Myocardial Infarct Size in a Canine Model of Ischemia-Reperfusion

Treatment Group	Myocardial Infarct Size (% of Area at Risk)
Vehicle (Control)	21.8 ± 1.6
11,12-EET	8.7 ± 2.2
14,15-EET	9.4 ± 1.3
14,15-EEZE	21.0 ± 3.6
14,15-EEZE + 11,12-EET	17.8 ± 1.4
14,15-EEZE + 14,15-EET	19.2 ± 2.4

Data extracted from a study on the effects of 14,15-EEZE on cardioprotection.[2][4]

Inhibition of Cancer Cell Migration

Emerging evidence suggests a role for EETs in promoting cancer cell migration and invasion. 14,15-EEZE and its derivatives have been shown to inhibit EET-induced migration of prostate cancer cells.[5] This effect is thought to be mediated by the antagonism of a putative EET receptor-mediated activation of the epidermal growth factor receptor (EGFR) and phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathways.[5]

Table 3: Effect of 14,15-EEZE on EET-Induced Cancer Cell Migration

Cell Line	Treatment	Effect on Migration
Prostate Carcinoma (PC-3, DU-145)	11,12-EET	Increased migration
Prostate Carcinoma (PC-3, DU-145)	11,12-EET + 14,15-EEZE	Inhibition of migration

Qualitative data based on findings from studies on EET antagonists and cancer cell motility.[5]

Signaling Pathways and Mechanisms of Action

14,15-EEZE exerts its effects by competitively blocking the binding of EETs to their putative receptors. While a specific high-affinity G-protein coupled receptor for EETs has yet to be definitively identified, functional studies have elucidated key downstream signaling pathways that are inhibited by 14,15-EEZE.

Vascular Smooth Muscle Cell Relaxation Pathway

EETs induce vasorelaxation primarily through the hyperpolarization of vascular smooth muscle cells (VSMCs). This is achieved by the activation of calcium-activated potassium channels (KCa), leading to potassium efflux and membrane hyperpolarization. This hyperpolarization closes voltage-gated calcium channels, reducing intracellular calcium concentration and leading to smooth muscle relaxation. 14,15-EEZE blocks this entire cascade by preventing the initial binding of EETs.

EET-mediated vasodilation pathway and its inhibition by 14,15-EEZE.

Cancer Cell Migration Signaling Pathway

In cancer cells, EETs have been shown to transactivate the EGFR, leading to the activation of downstream pro-migratory signaling cascades, including the PI3K/Akt and MAPK/ERK pathways. 14,15-EEZE inhibits these effects by blocking the initial EET-mediated signaling.

EET-induced cancer cell migration pathway and its inhibition by 14,15-EEZE.

Experimental Protocols

Vascular Reactivity Studies using Wire Myography

Objective: To assess the effect of 14,15-EEZE on EET-induced vasorelaxation.

Methodology:

• Tissue Preparation: Isolate small resistance arteries (e.g., bovine coronary or rat mesenteric arteries) and cut them into 2 mm rings.

• Mounting: Mount the arterial rings on a wire myograph in a tissue bath containing Krebs-bicarbonate buffer, maintained at 37°C and aerated with 95% O2 / 5% CO2.

• Equilibration and Viability Check: Allow the tissues to equilibrate under optimal passive tension. Assess vessel viability by contracting with a high potassium solution.

• Pre-constriction: Constrict the arterial rings with a thromboxane A2 analog (e.g., U46619) to a stable submaximal tension.

• Treatment:

  • Control: Add cumulative concentrations of an EET regioisomer (e.g., 14,15-EET) and record the relaxation response.

  • Inhibition: Pre-incubate a separate set of arterial rings with 14,15-EEZE (e.g., 10 µM) for a specified period before adding cumulative concentrations of the EET.

• Data Analysis: Record changes in isometric tension and express relaxation as a percentage of the pre-constriction tension. Compare the concentration-response curves in the presence and absence of 14,15-EEZE.

Experimental workflow for wire myography to assess 14,15-EEZE activity.

Cell Migration Assay (Transwell Assay)

Objective: To determine the inhibitory effect of 14,15-EEZE on EET-induced cancer cell migration.

Methodology:

• Cell Culture: Culture prostate cancer cells (e.g., PC-3) in appropriate media.

• Transwell Setup: Use Transwell inserts with a porous membrane. The lower chamber contains media with a chemoattractant (e.g., an EET).

• Cell Seeding: Seed serum-starved cells in the upper chamber of the Transwell insert in serum-free media.

• Treatment:

  • Control: The lower chamber contains the chemoattractant (EET).

  • Inhibition: The upper chamber contains cells pre-treated with 14,15-EEZE, and the lower chamber contains the chemoattractant (EET).

• Incubation: Incubate the plate for a sufficient time to allow for cell migration.

• Staining and Quantification: Remove non-migrated cells from the upper surface of the membrane. Fix and stain the migrated cells on the lower surface. Count the number of migrated cells in several fields of view under a microscope.

• Data Analysis: Compare the number of migrated cells between the control and 14,15-EEZE-treated groups.

Conclusion

14,15-EEZE is a well-characterized and selective antagonist of EETs, making it an indispensable tool for investigating the biological roles of these lipid mediators. Its ability to inhibit EET-induced vasodilation, cardioprotection, and cancer cell migration highlights its potential as a lead compound for the development of novel therapeutics. The experimental protocols and signaling pathway diagrams provided in this guide offer a comprehensive resource for researchers in the field of eicosanoid biology and drug discovery. Further research into the specific EET receptors and the metabolic fate of 14,15-EEZE will undoubtedly provide deeper insights into its mechanism of action and pave the way for more targeted therapeutic interventions.

References

• 1. 14,15-Epoxyeicosa-5(Z)-enoic acid: a selective epoxyeicosatrienoic acid antagonist that inhibits endothelium-dependent hyperpolarization and relaxation in coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ahajournals.org [ahajournals.org]
• 4. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of carcinoma cell motility by epoxyeicosatrienoic acid (EET) antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Antagonistic Effects of 14,15-EE-5(Z)-E through Genetic Knockdown: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the eicosanoid antagonist, 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EE-5(Z)-E), and validates its mechanism of action through genetic knockdown experiments. The presented data and protocols offer a framework for researchers investigating the signaling pathways of epoxyeicosatrienoic acids (EETs) and developing novel therapeutics targeting these pathways.

Introduction to 14,15-EE-5(Z)-E and its Target Pathway

14,15-epoxyeicosatrienoic acid (14,15-EET) is a cytochrome P450-derived metabolite of arachidonic acid that plays a crucial role in cardiovascular physiology.[1] It primarily functions as an endothelium-derived hyperpolarizing factor (EDHF), inducing vasodilation by activating large-conductance calcium-activated potassium (BKCa) channels in vascular smooth muscle cells.[2][3][4] This activation leads to potassium efflux, membrane hyperpolarization, and subsequent relaxation of the vascular smooth muscle.

14,15-EE-5(Z)-E is a synthetic analog of 14,15-EET designed to act as a selective antagonist.[4][5] It is a valuable pharmacological tool for elucidating the physiological and pathological roles of endogenous EETs.[5] Understanding and validating the antagonistic properties of 14,15-EE-5(Z)-E is critical for its use in research and potential therapeutic development.

Beyond its vasodilatory effects, 14,15-EET has been implicated in cellular proliferation and anti-apoptotic pathways, potentially through the transactivation of the epidermal growth factor receptor (EGFR) and subsequent activation of the PI3K/Akt and ERK signaling cascades.[6][7][8]

This guide focuses on validating the antagonistic action of 14,15-EE-5(Z)-E by genetically silencing its proposed molecular targets. We present a comparison of the effects of 14,15-EE-5(Z)-E with the effects of siRNA-mediated knockdown of the BKCa channel and EGFR.

Comparative Analysis of 14,15-EE-5(Z)-E and Genetic Knockdown

To validate that 14,15-EE-5(Z)-E exerts its antagonistic effects by blocking the 14,15-EET signaling pathway, we compare its performance with the genetic knockdown of key protein targets in this pathway. The following table summarizes the expected quantitative outcomes from key experiments.

Table 1: Comparative Effects of 14,15-EE-5(Z)-E and Genetic Knockdown on 14,15-EET-Induced Responses

Experimental Group	Assay	Parameter Measured	Expected Outcome with 14,15-EET Stimulation	Rationale for Comparison
Control (Scrambled siRNA)	Vasodilation Assay	% Relaxation of pre-constricted aortic rings	High	Establishes baseline response to 14,15-EET.
14,15-EE-5(Z)-E Treated	Vasodilation Assay	% Relaxation of pre-constricted aortic rings	Low	Demonstrates pharmacological antagonism of 14,15-EET-induced vasodilation.
BKCa Channel α-subunit siRNA	Vasodilation Assay	% Relaxation of pre-constricted aortic rings	Low	Genetic knockdown of the target ion channel should mimic the effect of the antagonist.
Control (Scrambled siRNA)	Cell Proliferation Assay (MTT)	% Increase in cell number	High	Establishes baseline proliferative response to 14,15-EET.
14,15-EE-5(Z)-E Treated	Cell Proliferation Assay (MTT)	% Increase in cell number	Low	Demonstrates pharmacological antagonism of 14,15-EET-induced proliferation.
EGFR siRNA	Cell Proliferation Assay (MTT)	% Increase in cell number	Low	Genetic knockdown of the upstream receptor should abrogate the proliferative signal.
Control (Scrambled siRNA)	Western Blot	p-Akt/Total Akt Ratio	High	Measures activation of a key downstream signaling node.
14,15-EE-5(Z)-E Treated	Western Blot	p-Akt/Total Akt Ratio	Low	Shows inhibition of downstream signaling by the antagonist.
EGFR siRNA	Western Blot	p-Akt/Total Akt Ratio	Low	Confirms that Akt phosphorylation is dependent on EGFR in this context.

Experimental Protocols

Detailed methodologies for the key experiments cited in the comparative data table are provided below.

siRNA-Mediated Knockdown of BKCa Channel and EGFR

• Cell Culture: Human aortic vascular smooth muscle cells (hAoSMCs) are cultured in SmGM™-2 Smooth Muscle Growth Medium-2.

• siRNA Transfection: Cells are transfected at 60-70% confluency with either a validated siRNA targeting the alpha subunit of the BKCa channel (KCNMA1), an siRNA targeting EGFR, or a non-targeting scrambled control siRNA using a suitable lipid-based transfection reagent.

• Transfection Efficiency and Knockdown Verification: After 48 hours, transfection efficiency is assessed by qRT-PCR to measure mRNA levels of KCNMA1 or EGFR and by Western blot to confirm a reduction in protein expression.

Vasodilation Assay

• Tissue Preparation: Thoracic aortic rings are isolated from male Sprague-Dawley rats and mounted in an organ bath containing Krebs-Henseleit buffer, bubbled with 95% O2 and 5% CO2 at 37°C.

• Experimental Procedure:

  • Aortic rings are pre-constricted with phenylephrine.

  • Once a stable contraction is achieved, cumulative concentrations of 14,15-EET are added to the control and siRNA-treated (ex vivo transfection) or 14,15-EE-5(Z)-E pre-treated rings.

  • Changes in isometric tension are recorded, and relaxation is expressed as a percentage of the pre-contraction induced by phenylephrine.

Cell Proliferation (MTT) Assay

• Cell Seeding and Treatment: hAoSMCs are seeded in 96-well plates. After siRNA transfection (48 hours), cells are treated with 14,15-EET in the presence or absence of 14,15-EE-5(Z)-E.

• MTT Assay: After 24 hours of treatment, MTT reagent is added to each well and incubated for 4 hours. The resulting formazan (B1609692) crystals are dissolved in DMSO, and the absorbance is measured at 570 nm. Cell proliferation is expressed as a percentage increase relative to the untreated control.

Western Blot Analysis for Akt Phosphorylation

• Cell Lysis and Protein Quantification: Following experimental treatments, hAoSMCs are lysed in RIPA buffer. Protein concentration is determined using a BCA protein assay.

• SDS-PAGE and Immunoblotting: Equal amounts of protein are separated by SDS-PAGE, transferred to a PVDF membrane, and probed with primary antibodies against phosphorylated Akt (Ser473) and total Akt.

• Detection and Analysis: After incubation with HRP-conjugated secondary antibodies, protein bands are visualized using an enhanced chemiluminescence (ECL) detection system. Band intensities are quantified using densitometry software, and the ratio of phosphorylated Akt to total Akt is calculated.

Mandatory Visualizations

The following diagrams illustrate the key signaling pathways and experimental workflows described in this guide.

References

• 1. Combined genetic and chemical screens indicate protective potential for EGFR inhibition to cardiomyocytes under hypoxia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Genome-wide CRISPR screening reveals genetic modifiers of mutant EGFR dependence in human NSCLC - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Knockdown of the epidermal growth factor receptor gene to investigate its therapeutic potential for the treatment of non-small-cell lung cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of the selective EET antagonist, 14,15-EEZE, on cardioprotection produced by exogenous or endogenous EETs in the canine heart - PMC [pmc.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. 14,15-EET analogs: characterization of structural requirements for agonist and antagonist activity in bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pure.ed.ac.uk [pure.ed.ac.uk]
• 8. 14,15-Epoxyeicosatrienoic acid induces the proliferation and anti- apoptosis of human carcinoma cell - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide: 14,15-EEZE vs. Non-Selective CYP450 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 14,15-epoxyeicosa-5(Z)-enoic acid (14,15-EEZE) and non-selective cytochrome P450 (CYP450) inhibitors. While both compound classes can modulate the effects of the CYP450 epoxygenase pathway, they do so through fundamentally different mechanisms. This distinction is critical for researchers investigating eicosanoid signaling and for professionals in drug development assessing potential drug-drug interactions and therapeutic applications.

Executive Summary

14,15-EEZE is a selective antagonist of epoxyeicosatrienoic acids (EETs), the signaling molecules produced by CYP450 epoxygenases. It does not directly inhibit the CYP450 enzymes themselves. In contrast, non-selective CYP450 inhibitors directly block the activity of a broad range of CYP450 isoforms, thereby preventing the formation of EETs and other metabolites. This guide will delve into their distinct mechanisms of action, present comparative data on their inhibitory profiles, and provide detailed experimental protocols for their evaluation.

Data Presentation: Quantitative Comparison

The following table summarizes the inhibitory activity of several well-characterized non-selective CYP450 inhibitors against major human CYP isoforms. It is important to note that 14,15-EEZE is not included in this table as it is not a direct inhibitor of CYP450 enzymes. Instead, it acts downstream by blocking the receptors for EETs, the products of CYP epoxygenase activity.

Inhibitor	CYP1A2 IC₅₀ (µM)	CYP2C9 IC₅₀ (µM)	CYP2C19 IC₅₀ (µM)	CYP2D6 IC₅₀ (µM)	CYP3A4 IC₅₀ (µM)
Ketoconazole (B1673606)	>120[1]	23.5[2]	-	>30[3]	0.0083 - 0.0123[2]
Clotrimazole	-	-	-	-	0.18[4][5]
Cimetidine	25 - 100[6]	-	-	-	10 - 50[6]
Quinidine	-	~300[3]	-	0.008[3]	~30[3]
Proadifen (B1678237) (SKF-525A)	-	-	-	0.043 (Ki)[1]	19 (general CYP)[5][7]
1-Aminobenzotriazole (ABT)	330 (Ki)[1]	3500 (Ki)[1]	-	-	-

Note: IC₅₀ values can vary depending on the specific substrate, enzyme source (e.g., human liver microsomes vs. recombinant enzymes), and other experimental conditions.

Signaling Pathways and Mechanisms of Action

The Arachidonic Acid Cascade and EET Signaling

Arachidonic acid, a key component of cell membranes, is metabolized by three major enzymatic pathways: cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP450). The CYP450 epoxygenase pathway converts arachidonic acid into four regioisomers of epoxyeicosatrienoic acids (EETs): 5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET. These EETs are potent signaling molecules with diverse physiological effects, including vasodilation, anti-inflammation, and cardioprotection.[6][8]

EETs exert their effects by binding to putative G-protein coupled receptors (GPCRs) on the cell surface.[2] This binding initiates a signaling cascade that can lead to the activation of potassium channels, resulting in hyperpolarization of the cell membrane and subsequent physiological responses, such as vascular relaxation.[9][10][11][12][13]

Arachidonic Acid Metabolism via CYP450 Epoxygenase Pathway.

Mechanism of 14,15-EEZE

14,15-EEZE acts as a selective antagonist at the putative EET receptor.[14] It competes with EETs for binding to this receptor, thereby blocking the downstream signaling cascade. This makes 14,15-EEZE a valuable tool for studying the physiological roles of EETs, as it allows for the specific inhibition of EET-mediated effects without directly interfering with the production of other CYP450 metabolites.

Mechanism of 14,15-EEZE as an EET Receptor Antagonist.

Mechanism of Non-Selective CYP450 Inhibitors

Non-selective CYP450 inhibitors, such as ketoconazole and proadifen (SKF-525A), directly bind to and inhibit the activity of multiple CYP450 enzymes.[5][7] This broad-spectrum inhibition prevents the metabolism of arachidonic acid into EETs, as well as the metabolism of a wide range of other endogenous and exogenous compounds. The lack of selectivity can lead to significant drug-drug interactions and off-target effects.

Experimental Protocols

CYP450 Inhibition Assay (Fluorogenic Method)

This protocol describes a high-throughput method for assessing the inhibitory potential of a compound against specific CYP450 isoforms using fluorogenic probe substrates.

Materials:

• Recombinant human CYP450 enzymes (e.g., CYP1A2, 2C9, 2C19, 2D6, 3A4)

• Fluorogenic probe substrates specific for each isoform

• NADPH regenerating system (e.g., glucose-6-phosphate, glucose-6-phosphate dehydrogenase, NADP+)

• Test compound and reference inhibitors

• Potassium phosphate (B84403) buffer (pH 7.4)

• 96-well microplate (black, clear bottom)

• Fluorescence microplate reader

Procedure:

• Prepare a master mix containing the recombinant CYP450 enzyme and the NADPH regenerating system in potassium phosphate buffer.

• Add the test compound or reference inhibitor at various concentrations to the wells of the microplate.

• Initiate the reaction by adding the fluorogenic substrate to each well.

• Incubate the plate at 37°C for a specified time (e.g., 30 minutes).

• Stop the reaction by adding a suitable stop solution (e.g., acetonitrile).

• Measure the fluorescence of the product using a microplate reader at the appropriate excitation and emission wavelengths.

• Calculate the percent inhibition for each concentration of the test compound and determine the IC₅₀ value.[15]

Isolated Artery Vasoreactivity Assay (Wire Myography)

This protocol outlines the procedure for assessing the effect of compounds on the contractility of isolated small arteries.

Materials:

• Wire myograph system

• Isolated artery segments (e.g., bovine coronary or rat mesenteric arteries)

• Physiological salt solution (PSS), aerated with 95% O₂ / 5% CO₂ and maintained at 37°C

• Vasoconstrictor agent (e.g., phenylephrine, U46619)

• Test compound (e.g., 14,15-EEZE) and vasodilator (e.g., EETs)

• Force transducer and data acquisition system

Procedure:

• Dissect and mount a segment of the artery in the wire myograph chamber filled with aerated PSS.

• Allow the vessel to equilibrate under a standardized passive tension.

• Induce a stable contraction with a vasoconstrictor agent.

• Once a stable plateau is reached, add the test compound (e.g., 14,15-EEZE) or vehicle and observe any changes in tension.

• After a pre-incubation period with the test compound, add a vasodilator (e.g., an EET) in a cumulative concentration-response manner.

• Record the changes in isometric tension and construct concentration-response curves to determine the effect of the test compound on vasodilation.[1][14][16][17][18]

Myocardial Infarct Size Measurement (Tetrazolium Staining)

This protocol describes a method for quantifying the area of myocardial infarction in an animal model.

Materials:

• Animal model of myocardial infarction (e.g., dog or rat with coronary artery ligation)

• 2,3,5-triphenyltetrazolium chloride (TTC) solution (1% in phosphate buffer)

• Formalin (10%)

• Heart slicing apparatus

• Digital camera and image analysis software

Procedure:

• At the end of the experimental period, excise the heart.

• Slice the ventricles into uniform transverse sections (e.g., 2-3 mm thick).

• Incubate the heart slices in the TTC solution at 37°C for 15-20 minutes. Viable myocardium will stain red due to the presence of dehydrogenase enzymes, while the infarcted tissue will remain pale.[3]

• Fix the stained slices in 10% formalin to enhance the contrast between viable and necrotic tissue.[3]

• Photograph the slices and use image analysis software to quantify the area of infarction relative to the total area at risk or the total ventricular area.[19]

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for screening compounds for their potential to inhibit CYP450 enzymes.

Workflow for Screening CYP450 Inhibitors.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of Antifungal Azole Interactions with Adult Cytochrome P450 3A4 versus Neonatal Cytochrome P450 3A7 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of Antifungal Azole Interactions with Adult Cytochrome P450 3A4 versus Neonatal Cytochrome P450 3A7 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. G protein-coupled inwardly rectifying potassium channel - Wikipedia [en.wikipedia.org]
• 10. G protein gated Potassium channels | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. teachmephysiology.com [teachmephysiology.com]
• 12. creative-diagnostics.com [creative-diagnostics.com]
• 13. G protein-coupled receptor - Wikipedia [en.wikipedia.org]
• 14. dmt.dk [dmt.dk]
• 15. graphviz.org [graphviz.org]
• 16. reprocell.com [reprocell.com]
• 17. Wire Myography to Study Vascular Tone and Vascular Structure of Isolated Mouse Arteries | Springer Nature Experiments [experiments.springernature.com]
• 18. researchgate.net [researchgate.net]
• 19. cyverse-network-analysis-tutorial.readthedocs-hosted.com [cyverse-network-analysis-tutorial.readthedocs-hosted.com]

Safety & Regulatory Compliance

Essential Safety and Disposal Procedures for 14,15-EE-5(Z)-E

Proper management and disposal of 14,15-EE-5(Z)-E are critical for ensuring laboratory safety and environmental protection. This document provides essential guidance for researchers, scientists, and drug development professionals on the appropriate handling and disposal of this compound, based on its chemical properties and the available safety information for related substances.

Immediate Safety Considerations

14,15-EE-5(Z)-E is typically supplied in a solution of ethanol (B145695).[1] Therefore, the immediate hazards are associated with the solvent. Ethanol is a flammable liquid.[2][3] Safety data for structurally similar epoxyeicosatrienoids, which are often supplied in flammable solvents like acetonitrile (B52724) or methyl acetate, indicate that these solutions can be harmful if swallowed, in contact with skin, or inhaled, and can cause serious eye irritation.[3][4]

Personal Protective Equipment (PPE):

• Eye Protection: Wear safety glasses or goggles.

• Hand Protection: Use chemically resistant gloves.

• Body Protection: Wear a lab coat.

• Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood.

Disposal Protocol

The disposal of 14,15-EE-5(Z)-E must adhere to local, state, and federal regulations for hazardous waste. Do not dispose of this chemical down the drain or in regular trash.[2][5]

Step-by-Step Disposal Procedure:

• Waste Collection:

  • Collect waste containing 14,15-EE-5(Z)-E in a designated, compatible, and properly sealed hazardous waste container.[6][7]

  • Given that the solvent is ethanol, the container should be suitable for flammable organic waste.[8]

  • Avoid mixing with incompatible waste streams, such as strong oxidizing agents.[2][8]

• Labeling:

  • Clearly label the waste container with "Hazardous Waste" and list all contents, including "14,15-EE-5(Z)-E" and "Ethanol."[6]

  • Include the approximate concentrations and accumulation start date.

• Storage:

  • Store the sealed waste container in a designated, well-ventilated, and cool secondary containment area away from ignition sources.[6][8]

  • Ensure the storage area is compliant with regulations for flammable liquid waste.

• Arranging for Pickup:

  • Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for the hazardous waste.[5]

  • Follow all institutional procedures for waste manifest and handover.

Spill Management

In the event of a small spill, absorb the material with an inert absorbent (e.g., sand, earth) and place it in a sealed container for disposal as hazardous waste.[9] For larger spills, or if you feel it is unsafe to handle, evacuate the area and contact your institution's EHS or emergency response team.

Data Presentation

As no specific quantitative data for the disposal of 14,15-EE-5(Z)-E was found, a table is not applicable. The primary quantitative consideration is the flammability of the ethanol solvent.

Solvent	Hazard Classification	Disposal Consideration
Ethanol	Flammable Liquid	Collect in a designated flammable liquid waste container. Do not dispose of down the drain.[2][10]

Experimental Protocols

Specific experimental protocols for the deactivation or disposal of 14,15-EE-5(Z)-E are not detailed in the available literature. The standard and recommended procedure is collection and disposal via a certified hazardous waste management service, as outlined in the protocol above.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 14,15-EE-5(Z)-E.

Caption: Workflow for the safe disposal of 14,15-EE-5(Z)-E.

References

• 1. caymanchem.com [caymanchem.com]
• 2. ehs.stanford.edu [ehs.stanford.edu]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. danielshealth.com [danielshealth.com]
• 6. gzlabfurniture.com [gzlabfurniture.com]
• 7. olseh.iisc.ac.in [olseh.iisc.ac.in]
• 8. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 9. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 10. collectandrecycle.com [collectandrecycle.com]

Essential Safety &amp; Operational Guide for Handling 14,15-EE-5(Z)-E

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 14,15-EE-5(Z)-E in a laboratory setting. The information is targeted towards researchers, scientists, and drug development professionals to ensure safe handling and mitigate potential risks. Since specific safety data for 14,15-EE-5(Z)-E is not publicly available, the following guidance is based on the general safety protocols for epoxy compounds and related epoxy fatty acids.

Immediate Safety Precautions and Personal Protective Equipment (PPE)

When handling 14,15-EE-5(Z)-E, which is an epoxy fatty acid, it is crucial to use appropriate Personal Protective Equipment (PPE) to prevent skin and eye contact, as well as inhalation of any potential vapors or aerosols.

Recommended Personal Protective Equipment:

PPE Category	Specification
Eye Protection	Chemical safety goggles or a face shield should be worn to protect against splashes.
Hand Protection	Chemical-resistant gloves, such as nitrile or butyl rubber, are mandatory. It is important to inspect gloves for any signs of degradation or puncture before use.
Body Protection	A lab coat or chemical-resistant apron should be worn over personal clothing. For larger quantities or in case of a significant spill risk, chemical-resistant coveralls are recommended. Contaminated clothing should be removed immediately and laundered before reuse.
Respiratory Protection	Work should be conducted in a well-ventilated area, preferably within a chemical fume hood. If ventilation is inadequate or if there is a risk of aerosol generation, a respirator with an organic vapor cartridge should be used.

Quantitative Safety Data

Data Point	Value
LD50/LC50	Data not available for 14,15-EE-5(Z)-E. Epoxy fatty acids have been noted as potential pro-toxins, and their toxicity can be influenced by metabolic processes.[1][2]
Occupational Exposure Limits (OELs)	Not established for 14,15-EE-5(Z)-E. Adherence to general laboratory safety guidelines and minimizing exposure is crucial.
Flammability	While specific data for 14,15-EE-5(Z)-E is unavailable, epoxy resins are generally considered combustible.
Reactivity	Epoxy compounds can be reactive and may polymerize when exposed to heat or incompatible materials. They should be stored away from strong oxidizing agents, acids, and bases.

Operational and Disposal Plans

Handling and Storage

• Handling: Always handle 14,15-EE-5(Z)-E within a well-ventilated laboratory, preferably inside a chemical fume hood, to minimize inhalation exposure. Avoid direct contact with skin, eyes, and clothing by wearing the recommended PPE.

• Storage: Store containers of 14,15-EE-5(Z)-E in a cool, dry, and well-ventilated area, away from direct sunlight and sources of ignition. Ensure the container is tightly sealed when not in use. Store away from incompatible materials such as strong acids, bases, and oxidizing agents.

Spill Response Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent chemical exposure and environmental contamination.

Experimental Workflow: Chemical Spill Response

Caption: Logical workflow for responding to a chemical spill.

Step-by-Step Spill Cleanup Procedure:

• Evacuate and Alert : Immediately evacuate the spill area and alert nearby personnel.[3][4]

• Assess the Spill : From a safe distance, assess the size and nature of the spill to determine the appropriate response.

• Personal Protective Equipment : Before approaching the spill, don the appropriate PPE, including chemical-resistant gloves, safety goggles, a lab coat, and a respirator if ventilation is poor.[3]

• Containment : Prevent the spread of the liquid by using absorbent materials like chemical absorbent pads or booms to surround the spill.[3][4]

• Cleanup :

  • For small spills of uncured material, carefully absorb the liquid with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

  • Once absorbed, use a scraper or putty knife to collect the material into a designated waste container.[5][6]

  • Wipe the area with a cloth soaked in a suitable solvent like acetone (B3395972) or isopropyl alcohol to remove any remaining residue.[3][5]

  • For spills of cured material, mechanical removal by scraping may be necessary.[6] A heat gun may be used to soften the material, making it easier to remove.[6]

• Decontamination : Clean the affected surface with soap and warm water after the bulk of the material has been removed.[5]

• Waste Disposal : All contaminated materials, including absorbents, gloves, and cleaning cloths, must be placed in a sealed, labeled hazardous waste container for proper disposal.

Disposal Plan

Proper disposal of 14,15-EE-5(Z)-E and associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

• Unused Product : Unused or unwanted 14,15-EE-5(Z)-E should be treated as hazardous waste and disposed of according to local, state, and federal regulations. Do not dispose of it down the drain or in regular trash. If it is a two-part epoxy system, the unmixed components are typically considered hazardous.[7]

• Cured Product : If the epoxy is mixed and allowed to fully cure into a solid, inert plastic, it is generally not considered hazardous waste and can be disposed of as solid waste.[8][9] However, it is essential to confirm this with your institution's environmental health and safety (EHS) office.

• Empty Containers : Empty containers should be managed as non-hazardous solid waste, provided that no more than 3% by weight of the original product remains.[8]

• Contaminated Materials : All materials used to clean up spills (absorbents, wipes, PPE) should be considered hazardous waste and disposed of accordingly.

Always consult your institution's EHS guidelines for specific procedures on chemical waste disposal.

References

• 1. Toxicity of epoxy fatty acids and related compounds to cells expressing human soluble epoxide hydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Epoxy Resin Spill Cleanup Checklist - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 4. Resin Spill Cleanup: How Professionals Contain and Remove Industrial Resin Safely - Lone Star Hazmat [lonestarhazmat.com]
• 5. wolverinecoatings.com [wolverinecoatings.com]
• 6. epoxycentral.com [epoxycentral.com]
• 7. How to Dispose of 2-Part Epoxy Solutions | Lion Technology [lion.com]
• 8. epoxyworks.com [epoxyworks.com]
• 9. entropyresins.com [entropyresins.com]